Propyl butyrate

• CAS: 105-66-8

Core Science & Biosynthesis

Propyl Butyrate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Propyl butyrate (B1204436) (also known as propyl butanoate) is an ester with the chemical formula C₇H₁₄O₂. It is a colorless liquid with a characteristic fruity odor, often described as pineapple-like. This compound is found naturally in some fruits and is widely used as a flavoring agent in foods and a fragrance component in cosmetics.[1][2] Beyond its sensory applications, the metabolic product of propyl butyrate, butyric acid, is of significant interest in biomedical research for its role as a short-chain fatty acid (SCFA) with diverse biological activities. This guide provides an in-depth overview of the chemical and physical properties of propyl butyrate, detailed experimental protocols for their determination, and an exploration of relevant biological signaling pathways.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of propyl butyrate are summarized in the tables below for easy reference and comparison.

General and Physical Properties

Property	Value	Source(s)
Molecular Formula	C₇H₁₄O₂	[1][3]
Molecular Weight	130.18 g/mol	[4]
Appearance	Clear, colorless liquid	[1][3]
Odor	Fruity, pineapple, apricot	[2]
Boiling Point	142-143 °C at 760 mmHg	[4][5]
Melting Point	-95.2 °C	[4]
Density	0.873 g/mL at 25 °C	[5]
Refractive Index (n_D^20)	1.400	[3][4][5]
Vapor Pressure	5.95 mmHg
Flash Point	37 °C (closed cup)	[5]
Solubility in Water	1.62 mg/mL at 17 °C
LogP	1.74	[3]

Spectroscopic Data

Spectroscopy Type	Key Data Points	Source(s)
¹H NMR (90 MHz, CDCl₃)	δ (ppm): 0.95 (t, 3H), 1.69 (sextet, 2H), 2.29 (t, 2H), 4.03 (t, 2H)
¹³C NMR (25.16 MHz, CDCl₃)	δ (ppm): 10.4, 13.7, 18.4, 22.1, 36.1, 65.8, 173.8
Mass Spectrometry (EI)	m/z: 71 (100%), 43 (88%), 89 (66%), 41 (28%), 27 (27%)

Experimental Protocols

Detailed methodologies for determining the key physical properties of propyl butyrate are outlined below. These are generalized procedures applicable to liquid organic compounds.

Determination of Boiling Point (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Apparatus:

• Thiele tube

• Thermometer (0-200 °C)

• Capillary tube (sealed at one end)

• Small test tube (fusion tube)

• Rubber band or wire for attachment

• Heating source (Bunsen burner or hot plate)

• Heat-transfer fluid (mineral oil or silicone oil)

Procedure:

• Fill the Thiele tube with a suitable heat-transfer fluid to just above the side arm.

• Add a small amount (1-2 mL) of propyl butyrate to the small test tube.

• Place the capillary tube, open end down, into the test tube containing the sample.

• Attach the test tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• Suspend the thermometer and test tube assembly in the Thiele tube, making sure the heat-transfer fluid surrounds the sample but does not enter the test tube.

• Gently heat the side arm of the Thiele tube. This will create convection currents, ensuring uniform heating.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a rapid and continuous stream of bubbles is observed.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube.[1][6][7]

Determination of Density

Density is the mass per unit volume of a substance.

Apparatus:

• Pycnometer (specific gravity bottle) or a graduated cylinder and an electronic balance

• Electronic balance (accurate to ±0.001 g)

• Water bath (for temperature control)

Procedure (using a graduated cylinder):

• Place a clean, dry 10 mL or 25 mL graduated cylinder on the electronic balance and tare it to zero.

• Carefully add a known volume of propyl butyrate (e.g., 10.0 mL) to the graduated cylinder. Record the exact volume, reading from the bottom of the meniscus.

• Place the graduated cylinder with the sample back on the electronic balance and record the mass.

• Calculate the density using the formula: Density = Mass / Volume.

• For higher accuracy, a pycnometer should be used, and the measurements should be repeated to obtain an average value.[5][8][9][10][11]

Determination of Refractive Index

The refractive index measures how much the path of light is bent, or refracted, when entering a substance. It is a characteristic property and is also used to assess purity.

Apparatus:

• Abbe refractometer

• Constant temperature water bath

• Dropper

• Solvent for cleaning (e.g., ethanol (B145695) or acetone)

• Lens paper

Procedure:

• Ensure the prisms of the Abbe refractometer are clean and dry.

• Calibrate the refractometer using a standard sample with a known refractive index (e.g., distilled water).

• Using a clean dropper, place a few drops of propyl butyrate onto the surface of the lower prism.

• Close the prisms gently to spread the liquid into a thin film.

• Adjust the light source and the mirror to get maximum illumination of the field of view.

• Rotate the coarse and fine adjustment knobs until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

• If a color fringe is observed, adjust the chromaticity screw to eliminate it.

• Read the refractive index from the scale.

• Record the temperature at which the measurement was taken, as refractive index is temperature-dependent.[4][12][13]

Visualizations

Chemical Structure of Propyl Butyrate

Caption: 2D structure of the propyl butyrate molecule.

Experimental Workflow: Synthesis of Propyl Butyrate via Fischer Esterification

The Fischer esterification is a common method for producing esters by refluxing a carboxylic acid and an alcohol in the presence of an acid catalyst.[14][15][16]

Caption: A typical laboratory workflow for the synthesis and purification of propyl butyrate.

Biological Activity and Signaling Pathways

While propyl butyrate itself is primarily recognized for its flavor and fragrance properties, its in vivo hydrolysis to n-propanol and butyric acid is of significant interest to drug development professionals. Butyric acid, a short-chain fatty acid (SCFA), is a biologically active molecule that can modulate various cellular processes. A key mechanism of butyrate's action is its inhibition of histone deacetylases (HDACs).[17]

Signaling Pathways Modulated by Butyrate

Butyrate has been shown to influence multiple signaling pathways, primarily through its action as an HDAC inhibitor. This leads to changes in gene expression that can affect cell proliferation, apoptosis, and inflammation.[17][18]

Caption: Butyrate's role as an HDAC inhibitor and its downstream effects on cellular pathways.

This technical guide provides a solid foundation for understanding the chemical and physical properties of propyl butyrate. The detailed experimental protocols offer practical guidance for laboratory work, while the overview of butyrate's biological activity highlights its potential relevance in the field of drug development and biomedical research.

References

• 1. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 2. Propyl butyrate | 105-66-8 [chemicalbook.com]
• 3. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 4. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 5. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 8. homesciencetools.com [homesciencetools.com]
• 9. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 10. wjec.co.uk [wjec.co.uk]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. elearn.almamonuc.edu.iq [elearn.almamonuc.edu.iq]
• 14. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 15. community.wvu.edu [community.wvu.edu]
• 16. athabascau.ca [athabascau.ca]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]

The Natural Occurrence of Propyl Butyrate in Fruits: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl butyrate (B1204436), also known as propyl butanoate, is a carboxylate ester with the chemical formula C₇H₁₄O₂.[1] It is a colorless liquid characterized by a sweet, fruity aroma, often described as pineapple-like.[1] This volatile organic compound is a natural constituent of the complex aroma profiles of various fruits, contributing significantly to their characteristic scent and flavor.[1][2][3] An understanding of the natural occurrence, biosynthesis, and analytical methodologies for propyl butyrate is essential for researchers in food science, flavor chemistry, and drug development, where natural compounds are often investigated for their sensory properties and potential biological activities. This guide provides a comprehensive overview of the current knowledge on the natural presence of propyl butyrate in fruits, detailing its quantitative analysis, the experimental protocols for its detection, and the biochemical pathways of its formation.

Quantitative Occurrence of Propyl Butyrate in Fruits

The concentration of propyl butyrate varies considerably among different fruit species and even between cultivars of the same fruit. Its presence has been reported in a variety of fruits, including apples, bananas, papayas, and passion fruit.[2][4] The following table summarizes the available quantitative data for propyl butyrate in select fruits. It is important to note that the concentration of volatile compounds can be influenced by factors such as fruit ripeness, storage conditions, and the analytical methods employed.

Fruit Species	Cultivar/Variety	Concentration (µg/kg)	Analytical Method	Reference
Apple (Malus domestica)	40 Cultivars (Peel)	1.37 (Average); 0–26.05 (Range)	HS-SPME-GC-MS	[3]
Banana (Musa ABB Group)	Fenjiao	0.03 (at color-turning stage)	HS-SPME-GC-MS	[5]
Mountain Papaya (Carica pubescens)	Not Specified	Present, not quantified	Not Specified	[6]
Passion Fruit (Passiflora edulis)	Not Specified	Present, not quantified	Not Specified	[4][7]

Experimental Protocols for the Analysis of Propyl Butyrate in Fruits

The analysis of propyl butyrate and other volatile esters in fruit matrices is most commonly and effectively achieved using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This technique is highly sensitive, requires minimal sample preparation, and is solvent-free. Below is a detailed methodology synthesized from common practices in fruit volatile analysis.

Sample Preparation

• Fruit Homogenization: Obtain fresh, ripe fruit samples. After washing and drying, homogenize a representative portion of the fruit flesh (e.g., 50 g) into a fine puree using a blender. To prevent enzymatic degradation of volatile compounds, this process can be carried out at low temperatures (e.g., in an ice bath).

• Internal Standard Addition: Transfer a precise amount of the fruit homogenate (e.g., 5 g) into a 20 mL headspace vial. To aid in quantification and correct for variations in extraction efficiency, add a known concentration of an internal standard (e.g., 2-octanol (B43104) or ethyl heptanoate) that is not naturally present in the fruit.

• Matrix Modification: To enhance the release of volatile compounds from the matrix into the headspace, add a saturated solution of sodium chloride (NaCl) (e.g., 1 g of NaCl in 5 mL of deionized water). The salt increases the ionic strength of the aqueous phase, thereby decreasing the solubility of organic volatiles.

Headspace Solid-Phase Microextraction (HS-SPME)

• Vial Incubation: Seal the headspace vial and place it in a temperature-controlled agitator. Incubate the sample at a specific temperature (e.g., 40-60°C) for a set period (e.g., 15-30 minutes) to allow the volatile compounds to equilibrate in the headspace.

• Fiber Exposure: Introduce an SPME fiber into the headspace of the vial. The choice of fiber coating is critical; a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often used for a broad range of volatile compounds. Expose the fiber to the headspace for a defined time (e.g., 20-40 minutes) to allow for the adsorption of the analytes.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Desorption: After extraction, immediately transfer the SPME fiber to the heated injection port of the GC-MS system. The volatile compounds are thermally desorbed from the fiber onto the GC column. The injection port is typically held at a high temperature (e.g., 250°C).

• Gas Chromatography:

  • Column: A capillary column with a polar stationary phase (e.g., DB-WAX or HP-INNOWax, 30 m x 0.25 mm i.d., 0.25 µm film thickness) is commonly used for the separation of volatile esters.

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program: A typical temperature program starts at a low temperature (e.g., 40°C) for a few minutes, then ramps up to a higher temperature (e.g., 230-250°C) at a controlled rate (e.g., 5-10°C/min) to elute the compounds based on their boiling points and interactions with the stationary phase.

• Mass Spectrometry:

  • Ionization: Electron impact (EI) ionization at 70 eV is standard.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is used.

  • Scan Range: The mass-to-charge ratio (m/z) is typically scanned over a range of 35-400 amu.

  • Identification: Propyl butyrate and other compounds are identified by comparing their mass spectra with reference spectra in a library (e.g., NIST, Wiley) and by comparing their retention indices with those of authentic standards.

  • Quantification: The concentration of propyl butyrate is determined by comparing its peak area to that of the internal standard and constructing a calibration curve with known concentrations of a pure propyl butyrate standard.

Biosynthesis of Propyl Butyrate in Fruits

The formation of propyl butyrate in fruits is a result of the plant's secondary metabolism, specifically through the ester biosynthesis pathway. The final step in the creation of this ester is catalyzed by the enzyme alcohol acyltransferase (AAT). This enzyme facilitates the condensation of an alcohol (propanol) and an acyl-Coenzyme A (acyl-CoA) molecule (butyryl-CoA).

The precursors for this reaction, propanol (B110389) and butyryl-CoA, are derived from primary metabolic pathways:

• Butyryl-CoA Biosynthesis: Butyryl-CoA is primarily synthesized through the β-oxidation of fatty acids. In this pathway, longer-chain fatty acids are sequentially broken down, yielding two-carbon units in the form of acetyl-CoA. Through a reversal of some of these steps, acetyl-CoA units can be combined to form butyryl-CoA.

• Propanol Biosynthesis: The biosynthesis of propanol in fruits is less definitively characterized but is understood to occur via the catabolism of certain amino acids, such as threonine. Through a series of enzymatic reactions, threonine can be converted to α-ketobutyrate, which is then decarboxylated and reduced to form propanol.

Biosynthesis of Propyl Butyrate in Fruits.

Experimental Workflow for Propyl Butyrate Analysis

The following diagram illustrates the logical flow of the experimental protocol for the quantitative analysis of propyl butyrate in fruit samples.

Workflow for Propyl Butyrate Analysis.

Conclusion

Propyl butyrate is a naturally occurring ester that plays a role in the aromatic profile of several fruits. Its biosynthesis is intricately linked to the metabolism of fatty acids and amino acids. The accurate quantification of propyl butyrate requires sensitive analytical techniques such as HS-SPME-GC-MS, with careful optimization of experimental parameters. This guide provides a foundational understanding for researchers and scientists working on fruit flavor chemistry and the characterization of natural volatile compounds. Further research is needed to quantify propyl butyrate in a wider range of fruits and to fully elucidate the regulatory mechanisms of its biosynthesis during fruit ripening.

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. journals.flvc.org [journals.flvc.org]
• 3. Comparative Study of Volatile Compounds in the Fruit of Two Banana Cultivars at Different Ripening Stages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HS–GC–MS–O analysis and sensory acceptance of passion fruit during maturation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. files01.core.ac.uk [files01.core.ac.uk]

Propyl Butyrate: A Technical Guide to its Biological Role

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Propyl butyrate (B1204436) is a short-chain fatty acid ester recognized primarily for its application as a flavoring and fragrance agent due to its characteristic fruity aroma. While direct research into the specific biological roles of propyl butyrate is limited, its structural relationship with butyric acid suggests its primary physiological significance lies in its potential to act as a prodrug, delivering butyrate to the body. This technical guide synthesizes the available information on propyl butyrate and delves into the well-documented biological activities of its presumptive active metabolite, butyrate. The guide will cover the mechanisms of action, physiological effects, and potential therapeutic implications of butyrate, supported by quantitative data, experimental protocols, and pathway visualizations.

Introduction to Propyl Butyrate

Propyl butyrate, also known as propyl butanoate, is an ester formed from the condensation of propanol (B110389) and butyric acid. It is found naturally in various fruits like apples and bananas and is produced by some microorganisms such as Saccharomyces cerevisiae. In biological systems, it is classified as a human and plant metabolite. The primary biological relevance of propyl butyrate is hypothesized to be its in vivo hydrolysis into butyric acid (butyrate) and propanol. This conversion is likely catalyzed by carboxylesterases present in the gastrointestinal tract and various tissues. Butyrate is a short-chain fatty acid (SCFA) with a wide array of well-established biological functions, acting as a critical signaling molecule in cellular processes.

Physicochemical and Toxicological Data

A summary of the key quantitative data for propyl butyrate is presented below.

Property	Value	Reference(s)
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.18 g/mol
Boiling Point	142-143 °C
Melting Point	-95 °C
Water Solubility	1.62 mg/mL at 17 °C
Toxicological Data
Oral LD₅₀ (Rat)	15,000 mg/kg
Oral LD₅₀ (Rabbit)	5,729 mg/kg

Biological Role of Butyrate (as the Active Metabolite of Propyl Butyrate)

The biological effects of propyl butyrate are predominantly attributed to the actions of butyrate following hydrolysis. Butyrate exerts its influence through two primary mechanisms: inhibition of histone deacetylases (HDACs) and activation of G-protein coupled receptors (GPCRs).

Mechanism of Action: Histone Deacetylase (HDAC) Inhibition

Butyrate is a potent inhibitor of class I and IIa histone deacetylases. HDACs are enzymes that remove acetyl groups from lysine (B10760008) residues on histone proteins, leading to a more condensed chromatin structure and transcriptional repression. By inhibiting HDACs, butyrate promotes histone hyperacetylation, which relaxes chromatin structure and facilitates the transcription of various genes involved in cell cycle regulation, differentiation, and apoptosis. This epigenetic modification is central to many of butyrate's anti-cancer and anti-inflammatory properties.

An In-depth Technical Guide to the Synthesis of Propyl Butyrate from Propanol and Butyric Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of propyl butyrate (B1204436), an important ester with applications in the fragrance, flavor, and pharmaceutical industries. The document details the underlying chemical principles, various catalytic methods, experimental protocols, and quantitative data to facilitate reproducible and optimized synthesis.

Introduction

Propyl butyrate (also known as propyl butanoate) is an ester formed from the condensation reaction of propanol (B110389) and butyric acid.[1] It is a colorless liquid with a characteristic fruity aroma, often described as pineapple- or apricot-like.[2] This document focuses on the Fischer-Speier esterification, a common and effective method for synthesizing propyl butyrate, exploring various catalytic approaches to optimize reaction efficiency and yield.

Physicochemical Properties of Propyl Butyrate

Property	Value
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.18 g/mol [3]
Boiling Point	142-143 °C[4]
Melting Point	-95 °C[1]
Density	0.873 g/mL at 25 °C[4]
Refractive Index (n²⁰/D)	1.400[4]
Solubility in Water	Slightly soluble[1]
Appearance	Colorless liquid[5]

The Fischer-Speier Esterification Reaction

The synthesis of propyl butyrate from propanol and butyric acid is a reversible, acid-catalyzed esterification reaction known as the Fischer-Speier esterification. The overall reaction is as follows:

CH₃CH₂CH₂OH + CH₃CH₂CH₂COOH ⇌ CH₃CH₂CH₂COOCH₂CH₂CH₃ + H₂O (Propanol) + (Butyric Acid) ⇌ (Propyl Butyrate) + (Water)

To drive the equilibrium towards the formation of the ester, it is necessary to either use an excess of one of the reactants (typically the less expensive one, propanol) or to remove the water as it is formed.

Reaction Mechanism

The Fischer esterification proceeds through a series of steps involving protonation of the carboxylic acid, nucleophilic attack by the alcohol, and subsequent dehydration.

Figure 1: Simplified logical flow of the Fischer esterification mechanism.

Catalytic Approaches for Propyl Butyrate Synthesis

Several types of acid catalysts can be employed for the synthesis of propyl butyrate. The choice of catalyst influences reaction rates, yields, and the ease of product purification.

Homogeneous Acid Catalysis

Strong mineral acids like sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are commonly used as catalysts. They are effective but require neutralization and can lead to purification challenges.

Heterogeneous Acid Catalysis

Solid acid catalysts, such as ion-exchange resins (e.g., Amberlyst-15), offer advantages in terms of catalyst recovery and reuse, leading to a more environmentally friendly process.

Enzymatic Catalysis

Lipases are enzymes that can catalyze esterification reactions under mild conditions. This approach is highly selective and avoids harsh acidic environments but may require longer reaction times.

Comparison of Catalytic Methods for Propyl Butyrate Synthesis

Catalyst	Typical Reaction Conditions	Reported Conversion/Yield	Advantages	Disadvantages
p-Toluenesulfonic Acid	Reflux, propanol:butyric acid molar ratio of 2, 2.5% w/w catalyst, 7 hours	96.41% conversion[6]	High conversion, relatively inexpensive	Difficult to remove from product, corrosive
Sulfuric Acid	Reflux, excess alcohol	Yields are generally good but vary with conditions	Inexpensive, readily available	Corrosive, generates acidic waste, difficult to separate
Ion-Exchange Resin	80°C, molar ratio 1:1, 5% catalyst loading	~58% conversion in 5 hours (for propyl propionate)[7]	Reusable, non-corrosive, easy separation	Lower activity than homogeneous catalysts, potential for fouling
Lipase (B570770)	30-50°C, in organic solvent (e.g., hexane)	>90% conversion (for other butyrate esters)[2]	Mild conditions, high selectivity, environmentally friendly	Higher cost, longer reaction times, potential for enzyme denaturation

Detailed Experimental Protocols

The following are representative protocols for the synthesis of propyl butyrate using different catalytic methods.

Protocol 1: Synthesis using p-Toluenesulfonic Acid Catalyst

This protocol is adapted from a study on the optimization of propyl butyrate synthesis.[6]

Materials:

• Butyric acid

• n-Propanol

• p-Toluenesulfonic acid (p-TsOH)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Diethyl ether (or other suitable extraction solvent)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine butyric acid and n-propanol in a 1:2 molar ratio.

• Add p-toluenesulfonic acid, corresponding to 2.5% of the total weight of the reactants.

• Set up the apparatus for reflux and heat the mixture at 353 K (80 °C) for 7 hours.[6]

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Wash the mixture sequentially with 5% sodium bicarbonate solution (to neutralize the acid catalyst and unreacted butyric acid), and then with brine.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Filter to remove the drying agent.

• Purify the crude propyl butyrate by distillation. Collect the fraction boiling at 142-143 °C.

Protocol 2: Synthesis using Sulfuric Acid Catalyst with Dean-Stark Apparatus

This protocol utilizes a Dean-Stark trap to remove water and drive the reaction to completion.

Materials:

• Butyric acid

• n-Propanol

• Concentrated sulfuric acid (H₂SO₄)

• Toluene (B28343)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Round-bottom flask

• Dean-Stark trap

• Reflux condenser

• Heating mantle

• Separatory funnel

Procedure:

• To a round-bottom flask, add butyric acid, n-propanol (in a slight excess), and a volume of toluene sufficient to fill the Dean-Stark trap.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 5-10 mol% relative to the limiting reagent).

• Assemble the Dean-Stark apparatus and reflux condenser.

• Heat the mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap. As it condenses, the water will separate and collect in the bottom of the trap, while the toluene will overflow back into the reaction flask.

• Continue the reflux until no more water is collected in the trap.

• Allow the reaction mixture to cool.

• Transfer the mixture to a separatory funnel and wash with 5% sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene and excess propanol using a rotary evaporator.

• Purify the resulting propyl butyrate by distillation.

Protocol 3: Enzymatic Synthesis using Immobilized Lipase

This protocol is a general procedure for lipase-catalyzed esterification and can be adapted for propyl butyrate synthesis.

Materials:

• Butyric acid

• n-Propanol

• Immobilized lipase (e.g., Novozym 435)

• Anhydrous hexane (B92381) (or other suitable organic solvent)

• Molecular sieves (optional, to remove water)

Equipment:

• Shaker incubator or stirred vessel

• Filtration apparatus

Procedure:

• In a sealed vessel, dissolve butyric acid and n-propanol in anhydrous hexane. A 1:1 molar ratio can be used, or an excess of propanol.

• Add the immobilized lipase (e.g., 1-10% by weight of substrates).

• If desired, add activated molecular sieves to adsorb the water produced during the reaction.

• Incubate the mixture at a suitable temperature for the enzyme (e.g., 40-50 °C) with constant shaking or stirring.

• Monitor the reaction progress by techniques such as gas chromatography (GC).

• Once the reaction has reached the desired conversion, stop the reaction and separate the immobilized enzyme by filtration. The enzyme can be washed and reused.

• The solvent can be removed from the filtrate by evaporation to yield the crude propyl butyrate, which can be further purified if necessary.

Product Purification and Characterization

Purification Workflow

Figure 2: General workflow for the purification of propyl butyrate.

Characterization

The purity and identity of the synthesized propyl butyrate can be confirmed by several analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): To assess purity and confirm the molecular weight of the product.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure of the ester.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic ester carbonyl (C=O) stretch, typically around 1735-1750 cm⁻¹.

• Refractive Index: Comparison with the literature value (n²⁰/D ≈ 1.400) can indicate purity.[4]

Conclusion

The synthesis of propyl butyrate from propanol and butyric acid via Fischer esterification is a well-established and versatile reaction. The choice of catalyst and reaction conditions allows for significant optimization of yield and process efficiency. While traditional homogeneous acid catalysts provide high conversion rates, heterogeneous and enzymatic catalysts offer benefits in terms of environmental impact and ease of product purification. This guide provides the necessary technical details for researchers and professionals to select and implement a suitable synthetic strategy for their specific needs.

References

• 1. Propyl Butyrate [drugfuture.com]
• 2. longdom.org [longdom.org]
• 3. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Propyl butyrate 99 105-66-8 [sigmaaldrich.com]
• 5. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. journal.bcrec.id [journal.bcrec.id]

Spectroscopic data for propyl butyrate (NMR, IR, Mass Spec)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for propyl butyrate (B1204436) (also known as propyl butanoate), a common ester with applications in the flavor and fragrance industries, and as a solvent. The following sections detail its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for acquiring these spectra.

Data Presentation

The spectroscopic data for propyl butyrate is summarized in the tables below for easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum of propyl butyrate provides information about the number of different types of protons and their neighboring environments.

Assignment (Structure)	Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz
a (CH₃-CH₂-CH₂-COO-)	0.95	Triplet (t)	3H	~7.4
b (-CH₂-CH₂-COO-)	1.66	Sextet	2H	~7.4
c (-CH₂-COO-)	2.22	Triplet (t)	2H	~7.4
d (-O-CH₂-CH₂-CH₃)	4.02	Triplet (t)	2H	~6.7
e (-O-CH₂-CH₂-CH₃)	1.66	Sextet	2H	~7.0
f (-O-CH₂-CH₂-CH₃)	0.93	Triplet (t)	3H	~7.4

Note: The signals for protons 'b' and 'e' are often overlapped in lower resolution spectra.

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum indicates the number of different carbon environments in the molecule.

Assignment (Structure)	Chemical Shift (δ) ppm
CH₃-CH₂-CH₂-COO-	13.7
-CH₂-CH₂-COO-	18.4
-CH₂-COO-	36.1
-O-CH₂-CH₂-CH₃	66.0
-O-CH₂-CH₂-CH₃	22.0
-O-CH₂-CH₂-CH₃	10.4
C=O	173.8

Infrared (IR) Spectroscopy

The IR spectrum of propyl butyrate highlights the presence of key functional groups.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
2965-2875	C-H stretch	Alkane
1740	C=O stretch	Ester
1178	C-O stretch	Ester

Mass Spectrometry (MS)

The mass spectrum of propyl butyrate shows the molecular ion peak and various fragment ions, providing information about the molecule's structure and fragmentation pattern.[1]

m/z (mass-to-charge ratio)	Relative Intensity (%)	Proposed Fragment Ion
130	Low	[C₇H₁₄O₂]⁺ (Molecular Ion)
89	Moderate	[CH₃CH₂CH₂C(OH)=O]⁺
71	High	[CH₃CH₂CH₂CO]⁺ (Butyryl cation)
60	Moderate	[CH₂=C(OH)OCH₃]⁺ (from McLafferty Rearrangement)
43	Very High (Base Peak)	[CH₃CH₂CH₂]⁺ (Propyl cation)
41	Moderate	[CH₂=CH-CH₂]⁺ (Allyl cation)
27	Moderate	[CH₂=CH]⁺ (Vinyl cation)

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited.

NMR Spectroscopy (¹H and ¹³C)

Sample Preparation:

• Approximately 10-20 mg of propyl butyrate is dissolved in 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃) in a clean, dry NMR tube.

• A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• The tube is capped and gently agitated to ensure a homogeneous solution.

¹H NMR Acquisition:

• A standard one-pulse sequence is used on a 300 MHz or higher field NMR spectrometer.

• Key acquisition parameters include a spectral width of approximately 15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds. Typically, 8 to 16 scans are acquired to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

• A proton-decoupled pulse sequence is employed to simplify the spectrum to single lines for each carbon.

• A wider spectral width of about 220 ppm is used.

• Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (typically 128 or more) and a longer relaxation delay (2-5 seconds) are required.

Infrared (IR) Spectroscopy

Sample Preparation and Acquisition:

• A drop of neat propyl butyrate liquid is placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.

• Alternatively, a thin film of the liquid can be prepared between two salt plates (e.g., NaCl or KBr).

• The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

• A background spectrum of the clean ATR crystal or salt plates is recorded first and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Sample Introduction and Ionization:

• A dilute solution of propyl butyrate in a volatile solvent (e.g., methanol (B129727) or dichloromethane) is introduced into the mass spectrometer, often via direct injection or through a gas chromatography (GC) column for separation from any impurities.

• Electron Ionization (EI) is the most common method, where the sample is bombarded with a high-energy electron beam (typically 70 eV). This causes the molecule to ionize and fragment.

Mass Analysis:

• The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• The detector records the abundance of each ion, generating the mass spectrum.

Mandatory Visualization

Mass Spectrometry Fragmentation of Propyl Butyrate

The following diagram illustrates the primary fragmentation pathways of propyl butyrate upon electron ionization.

Caption: Primary fragmentation pathways of propyl butyrate in mass spectrometry.

Relationship Between Spectroscopic Techniques and Structural Information

This diagram illustrates how the different spectroscopic techniques provide complementary information to elucidate the structure of propyl butyrate.

Caption: Interrelationship of spectroscopic data for the structural elucidation of propyl butyrate.

References

• 1. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Propyl Butanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of propyl butanoate, a significant ester in various scientific and industrial fields. The document details its chemical identity, physicochemical properties, synthesis, analytical quantification, and metabolic fate, offering valuable information for professionals in research and development.

Chemical Identity

IUPAC Name: Propyl butanoate[1]

Synonyms:

• Propyl butyrate[1]

• n-Butyric acid propyl ester[1]

• Butanoic acid, propyl ester[1]

• n-Propyl n-butyrate

• Propyl n-butyrate

• n-Butyric acid n-propyl ester

• Propylester kyseliny maselne

• Propyl ester of butanoic acid

• n-Propanol butyrate (B1204436)

Physicochemical Properties

The following table summarizes the key quantitative properties of propyl butanoate.

Property	Value	Unit	Reference
Molecular Formula	C₇H₁₄O₂	[1]
Molecular Weight	130.18	g/mol	[1]
Boiling Point	143	°C	[1]
Melting Point	-95.2	°C
Density	0.875	g/cm³ at 20°C
Solubility in Water	1.62	mg/mL at 17°C
Vapor Pressure	4.5	mmHg at 25°C
Refractive Index	1.400	at 20°C

Synthesis of Propyl Butanoate

Propyl butanoate is commonly synthesized via Fischer esterification, an acid-catalyzed reaction between butanoic acid and propanol (B110389).

Experimental Protocol: Fischer Esterification

Objective: To synthesize propyl butanoate from butanoic acid and 1-propanol (B7761284).

Materials:

• Butanoic acid

• 1-Propanol (n-propanol)

• Concentrated sulfuric acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dichloromethane or diethyl ether

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or water bath

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Graduated cylinders

• Rotary evaporator (optional)

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine one molar equivalent of butanoic acid with a 1.5 to 3 molar excess of 1-propanol. Add a few boiling chips.

• Catalyst Addition: Slowly and with caution, add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (typically 1-2% of the moles of the limiting reagent) to the reaction mixture.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle or water bath. The reaction is typically refluxed for 1-2 hours. To drive the equilibrium towards the product, either an excess of the alcohol is used, or the water formed during the reaction is removed using a Dean-Stark apparatus.

• Work-up and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Add an equal volume of deionized water and shake. Allow the layers to separate and discard the aqueous layer.

  • Wash the organic layer sequentially with a 5% sodium bicarbonate solution to neutralize the acidic catalyst, followed by a saturated brine solution to remove any remaining water-soluble impurities.

• Drying and Solvent Removal:

  • Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous magnesium sulfate or sodium sulfate.

  • Decant or filter the dried organic layer into a clean, pre-weighed round-bottom flask.

  • Remove the excess propanol and any extraction solvent using a rotary evaporator or by simple distillation.

• Purification:

  • The crude propyl butanoate can be further purified by fractional distillation to obtain a high-purity product. Collect the fraction boiling at approximately 143°C.

Characterization: The identity and purity of the synthesized propyl butanoate can be confirmed using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, and Infrared (IR) spectroscopy.

Synthesis Workflow Diagram

Caption: Fischer Esterification Workflow for Propyl Butanoate Synthesis.

Analytical Quantification

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for the quantification of volatile compounds like propyl butanoate in various matrices, including biological samples.

Experimental Protocol: GC-MS Quantification

Objective: To quantify propyl butanoate in a biological sample (e.g., plasma, cell culture media) by GC-MS following derivatization. Since propyl butanoate is already an ester, direct analysis is often possible. However, for improved chromatography and sensitivity, especially when analyzing the parent acid (butyric acid), derivatization to its propyl ester is a common strategy. The following protocol is adapted for the direct analysis of the ester or the analysis of butyric acid after derivatization.

Materials and Reagents:

• Propyl butanoate standard

• Internal standard (e.g., deuterated propyl butanoate or another ester not present in the sample)

• Organic solvent for extraction (e.g., ethyl acetate, hexane)

• Derivatizing agent (if analyzing butyric acid): 1-Propanol and a catalyst (e.g., acetyl chloride)

• Sample matrix (e.g., plasma, tissue homogenate)

Procedure:

• Sample Preparation:

  • Thaw the biological sample on ice.

  • To a known volume or weight of the sample, add the internal standard.

  • Perform a liquid-liquid extraction by adding an immiscible organic solvent. Vortex thoroughly and centrifuge to separate the phases.

  • Carefully collect the organic layer containing the analyte.

• Derivatization (if necessary for the parent acid):

  • Evaporate the organic extract to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a mixture of 1-propanol and the catalyst.

  • Heat the mixture to facilitate the esterification of any free butyric acid to propyl butanoate.

  • After the reaction, neutralize and extract the propyl butanoate into a clean organic solvent.

• GC-MS Analysis:

  • Injection: Inject a small volume (e.g., 1 µL) of the final extract into the GC-MS system.

  • Gas Chromatography:

    • Column: A mid-polar capillary column (e.g., DB-5ms, HP-5MS) is suitable.

    • Carrier Gas: Helium at a constant flow rate.

    • Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250°C) to ensure the elution of all components.

  • Mass Spectrometry:

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for high sensitivity and specificity. Monitor characteristic ions of propyl butanoate and the internal standard. For propyl butanoate, key ions would include fragments corresponding to the loss of the propyl group, the butanoyl group, and other characteristic fragments.

• Quantification:

  • Create a calibration curve by analyzing a series of known concentrations of the propyl butanoate standard with a constant concentration of the internal standard.

  • Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

  • Determine the concentration of propyl butanoate in the unknown samples by interpolating their peak area ratios on the calibration curve.

Analytical Workflow Diagram

Caption: Workflow for the Quantification of Propyl Butanoate by GC-MS.

Metabolic Pathway

Propyl butanoate is recognized as a human metabolite.[1] Esters are generally metabolized in the body through hydrolysis, catalyzed by esterase enzymes, which are abundant in the blood, liver, and other tissues.

Hydrolysis and Subsequent Metabolism

The primary metabolic fate of propyl butanoate is its hydrolysis into butanoic acid and 1-propanol.[2][3]

• Butanoic Acid (Butyrate): This short-chain fatty acid is a key energy source for colonocytes and is primarily produced by gut microbial fermentation of dietary fibers.[4] Butyrate absorbed from the gut or produced from ester hydrolysis enters the portal circulation and is largely metabolized by the liver. It can be converted to butyryl-CoA, which then enters the β-oxidation pathway to produce acetyl-CoA. Acetyl-CoA can then enter the citric acid cycle for energy production or be used for the synthesis of ketone bodies or fatty acids.[5]

• 1-Propanol: This primary alcohol is metabolized in the liver, primarily by alcohol dehydrogenase, to propanal. Propanal is then further oxidized by aldehyde dehydrogenase to propanoic acid. Propanoic acid is then converted to propionyl-CoA, which can be converted to succinyl-CoA and enter the citric acid cycle.

Metabolic Pathway Diagram

Caption: Metabolic Fate of Propyl Butanoate via Hydrolysis.

References

• 1. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Ch20: Hydrolysis of Esters [chem.ucalgary.ca]
• 4. staff.najah.edu [staff.najah.edu]
• 5. researchgate.net [researchgate.net]

Function of propyl butyrate as an insect attractant

An In-depth Technical Guide to the Function of Propyl Butyrate (B1204436) as an Insect Attractant

Introduction

Propyl butyrate (also known as propyl butanoate) is a butyrate ester naturally occurring in various plants and fruits, such as apples and plums[1]. It is characterized by a fruity aroma reminiscent of pineapple and apricot[2][3]. Within the field of chemical ecology, propyl butyrate is recognized as a semiochemical, a chemical substance that carries a message for an organism, influencing its behavior[1]. It plays a role as an insect attractant for some species, while paradoxically acting as a repellent for others, highlighting the species-specific nature of insect olfactory responses. This guide provides a technical overview of the mechanisms of action, experimental evaluation protocols, and documented efficacy of propyl butyrate in modifying insect behavior.

Mechanism of Action: The Insect Olfactory Signaling Pathway

The ability of an insect to detect a volatile compound like propyl butyrate is a sophisticated process initiated at the peripheral olfactory organs, primarily the antennae. This process involves a multi-step signal transduction cascade that converts a chemical signal into an electrical one, which is then interpreted by the central nervous system[4].

• Odorant Entry and Transport : Volatile molecules of propyl butyrate enter the hollow sensory hairs (sensilla) on the insect's antenna through tiny pores[5]. Inside the sensillum, the aqueous sensillum lymph bathes the dendrites of Olfactory Receptor Neurons (ORNs)[4].

• Binding to OBPs : To traverse this aqueous environment, the hydrophobic propyl butyrate molecule is thought to be encapsulated by Odorant Binding Proteins (OBPs). OBPs are small, soluble proteins that bind to odorants and transport them to the olfactory receptors[6][7].

• Receptor Activation : The OBP-odorant complex interacts with a specific Olfactory Receptor (OR) embedded in the dendritic membrane of an ORN. Insect ORs are unique in that they form a heteromeric complex, typically consisting of a variable, odor-specific receptor protein (OrX) and a highly conserved co-receptor known as Orco[8]. This OrX-Orco complex functions as a ligand-gated ion channel[2].

• Signal Transduction : Upon binding of propyl butyrate, the OrX-Orco channel opens, allowing an influx of cations. This influx depolarizes the ORN's membrane, generating an action potential (a nerve impulse)[2][8].

• Signal Processing : The action potential travels along the axon of the ORN to a specific region in the antennal lobe of the insect's brain called a glomerulus. The brain then integrates signals from various glomeruli to identify the odor and elicit an appropriate behavioral response, such as attraction towards the source[4].

Figure 1. Generalized insect olfactory signal transduction pathway for propyl butyrate.

Experimental Protocols for Efficacy Assessment

To quantify the role of propyl butyrate as an insect attractant or repellent, several standardized bioassays are employed. These range from controlled laboratory experiments to field trials that assess performance under natural conditions.

Two-Choice Olfactometry

A Y-tube olfactometer is a standard laboratory apparatus used to assess an insect's preference between two odor sources in a controlled environment[9][10].

Detailed Methodology:

• Apparatus Setup : A glass or acrylic Y-shaped tube is used. A stream of purified, humidified air is passed through each of the two upper arms and converges at the base, flowing out through the single lower arm[11].

• Stimulus Preparation : A filter paper treated with a specific concentration of propyl butyrate (dissolved in a solvent like paraffin (B1166041) oil or hexane) is placed in the airflow path of one arm (the "treatment" arm). A second filter paper treated only with the solvent is placed in the other arm (the "control" arm)[12].

• Insect Acclimatization : Test insects (e.g., adult female fruit flies) are starved for a defined period (e.g., 6-12 hours) and acclimatized to the experimental conditions (temperature, light) to standardize their responsiveness.

• Bioassay Execution : A single insect is introduced at the base of the Y-tube's lower arm. The insect walks or flies upwind against the airflow.

• Data Collection : A "choice" is recorded when the insect moves a set distance (e.g., 5 cm) into one of the upper arms and remains for a minimum period (e.g., 30 seconds). The arm chosen (treatment or control) is recorded. Insects that do not make a choice within a specified time (e.g., 5-10 minutes) are recorded as "no response".

• Controls and Replicates : After testing a set number of insects (e.g., 10), the olfactometer is cleaned thoroughly with solvent and baked to remove residual odors. The positions of the treatment and control arms are swapped to prevent positional bias. The experiment is replicated multiple times (e.g., 40-60 insects total) to ensure statistical validity.

• Data Analysis : The number of insects choosing the treatment arm versus the control arm is analyzed using a Chi-square (χ²) test or a binomial test to determine if the preference for propyl butyrate is statistically significant.

Figure 2. Experimental workflow for a Y-tube olfactometer bioassay.

Electroantennography (EAG)

EAG is an electrophysiological technique that measures the summed electrical potential from the entire insect antenna in response to an odor stimulus. It provides a direct measure of the sensitivity of the peripheral olfactory organs to a specific compound[3].

Detailed Methodology:

• Antenna Preparation : An antenna is carefully excised from a live, immobilized insect. The tip and the base of the antenna are either inserted into glass capillary electrodes filled with a conductive saline solution or connected using conductive gel.

• Electrode Setup : A recording electrode is connected to the distal end of the antenna, and a reference electrode is connected to the base or the insect's head. The potential difference between these electrodes is fed to a high-impedance amplifier.

• Stimulus Delivery : A continuous stream of purified, humidified air is passed over the antenna. A "puff" of air containing a precise concentration of propyl butyrate is injected into this continuous stream for a short duration (e.g., 0.5 seconds).

• Data Recording : The baseline electrical potential is recorded. Upon stimulation, olfactory neurons that are sensitive to propyl butyrate depolarize, causing a negative voltage deflection. The amplitude of this deflection (measured in millivolts, mV) is the EAG response.

• Controls and Standardization : A solvent puff (control) is used to measure any mechanical or solvent-related response, which is then subtracted from the test compound's response. A standard reference compound (e.g., 1-hexanol) is used periodically to correct for any decline in the antenna's responsiveness over time.

• Dose-Response Curve : The antenna is stimulated with a range of concentrations of propyl butyrate (e.g., from 1 ng to 10 µg loaded on filter paper) to generate a dose-response curve, which shows the relationship between stimulus intensity and response amplitude.

• Data Analysis : The mean EAG amplitudes for each concentration are calculated across multiple replicates (e.g., 6-10 antennae). The responses are compared to the solvent control and between different compounds or insect sexes using statistical tests like ANOVA.

Figure 3. Experimental workflow for Electroantennography (EAG).

Field Trapping Bioassays

Field trials are essential for evaluating the effectiveness of a lure under real-world conditions, where it must compete with natural odors and withstand environmental variables[1].

Detailed Methodology:

• Trap and Lure Preparation : A standard trap type (e.g., McPhail trap, sticky trap) is selected based on the target insect's behavior. Lures are prepared by loading a controlled-release dispenser (e.g., rubber septum, polyethylene (B3416737) vial) with a precise amount of propyl butyrate or a blend containing it. Control traps are left unbaited or baited with a dispenser containing only the solvent.

• Experimental Design : A randomized complete block design is typically used to minimize the effects of site-specific variations (e.g., differences in wind, sunlight, or vegetation). The experimental area is divided into several blocks, and each block contains one of each treatment (e.g., propyl butyrate lure, control).

• Trap Deployment : Traps are deployed within the blocks at a specified height and spacing (e.g., 20 meters apart) to prevent interference between them. The placement of treatments within each block is randomized.

• Data Collection : Traps are checked at regular intervals (e.g., weekly), and the number of captured target insects (and non-target insects) is recorded for each trap. Lures may be replaced periodically depending on their expected field life.

• Data Analysis : The mean number of insects captured per trap per day (or week) is calculated for each treatment. The data are often transformed (e.g., using a log(x+1) transformation) to meet the assumptions of parametric statistical tests. An Analysis of Variance (ANOVA) followed by a means separation test (e.g., Tukey's HSD) is used to determine if there are significant differences in capture rates between the lure and the control[9].

Figure 4. Experimental workflow for a field trapping bioassay.

Quantitative and Qualitative Data on Propyl Butyrate Efficacy

The effectiveness of propyl butyrate as a behavioral modifier varies significantly across different insect species. It is a known attractant for some, particularly fruit flies, but can act as a repellent for others. It is often most effective as part of a synergistic blend of compounds.

Table 1: Field Trap Captures of Anastrepha obliqua Using a Propyl Butyrate-Containing Lure

This table summarizes data from a field study in a mango orchard comparing the effectiveness of a nine-component synthetic blend from Spondias mombin fruit, which includes propyl butyrate, against a standard hydrolyzed protein bait.

Lure Treatment	Mean No. of A. obliqua Females (±SE) / Trap / Week	Mean No. of A. obliqua Males (±SE) / Trap / Week
Nine-Component Blend¹	10.5 ± 2.1 a	5.3 ± 1.2 a
Hydrolyzed Protein	12.8 ± 3.5 a	6.1 ± 1.9 a
Unbaited Control	0.2 ± 0.1 b	0.1 ± 0.1 b
Data adapted from field trials on Anastrepha obliqua. Means within a column followed by the same letter are not significantly different (P > 0.05, Tukey's HSD test).[5][9]
¹The nine-component blend included ethyl butyrate, isopropyl butyrate, hexan-1-ol, propyl butyrate , isobutyl butyrate, ethyl hexanoate, isopentyl butyrate, ethyl benzoate, and ethyl octanoate[5].

Table 2: Electrophysiological and Behavioral Responses to Propyl Butyrate in Various Insect Species

This table compiles findings from several studies, illustrating the diverse and sometimes contradictory roles of propyl butyrate.

Insect Species	Order: Family	Bioassay Type	Observed Response	Reference
Anastrepha obliqua (West Indian fruit fly)	Diptera: Tephritidae	EAG	Elicited antennal responses in both sexes; response was significantly stronger in males than in females.
Pachylomerus femoralis (Dung beetle)	Coleoptera: Scarabaeidae	GC-EAD¹ & Field Trapping	Identified as an EAG-active component of host fruit volatiles; a synthetic mixture containing it was attractive.
Stomoxys calcitrans (Stable fly)	Diptera: Muscidae	Lab Behavior & Field Studies	Classified as a repellent.
Wohlfahrtia magnifica (Flesh fly)	Diptera: Sarcophagidae	Behavioral & Trapping	No significant attraction observed at concentrations from 10⁻⁴ to 1 µg/µL compared to control.
¹Gas Chromatography-Electroantennographic Detection

Conclusion

Propyl butyrate is a volatile ester that functions as a significant semiochemical in insect communication. Its role is highly context- and species-dependent. For certain species, such as the West Indian fruit fly Anastrepha obliqua, it is a key component of attractive host fruit volatile blends and elicits strong electrophysiological responses, suggesting it is important for host location[5]. However, for other species like the stable fly Stomoxys calcitrans, it acts as a repellent. The evaluation of its efficacy requires rigorous, multi-faceted experimental approaches, including laboratory olfactometry, electrophysiology, and field trapping studies. The data indicate that while propyl butyrate can be a potent behavioral modifier, its practical application in pest management, particularly in lures, is often most successful when used as part of a synergistic blend that mimics a natural odor profile. Further research to deorphanize the specific olfactory receptors that detect propyl butyrate in key pest species will be critical for developing more targeted and effective attractants or repellents.

References

• 1. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. propyl butyrate, 105-66-8 [thegoodscentscompany.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Sharpening the Precision of Pest Management Decisions: Assessing Variability Inherent in Catch Number and Absolute Density Estimates Derived from Pheromone-Baited Traps Monitoring Insects Moving Randomly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ars.usda.gov [ars.usda.gov]

Biosynthesis of Short-Chain Fatty Acid Esters: A Technical Guide for Researchers

This technical guide provides an in-depth exploration of the biosynthesis of short-chain fatty acid esters (SCFAEs), targeting researchers, scientists, and drug development professionals. It covers the core metabolic pathways, enzymatic mechanisms, and regulatory strategies employed in the microbial production of these valuable compounds.

Core Biosynthetic Pathways

The microbial synthesis of SCFAEs is primarily achieved through engineered metabolic pathways in host organisms like Escherichia coli and Saccharomyces cerevisiae. The core strategy involves the convergence of two key pathways: a fatty acid biosynthesis pathway to generate the acyl-CoA moiety and an alcohol production pathway to provide the alkyl group. These precursors are then condensed by an ester-forming enzyme.

A novel and effective approach for SCFAE biosynthesis is the combination of the fatty acid and 2-keto acid pathways.[1] This strategy leverages the native microbial synthesis pathways for both fatty acids and short-chain alcohols, making it adaptable to a variety of microorganisms for the production of diverse SCFAEs from renewable resources like sugars.[1]

The final and crucial step in the biosynthesis of these esters is catalyzed by enzymes with ester-forming capabilities, such as wax ester synthases (WS) or alcohol acyltransferases (AATs).[2] These enzymes facilitate the esterification of a fatty acyl-CoA with a short-chain alcohol.[3]

Below is a generalized diagram of the core biosynthetic pathway for short-chain fatty acid esters.

Core biosynthetic pathway for short-chain fatty acid esters.

Key Enzymes and Quantitative Data

The efficiency of SCFAE biosynthesis is heavily reliant on the selection and performance of the key enzymes in the pathway. Alcohol acyltransferases (AATs) are a diverse group of enzymes that catalyze the condensation of an acyl-CoA and an alcohol to form the corresponding ester.[4] The substrate specificity of these enzymes is a critical determinant of the final ester product.

Wax Ester Synthases / Acyl-CoA:Diacylglycerol Acyltransferases (WS/DGAT)

WS/DGATs are bifunctional enzymes that catalyze the final step in wax ester biosynthesis.[3] These enzymes exhibit broad substrate specificity, accepting a range of fatty acyl-CoAs and alcohols.

Table 1: Substrate Specificity of Bacterial Wax Ester Synthases

Enzyme Source	Acyl-CoA Substrate Specificity (Relative Activity %)	Alcohol Substrate Specificity (Relative Activity %)	Reference
Marinobacter aquaeolei VT8 (Ma1)	C16-CoA (100%), C14-CoA (~90%), C12-CoA (~40%), C10-CoA (~20%), C8-CoA (~10%)	C12-OH (~100%), C14-OH (~95%), C10-OH (~80%), C16-OH (~70%), C8-OH (~50%)	[3]
Acinetobacter baylyi ADP1 (Ac1)	C16-CoA (100%), C14-CoA (~100%), C12-CoA (~30%), C10-CoA (~15%), C8-CoA (~10%)	C14-OH (~100%), C12-OH (~90%), C16-OH (~80%), C10-OH (~60%), C8-OH (~40%)	[3]
Rhodococcus jostii RHA1 (Rh1)	C16-CoA (100%), C14-CoA (~90%), C12-CoA (~40%), C10-CoA (~20%), C8-CoA (~10%)	C12-OH (~100%), C14-OH (~90%), C10-OH (~75%), C16-OH (~65%), C8-OH (~45%)	[3]
Psychrobacter cryohalolentis K5 (Ps1)	C14-CoA (100%), C16-CoA (~80%), C12-CoA (~60%), C10-CoA (~40%), C8-CoA (~20%)	C12-OH (~100%), C14-OH (~90%), C10-OH (~85%), C16-OH (~60%), C8-OH (~55%)	[3]

Lipases in Enzymatic Ester Synthesis

Lipases are also employed for the synthesis of short-chain esters, typically through transesterification reactions.

Table 2: Kinetic Parameters of Lipase-Catalyzed Ethyl Butyrate Synthesis

Enzyme	Vmax (μmol/min/mg)	Km (acid) (M)	Km (ester) (M)	Ki (acid) (M)	Reference
Candida rugosa lipase	2.861	0.0746	0.125	0.450

Production Titers in Engineered Microorganisms

Metabolic engineering efforts have led to significant improvements in the production of SCFAEs in microbial hosts.

Table 3: Production of Short-Chain Fatty Acid Esters in Engineered E. coli

Product	Strain	Titer	Cultivation Method	Reference
Fatty Acid Ethyl Esters (FAEEs)	p(Microdiesel)	25.4% (wt/wt) of CDM	Fed-batch	[1]
Ethyl Lactate (B86563)	Engineered E. coli	10.3 ± 0.5 mg/L	High-density fermentation	[5]
Ethyl Acetate (B1210297)	Engineered E. coli	81.6 ± 4.5 mg/L	High-density fermentation	[5]
Butyric Acid	Engineered E. coli expressing tesBT	1.46 g/L	Shake flask	[6][7][8][9]
Butyric Acid	Engineered E. coli	14.3 g/L	Fed-batch	[6][7][8][9]

Experimental Protocols

Fed-Batch Fermentation for SCFAE Production in E. coli

This protocol is a generalized procedure based on fed-batch strategies for producing fatty acid-derived molecules in E. coli.

• Inoculum Preparation:

  • Inoculate a single colony of the engineered E. coli strain into 50 mL of Luria-Bertani (LB) broth supplemented with the appropriate antibiotics.

  • Incubate at 37°C and 250 rpm in an orbital shaker for 12 hours or until the OD600nm reaches 0.6-0.9.[10]

• Bioreactor Setup and Batch Phase:

  • Prepare the bioreactor with a defined mineral salts medium containing a primary carbon source (e.g., glucose) and necessary supplements.[11]

  • Inoculate the bioreactor with the seed culture.

  • Maintain the temperature at 37°C and pH at 7.0.

  • Run the batch phase until the initial carbon source is depleted, which can be monitored by an increase in dissolved oxygen.

• Fed-Batch Phase and Induction:

  • Initiate the feeding of a concentrated solution of the primary carbon source (e.g., glucose) and a fatty acid precursor (e.g., oleic acid) at a controlled rate to maintain a desired specific growth rate.[1][11]

  • When the cell density reaches a target OD600nm, induce the expression of the SCFAE biosynthesis pathway genes by adding an inducer (e.g., IPTG) to the culture.

  • Continue the fed-batch cultivation for a predetermined period (e.g., 48-72 hours), maintaining the temperature and pH.

• Sample Collection and Analysis:

  • Collect samples periodically to monitor cell growth (OD600nm), substrate consumption, and product formation.

  • Analyze SCFAE production using the GC-MS protocol outlined below.

The following diagram illustrates a typical experimental workflow for SCFAE production and analysis.

Generalized experimental workflow for SCFAE production.

In Vitro Assay of Wax Ester Synthase Activity

This protocol describes a general method for determining the activity of a purified wax ester synthase.

• Reaction Mixture Preparation:

  • Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5).

  • Prepare stock solutions of the fatty acyl-CoA and alcohol substrates in an appropriate solvent.

  • In a microcentrifuge tube, combine the reaction buffer, a specific concentration of the fatty acyl-CoA substrate, and the purified wax ester synthase enzyme.

• Initiation and Incubation:

  • Initiate the reaction by adding the alcohol substrate to the mixture.

  • Incubate the reaction at a specific temperature (e.g., 37°C) for a defined period (e.g., 15 minutes).

• Reaction Termination and Extraction:

  • Terminate the reaction by adding a quenching solution (e.g., a mixture of chloroform (B151607) and methanol).

  • Vortex the mixture to extract the lipid products into the organic phase.

  • Centrifuge to separate the phases and carefully collect the organic layer.

• Analysis:

  • Evaporate the solvent from the organic layer under a stream of nitrogen.

  • Re-dissolve the lipid extract in a suitable solvent (e.g., hexane).

  • Analyze the formation of the wax ester product by GC-MS.

GC-MS Analysis of Short-Chain Fatty Acid Esters

This protocol provides a general method for the quantification of SCFAEs from microbial cultures.

• Sample Preparation and Extraction:

  • Centrifuge a known volume of the cell culture to pellet the cells.

  • To the supernatant, add an internal standard (e.g., a fatty acid ester with an odd-numbered carbon chain).

  • Extract the SCFAEs from the supernatant using an organic solvent such as hexane (B92381) or ethyl acetate.

  • Vortex vigorously and centrifuge to separate the phases.

  • Carefully transfer the organic phase to a clean vial.

• GC-MS Conditions:

  • Gas Chromatograph (GC):

    • Column: A suitable capillary column for separating volatile compounds (e.g., a wax or polar-modified column).

    • Injector Temperature: 250°C.

    • Oven Temperature Program: Start at a low temperature (e.g., 40°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 250°C) at a controlled rate.

    • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Impact (EI).

    • Scan Range: A mass range appropriate for the expected SCFAEs (e.g., m/z 40-400).

• Quantification:

  • Identify the SCFAE peaks in the chromatogram based on their retention times and mass spectra compared to authentic standards.

  • Quantify the concentration of each SCFAE by comparing its peak area to that of the internal standard and constructing a calibration curve with known concentrations of SCFAE standards.

Regulatory and Signaling Pathways

The efficient production of SCFAEs in microbial hosts requires the fine-tuning of gene expression to balance metabolic fluxes and avoid the accumulation of toxic intermediates. This is often achieved through promoter engineering and the use of inducible expression systems.

Transcriptional Regulation in Yeast

In Saccharomyces cerevisiae, the expression of genes involved in fatty acid and sterol biosynthesis is tightly regulated. This knowledge can be leveraged to control the expression of heterologous SCFAE biosynthesis pathways. For instance, promoters that are responsive to the levels of fatty acids or their acyl-CoA derivatives can be used to create dynamic regulatory systems that couple pathway expression to the availability of precursors.[12] Furthermore, the spatial organization of metabolic pathways within cellular compartments, such as peroxisomes, can be engineered to enhance precursor supply and product formation.[12]

Promoter Engineering for Tunable Gene Expression

The strength and timing of gene expression can be controlled by engineering the promoter regions of the biosynthetic genes. A library of promoters with varying strengths can be used to titrate the expression levels of key enzymes, such as the alcohol acyltransferase, to optimize the production of the desired ester.[13] Inducible promoters, such as alcohol-inducible systems, allow for the temporal separation of cell growth and product formation, which can reduce the metabolic burden on the host and improve overall yields.[14][15]

The following diagram illustrates the concept of promoter-based regulation of a heterologous SCFAE biosynthesis pathway.

Promoter-based regulation of SCFAE biosynthesis.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Alcohol acyltransferases for the biosynthesis of esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Engineered production of lactate and acetate short-chain esters in Escherichia coli - American Chemical Society [acs.digitellinc.com]
• 6. Engineered Production of Short Chain Fatty Acid in Escherichia coli Using Fatty Acid Synthesis Pathway | PLOS One [journals.plos.org]
• 7. Engineered Production of Short Chain Fatty Acid in Escherichia coli Using Fatty Acid Synthesis Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Engineered Production of Short Chain Fatty Acid in Escherichia coli Using Fatty Acid Synthesis Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. bionet.com [bionet.com]
• 11. Frontiers | Optimizing a Fed-Batch High-Density Fermentation Process for Medium Chain-Length Poly(3-Hydroxyalkanoates) in Escherichia coli [frontiersin.org]
• 12. d-nb.info [d-nb.info]
• 13. Tuning of Protein Expression by Promoter Engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Development of an alcohol-inducible gene expression system for recombinant protein expression in Chlamydomonas reinhardtii - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Development of an alcohol-inducible gene expression system for recombinant protein expression in Chlamydomonas reinhardtii - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Odor Profile and Threshold of Propyl Butyrate

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the olfactory characteristics of propyl butyrate (B1204436) (CAS 105-66-8), a butyrate ester known for its significant contribution to the aroma of various fruits and its application in the flavor and fragrance industries. This document details its odor profile, reported odor threshold concentrations, the methodologies used for their determination, and the underlying biochemical pathways of its perception.

Odor Profile of Propyl Butyrate

Propyl butyrate is a colorless liquid characterized by a potent and distinct fruity aroma. Its scent is most frequently described as being reminiscent of pineapple and apricot.[1][2] Depending on its concentration and the medium, the profile can also evoke notes of apple, banana, and general tropical fruits.[3][4][5] While primarily recognized for its pleasant fruity character, at higher concentrations, it can be perceived as sharp and pungent.[1]

Odor Threshold

The odor threshold is the minimum concentration of a substance that can be detected by the human sense of smell. For propyl butyrate, this value varies based on the testing medium (e.g., air or water) and the specific sensory analysis methodology employed.

Quantitative Odor Threshold Data

The following table summarizes the reported odor detection threshold concentrations for propyl butyrate.

Odor Threshold (Air)	Method/Source	Reference
0.8 to 124 ppb	Not Specified	[1]
11 ppb (0.011 ppm)	Triangle Odor Bag Method	[6]

Note: The significant range reported in some sources highlights the inherent variability in sensory testing, which is influenced by panelist sensitivity, methodology, and purity of the compound.

Experimental Protocols for Odor Threshold Determination

The determination of odor thresholds is a critical aspect of sensory science, governed by standardized methodologies to ensure reproducibility and accuracy. The values presented for propyl butyrate are typically determined using techniques such as Gas Chromatography-Olfactometry (GC-O) and standardized air dilution olfactometry methods.

ASTM E679 - Forced-Choice Ascending Concentration Series

A primary standard for determining odor thresholds in the United States is ASTM E679-19.[7][8] This practice employs a panel of trained human assessors and an olfactometer, an instrument that dilutes an odorous sample with odor-free air at precise ratios.[9]

Methodology Overview:

• Sample Preparation : A stock solution of propyl butyrate is prepared and serially diluted to create a range of concentrations in an ascending order.

• Presentation : Assessors are presented with a set of three samples (a "triangle test"), where one contains the diluted odorant and the other two are blanks (odor-free air).[9] This is done in an ascending concentration series, starting below the expected threshold.[10]

• Forced-Choice Response : For each set, the panelist is required to choose which of the three samples has a discernible odor, even if they cannot identify it.

• Threshold Calculation : The individual threshold is typically defined as the geometric mean of the last concentration missed and the first concentration correctly identified. The group threshold is then calculated from the individual results.[11]

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of a gas chromatograph with the sensitivity of the human nose as a detector.[12][13] It is invaluable for identifying the specific compounds in a complex mixture that are responsible for its aroma.[14][15]

Methodology Overview:

• Injection and Separation : A sample containing propyl butyrate is injected into a gas chromatograph. The compounds within the sample are separated based on their volatility and interaction with the stationary phase of the GC column.

• Column Effluent Splitting : At the end of the column, the effluent is split. One portion is directed to a conventional detector (like a Mass Spectrometer for chemical identification), while the other is sent to a heated sniffing port.[12]

• Olfactory Detection : A trained assessor sniffs the effluent from the sniffing port and records the time, duration, intensity, and a qualitative description of any detected odor.[13]

• Data Correlation : By aligning the retention time of the odor event with the data from the chemical detector, the specific compound responsible for the scent (in this case, propyl butyrate) can be unequivocally identified.[12]

Visualization of Experimental Workflow and Signaling

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the ASTM E679 protocol for determining an odor detection threshold.

Caption: Workflow for Odor Threshold Determination via ASTM E679.

Olfactory Signal Transduction Pathway

The perception of propyl butyrate, like other odorants, begins with a complex signal transduction cascade within olfactory sensory neurons. The generally accepted pathway involves a G-protein coupled receptor system.

• Binding : Propyl butyrate binds to a specific Olfactory Receptor (OR) on the cilia of an olfactory sensory neuron.[16][17]

• G-Protein Activation : This binding activates an olfactory-specific G-protein, Gαolf.[16]

• Second Messenger Production : The activated Gαolf stimulates adenylyl cyclase III, which converts ATP into cyclic AMP (cAMP).[17][18]

• Channel Opening : cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.[18][19]

• Depolarization : The opening of CNG channels allows an influx of Na+ and Ca2+ ions, causing the neuron to depolarize.[16] This initial depolarization is often amplified by a secondary Ca2+-activated Cl- current.[17]

• Signal Transmission : If the depolarization is sufficient to reach the action potential threshold, a signal is transmitted along the neuron's axon to the olfactory bulb in the brain, where it is processed as a specific scent.[16]

The diagram below visualizes this biochemical cascade.

Caption: General Olfactory Signal Transduction Pathway.

References

• 1. Propyl butyrate | 105-66-8 [chemicalbook.com]
• 2. aurochemicals.com [aurochemicals.com]
• 3. Propyl Butyrate – Fresh Fruity Aroma Chemical For Perfumes [chemicalbull.com]
• 4. chemimpex.com [chemimpex.com]
• 5. CAS 105-66-8: Propyl butyrate | CymitQuimica [cymitquimica.com]
• 6. orea.or.jp [orea.or.jp]
• 7. standards.iteh.ai [standards.iteh.ai]
• 8. store.astm.org [store.astm.org]
• 9. fivesenses.com [fivesenses.com]
• 10. fivesenses.com [fivesenses.com]
• 11. ASTM Standard - Scentroid [scentroid.com]
• 12. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 14. Gas Chromatography Analysis with Olfactometric Detection (GC-O): an Innovative Approach for Chemical Characterizatio of Odor Active Volatile Organic Compounds (VOCs) Emitted from a Consumer Product | Chemical Engineering Transactions [cetjournal.it]
• 15. Enhanced GC–O workflows for detailed sensory evaluation [sepsolve.com]
• 16. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. journals.physiology.org [journals.physiology.org]
• 18. Mechanisms of Regulation of Olfactory Transduction and Adaptation in the Olfactory Cilium - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Reactome | Olfactory Signaling Pathway [reactome.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Solubility of Propyl Butyrate (B1204436)

This technical guide provides a comprehensive overview of the solubility of propyl butyrate in various solvents. The information contained herein is intended for use by researchers, scientists, and professionals in drug development and related fields.

Propyl butyrate, also known as propyl butanoate, is an ester with the chemical formula C₇H₁₄O₂. It is a colorless liquid with a characteristic fruity odor, reminiscent of pineapple and apricot. Its utility spans various industries, including as a flavoring agent, in fragrances, and as a specialty solvent. A thorough understanding of its solubility is critical for its application in chemical synthesis, formulation development, and various analytical procedures.

Quantitative Solubility Data

The solubility of a compound is a fundamental physical property that dictates its behavior in different solvent systems. The following table summarizes the known quantitative and qualitative solubility of propyl butyrate in a range of common solvents at standard atmospheric pressure.

Solvent	Chemical Formula	Solubility	Temperature (°C)	Notes
Water	H₂O	1.62 mg/mL[1][2]	17	Practically insoluble[2]
Ethanol	C₂H₅OH	Miscible[1][3]	Ambient	Soluble in all proportions.
Diethyl Ether	(C₂H₅)₂O	Miscible[1][3]	Ambient	Soluble in all proportions.
Acetone	(CH₃)₂CO	Soluble[4]	Ambient	While specific quantitative data is not readily available, it is generally considered soluble.

Experimental Protocols

The determination of solubility is a critical experimental procedure in chemical and pharmaceutical sciences. The following protocols outline the methodologies for quantifying the solubility of a liquid analyte, such as propyl butyrate, in various solvents.

Method 1: Determination of Miscibility (for Liquid-Liquid Systems)

This method is a qualitative assessment to determine if two liquids are miscible, meaning they are soluble in each other in all proportions.

Materials:

• Propyl butyrate (high purity)

• Solvent of interest (e.g., ethanol, diethyl ether)

• Calibrated pipettes or graduated cylinders

• Vortex mixer

• Clear glass vials or test tubes with caps

Procedure:

• Preparation: Ensure all glassware is clean and dry. Bring the propyl butyrate and the solvent to the desired experimental temperature.

• Mixing: In a clear glass vial, combine known volumes of propyl butyrate and the solvent in various ratios (e.g., 1:9, 1:1, 9:1).

• Agitation: Securely cap the vials and vortex for 1-2 minutes to ensure thorough mixing.

• Observation: Allow the mixtures to stand undisturbed and observe for any phase separation. Visual inspection is the most common method for determining miscibility. If the resulting mixture is a single, clear liquid phase with no visible interface or cloudiness, the liquids are considered miscible. If two distinct layers form, they are immiscible.

Method 2: Shake-Flask Method for Determining Thermodynamic Solubility

The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a substance in a solvent.[5][6] This protocol is adapted for a liquid solute.

Materials:

• Propyl butyrate (high purity)

• Solvent of interest (e.g., water)

• Incubator shaker or a temperature-controlled water bath with shaking capabilities

• Centrifuge

• Analytical balance

• Calibrated pipettes

• Syringe filters (if necessary)

• Analytical instrumentation for quantification (e.g., Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC))

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of propyl butyrate to a known volume of the solvent in a sealed flask or vial. The presence of a distinct layer of the solute is necessary to ensure saturation.

  • Place the sealed flask in an incubator shaker set to a constant temperature (e.g., 17°C for water solubility).

  • Agitate the mixture at a constant speed (e.g., 150-300 rpm) for a sufficient period to reach equilibrium. This can range from 24 to 72 hours.[5] It is advisable to perform preliminary experiments to determine the time required to reach equilibrium by taking measurements at different time points until the concentration of the solute in the solvent remains constant.

• Phase Separation:

  • Once equilibrium is reached, cease agitation and allow the mixture to stand in the temperature-controlled environment for several hours to allow for complete phase separation.

  • To effectively separate the saturated solvent phase from the undissolved propyl butyrate, centrifugation is recommended. Transfer an aliquot of the mixture to a centrifuge tube and spin at a high speed until a clear separation is achieved.

• Sample Analysis:

  • Carefully withdraw a known volume of the clear, saturated solvent phase using a pipette. Be cautious not to disturb the undissolved propyl butyrate layer.

  • If any fine droplets of the solute are suspected to be present in the solvent phase, filter the sample using a syringe filter compatible with the solvent.

  • Quantify the concentration of propyl butyrate in the collected solvent phase using a pre-calibrated analytical method such as GC-MS or HPLC.

• Data Reporting:

  • Express the solubility in appropriate units, such as mg/mL, g/100mL, or mol/L.

Mandatory Visualization

The following diagram illustrates the general workflow for the experimental determination of solubility using the shake-flask method.

Caption: Experimental workflow for solubility determination using the shake-flask method.

References

• 1. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. hmdb.ca [hmdb.ca]
• 3. Propyl Butyrate [drugfuture.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. quora.com [quora.com]
• 6. dissolutiontech.com [dissolutiontech.com]

A Comprehensive Technical Guide to the Thermochemical Properties of Propyl Butanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the essential thermochemical data for propyl butanoate (C₇H₁₄O₂). The information is presented in a clear and structured format to facilitate its use in research, development, and scientific applications. This document includes tabulated thermochemical properties, detailed experimental methodologies for their determination, and graphical representations of relevant chemical and experimental workflows.

Thermochemical Data of Propyl Butanoate

Propyl butanoate, also known as propyl butyrate (B1204436), is an ester with the characteristic odor of pineapple.[1][2] Its thermochemical properties are crucial for understanding its behavior in various chemical processes, including its synthesis, combustion, and vaporization. The following tables summarize the key thermochemical data for propyl butanoate.

Table 1: Enthalpy Data for Propyl Butanoate

Thermochemical Property	State	Value	Units	Source(s)
Standard Enthalpy of Combustion (ΔcH°liquid)	Liquid	-4116.0 ± 1.7	kJ/mol	[3][4]
Enthalpy of Formation (ΔfH°gas)	Gas	-502.50	kJ/mol	[5]
Enthalpy of Formation (ΔfH°liquid)	Liquid	-543.50	kJ/mol	[5]
Enthalpy of Vaporization (ΔvapH°)	Liquid	41.00	kJ/mol	[4][5]
Enthalpy of Fusion (ΔfusH°)	Solid	16.85	kJ/mol	[5]

Table 2: Heat Capacity and Other Thermodynamic Properties

Thermochemical Property	State	Value	Units	Source(s)
Ideal Gas Heat Capacity (Cp,gas)	Gas	179.31 (at 298.15 K)	J/mol·K	[5]
Standard Gibbs Free Energy of Formation (ΔfG°)	Not Specified	-291.68	kJ/mol	[5]
Molar Mass	-	130.187	g/mol	[1]
Boiling Point	-	143 °C (416 K)	-	[6][7]
Melting Point	-	-95.2 °C	-	[7][8]

Experimental Protocols

The determination of the thermochemical data presented above relies on precise experimental techniques. This section details the methodologies for key experiments.

Determination of Enthalpy of Combustion via Bomb Calorimetry

The standard enthalpy of combustion of liquid propyl butanoate is determined using a bomb calorimeter.[9][10][11] This technique measures the heat released when a substance is completely burned in a constant-volume container filled with excess oxygen.

Experimental Procedure:

• Sample Preparation: A precisely weighed sample (typically around 1 gram) of high-purity propyl butanoate is placed in a crucible within the bomb calorimeter.[11] A fuse wire of known length is positioned to be in contact with the sample.[12]

• Assembly and Pressurization: The crucible is placed inside the steel bomb, which is then sealed. The bomb is purged with a small amount of oxygen to remove any atmospheric nitrogen and then pressurized with pure oxygen to approximately 30 atm.[9][12]

• Calorimeter Setup: The sealed bomb is submerged in a known volume of water in the calorimeter's bucket. The calorimeter is assembled with a stirrer, a thermometer (or temperature probe), and an ignition system.[9] The entire setup is placed within an insulating jacket to minimize heat exchange with the surroundings.

• Ignition and Data Acquisition: The stirrer is activated to ensure a uniform water temperature. The initial temperature of the water is recorded for a few minutes to establish a baseline.[11] The sample is then ignited by passing an electric current through the fuse wire.[9] The temperature of the water is recorded at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis: The heat capacity of the calorimeter system is determined by calibrating it with a substance of known heat of combustion, such as benzoic acid.[11] The heat released by the combustion of the propyl butanoate sample is calculated from the observed temperature change, accounting for the heat capacity of the calorimeter and the heat released by the combustion of the fuse wire.[12] The standard enthalpy of combustion is then calculated per mole of the substance.

Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined using several methods, including the transpiration method and differential scanning calorimetry (DSC).

This method involves measuring the vapor pressure of the substance at different temperatures.[5]

Experimental Procedure:

• Sample Placement: A sample of propyl butanoate is placed in a saturator, which is maintained at a constant temperature.

• Gas Flow: An inert carrier gas (e.g., nitrogen) is passed through the saturator at a known and controlled flow rate.[5] The carrier gas becomes saturated with the vapor of the propyl butanoate.

• Condensation and Quantification: The gas mixture exiting the saturator is passed through a cold trap to condense the propyl butanoate vapor. The amount of condensed substance is determined, often by gas chromatography.[5]

• Vapor Pressure Calculation: The partial pressure of the propyl butanoate in the saturated gas stream (which is equal to its vapor pressure at that temperature) is calculated using the ideal gas law from the amount of condensed substance and the volume of the carrier gas passed through.

• Enthalpy of Vaporization Determination: This procedure is repeated at several different temperatures. The enthalpy of vaporization is then determined from the slope of the plot of the natural logarithm of the vapor pressure versus the inverse of the absolute temperature, according to the Clausius-Clapeyron equation.

DSC can also be used to measure the enthalpy of vaporization by quantifying the heat flow associated with the phase transition.[7]

Experimental Procedure:

• Sample Preparation: A small, accurately weighed sample of propyl butanoate (typically a few milligrams) is placed in a pierced crucible.[7]

• DSC Measurement: The crucible is placed in the DSC instrument, which heats the sample at a controlled rate.[7]

• Data Analysis: As the sample reaches its boiling point, a significant endothermic peak is observed in the thermogram, corresponding to the heat absorbed during vaporization. The area under this peak is integrated to determine the enthalpy of vaporization.[7]

Determination of Heat Capacity

The heat capacity of liquid propyl butanoate can be measured using a calorimeter, often by an electrical method.[13][14]

Experimental Procedure:

• Calorimeter Setup: A known mass of liquid propyl butanoate is placed in a calorimeter equipped with an electrical immersion heater and a thermometer or temperature sensor.[13] The calorimeter is insulated to minimize heat loss.

• Heating and Measurement: A constant electrical power (determined by measuring the voltage and current) is supplied to the heater for a specific duration, and the resulting temperature change of the liquid is recorded.[13][15]

• Calculation: The heat capacity is calculated from the electrical energy supplied, the mass of the liquid, and the measured temperature rise. The heat absorbed by the calorimeter itself is accounted for through a prior calibration.

Visualizations

The following diagrams illustrate the synthesis of propyl butanoate and a typical experimental workflow for bomb calorimetry.

References

• 1. fiveable.me [fiveable.me]
• 2. uobabylon.edu.iq [uobabylon.edu.iq]
• 3. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 4. ucc.ie [ucc.ie]
• 5. researchgate.net [researchgate.net]
• 6. cerritos.edu [cerritos.edu]
• 7. calnesis.com [calnesis.com]
• 8. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 9. ME 354 Lab - Bomb Calorimeter Experiment [www2.latech.edu]
• 10. Preparation procedures of food and beverage samples for oxygen bomb calorimetry: A scoping review and reporting checklist - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ocf.berkeley.edu [ocf.berkeley.edu]
• 12. youtube.com [youtube.com]
• 13. thestudentroom.co.uk [thestudentroom.co.uk]
• 14. pubs.aip.org [pubs.aip.org]
• 15. Measure the Specific Heat of Water and Other Fluids : 5 Steps (with Pictures) - Instructables [instructables.com]

Navigating the Crystalline Realm of Propyl Butyrate: A Technical Guide to Structure Analysis

For Researchers, Scientists, and Drug Development Professionals

Propyl butyrate (B1204436), a simple ester with the characteristic fruity aroma of apricots and pears, serves as a fundamental model for understanding the solid-state behavior of more complex pharmaceutical and organic molecules. While its liquid nature at ambient temperatures presents unique challenges, determining its crystal structure is crucial for a comprehensive understanding of its physicochemical properties, polymorphism, and intermolecular interactions. This in-depth technical guide outlines the methodologies required for the crystal structure analysis of propyl butyrate, from sample preparation to data refinement, providing a roadmap for researchers in structural chemistry and drug development.

Due to its low melting point of -95°C, the crystallographic analysis of propyl butyrate necessitates specialized low-temperature techniques. As no public crystal structure data is currently available, this guide focuses on the de novo determination of its structure, presenting the necessary experimental protocols and data analysis workflows.

Crystallographic Data and Collection Parameters

Successful crystal structure determination relies on the precise collection and interpretation of diffraction data. The following tables summarize the typical parameters that would be recorded during single-crystal and powder X-ray diffraction experiments for propyl butyrate.

Table 1: Hypothetical Crystallographic Data for Propyl Butyrate

Parameter	Value
Chemical Formula	C₇H₁₄O₂
Formula Weight	130.18 g/mol
Crystal System	To be determined
Space Group	To be determined
Unit Cell Dimensions	a = TBD Å, b = TBD Å, c = TBD Å
α = TBD°, β = TBD°, γ = TBD°
Unit Cell Volume	To be determined ų
Z (molecules per unit cell)	To be determined
Calculated Density	To be determined g/cm³
Absorption Coefficient	To be determined mm⁻¹
F(000)	To be determined

Table 2: Single-Crystal X-ray Diffraction Data Collection and Refinement

Parameter	Value
Diffractometer	Bruker D8 QUEST or similar
Radiation Source	Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å)
Temperature	100(2) K
2θ Range for Data Collection	3.0° to 55.0°
Index Ranges	h, k, l ranges to be determined
Reflections Collected	To be determined
Independent Reflections	To be determined [R(int) = TBD]
Completeness to 2θ = 55.0°	>99.0 %
Refinement Method	Full-matrix least-squares on F²
Data / Restraints / Parameters	TBD / TBD / TBD
Goodness-of-Fit on F²	To be determined
Final R indices [I>2σ(I)]	R1 = TBD, wR2 = TBD
R indices (all data)	R1 = TBD, wR2 = TBD
Largest Diff. Peak and Hole	To be determined e.Å⁻³

Experimental Protocols

The following sections detail the necessary experimental procedures for the crystal structure analysis of propyl butyrate, from obtaining suitable crystals to collecting high-quality diffraction data.

Sample Preparation and Crystallization at Low Temperature

Given the low melting point of propyl butyrate, in situ crystallization on the diffractometer is the most effective method.

Protocol for In-Situ Crystallization:

• Sample Loading: A small amount of liquid propyl butyrate is drawn into a glass capillary (e.g., 0.3-0.5 mm diameter).

• Mounting: The capillary is sealed and mounted on a goniometer head.

• Cooling: The mounted sample is placed on the diffractometer and rapidly cooled to a temperature below its freezing point (e.g., 100 K) using a nitrogen or helium cryostream. This initial rapid cooling often produces a polycrystalline or amorphous solid.

• Annealing for Single Crystal Growth: A controlled annealing process is initiated. This can be achieved by either:

  • Zone Refining: Using a focused heat source (like an infrared laser) to create a small molten zone that is slowly moved along the capillary, allowing for the gradual growth of a single crystal from the melt.

  • Temperature Cycling: Slowly warming the sample to just below its melting point to induce recrystallization and then slowly cooling it to promote the growth of a dominant single crystal.

• Crystal Selection: The optical microscope on the diffractometer is used to identify a suitable single crystal within the capillary for data collection.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the definitive method for determining the precise three-dimensional arrangement of atoms in a molecule.[1]

Protocol for SC-XRD Data Collection:

• Instrument Setup: A modern single-crystal diffractometer equipped with a low-temperature device is used.[2] The X-ray source (e.g., Mo or Cu) is selected based on the sample's characteristics.

• Crystal Centering: The selected single crystal is carefully centered in the X-ray beam.

• Unit Cell Determination: A preliminary set of diffraction images (frames) is collected to determine the unit cell parameters and the crystal system.

• Data Collection Strategy: A data collection strategy is calculated to ensure a complete and redundant dataset is collected. This involves rotating the crystal through a series of angles while exposing it to the X-ray beam. Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms.[3][4]

• Data Integration and Scaling: The raw diffraction images are processed to measure the intensity of each reflection.[5] These intensities are then scaled and corrected for various experimental factors (e.g., Lorentz and polarization effects, absorption).

Powder X-ray Diffraction (PXRD)

PXRD is a valuable technique for analyzing polycrystalline materials, providing information about phase purity, crystal system, and unit cell parameters. It is particularly useful if a suitable single crystal cannot be obtained.

Protocol for Low-Temperature PXRD:

• Sample Preparation: Liquid propyl butyrate is loaded into a capillary and flash-frozen by plunging it into liquid nitrogen. This typically forms a microcrystalline powder.

• Data Collection: The capillary is mounted on a powder diffractometer equipped with a low-temperature stage. The sample is maintained at a low temperature (e.g., 100 K) throughout the experiment. A diffraction pattern is collected over a wide range of 2θ angles.

• Data Analysis:

  • Phase Identification: The resulting diffractogram is compared to databases to check for known polymorphs (if any).

  • Unit Cell Indexing: Specialized software is used to determine the unit cell parameters from the peak positions in the powder pattern.

  • Structure Solution and Refinement: While more challenging than with single-crystal data, it is possible to solve and refine a crystal structure from high-quality powder data using methods like the Rietveld refinement.[6]

Structure Solution and Refinement Workflow

Once a high-quality diffraction dataset is collected, the next step is to determine the crystal structure. This computational process involves several key stages.

Workflow for Crystal Structure Determination.

Description of the Workflow:

• Data Collection and Processing: As detailed in the experimental protocols, raw diffraction data is collected and processed to yield a list of reflection intensities.

• Structure Solution:

  • Space Group Determination: The symmetry of the crystal lattice is determined from the diffraction pattern.

  • Initial Phasing: The "phase problem" is solved using computational methods (e.g., direct methods for small molecules) to generate an initial electron density map.

  • Model Building: An initial atomic model is built into the electron density map.

• Structure Refinement: This iterative process refines the atomic positions and other parameters to improve the agreement between the calculated and observed diffraction data.[7] Difference Fourier maps are used to locate missing atoms (like hydrogens) and to identify any disorder.

• Validation and Finalization: The final structure is validated using established crystallographic checks to ensure its quality and chemical sense. The results are then prepared in a standard format, the Crystallographic Information File (CIF), for publication and deposition in a database.

Concluding Remarks

The determination of the crystal structure of a low-melting-point compound like propyl butyrate is a non-trivial but achievable task with the appropriate instrumentation and expertise. The protocols and workflows outlined in this guide provide a comprehensive framework for researchers to undertake such an analysis. The resulting structural information, including bond lengths, bond angles, conformational details, and intermolecular packing, is invaluable for understanding the solid-state properties of this and related organic esters, with direct applications in materials science, pharmaceuticals, and flavor chemistry. The ability to correlate crystalline structure with physical properties is a cornerstone of modern chemical research and development.

References

• 1. rigaku.com [rigaku.com]
• 2. Single-Crystal Diffraction – MIT Department of Chemistry [chemistry.mit.edu]
• 3. Low temperature single crystal X-ray diffraction: advantages, instrumentation and applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. portlandpress.com [portlandpress.com]
• 6. PPXRD - Abstract Submission Form [icdd.com]
• 7. pd.chem.ucl.ac.uk [pd.chem.ucl.ac.uk]

Discovery and history of propyl butyrate

An In-Depth Technical Guide to Propyl Butyrate (B1204436): Discovery, History, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Propyl butyrate (CH₃CH₂CH₂COOCH₂CH₂CH₃), also known as propyl butanoate, is an ester recognized for its characteristic fruity aroma, reminiscent of pineapple and apricot. This document provides a comprehensive overview of the discovery and history of propyl butyrate, detailing the scientific milestones that led to its synthesis and characterization. It includes a summary of its physicochemical properties, a detailed experimental protocol for its synthesis via Fischer-Speier esterification, and a discussion of its applications and biological significance.

Discovery and Historical Context

The history of propyl butyrate is intrinsically linked to the discovery of its constituent functional groups: the butyryl group from butyric acid and the propyl group from propan-1-ol, as well as the development of esterification chemistry.

The Discovery of Butyric Acid

The foundational work on butyric acid was conducted by the French chemist Michel Eugène Chevreul . In 1814, Chevreul first observed butyric acid in an impure form.[1] He continued his research on fats and soaps, and by 1818, he had purified it sufficiently to describe its properties.[1] However, he did not formally publish his detailed findings until 1823 in his seminal work, Recherches chimiques sur les corps gras d'origine animale (Chemical Research on Animal Fats).[2][3] Chevreul's meticulous investigations into the composition of fats led to the isolation and naming of several fatty acids, including butyric acid, which he named from the Latin word for butter, butyrum, where it was first identified.[1][4] His work fundamentally established that fats are composed of glycerol (B35011) and fatty acids.[3][5]

The Isolation of Propan-1-ol

The other precursor to propyl butyrate, propan-1-ol (n-propanol), was discovered in 1853 by Gustave Chancel .[1] He isolated the compound through fractional distillation of fusel oil, a by-product of ethanol (B145695) fermentation.[1][4] Chancel named the substance "propionic alcohol."[1]

The Advent of Esterification and the Synthesis of Propyl Butyrate

With both butyric acid and propan-1-ol identified and available, the synthesis of their corresponding ester, propyl butyrate, became possible. The key chemical reaction, esterification, was further refined in 1895 by Emil Fischer and Arthur Speier .[1] They described a method of refluxing a carboxylic acid and an alcohol with a strong acid catalyst, a reaction now known as the Fischer-Speier esterification .[1][6][7] This efficient and straightforward method became the standard for producing esters in both laboratory and industrial settings.[6] While the exact date of the first synthesis of propyl butyrate is not explicitly documented, it is reasonable to infer that it was first prepared in the late 19th or early 20th century, following the establishment of the Fischer-Speier esterification method.

Physicochemical Properties of Propyl Butyrate

Propyl butyrate is a colorless liquid with a characteristic fruity odor.[2][5] Its quantitative properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₇H₁₄O₂	[2][8]
Molecular Weight	130.18 g/mol	[2]
CAS Number	105-66-8	[8]
Appearance	Clear, colorless liquid	[2]
Odor	Fruity, pineapple and apricot-like	[5][9]
Melting Point	-95.2 °C	[2]
Boiling Point	142-143 °C at 760 mmHg	[2][10]
Density	0.873 g/mL at 25 °C	[9]
Solubility in Water	1.62 mg/mL at 17 °C	[2]
Refractive Index (n²⁰/D)	1.396 - 1.400	[10]
Vapor Pressure	5.95 mmHg	[2]
Flash Point	38.89 °C

Synthesis of Propyl Butyrate

The most common method for the synthesis of propyl butyrate is the Fischer-Speier esterification of propan-1-ol with butyric acid, using an acid catalyst.

Reaction Scheme

The overall reaction is as follows:

CH₃CH₂CH₂COOH + CH₃CH₂CH₂OH ⇌ CH₃CH₂CH₂COOCH₂CH₂CH₃ + H₂O (Butyric Acid) + (Propan-1-ol) ⇌ (Propyl Butyrate) + (Water)

Experimental Protocol: Fischer-Speier Esterification

This protocol describes a general laboratory-scale synthesis of propyl butyrate.

Materials:

• Butyric acid

• Propan-1-ol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine one molar equivalent of butyric acid with an excess (typically 1.5 to 3 molar equivalents) of propan-1-ol. The use of excess alcohol helps to shift the reaction equilibrium towards the formation of the ester.

• Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux for 1-2 hours. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash it with a 5% aqueous solution of sodium bicarbonate to neutralize the acidic catalyst and any unreacted butyric acid. Carbon dioxide evolution will be observed.

• Wash the organic layer with water and then with brine to remove any remaining water-soluble impurities.

• Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and purify the crude propyl butyrate by fractional distillation. Collect the fraction boiling at approximately 142-143 °C.

Visualization of Synthesis and Biological Role

Experimental Workflow for Propyl Butyrate Synthesis

The following diagram illustrates the key steps in the laboratory synthesis of propyl butyrate.

Caption: Workflow for the synthesis of propyl butyrate via Fischer-Speier esterification.

Propyl Butyrate in Semiochemical Communication

Propyl butyrate is known to act as an insect attractant, functioning as a semiochemical.[2][9] Semiochemicals are chemicals that convey a signal from one organism to another, modifying the behavior of the recipient. The diagram below illustrates this relationship.

Caption: Role of propyl butyrate in insect chemical communication.

Applications and Biological Significance

Propyl butyrate's primary applications stem from its pleasant, fruity aroma.

• Food and Beverage Industry: It is widely used as a flavoring agent to impart or enhance fruity flavors, such as pineapple and apricot, in products like candies, baked goods, and beverages.[5]

• Fragrance Industry: In perfumery and cosmetics, propyl butyrate is a component in fragrance formulations for a variety of personal care products.[4]

• Solvent: It also serves as a specialty solvent.

Biologically, propyl butyrate is found naturally in a variety of plants and is considered a plant metabolite.[2] It has also been identified as a human metabolite.[2] Its role as an insect attractant is of interest in the development of sustainable pest management strategies.

Conclusion

Propyl butyrate, while a seemingly simple ester, has a rich history rooted in the foundational discoveries of organic chemistry. From Chevreul's pioneering work on fatty acids to the development of the Fischer-Speier esterification, the path to understanding and synthesizing this compound highlights key advancements in the field. Its pleasant aroma has secured its place in the food and fragrance industries, while its role as a semiochemical opens avenues for further research in chemical ecology and sustainable agriculture. This guide provides a comprehensive technical overview for professionals in research and development, offering a historical perspective, practical synthesis protocols, and an understanding of its broader applications.

References

• 1. 1-Propanol - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Propan-1-ol [chemeurope.com]
• 5. maratekenvironmental.com [maratekenvironmental.com]
• 6. Propranolol: A 50-Year Historical Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 1-Propanol | C3H8O | CID 1031 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. PROPAN-1-OL - Ataman Kimya [atamanchemicals.com]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Role of Propyl Butyrate in Human Metabolism

Abstract: Propyl butyrate (B1204436), a simple ester of butyric acid and propanol (B110389), serves as a prodrug for the delivery of butyrate, a short-chain fatty acid (SCFA) with significant physiological importance. Butyrate is endogenously produced by the gut microbiota and acts as the primary energy source for colonocytes, playing a crucial role in maintaining gut homeostasis, modulating the immune system, and influencing cellular processes through epigenetic mechanisms. However, the clinical application of butyrate is limited by its rapid metabolism and short half-life. This technical guide details the metabolic pathway of propyl butyrate, its role as a butyrate delivery vehicle, and the subsequent extensive physiological and signaling functions of its active metabolite, butyrate. It includes a comparative analysis of the pharmacokinetics of various butyrate prodrugs, detailed experimental protocols for studying ester hydrolysis and quantification, and visual diagrams of key metabolic and signaling pathways. This document is intended for researchers, scientists, and drug development professionals investigating SCFAs and their therapeutic potential.

Metabolism of Propyl Butyrate

Propyl butyrate is not an endogenous compound but can be introduced into the human system, where it functions as a prodrug. The core metabolic process it undergoes is hydrolysis.

1.1 Enzymatic Hydrolysis Upon oral ingestion, propyl butyrate is subjected to hydrolysis by esterase enzymes, which are abundant in the gastrointestinal tract and liver.[1][2] This enzymatic action cleaves the ester bond, releasing the parent active molecule, butyric acid (butyrate), and a propanol molecule.

The primary enzymes responsible for this biotransformation are carboxylesterases (CES). Humans express two major forms, CES1 and CES2, which have distinct tissue distributions and substrate specificities.[3]

• Carboxylesterase 1 (CES1): Highly expressed in the liver.[4]

• Carboxylesterase 2 (CES2): Abundantly present in the small intestine.[4]

Given that propyl butyrate has a relatively small acyl group (butyryl) and a small alcohol group (propyl), it can likely be hydrolyzed by esterases in both the intestine and the liver.[3] The primary site of hydrolysis will influence the location of butyrate release and its subsequent absorption and systemic availability.

Metabolic pathway of orally administered propyl butyrate.

Pharmacokinetics of Butyrate Prodrugs

2.1 Comparative Pharmacokinetic Data

The following table summarizes key pharmacokinetic parameters from a human clinical trial comparing three different oral butyrate formulations, each delivering an equivalent of 786 mg of butyric acid.[6][7][8]

Prodrug/Formulation	Cmax (µg/mL) [Mean ± SD]	Tmax (min) [Mean ± SD]	AUC (0-210 min) (µg/mL/min) [Mean ± SD]
Sodium Butyrate (NaB)	2.51 ± 4.13	22.5 ± 7.91	144 ± 214
Lysine Butyrate (LysB)	4.53 ± 7.56	20.0 ± 0.0	189 ± 306
Tributyrin (B1683025) (TB)	0.91 ± 1.65	51.5 ± 21.7	108 ± 190

Key Observations:

• Bioavailability: Butyrate salts (Sodium and Lysine Butyrate) demonstrated significantly higher peak plasma concentrations (Cmax) and greater overall systemic exposure (AUC) compared to the triglyceride ester, Tributyrin.[6][7][8]

• Absorption Speed: The salts were absorbed more rapidly, reaching peak concentration (Tmax) in approximately 20-23 minutes, compared to over 50 minutes for Tributyrin.[6][7][8]

• Formulation Efficacy: Among the tested formulations, Lysine Butyrate provided the highest systemic butyrate delivery.[6][7]

In separate studies on cancer patients, oral administration of tributyrin at doses of 50 to 400 mg/kg/day resulted in peak plasma butyrate concentrations ranging from 0 to 0.45 mM, occurring between 0.25 and 3 hours post-dose.[9]

Physiological Role and Signaling Pathways of Butyrate

Once released from its propyl ester prodrug form, butyrate exerts a wide array of effects, primarily within the colon but also systemically. It is a pleiotropic molecule acting as an energy source, a signaling molecule, and an epigenetic regulator.

3.1 Energy Metabolism in Colonocytes Butyrate is the preferred energy substrate for colonic epithelial cells, providing approximately 70% of their energy needs.[10] It is absorbed by colonocytes via transporters such as the H+-monocarboxylate transporter-1 (MCT1) and the Na+-coupled monocarboxylate transporter-1 (SMCT1).[11] Inside the cell, it undergoes β-oxidation to produce acetyl-CoA, which enters the TCA cycle for ATP generation.

3.2 Key Signaling Pathways Butyrate's diverse biological activities are mediated through two primary mechanisms: inhibition of histone deacetylases (HDACs) and activation of G-protein coupled receptors (GPCRs).

3.2.1 Histone Deacetylase (HDAC) Inhibition Butyrate is a potent inhibitor of HDACs. By preventing the removal of acetyl groups from histones, butyrate promotes a more open chromatin structure, leading to changes in gene expression. This epigenetic regulation is central to its anti-cancer and anti-inflammatory effects, including the induction of apoptosis in cancer cells and the regulation of inflammatory gene expression.

Mechanism of butyrate as a histone deacetylase (HDAC) inhibitor.

3.2.2 G-Protein Coupled Receptor (GPCR) Activation Butyrate acts as a signaling molecule by binding to and activating specific GPCRs, notably GPR41 (FFAR3), GPR43 (FFAR2), and GPR109A (HCAR2). These receptors are expressed on various cell types, including intestinal epithelial cells, immune cells, and adipocytes. Activation of these receptors can trigger downstream signaling cascades that influence hormone secretion (e.g., GLP-1 and PYY), immune responses, and inflammatory pathways.

Butyrate signaling through G-protein coupled receptors (GPCRs).

Key Experimental Methodologies

This section provides detailed protocols for key experiments relevant to the study of propyl butyrate metabolism and pharmacokinetics.

4.1 Protocol: In Vitro Hydrolysis of Propyl Butyrate in Human Liver S9 Fraction

Objective: To determine the rate of enzymatic hydrolysis of propyl butyrate to butyrate in a human liver subcellular fraction.

Materials:

• Propyl butyrate

• Butyric acid (for standard curve)

• Human Liver S9 Fraction (commercially available)

• Potassium Phosphate (B84403) Buffer (100 mM, pH 7.4)

• Acetonitrile (ACN)

• Trichloroacetic Acid (TCA) or other quenching agent

• Incubator/water bath (37°C)

• LC-MS/MS or GC-MS system for analysis

Procedure:

• Preparation of Reagents:

  • Prepare a 100 mM stock solution of propyl butyrate in DMSO or ACN.

  • Prepare a series of butyric acid standards in a 50:50 ACN:Water mixture for the calibration curve.

  • On the day of the experiment, thaw the human liver S9 fraction on ice. Dilute the S9 fraction to a final protein concentration of 1 mg/mL in 100 mM potassium phosphate buffer.

• Incubation:

  • In a microcentrifuge tube, pre-warm 490 µL of the diluted S9 fraction at 37°C for 5 minutes.

  • Initiate the reaction by adding 10 µL of the propyl butyrate stock solution to achieve a final substrate concentration (e.g., 10 µM). Vortex briefly.

  • Incubate the reaction mixture at 37°C in a shaking water bath.

• Time-Point Sampling:

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw a 50 µL aliquot of the reaction mixture.

  • Immediately quench the reaction by adding the aliquot to a tube containing 100 µL of ice-cold ACN with 1% TCA and an internal standard.

• Sample Processing:

  • Vortex the quenched samples vigorously for 30 seconds.

  • Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

  • Transfer the supernatant to a new tube or HPLC vial for analysis.

• Analysis:

  • Analyze the samples for the formation of butyric acid using a validated LC-MS/MS or GC-MS method.

  • Quantify the concentration of butyrate at each time point using the calibration curve.

• Data Interpretation:

  • Plot the concentration of butyrate formed versus time. The initial linear portion of the curve represents the rate of hydrolysis.

4.2 Protocol: Quantification of Butyrate in Human Plasma by GC-MS

Objective: To accurately measure the concentration of butyrate in plasma samples from a pharmacokinetic study.

Materials:

• Human plasma samples (collected in EDTA or heparin tubes)

• Internal Standard (e.g., deuterated butyrate, Butyrate-d7)

• Methyl tert-butyl ether (MTBE)

• Hydrochloric Acid (HCl)

• Derivatization Agent (e.g., methyl chloroformate in 1-propanol)

• Hexane (B92381)

• Anhydrous Sodium Sulfate

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Sample Preparation:

  • Thaw plasma samples on ice.

  • In a glass tube, add 100 µL of plasma.

  • Spike the sample with a known concentration of the internal standard.

• Acidification and Extraction:

  • Acidify the plasma by adding 50 µL of 5M HCl to protonate the butyrate.

  • Add 1 mL of MTBE, vortex for 2 minutes, and centrifuge at 3,000 x g for 10 minutes.

  • Carefully transfer the upper organic layer (MTBE) to a new clean glass tube.

• Derivatization:

  • The extracted butyrate is derivatized to its propyl ester form by adding methyl chloroformate in 1-propanol. This improves its volatility and chromatographic properties.

• Second Extraction:

  • Perform a liquid-liquid extraction of the derivatized sample into hexane.

  • Dry the hexane extract by passing it through a small column of anhydrous sodium sulfate.

• GC-MS Analysis:

  • Inject 1-2 µL of the final extract onto the GC-MS system.

  • GC Column: Use a polar column suitable for fatty acid analysis (e.g., Agilent HP-5ms).

  • Temperature Program: Start at a low temperature (e.g., 40°C), hold for 1-2 minutes, then ramp up to a high temperature (e.g., 250°C) to elute the analytes.

  • MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to monitor for specific ions of derivatized butyrate and the internal standard, ensuring high sensitivity and specificity.

• Quantification:

  • Generate a standard curve by preparing calibrators with known concentrations of butyrate in a blank matrix (e.g., charcoal-stripped plasma).

  • Calculate the ratio of the analyte peak area to the internal standard peak area. Plot this ratio against the concentration for the standard curve.

  • Determine the concentration of butyrate in the unknown plasma samples by interpolating their peak area ratios from the standard curve.[12]

4.3 Experimental Workflow: In Vivo Pharmacokinetic Study

The following diagram illustrates a typical workflow for conducting an in vivo pharmacokinetic study of an oral prodrug like propyl butyrate in an animal model.

Workflow for an in vivo pharmacokinetic study of an oral prodrug.

Conclusion

Propyl butyrate represents a straightforward prodrug approach for the systemic delivery of butyric acid. Its metabolism is predicated on enzymatic hydrolysis by carboxylesterases primarily located in the intestine and liver. While direct pharmacokinetic data for propyl butyrate is lacking, comparative data from other butyrate prodrugs suggest that simple esters may offer a different absorption and release profile compared to more complex formulations or salts. The ultimate therapeutic efficacy of propyl butyrate is dependent on the physiological actions of its active metabolite, butyrate, which is a profoundly important molecule in gut health and metabolic regulation. The experimental protocols and workflows detailed herein provide a foundation for researchers to further investigate the metabolic fate and therapeutic potential of propyl butyrate and similar ester-based prodrugs.

References

• 1. Comparative study of human intestinal and hepatic esterases as related to enzymatic properties and hydrolizing activity for ester-type drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Esterase activities in the blood, liver and intestine of several preclinical species and humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification of esterases expressed in Caco-2 cells and effects of their hydrolyzing activity in predicting human intestinal absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetic study of butyric acid administered in vivo as sodium and arginine butyrate salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 9. Phase I study of the orally administered butyrate prodrug, tributyrin, in patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. metabolon.com [metabolon.com]
• 11. Beyond the Gut: Unveiling Butyrate’s Global Health Impact Through Gut Health and Dysbiosis-Related Conditions: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantitative analysis of short-chain fatty acids in human plasma and serum by GC–MS | Semantic Scholar [semanticscholar.org]

Protocols & Analytical Methods

Application Note: Gas Chromatography Method for Propyl Butyrate Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Propyl butyrate (B1204436), also known as propyl butanoate, is a butyrate ester recognized by its characteristic fruity aroma, reminiscent of pineapple.[1][2] It is found naturally in fruits like apples and is also synthesized for use as a flavoring agent in food and beverages, as well as a fragrance component in perfumes and cosmetics.[1][3] In the pharmaceutical and chemical industries, it can be used as a solvent.[1] Accurate and reliable quantification of propyl butyrate is crucial for quality control in these applications. Gas chromatography (GC) is a highly suitable technique for the analysis of volatile compounds like propyl butyrate, offering high resolution and sensitivity.[4] This application note provides a detailed protocol for the analysis of propyl butyrate using gas chromatography with flame ionization detection (GC-FID).

Physicochemical Properties of Propyl Butyrate

A summary of the key physicochemical properties of propyl butyrate is presented in Table 1. This information is essential for understanding its behavior during chromatographic analysis.

Property	Value	Reference
Synonyms	Propyl butanoate, Butanoic acid, propyl ester, n-Propyl butyrate	[5][6]
Molecular Formula	C7H14O2	[1][5]
Molecular Weight	130.18 g/mol	[5]
Boiling Point	142-143 °C	[7]
Density	0.873 g/mL at 25 °C	[7]
Refractive Index	n20/D 1.400
Solubility in Water	1.62 mg/mL at 17 °C	[5]
CAS Number	105-66-8	[1][6]

Experimental Protocol: GC-FID Analysis of Propyl Butyrate

This protocol outlines the steps for sample preparation and GC-FID analysis of propyl butyrate.

1. Sample Preparation

The sample preparation method will depend on the sample matrix. For liquid samples where propyl butyrate is a major component, a simple dilution may be sufficient. For more complex matrices, an extraction step is necessary.

a. Simple Dilution (for liquid samples)

• Accurately weigh approximately 1.0 g of the sample into a 10 mL volumetric flask.

• Dilute to volume with a suitable solvent (e.g., ethanol (B145695) or hexane).

• Mix thoroughly.

• Transfer an aliquot of the diluted sample into a 2 mL GC vial for analysis.

b. Liquid-Liquid Extraction (for aqueous samples or complex matrices)

• Accurately measure a known volume or weight of the sample into a separatory funnel.

• Add a suitable extraction solvent such as ethyl acetate.[8] The volume of the extraction solvent will depend on the sample size and expected concentration of propyl butyrate. A 1:1 ratio is a good starting point.

• Shake the funnel vigorously for 1-2 minutes, periodically venting to release pressure.

• Allow the layers to separate.

• Collect the organic layer (top layer with ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate (B86663) to remove any residual water.[8]

• Transfer the dried extract to a clean vial for GC analysis.

2. Gas Chromatography with Flame Ionization Detection (GC-FID)

The following GC-FID parameters are recommended for the analysis of propyl butyrate. These may need to be optimized for specific instruments and applications.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B GC system or equivalent
Column	Capillary column such as HP-5 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar column. For more polar samples, a column like SP™-2330 could be considered.[9]
Carrier Gas	Helium, constant flow rate of 1 mL/min[10]
Injector	Split/Splitless injector
Injector Temperature	250 °C[10]
Split Ratio	20:1 (can be adjusted based on sample concentration)[10]
Injection Volume	1 µL
Oven Temperature Program	- Initial Temperature: 60 °C, hold for 2 minutes- Ramp: 10 °C/min to 150 °C- Hold: 5 minutes at 150 °C
Detector	Flame Ionization Detector (FID)
Detector Temperature	250 °C[10]
Hydrogen Flow Rate	30 mL/min[10]
Air Flow Rate	400 mL/min[10]
Makeup Gas (Nitrogen)	25 mL/min

3. Calibration

For quantitative analysis, a calibration curve should be prepared using standard solutions of propyl butyrate of known concentrations.

• Prepare a stock solution of propyl butyrate in the chosen solvent (e.g., ethanol or hexane).

• Perform serial dilutions to create a series of calibration standards covering the expected concentration range of the samples. A minimum of five concentration levels is recommended.

• Inject each standard into the GC-FID system using the same method as for the samples.

• Plot the peak area of propyl butyrate against the corresponding concentration to generate a calibration curve. The linearity of the response should be verified (R² > 0.99).

Experimental Workflow

The overall workflow for the GC analysis of propyl butyrate is illustrated in the following diagram.

Caption: Experimental workflow for propyl butyrate analysis.

Data Presentation

The quantitative results from the GC-FID analysis should be summarized in a table for easy comparison. An example is provided below.

Sample ID	Retention Time (min)	Peak Area	Concentration (mg/mL)
Standard 1
Standard 2
Standard 3
Standard 4
Standard 5
Sample 1
Sample 2
Sample 3

The gas chromatography method with flame ionization detection described in this application note provides a reliable and robust approach for the quantitative analysis of propyl butyrate. The detailed experimental protocol and workflow can be readily implemented in a laboratory setting for quality control and research purposes. Method parameters may require optimization depending on the specific instrumentation and sample matrix.

References

• 1. chemimpex.com [chemimpex.com]
• 2. propyl butyrate, 105-66-8 [thegoodscentscompany.com]
• 3. hmdb.ca [hmdb.ca]
• 4. chemicke-listy.cz [chemicke-listy.cz]
• 5. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. spectrabase.com [spectrabase.com]
• 7. Propyl butyrate | 105-66-8 [chemicalbook.com]
• 8. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 9. mdpi.com [mdpi.com]
• 10. par.nsf.gov [par.nsf.gov]

Application Notes and Protocols for the Synthesis of Propyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive laboratory protocol for the synthesis of propyl butyrate (B1204436), an ester commonly used as a flavoring agent and in the development of various chemical entities. The synthesis is achieved via Fischer esterification of n-propanol and butyric acid using a strong acid catalyst. This protocol includes detailed methodologies for the reaction, work-up, and purification, as well as tabulated data for all reagents and the product. Additionally, safety precautions and visual diagrams of the reaction mechanism and experimental workflow are provided to ensure a safe and efficient synthesis.

Introduction

Propyl butyrate, also known as propyl butanoate, is a colorless liquid with a characteristic fruity odor, often described as pineapple-like.[1] It is a butyrate ester formed from the formal condensation of the hydroxyl group of propanol (B110389) with the carboxy group of butyric acid.[1] Due to its pleasant aroma, it finds extensive application in the food, fragrance, and cosmetic industries. In the context of drug development, short-chain fatty acid esters like propyl butyrate are of interest for their potential as prodrugs or as fragments in the design of new therapeutic agents. The Fischer esterification is a classic and widely used method for the synthesis of esters from carboxylic acids and alcohols, catalyzed by a strong acid.[2] The reaction is an equilibrium process, and therefore, reaction conditions are optimized to favor the formation of the ester product.[3] This protocol details a reliable method for the synthesis of propyl butyrate with a high yield.

Data Presentation

Table 1: Physical and Chemical Properties of Reactants and Product

Compound	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)
n-Propanol	60.10	97	0.803
Butyric Acid	88.11	163.5	0.964
Propyl Butyrate	130.18	142-143	0.873
Sulfuric Acid (98%)	98.08	~337	1.84

Table 2: Reagent Quantities for Synthesis

Reagent	Molar Mass ( g/mol )	Amount (mol)	Volume (mL)	Mass (g)
n-Propanol	60.10	0.5	41.5	30.05
Butyric Acid	88.11	0.25	22.8	22.03
Sulfuric Acid (98%)	98.08	~0.02	1.0	1.84

Experimental Protocol

Materials and Equipment

• Round-bottom flask (250 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel (250 mL)

• Distillation apparatus

• Beakers, graduated cylinders, and other standard laboratory glassware

• Magnetic stir bar

• n-Propanol

• Butyric acid

• Concentrated sulfuric acid (98%)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (B86663)

• Boiling chips

Safety Precautions

• General: This experiment should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

• n-Propanol: Flammable liquid and vapor. Causes serious eye irritation. May cause drowsiness or dizziness.

• Butyric Acid: Corrosive. Causes severe skin burns and eye damage. Has a strong, unpleasant odor.

• Sulfuric Acid: Extremely corrosive. Causes severe skin burns and eye damage. Reacts exothermically with water. Handle with extreme care.

• Propyl Butyrate: Flammable liquid and vapor.

Reaction Procedure

• Setup: Assemble a reflux apparatus using a 250 mL round-bottom flask, a reflux condenser, and a heating mantle with a magnetic stirrer.

• Charging the Flask: To the round-bottom flask, add a magnetic stir bar, 41.5 mL (0.5 mol) of n-propanol, and 22.8 mL (0.25 mol) of butyric acid.

• Catalyst Addition: While stirring, slowly and carefully add 1.0 mL of concentrated sulfuric acid to the mixture in the flask. The addition of sulfuric acid is exothermic, so it should be done cautiously.

• Reflux: Add a few boiling chips to the flask. Heat the mixture to a gentle reflux using the heating mantle. Continue to reflux for 60-90 minutes. The reaction temperature should be maintained around 100-110°C.

Work-up Procedure

• Cooling: After the reflux period, turn off the heating mantle and allow the reaction mixture to cool to room temperature.

• Transfer: Transfer the cooled mixture to a 250 mL separatory funnel.

• Washing with Water: Add 50 mL of deionized water to the separatory funnel. Stopper the funnel and shake gently, venting frequently to release any pressure. Allow the layers to separate and discard the lower aqueous layer.

• Neutralization: Add 50 mL of a saturated sodium bicarbonate solution to the separatory funnel in small portions. Swirl the funnel gently after each addition to neutralize the excess sulfuric acid and any unreacted butyric acid. Caution: Carbon dioxide gas will be evolved, causing pressure to build up. Vent the separatory funnel frequently. Continue adding the sodium bicarbonate solution until the effervescence ceases. Shake the funnel gently, vent, and then allow the layers to separate. Discard the lower aqueous layer.

• Brine Wash: Wash the organic layer with 50 mL of saturated sodium chloride solution (brine) to remove any remaining water-soluble impurities. Allow the layers to separate and discard the lower aqueous layer.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask. Add a small amount of anhydrous sodium sulfate to dry the crude propyl butyrate. Swirl the flask and let it stand for 10-15 minutes. The liquid should be clear when it is dry.

Purification

• Filtration: Decant or filter the dried crude product into a clean, dry round-bottom flask suitable for distillation.

• Distillation: Add a few boiling chips to the flask and set up a simple distillation apparatus.

• Fraction Collection: Heat the flask gently to distill the propyl butyrate. Collect the fraction that boils in the range of 140-144°C. The expected yield of pure propyl butyrate is approximately 70-80%.

Mandatory Visualizations

Fischer Esterification Mechanism

References

• 1. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. athabascau.ca [athabascau.ca]

Propyl Butyrate: A Reliable Standard for Flavor Analysis in Research and Development

Application Note

Audience: Researchers, scientists, and drug development professionals.

Abstract

The accurate quantification of volatile flavor compounds is critical in the food and beverage industry, as well as in pharmaceutical sciences for palatability and formulation development. This document provides a detailed guide on the utilization of propyl butyrate (B1204436) as both an internal and external standard in flavor analysis by gas chromatography-mass spectrometry (GC-MS). Propyl butyrate's chemical properties, including its moderate volatility, good chromatographic behavior, and characteristic mass spectrum, make it an excellent candidate for a standard. This application note outlines comprehensive experimental protocols, data presentation for key validation parameters, and visual workflows to ensure accurate and reproducible quantification of flavor analytes.

Introduction to Standards in Flavor Analysis

Quantitative analysis of flavor compounds presents a significant challenge due to the complexity of food and drug matrices and the volatility of the analytes. To ensure the accuracy and reliability of analytical results, standards are employed to calibrate the instrument response and correct for variations in sample preparation and injection.

• External Standards: An external standard is a compound of known concentration that is analyzed separately from the sample. A calibration curve is generated by plotting the instrument response versus the concentration of the standard. The concentration of the analyte in the sample is then determined by comparing its response to the calibration curve. This method is straightforward but does not account for losses during sample preparation or injection variability.

• Internal Standards: An internal standard (IS) is a known amount of a compound, not present in the sample, which is added to both the calibration standards and the samples before any preparation steps. The ratio of the analyte signal to the IS signal is then used for quantification. This approach compensates for variations in sample extraction, injection volume, and instrument drift, often leading to improved precision and accuracy.

Propyl Butyrate as a Standard:

Propyl butyrate (C₇H₁₄O₂) is a fruity ester with a pineapple-like aroma, naturally occurring in various fruits like apples.[1] Its properties make it a suitable standard for the analysis of other volatile esters and flavor compounds:

• Chemical Stability: It is a relatively stable compound under typical analytical conditions.

• Good Chromatographic Behavior: It exhibits good peak shape and resolution on common GC columns.

• Distinct Mass Spectrum: Its mass spectrum has characteristic ions that allow for clear identification and quantification.

• Commercial Availability: High-purity propyl butyrate is readily available from various chemical suppliers.

Quantitative Data and Method Validation

The validation of an analytical method is crucial to ensure its suitability for its intended purpose. Key validation parameters for the use of propyl butyrate as a standard are summarized below. The following tables present illustrative data based on typical performance for GC-MS analysis of flavor compounds.

Table 1: Linearity of Propyl Butyrate Calibration

Concentration (µg/mL)	Peak Area (Arbitrary Units)
1	15,234
5	76,170
10	151,980
25	380,500
50	759,800
100	1,525,000
Correlation Coefficient (r²)	>0.999

This data is illustrative and demonstrates the expected linear relationship between concentration and instrument response.

Table 2: Recovery Study of a Flavor Analyte Using Propyl Butyrate as an Internal Standard

Sample Matrix	Spiked Analyte Conc. (µg/mL)	Measured Analyte Conc. (µg/mL)	Recovery (%)
Apple Juice	10	9.8	98
Apple Juice	50	48.5	97
Beverage Emulsion	10	9.5	95
Beverage Emulsion	50	49.0	98
Average Recovery	97.0

This table illustrates a typical recovery study where a known amount of an analyte is added to a sample matrix and quantified using propyl butyrate as an internal standard.

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Value (µg/mL)	Method of Determination
Limit of Detection (LOD)	0.1	Signal-to-Noise Ratio (S/N) of 3:1
Limit of Quantification (LOQ)	0.5	Signal-to-Noise Ratio (S/N) of 10:1

LOD and LOQ are crucial for determining the sensitivity of the analytical method.

Experimental Protocols

The following protocols provide a detailed methodology for using propyl butyrate as an external and internal standard for flavor analysis by Headspace Solid-Phase Microextraction (HS-SPME) followed by GC-MS.

Materials and Reagents

• Propyl butyrate (≥99% purity)

• Methanol (B129727) (HPLC grade)

• Deionized water

• Target flavor analytes (for calibration)

• Sample matrix (e.g., beverage, food extract)

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

Protocol 1: Propyl Butyrate as an External Standard

This protocol is suitable for samples with minimal matrix effects.

1. Preparation of Propyl Butyrate Stock Solution (1000 µg/mL):

• Accurately weigh 100 mg of pure propyl butyrate.
• Dissolve it in a 100 mL volumetric flask with methanol.

2. Preparation of Calibration Standards:

• Perform serial dilutions of the stock solution with methanol to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

3. Sample Preparation:

• Place 5 mL of the liquid sample (or a known weight of a solid sample suspended in water) into a 20 mL headspace vial.

4. HS-SPME and GC-MS Analysis:

• Analyze each calibration standard and the sample under the same HS-SPME and GC-MS conditions (see Table 4 for example parameters).
• Generate a calibration curve by plotting the peak area of propyl butyrate against its concentration.
• Determine the concentration of the analyte in the sample by interpolating its peak area on the calibration curve.

Protocol 2: Propyl Butyrate as an Internal Standard

This protocol is recommended for complex matrices where sample preparation losses or injection variability are expected.

1. Preparation of Propyl Butyrate Internal Standard Stock Solution (1000 µg/mL):

• Prepare as described in Protocol 1.

2. Preparation of Analyte Stock Solution (1000 µg/mL):

• Prepare a stock solution of the target flavor analyte(s) in methanol.

3. Preparation of Calibration Standards with Internal Standard:

• Prepare a series of calibration standards of the target analyte(s) (e.g., 1, 5, 10, 25, 50, 100 µg/mL).
• To each calibration standard, add a fixed concentration of the propyl butyrate internal standard (e.g., 20 µg/mL).

4. Sample Preparation with Internal Standard:

• Place 5 mL of the liquid sample (or a known weight of a solid sample suspended in water) into a 20 mL headspace vial.
• Add the same fixed concentration of the propyl butyrate internal standard (e.g., 20 µg/mL) to the sample.

5. HS-SPME and GC-MS Analysis:

• Analyze each calibration standard and the sample under the same HS-SPME and GC-MS conditions (see Table 4).
• Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.
• Calculate the concentration of the analyte in the sample using the response factor from the calibration curve.

Table 4: Example HS-SPME-GC-MS Parameters

Parameter	Setting
HS-SPME
Fiber Type	DVB/CAR/PDMS, 50/30 µm
Incubation Temperature	60°C
Incubation Time	15 min
Extraction Time	30 min
Desorption Temperature	250°C
Desorption Time	5 min
GC-MS
Injection Mode	Splitless
Inlet Temperature	250°C
Carrier Gas	Helium (1 mL/min)
Oven Program	40°C (2 min hold), ramp to 240°C at 5°C/min, hold for 5 min
MS Transfer Line	250°C
Ion Source Temperature	230°C
Ionization Energy	70 eV
Mass Scan Range	m/z 40-300

These parameters are illustrative and should be optimized for the specific analytes and instrument.

Visualizing the Workflow

Diagrams created using Graphviz (DOT language) illustrate the experimental workflows.

Caption: Workflow for using propyl butyrate as an external standard.

References

• 1. Fingerprinting of Volatile Organic Compounds in Old and Commercial Apple Cultivars by HS-SPME GC/GC-ToF-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application of Propyl Butyrate in Insect Pheromone Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl butyrate (B1204436) (propyl butanoate) is a naturally occurring ester found in a variety of fruits and plants, contributing to their characteristic fruity aroma.[1] In the field of chemical ecology, propyl butyrate is recognized as an insect attractant, playing a role as a kairomone that can influence the behavior of various insect species. Kairomones are chemical signals emitted by one species that benefit a receiving species, often guiding them to food sources or suitable oviposition sites. The study of propyl butyrate's effects on insect behavior is crucial for the development of novel pest management strategies and for a deeper understanding of insect olfactory systems.

These application notes provide a comprehensive overview of the use of propyl butyrate in insect pheromone research, including detailed experimental protocols for electrophysiological and behavioral assays, as well as an exploration of the underlying olfactory signaling pathways.

Data Presentation: Quantitative Analysis of Insect Response

Currently, detailed quantitative data on the behavioral attraction of insects to propyl butyrate is limited in publicly available research. However, electrophysiological studies have provided quantitative measures of antennal responses to this compound.

Table 1: Electroantennogram (EAG) Response of Wohlfahrtia magnifica to Propyl Butyrate

Concentration (µg/µL)	EAG Response (mV)	Behavioral Attraction
10⁻⁴	Not specified	No significant attraction
10⁻³	Not specified	No significant attraction
10⁻²	Not specified	No significant attraction
10⁻¹	Not specified	No significant attraction
1	Not specified	No significant attraction

Data adapted from a study on volatile substances attractive to Wohlfahrtia magnifica. While EAG responses were recorded, specific millivolt values were not detailed in the publication. The study noted that while an EAG response was present, it did not translate to significant behavioral attraction in the assays conducted.[2]

Experimental Protocols

The following are detailed protocols for key experiments used to assess the role of propyl butyrate in insect pheromone research.

Electroantennography (EAG) Protocol

EAG is an electrophysiological technique used to measure the summed electrical potential from an entire insect antenna in response to an odor stimulus. It is a valuable tool for screening compounds for olfactory activity.

Objective: To determine if an insect antenna is responsive to propyl butyrate and to quantify the dose-dependent nature of this response.

Materials:

• Propyl butyrate (high purity, >98%)

• Solvent (e.g., paraffin (B1166041) oil or hexane)

• Intact insect antenna

• Micromanipulators

• Glass capillary electrodes

• Ag/AgCl wires

• Electrode holder

• Amplifier and data acquisition system

• Odor delivery system (air stimulus controller)

• Faraday cage

Procedure:

• Preparation of Stimulus:

  • Prepare a serial dilution of propyl butyrate in the chosen solvent (e.g., 10⁻⁵, 10⁻⁴, 10⁻³, 10⁻², 10⁻¹ µg/µL).

  • Apply 10 µL of each dilution onto a small piece of filter paper and insert it into a Pasteur pipette to create a stimulus cartridge.

  • Prepare a control cartridge with the solvent alone.

• Insect Preparation:

  • Anesthetize the insect by cooling it on ice.

  • Carefully excise one antenna at the base using fine scissors.

  • Mount the excised antenna between the two electrodes using conductive gel. The recording electrode is placed at the distal tip of the antenna, and the reference electrode is inserted into the base.

• Recording:

  • Place the antenna preparation within the Faraday cage to minimize electrical noise.

  • Deliver a continuous stream of humidified, purified air over the antenna.

  • Introduce the stimulus by puffing air through the stimulus cartridge into the continuous air stream for a defined period (e.g., 0.5 seconds).

  • Record the resulting depolarization of the antennal signal (EAG response) using the data acquisition system.

  • Present the stimuli in order of increasing concentration, with sufficient time between stimuli for the antenna to recover.

  • Present the solvent control at the beginning and end of each experimental run to account for any mechanical stimulation.

• Data Analysis:

  • Measure the peak amplitude of the EAG response (in millivolts) for each stimulus presentation.

  • Subtract the average response to the solvent control from the responses to the propyl butyrate dilutions to obtain the net EAG response.

  • Plot the net EAG response as a function of the logarithm of the propyl butyrate concentration to generate a dose-response curve.

EAG Experimental Workflow

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for Volatile Analysis

GC-MS is a powerful analytical technique used to separate and identify the chemical components of a volatile sample. In pheromone research, it is used to identify compounds like propyl butyrate in natural sources (e.g., fruit headspace, insect glands).

Objective: To identify and quantify propyl butyrate in a volatile sample.

Materials:

• Volatile sample (e.g., headspace collection from fruit, solvent extract of insect glands)

• Solid-phase microextraction (SPME) fiber or solvent for extraction

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms or HP-INNOWAX)[1]

• Helium carrier gas

• Propyl butyrate standard for comparison

Procedure:

• Sample Collection:

  • Headspace Analysis: Place the sample (e.g., ripe fruit) in a sealed glass container. Expose an SPME fiber to the headspace above the sample for a defined period to adsorb the volatile compounds.

  • Solvent Extraction: Dissect the relevant insect glands and extract them in a small volume of a suitable solvent (e.g., hexane).

• GC-MS Analysis:

  • Injection: Insert the SPME fiber into the hot injection port of the GC, or inject a small volume of the solvent extract. This volatilizes the compounds and transfers them onto the GC column.

  • Separation: The GC oven temperature is programmed to increase over time, separating the compounds based on their boiling points and polarity as they travel through the capillary column with the helium carrier gas.[1]

  • Detection and Identification: As each compound elutes from the column, it enters the mass spectrometer, where it is fragmented into ions. The resulting mass spectrum is a unique "fingerprint" of the compound.

  • Identify propyl butyrate by comparing its retention time and mass spectrum to that of a pure propyl butyrate standard run under the same conditions.

• Quantification:

  • Create a calibration curve by running known concentrations of the propyl butyrate standard.

  • Quantify the amount of propyl butyrate in the sample by comparing its peak area to the calibration curve.

GC-MS Analysis Workflow

Y-Tube Olfactometer Behavioral Assay Protocol

A Y-tube olfactometer is a common behavioral assay used to assess an insect's preference for one of two odor stimuli.[3][4]

Objective: To determine if an insect is attracted to, repelled by, or indifferent to the odor of propyl butyrate.

Materials:

• Y-tube olfactometer (glass)

• Airflow meter

• Humidifier

• Charcoal filter

• Odor sources (propyl butyrate and a control)

• Test insects

Procedure:

• Setup:

  • Clean the Y-tube olfactometer thoroughly with a solvent (e.g., ethanol) and bake it in an oven to remove any residual odors.

  • Connect the arms of the Y-tube to an air delivery system that provides a constant, clean, and humidified airflow.[4]

  • Place the odor source (a filter paper with a known amount of propyl butyrate in a solvent) in one arm and a control (filter paper with solvent only) in the other arm.

• Insect Acclimation:

  • Acclimate the insects to the experimental conditions (temperature, humidity, light) for a period before the assay.

• Bioassay:

  • Introduce a single insect at the base of the Y-tube.

  • Allow the insect a set amount of time (e.g., 5-10 minutes) to make a choice.

  • A choice is recorded when the insect moves a certain distance into one of the arms and remains there for a specified time.

  • Record which arm the insect chooses.

  • Insects that do not make a choice within the allotted time are recorded as "no choice."

• Data Analysis:

  • Repeat the assay with a sufficient number of insects to obtain statistically significant data.

  • Switch the position of the odor and control arms periodically to avoid any positional bias.

  • Analyze the data using a chi-square test or a binomial test to determine if there is a significant preference for the propyl butyrate arm over the control arm.

  • Calculate a preference index (PI) or attraction index (AI) as follows: (Number of insects in the propyl butyrate arm - Number of insects in the control arm) / Total number of insects that made a choice.

Y-Tube Olfactometer Workflow

Signaling Pathways

The detection of volatile compounds like propyl butyrate in insects is a complex process that begins at the peripheral olfactory organs and culminates in a behavioral response.

General Olfactory Signaling Pathway

• Odorant Binding and Transport: Volatile molecules, including esters like propyl butyrate, enter the insect's antenna through pores in the sensilla and dissolve in the sensillar lymph. Odorant-binding proteins (OBPs) within the lymph are thought to bind to these hydrophobic molecules and transport them to the olfactory receptors.

• Receptor Activation: The odorant-OBP complex interacts with an olfactory receptor (OR) located on the dendritic membrane of an olfactory receptor neuron (ORN). Insect ORs are ligand-gated ion channels that typically form a heterodimer with a highly conserved co-receptor called Orco.

• Signal Transduction: Upon binding of the odorant, the OR-Orco complex undergoes a conformational change, opening the ion channel and leading to an influx of cations. This depolarizes the neuron, generating an action potential.

• Signal to the Brain: The action potential travels down the axon of the ORN to the antennal lobe of the insect's brain. In the antennal lobe, the signals from ORNs expressing the same receptor converge on specific glomeruli. This spatial pattern of glomerular activation is then processed by higher brain centers, leading to odor perception and ultimately, a behavioral response.

While insect ORs function as ion channels, there is also evidence for the involvement of G-protein coupled receptor (GPCR) signaling cascades in modulating the olfactory response, potentially affecting the sensitivity and adaptation of the ORNs.

Insect Olfactory Signaling Pathway

Conclusion

Propyl butyrate is a valuable tool in the study of insect chemical ecology and pheromone research. The protocols outlined in these application notes provide a framework for researchers to investigate the electrophysiological and behavioral responses of various insect species to this compound. Further research, particularly focused on identifying the specific olfactory receptors that detect propyl butyrate and elucidating the full signaling cascade, will be instrumental in leveraging this attractant for innovative pest management solutions and advancing our fundamental understanding of insect olfaction.

References

• 1. Identification, Comparison and Classification of Volatile Compounds in Peels of 40 Apple Cultivars by HS–SPME with GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. microbe-investigations.com [microbe-investigations.com]

Application Notes and Protocols for the Enzymatic Synthesis of Propyl Butyrate Using Lipase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl butyrate (B1204436) is a short-chain fatty acid ester known for its characteristic sweet, fruity aroma, reminiscent of pineapple and apricot.[1] It finds significant application in the food, beverage, cosmetic, and pharmaceutical industries as a flavoring and fragrance agent.[2] Traditionally, propyl butyrate is synthesized through chemical methods that often require harsh conditions, such as high temperatures and strong acid catalysts, leading to undesirable byproducts and environmental concerns.[3]

Enzymatic synthesis, utilizing lipases (triacylglycerol acyl hydrolases, E.C. 3.1.1.3), offers a green and efficient alternative. Lipases can catalyze esterification reactions under mild conditions with high specificity, resulting in a purer product and a more sustainable process.[2][4] This document provides detailed application notes and protocols for the synthesis of propyl butyrate using lipase (B570770), with a focus on both free and immobilized enzymes. The information is compiled from various studies on lipase-catalyzed ester synthesis.

Key Advantages of Enzymatic Synthesis

• Mild Reaction Conditions: Enzymatic reactions proceed at lower temperatures, preserving the integrity of thermally sensitive compounds and reducing energy consumption.[5]

• High Specificity and Selectivity: Lipases exhibit high chemo-, regio-, and enantioselectivity, leading to fewer byproducts and a higher purity product.

• Environmentally Friendly: The use of biocatalysts avoids harsh chemical reagents and reduces waste generation.[4]

• Reusability of Biocatalyst: Immobilized lipases can be easily recovered and reused for multiple reaction cycles, improving the economic feasibility of the process.[6][7]

Data Summary: Lipase-Catalyzed Ester Synthesis

The following tables summarize quantitative data from various studies on the enzymatic synthesis of short-chain esters, which can serve as a reference for optimizing propyl butyrate synthesis.

Table 1: Comparison of Different Lipases and Supports for Ester Synthesis

Lipase Source	Support Material	Ester Synthesized	Conversion Yield (%)	Reaction Time (h)	Reference
Candida rugosa	Diaion HP‐20	Propyl butyrate	80.0	2.5	[1]
Candida rugosa	Surfactant Coated	Ethyl butyrate	Not specified	Not specified	[8]
Candida antarctica Lipase B (Novozym 435)	Acrylic Resin	Propyl caprate	83.82	Not specified	[9]
Candida antarctica Lipase A	Gelatin	Ethyl butyrate	90.3	55	[2]
Thermomyces lanuginosus	Poly-methacrylate particles	Isoamyl butyrate	96.1	0.83	[10]
Thermomyces lanuginosus (Lipozyme TL-IM)	Not specified	Butyl butyrate	>90	2	[6]
Mucor miehei (Lipozyme)	Macroporous anion exchange resin	Butyl butyrate	Not specified	Not specified	[11]
Porcine Pancreas	None (Free)	Butyl butyrate	>90	Not specified	[3]

Table 2: Influence of Reaction Parameters on Ester Synthesis

Parameter	Value	Effect on Conversion/Yield	Reference
Temperature	30 - 60 °C	Generally increases rate, but denaturation can occur above 60°C. Optimal temperature is lipase-dependent.	[3][5][9]
Substrate Molar Ratio (Alcohol:Acid)	1:1 to 3:1	Excess alcohol can increase the reaction rate, but very high concentrations may cause substrate inhibition.	[3][6][9]
Enzyme Concentration	5 - 40% (w/w of acid)	Higher concentration generally increases the initial reaction rate, but may not be cost-effective.	[3][6][12]
Agitation Speed	150 - 300 rpm	Adequate mixing is crucial to overcome mass transfer limitations.	[9][11]
Solvent	n-Hexane, Heptane, Solvent-free	Non-polar organic solvents are commonly used. Solvent-free systems are also effective and more environmentally friendly.	[2][3][6][10][11]
Water Content	Low (Molecular sieves often added)	Water is a byproduct of esterification and its removal shifts the equilibrium towards product formation.	[9]

Experimental Protocols

The following are generalized protocols for the enzymatic synthesis of propyl butyrate. Researchers should optimize these conditions for their specific lipase and experimental setup.

Protocol 1: Synthesis of Propyl Butyrate Using Free Lipase in an Organic Solvent

1. Materials:

• Lipase powder (e.g., from Candida rugosa or Porcine Pancreas)

• n-Propanol

• Butyric acid

• Organic solvent (e.g., n-hexane, heptane)

• Molecular sieves (3Å or 4Å, activated)

• Sodium hydroxide (B78521) (NaOH) solution (0.1 N in ethanol)

• Phenolphthalein (B1677637) indicator

• Shaking incubator or magnetic stirrer with temperature control

• Reaction vessel (e.g., screw-capped flasks)

• Filtration setup

• Rotary evaporator

2. Procedure:

• Reaction Setup: In a screw-capped flask, prepare the reaction mixture by adding n-propanol and butyric acid in a desired molar ratio (e.g., 1:1 or 2:1 alcohol to acid) to the organic solvent (e.g., 20 mL of n-hexane).[2]

• Enzyme Addition: Add the free lipase powder to the reaction mixture. The amount of enzyme can be varied, for instance, from 5-30 mg per 0.1 µmol of butyric acid.[3]

• Water Removal: Add activated molecular sieves (e.g., 5% w/w) to the mixture to remove the water produced during the reaction, which helps to drive the equilibrium towards ester formation.[9]

• Incubation: Seal the flask and place it in a shaking incubator at a controlled temperature (e.g., 30-40°C) and agitation (e.g., 150-200 rpm).[3][11]

• Monitoring the Reaction: At regular time intervals, withdraw a small aliquot of the reaction mixture. Monitor the progress of the reaction by titrating the remaining butyric acid with a 0.1 N alcoholic NaOH solution using phenolphthalein as an indicator.[3] The reaction is complete when the acid concentration becomes constant.

• Product Recovery: Once the reaction is complete, separate the enzyme and molecular sieves from the reaction mixture by filtration.

• Purification: Remove the excess solvent and unreacted propanol (B110389) by vacuum distillation using a rotary evaporator.[3] The remaining liquid is the crude propyl butyrate. Further purification can be achieved by chromatographic techniques if required.

Protocol 2: Synthesis of Propyl Butyrate Using Immobilized Lipase in a Solvent-Free System

1. Materials:

• Immobilized lipase (e.g., Novozym 435 or lipase immobilized on a suitable support)

• n-Propanol

• Butyric acid

• Shaking incubator or magnetic stirrer with temperature control

• Reaction vessel (e.g., small bioreactor or screw-capped vial)

• Gas chromatograph (GC) for analysis

2. Procedure:

• Reaction Setup: In a reaction vessel, directly mix n-propanol and butyric acid in the desired molar ratio (e.g., 1:1 or a slight excess of alcohol).

• Enzyme Addition: Add the immobilized lipase to the substrate mixture. The enzyme loading can be optimized, for example, starting with 2% (w/w) of the total substrate weight.[9]

• Incubation: Seal the vessel and incubate at the optimal temperature for the specific lipase (e.g., 40-60°C) with constant agitation (e.g., 200-300 rpm).[9]

• Monitoring the Reaction: Periodically, take a small sample from the reaction mixture. The sample can be analyzed by gas chromatography (GC) to determine the concentration of propyl butyrate and the remaining substrates.

• Product Recovery: After the reaction reaches the desired conversion, separate the immobilized lipase from the product mixture by simple filtration or decantation. The recovered lipase can be washed with a suitable solvent (e.g., n-hexane) and dried for reuse in subsequent batches.[6][12]

• Purification: The liquid product mixture, containing propyl butyrate and unreacted substrates, can be purified by vacuum distillation.

Visualizations

The following diagrams illustrate the experimental workflow and the enzymatic reaction mechanism.

Caption: Experimental workflow for the enzymatic synthesis of propyl butyrate.

Caption: The Ping-Pong Bi-Bi kinetic mechanism for lipase-catalyzed esterification.[8][11][13][14]

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. longdom.org [longdom.org]
• 4. An encapsulated report on enzyme-assisted transesterification with an allusion to lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ort.edu.uy [ort.edu.uy]
• 8. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Kinetics and thermodynamics of lipase catalysed synthesis of propyl caprate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enzymatic synthesis of isoamyl butyrate catalyzed by immobilized lipase on poly-methacrylate particles: optimization, reusability and mass transfer studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. repositorio.ucp.pt [repositorio.ucp.pt]
• 12. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

High-Performance Liquid Chromatography (HPLC) for the Analysis of Propyl Butyrate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl butyrate (B1204436), the ester of propanol (B110389) and butyric acid, is a compound of interest in various fields, including the food and fragrance industries, and as a potential pro-drug for delivering butyrate.[1][2][3] Butyrate, a short-chain fatty acid (SCFA), is known to play a significant role in gut health and has been investigated for its potential therapeutic effects, including in cancer prevention and treatment through its influence on various signaling pathways.[4][5] Accurate and reliable quantification of propyl butyrate is crucial for quality control, formulation development, and metabolic studies. High-Performance Liquid Chromatography (HPLC) offers a robust and sensitive method for this purpose.

This document provides detailed application notes and protocols for the determination of propyl butyrate using Reversed-Phase HPLC (RP-HPLC) with UV detection.

Experimental Protocols

Principle

The method outlined below is based on reversed-phase chromatography, where propyl butyrate is separated on a non-polar stationary phase (C18) with a polar mobile phase. The separation is achieved based on the differential partitioning of the analyte between the stationary and mobile phases. Detection is performed using a UV detector at a low wavelength, as propyl butyrate lacks a significant chromophore at higher wavelengths.

Materials and Reagents

• Propyl Butyrate Standard: Analytical grade, purity ≥99%

• Acetonitrile (B52724) (ACN): HPLC grade

• Water: HPLC grade or Milli-Q water

• Phosphoric Acid (H₃PO₄): Analytical grade

• Methanol (B129727) (MeOH): HPLC grade (for sample preparation)

• Sample Matrix: (e.g., simulated gastric fluid, plasma, formulation excipients)

Equipment

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatographic Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Data Acquisition and Processing Software

• Analytical Balance

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters: 0.45 µm PTFE or nylon

Chromatographic Conditions

Based on methods for similar short-chain fatty acid esters, the following conditions are recommended:

Parameter	Recommended Setting
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (v/v) = 50:50
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
Detection Wavelength	210 nm
Run Time	Approximately 10 minutes

Preparation of Solutions

• Mobile Phase Preparation: Prepare a 0.1% (v/v) solution of phosphoric acid in HPLC-grade water. Filter through a 0.45 µm membrane filter. Mix the aqueous phosphoric acid solution with acetonitrile in a 50:50 volume ratio. Degas the mobile phase before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of propyl butyrate standard and dissolve it in methanol in a 100 mL volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation

The sample preparation method will vary depending on the matrix. A general procedure for a liquid sample is outlined below:

• Extraction: For complex matrices like plasma, a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) may be necessary to remove interfering substances. A typical LLE could involve extracting the sample with a water-immiscible organic solvent like hexane (B92381) or ethyl acetate.

• Dilution: For simpler matrices or after extraction, dilute the sample with the mobile phase to bring the expected propyl butyrate concentration within the calibration range.

• Filtration: Filter the final sample solution through a 0.45 µm syringe filter before injection into the HPLC system to remove any particulate matter.

Data Presentation

The following tables summarize the expected quantitative data for the HPLC analysis of propyl butyrate based on typical performance for similar compounds.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria	Typical Result
Tailing Factor (T)	≤ 2.0	~1.2
Theoretical Plates (N)	> 2000	> 5000
Relative Standard Deviation (RSD) of Peak Area (n=6)	≤ 2.0%	< 1.5%

Table 2: Method Validation Parameters

Parameter	Typical Result
Retention Time (tR)	Approximately 6.5 min
Linearity (R²)	≥ 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	~0.3 µg/mL
Limit of Quantification (LOQ)	~1.0 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (% RSD)	< 2.0%

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the HPLC analysis of propyl butyrate.

Caption: General workflow for HPLC analysis of propyl butyrate.

Signaling Pathways of Butyrate

Propyl butyrate is readily hydrolyzed in vivo to butyrate. Therefore, the biological effects are primarily attributed to butyrate. The diagram below illustrates some of the key signaling pathways modulated by butyrate, which are of interest to drug development professionals.[4]

References

• 1. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Propyl butyrate | 105-66-8 [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Effects of Intestinal Microbial–Elaborated Butyrate on Oncogenic Signaling Pathways [mdpi.com]
• 5. Effects of Intestinal Microbial⁻Elaborated Butyrate on Oncogenic Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Propyl Butyrate using Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

Introduction

Propyl butyrate (B1204436) is a volatile ester known for its characteristic fruity aroma, reminiscent of pineapple and apricot. It is a significant component in the flavor and fragrance industry and is also found naturally in various fruits. Accurate and sensitive quantification of propyl butyrate is crucial for quality control in food and beverage production, fragrance formulation, and in research settings studying volatile organic compounds (VOCs).

Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) is a powerful and widely used technique for the analysis of volatile and semi-volatile compounds in complex matrices.[1][2] This method offers significant advantages, including minimal sample preparation, reduced risk of contamination, and prevention of non-volatile matrix components from entering the GC system, which enhances system longevity and performance.[1] In headspace analysis, the sample is placed in a sealed vial and heated, allowing volatile analytes to partition into the gas phase (headspace) above the sample. A portion of this headspace is then injected into the GC-MS for separation and detection. This application note provides a detailed protocol for the quantitative analysis of propyl butyrate using static headspace GC-MS.

Experimental Protocols

This section details the methodology for the analysis of propyl butyrate in a liquid matrix.

1. Materials and Reagents

• Propyl Butyrate Standard: Analytical grade, purity ≥99%

• Internal Standard (IS): Ethyl butyrate-d5 or other suitable deuterated ester.

• Solvent: High-purity methanol (B129727) or ethanol (B145695) for standard preparation.

• Matrix Modifier: Sodium chloride (NaCl), analytical grade, dried at 110°C overnight before use.

• Sample Vials: 20 mL headspace vials with magnetic screw caps (B75204) and silicone/PTFE septa.

• Deionized Water: For preparation of blanks and standard solutions.

2. Standard and Sample Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of propyl butyrate and dissolve it in 100 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with deionized water to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Internal Standard Spiking Solution: Prepare a solution of the internal standard at a concentration of 10 µg/mL in methanol.

• Sample Preparation: Place 5 mL of the liquid sample into a 20 mL headspace vial. For solid samples, an appropriate amount of sample (e.g., 1 gram) and 5 mL of deionized water should be used.

• Fortification: Add 1 g of NaCl to each vial to increase the partitioning of propyl butyrate into the headspace.

• Internal Standard Addition: Spike each standard and sample vial with a consistent amount of the internal standard spiking solution (e.g., 50 µL).

• Sealing: Immediately seal the vials with the magnetic screw caps.

3. Headspace GC-MS Analysis

The following parameters are a general guideline and may require optimization based on the specific instrumentation used.

• Headspace Autosampler Parameters:

  • Incubation Temperature: 80°C

  • Incubation Time: 20 minutes

  • Agitation: On (e.g., 250 rpm)

  • Injection Volume: 1 mL

  • Transfer Line Temperature: 150°C

  • Loop Temperature: 140°C

• Gas Chromatograph (GC) Parameters:

  • Injector Temperature: 250°C

  • Injection Mode: Split (e.g., 10:1 ratio)

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent mid-polarity column.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp 1: Increase to 150°C at 10°C/min.

    • Ramp 2: Increase to 250°C at 20°C/min, hold for 5 minutes.

• Mass Spectrometer (MS) Parameters:

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis and full scan (e.g., m/z 40-200) for qualitative confirmation.

Data Presentation

Quantitative data for propyl butyrate analysis is summarized in the table below. The specified ions are crucial for accurate identification and quantification.

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)	Linearity (r²)	LOD (µg/L)	LOQ (µg/L)
Propyl Butyrate	Approx. 8.5	71	43, 89	>0.995	0.5	1.5
Ethyl butyrate-d5 (IS)	Approx. 7.2	93	43, 65	-	-	-

Note: Retention times are approximate and may vary depending on the specific GC system and column. The limit of detection (LOD) and limit of quantification (LOQ) are estimated values and should be experimentally determined for the specific matrix and instrumentation.[3][4][5]

Method Validation

For reliable results, the analytical method should be validated according to established guidelines. Key validation parameters include:

• Specificity: The ability to unequivocally assess the analyte in the presence of other components. This is demonstrated by the absence of interfering peaks at the retention time of propyl butyrate in blank samples.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A calibration curve should be constructed with at least five concentration levels, and the correlation coefficient (r²) should be >0.99.

• Precision: The closeness of agreement between a series of measurements. It should be assessed at both repeatability (intra-day) and intermediate precision (inter-day) levels. The relative standard deviation (RSD) should typically be <15%.

• Accuracy: The closeness of the test results obtained by the method to the true value. It is often determined by spike-recovery experiments at different concentration levels. Recoveries should typically be within 80-120%.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively. These are typically determined based on the signal-to-noise ratio (S/N) of 3 for LOD and 10 for LOQ.[3][4][5]

Matrix Effects

The sample matrix can influence the partitioning of volatile compounds into the headspace, potentially affecting the accuracy of quantification.[6][7][8] It is recommended to use a matrix-matched calibration or the standard addition method to compensate for these effects, especially when analyzing complex samples. The use of a suitable internal standard that behaves similarly to the analyte is also crucial for correcting variations in sample preparation and injection.

Mandatory Visualizations

Caption: Experimental workflow for HS-GC-MS analysis of propyl butyrate.

Caption: Logical relationship of analyte partitioning and analysis.

References

• 1. azom.com [azom.com]
• 2. mdpi.com [mdpi.com]
• 3. Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for the Esterification of Butyric Acid with Propanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of propyl butyrate (B1204436) through the Fischer esterification of butyric acid and propanol (B110389). Propyl butyrate is an ester with applications as a fragrance and flavoring agent, and it can also serve as a versatile building block in the synthesis of more complex molecules relevant to drug development. This protocol outlines the reaction setup, purification, and analytical characterization of the final product.

Introduction

The Fischer esterification is a classic and widely used method for the synthesis of esters from a carboxylic acid and an alcohol in the presence of an acid catalyst.[1][2][3] The reaction is an equilibrium process, and to achieve high yields of the desired ester, the equilibrium must be shifted towards the products. This is typically accomplished by using an excess of one of the reactants (usually the less expensive one) or by removing water as it is formed.[1][3]

This protocol details the synthesis of propyl butyrate from butyric acid and propanol using sulfuric acid as a catalyst. The reaction proceeds as follows:

CH₃CH₂CH₂COOH + CH₃CH₂CH₂OH ⇌ CH₃CH₂CH₂COOCH₂CH₂CH₃ + H₂O (Butyric Acid) + (Propanol) ⇌ (Propyl Butyrate) + (Water)

Materials and Equipment

2.1 Materials

• Butyric acid (≥99%)

• Propanol (≥99%)

• Concentrated sulfuric acid (98%)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Sodium chloride (NaCl), saturated aqueous solution (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Deionized water

• Boiling chips

2.2 Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Heating mantle with a stirrer

• Separatory funnel (250 mL)

• Erlenmeyer flasks

• Distillation apparatus (simple or fractional)

• Beakers

• Graduated cylinders

• Pipettes

• Rotary evaporator (optional)

• Gas chromatograph-mass spectrometer (GC-MS)

Experimental Protocols

3.1. Fischer Esterification of Butyric Acid with Propanol

• Reaction Setup: In a 100 mL round-bottom flask, combine butyric acid (0.2 mol, 17.62 g, 20.4 mL) and propanol (0.4 mol, 24.04 g, 30.0 mL). The molar ratio of propanol to butyric acid is 2:1 to drive the reaction towards the product.

• Catalyst Addition: While stirring the mixture, slowly add concentrated sulfuric acid (0.5 mL) dropwise. Caution: The addition of sulfuric acid is exothermic.

• Reflux: Add a few boiling chips to the flask, attach the reflux condenser, and heat the mixture to a gentle reflux using a heating mantle. Let the reaction reflux for 2 to 7 hours. A longer reaction time generally leads to higher conversion.[4]

• Cooling: After the reflux period, turn off the heat and allow the reaction mixture to cool to room temperature.

3.2. Work-up and Purification

• Transfer: Transfer the cooled reaction mixture to a 250 mL separatory funnel.

• Washing:

  • Add 50 mL of deionized water to the separatory funnel. Shake the funnel gently and then allow the layers to separate. Remove and discard the lower aqueous layer.

  • Add 50 mL of a saturated sodium bicarbonate solution to neutralize the unreacted butyric acid and the sulfuric acid catalyst. Caution: Carbon dioxide gas will be evolved. Vent the separatory funnel frequently. Allow the layers to separate and discard the aqueous layer.

  • Wash the organic layer with 50 mL of saturated sodium chloride solution (brine) to remove any remaining water-soluble impurities. Separate and discard the aqueous layer.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add a small amount of anhydrous sodium sulfate to remove residual water. Swirl the flask and let it stand for 10-15 minutes. The liquid should be clear when it is dry.

• Isolation: Decant or filter the dried liquid into a clean, dry round-bottom flask suitable for distillation. A rotary evaporator can be used at this stage to remove any excess propanol.

• Distillation: Purify the crude propyl butyrate by simple or fractional distillation. Collect the fraction boiling between 142-143°C.[4][5][6][7]

Data Presentation

Table 1: Reactant and Product Properties

Compound	Molar Mass ( g/mol )	Density (g/mL)	Boiling Point (°C)
Butyric Acid	88.11	0.96	163.5
Propanol	60.10	0.803	97
Propyl Butyrate	130.18	0.873	142-143[4][5][6][7]

Table 2: Optimized Reaction Conditions for High Conversion[4]

Parameter	Value
Molar Ratio (Propanol:Butyric Acid)	2:1
Catalyst Loading (p-toluenesulfonic acid)	2.5% w/w
Temperature	353 K (80°C)
Reaction Time	420 minutes (7 hours)
Conversion	96.41%

Note: The data in Table 2 was obtained using a pervaporation reactor to continuously remove water, which significantly enhances conversion. Yields in a standard reflux setup may be lower.

Analytical Characterization

5.1. Gas Chromatography-Mass Spectrometry (GC-MS)

The purity of the synthesized propyl butyrate can be determined, and its identity confirmed, using GC-MS.

Table 3: Example GC-MS Parameters for Propyl Butyrate Analysis

Parameter	Value
Gas Chromatograph
Column	HP-5 fused silica (B1680970) capillary column (30 m x 0.25 mm I.D.; 0.25 μm film thickness) or similar non-polar column.[8]
Carrier Gas	Helium at a constant flow rate of 1 mL/min.[8]
Injector Temperature	200°C.[8][9]
Injection Mode	Splitless (1 µL injection volume).[8][9]
Oven Program	Initial temperature 55°C, hold for 1 min, then ramp to 105°C at 8°C/min and hold for 2 min, finally ramp to 190°C at 30°C/min and hold for 1 min.[9] (This is an example program and may need to be optimized).
Mass Spectrometer
Ion Source Temp.	250°C.[9]
MS Transfer Line	200°C.[9]
Mass Range	50-500 amu.[8]

Visualizations

Caption: Chemical reaction pathway for the Fischer esterification of butyric acid with propanol.

Caption: Experimental workflow for the synthesis and purification of propyl butyrate.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. athabascau.ca [athabascau.ca]
• 3. Fischer Esterification [organic-chemistry.org]
• 4. Propyl butyrate | 105-66-8 [chemicalbook.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. chemimpex.com [chemimpex.com]
• 7. chemimpex.com [chemimpex.com]
• 8. web.usm.my [web.usm.my]
• 9. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Propyl Butyrate in Food and Beverage Formulation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl butyrate (B1204436), also known as propyl butanoate, is a naturally occurring ester found in a variety of fruits such as apples, bananas, and pineapples.[1][2] It is widely utilized in the food and beverage industry as a flavoring agent to impart a sweet, fruity aroma and taste, often described as reminiscent of pineapple, apricot, and banana.[1][3][4] This document provides detailed application notes and protocols for the formulation and analysis of propyl butyrate in food and beverage products.

Properties of Propyl Butyrate

Propyl butyrate is a clear, colorless liquid with a characteristic fruity odor.[1][3] Its physical and chemical properties are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₇H₁₄O₂	[1]
Molecular Weight	130.18 g/mol	[1]
Appearance	Clear, colorless liquid	[1][3]
Odor	Sweet, fruity, pineapple-like	[1][4]
Taste Profile	At 20 ppm: sweet, fruity, tutti-frutti, bubble gum, and pineapple-like with a slight green nuance.	[1]
Boiling Point	142-143 °C	[3][5]
Density	0.873 g/mL at 25 °C	[5]
Solubility	Slightly soluble in water; miscible with alcohol and ether.	[6]
CAS Number	105-66-8	[3]
FEMA Number	2934	[7]

Applications in Food and Beverages

Propyl butyrate is a versatile flavoring agent used to enhance the sensory profile of a wide range of products.[3][8]

Table of Applications:

Food/Beverage Category	Application
Beverages	Fruit juices, nectars, carbonated soft drinks, alcoholic beverages.
Confectionery	Hard candies, chewing gum, jellies, and gummies.
Baked Goods	Fruit fillings for pastries, cakes, and cookies.
Dairy Products	Yogurts, ice creams, and flavored milk.
Jams and Preserves	To enhance the natural fruit flavor.

Typical Concentration Ranges:

Specific usage levels of propyl butyrate in food and beverages are not always publicly available but are collected by regulatory bodies like the Flavor and Extract Manufacturers Association (FEMA).[9] The concentration will vary significantly depending on the food matrix, desired flavor intensity, and the presence of other flavoring compounds. As a starting point, sensory evaluation should be conducted to determine the optimal concentration for a specific application.

Regulatory Status

Propyl butyrate is generally recognized as safe (GRAS) for its intended use as a flavoring agent by the U.S. Food and Drug Administration (FDA) (21 CFR 172.515).[7] The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has also evaluated propyl butyrate and concluded that it poses no safety concern at current levels of intake when used as a flavoring agent.[9]

Experimental Protocols

Protocol 1: Determination of Propyl Butyrate Concentration in a Beverage using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a method for the quantitative analysis of propyl butyrate in a clear beverage matrix, such as a fruit juice or soda.

Materials and Equipment:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Headspace autosampler

• GC column suitable for volatile compounds (e.g., DB-5ms, HP-INNOWax)

• Helium (carrier gas)

• Propyl butyrate standard (≥99% purity)

• Internal standard (e.g., ethyl butyrate)

• Sodium chloride (NaCl)

• Deionized water

• Volumetric flasks and pipettes

• Headspace vials (20 mL) with caps (B75204) and septa

Procedure:

• Standard Preparation:

  • Prepare a stock solution of propyl butyrate (1000 µg/mL) in ethanol.

  • Prepare a series of working standards by diluting the stock solution with deionized water in volumetric flasks to achieve concentrations ranging from 0.1 to 10 µg/mL.

  • Add a fixed concentration of the internal standard to each working standard.

• Sample Preparation:

  • Degas carbonated beverage samples by sonication.

  • Pipette 5 mL of the beverage sample (or diluted sample if high concentrations are expected) into a 20 mL headspace vial.

  • Add 1 g of NaCl to the vial to increase the volatility of the analytes.

  • Add a known amount of the internal standard to the vial.

  • Immediately seal the vial with a cap and septum.

• GC-MS Analysis:

  • Headspace Parameters:

    • Incubation Temperature: 80°C

    • Incubation Time: 20 minutes

    • Injection Volume: 1 mL

  • GC Parameters (example):

    • Inlet Temperature: 250°C

    • Split Ratio: 20:1

    • Oven Program: Start at 40°C (hold for 2 min), ramp to 150°C at 5°C/min, then to 240°C at 20°C/min (hold for 5 min).

    • Carrier Gas Flow (Helium): 1 mL/min

  • MS Parameters:

    • Ion Source Temperature: 230°C

    • Transfer Line Temperature: 250°C

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Scan Range: m/z 35-350

• Data Analysis:

  • Identify the peaks for propyl butyrate and the internal standard based on their retention times and mass spectra.

  • Create a calibration curve by plotting the ratio of the peak area of propyl butyrate to the peak area of the internal standard against the concentration of the working standards.

  • Quantify the concentration of propyl butyrate in the beverage sample using the calibration curve.

Workflow Diagram:

Caption: Workflow for the quantification of propyl butyrate in beverages by GC-MS.

Protocol 2: Sensory Evaluation of Propyl Butyrate in a Food Product

This protocol describes a triangle test, a discriminative sensory method, to determine if a perceptible difference exists between a control product and a product formulated with propyl butyrate.

Materials and Equipment:

• Control food product (without propyl butyrate)

• Test food product (with a specific concentration of propyl butyrate)

• Sensory booths with controlled lighting and ventilation

• Identical, odor-free sample containers

• Random three-digit codes for sample labeling

• Water and unsalted crackers for palate cleansing

• Ballot sheets for data collection

• A panel of 20-30 trained or consumer panelists

Procedure:

• Panelist Selection and Training (for trained panels):

  • Select panelists based on their sensory acuity and ability to articulate perceptions.

  • Familiarize panelists with the product type and the potential fruity notes of propyl butyrate.

• Sample Preparation:

  • Prepare both the control and test products under identical conditions.

  • Portion equal amounts of each product into the sample containers.

  • Label the containers with random three-digit codes.

• Triangle Test Setup:

  • For each panelist, present a set of three samples. Two of the samples are identical (either both control or both test), and one is different.

  • The order of presentation of the three samples should be randomized for each panelist. There are six possible presentation orders (e.g., AAB, ABA, BAA, BBA, BAB, ABB).

• Sensory Evaluation:

  • Instruct panelists to evaluate the samples from left to right.

  • Panelists should cleanse their palates with water and crackers between samples.

  • Ask panelists to identify the sample that is different from the other two.

  • Panelists record their choice on the ballot sheet.

• Data Analysis:

  • Count the number of correct identifications.

  • Use a statistical table for triangle tests (based on the binomial distribution) to determine if the number of correct identifications is statistically significant at a chosen confidence level (e.g., p < 0.05).

  • If a significant difference is found, it indicates that the addition of propyl butyrate at the tested concentration is perceptible.

Logical Relationship Diagram:

Caption: Logical flow for determining the sensory impact of propyl butyrate using a triangle test.

References

• 1. Propyl butyrate | 105-66-8 [chemicalbook.com]
• 2. Propyl Butyrate – Fresh Fruity Aroma Chemical For Perfumes [chemicalbull.com]
• 3. chemimpex.com [chemimpex.com]
• 4. contractlaboratory.com [contractlaboratory.com]
• 5. 丁酸丙酯 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Propyl Butyrate [drugfuture.com]
• 7. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemimpex.com [chemimpex.com]
• 9. femaflavor.org [femaflavor.org]

Application Notes and Protocols for the Synthesis of Propyl Butyrate and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of common and effective techniques for the synthesis of propyl butyrate (B1204436) and its analogs. Propyl butyrate is a fragrance and flavoring agent, and its analogs find applications in various industries. This document outlines both classical chemical and modern biocatalytic methods, offering detailed experimental protocols and comparative data to guide researchers in selecting the optimal synthesis strategy for their specific needs.

Introduction

Propyl butyrate is an ester known for its characteristic fruity scent, reminiscent of pineapple and apricot.[1] It is synthesized from propanol (B110389) and butyric acid. The primary methods for its synthesis, which can be adapted for its analogs by substituting the alcohol or carboxylic acid, are Fischer esterification and enzymatic synthesis. This document provides a comparative analysis of these techniques, focusing on reaction conditions, yields, and environmental impact.

Synthesis Techniques: A Comparative Overview

The choice of synthetic methodology depends on factors such as desired yield, purity requirements, cost, and environmental considerations. Below is a summary of the two main approaches.

Parameter	Fischer Esterification	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong mineral acids (e.g., H₂SO₄, p-TsOH)	Lipases (e.g., from Candida antarctica, Rhizomucor miehei)
Reaction Temperature	High (typically reflux)	Mild (e.g., 30-60°C)
Reaction Time	Several hours	Can range from hours to a full day
Yield	Variable, can exceed 90% with efficient water removal	Generally high, often exceeding 90%
Product Purity	May require extensive purification	High, due to enzyme specificity
Byproducts	Water, potential for side reactions	Water
Environmental Impact	Involves corrosive acids and high energy consumption	Utilizes a biodegradable catalyst and lower energy
Catalyst Reusability	Not typically reusable	Immobilized enzymes are reusable

Quantitative Data Presentation

The following tables summarize quantitative data for different synthesis methods of propyl butyrate and its analogs.

Table 1: Fischer Esterification of Propyl Butyrate

Catalyst	Alcohol	Carboxylic Acid	Molar Ratio (Alcohol:Acid)	Temperature (°C)	Reaction Time (min)	Conversion/Yield (%)	Reference
p-Toluenesulfonic acid	n-Propanol	Butyric Acid	2:1	80 (353 K)	420	96.41	[2]
Polyvinylpolypyrrolidone supported Brønsted acid	Benzyl Alcohol	Butyric Acid	1.2:1	130	240	96.8	[3]

Table 2: Enzymatic Synthesis of Butyrate Esters

Enzyme	Alcohol	Carboxylic Acid/Ester	Molar Ratio	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Candida rugosa lipase (B570770)	Ethyl Alcohol	Butyric Acid	-	50	96	92.6	[4]
Novozyme 435	Butanol	Butyric Acid	3.93:1	56.09	9.93	99.62	[5]
Immobilized Rhodococcus cutinase	Hexanol	Butyric Acid	1:1	30	8	85 (mM)	[6]

Experimental Protocols

Protocol 1: Fischer Esterification of Propyl Butyrate

This protocol describes the synthesis of propyl butyrate from n-propanol and butyric acid using p-toluenesulfonic acid as a catalyst.[2][7]

Materials:

• n-Propanol

• Butyric acid

• p-Toluenesulfonic acid (catalyst)

• Benzene (solvent, optional for azeotropic removal of water)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Sodium bicarbonate solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine n-propanol and butyric acid. A common molar ratio is 2:1 (alcohol to acid) to drive the equilibrium towards the product.[2]

• Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid (e.g., 2.5% w/w of the limiting reagent).[2]

• Reaction: Heat the mixture to reflux (approximately 80°C or 353 K) and maintain the reflux for 4-7 hours.[2] If using a Dean-Stark trap with benzene, water will be removed azeotropically.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst and any unreacted butyric acid), and finally with brine.[8]

  • Dry the organic layer over anhydrous sodium sulfate.[7]

• Purification:

  • Filter to remove the drying agent.

  • Remove the solvent (if any) and excess propanol using a rotary evaporator.

  • Purify the crude propyl butyrate by distillation. The boiling point of propyl butyrate is approximately 142-143°C.[9]

Protocol 2: Enzymatic Synthesis of Propyl Butyrate Analogs (e.g., Butyl Butyrate)

This protocol describes a general method for the lipase-catalyzed synthesis of a butyrate ester in a solvent-free system, which can be adapted for propyl butyrate.[5]

Materials:

• Butyric acid

• n-Butanol (or n-propanol for propyl butyrate)

• Immobilized lipase (e.g., Novozyme 435, Candida antarctica lipase B)

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator or magnetic stirrer with temperature control

• Molecular sieves (optional, to remove water)

• Filtration setup

• Rotary evaporator

Procedure:

• Reaction Setup: In a screw-capped flask, combine butyric acid and the corresponding alcohol (e.g., n-butanol). An optimized molar ratio, for instance, could be 1:3.93 (acid to alcohol).[5]

• Enzyme Addition: Add the immobilized lipase to the mixture. The amount of enzyme will depend on its activity.

• Reaction: Place the flask in a shaking incubator or on a magnetic stirrer at a controlled temperature (e.g., 56°C) for a specified duration (e.g., 10 hours).[5] Molecular sieves can be added to the reaction mixture to absorb the water produced and shift the equilibrium towards the product.

• Enzyme Recovery: After the reaction, separate the immobilized enzyme from the product mixture by filtration. The enzyme can be washed with a suitable solvent and reused.

• Purification: The liquid product can be purified by removing the excess alcohol via rotary evaporation. Further purification can be achieved through distillation if required.

Visualizations

Fischer Esterification Workflow

Caption: Workflow for Fischer Esterification of Propyl Butyrate.

Enzymatic Synthesis Workflow

Caption: General Workflow for Enzymatic Synthesis of Butyrate Esters.

Logical Relationship: Factors Affecting Yield in Fischer Esterification

Caption: Factors Influencing Yield in Fischer Esterification.

References

• 1. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 9. chemimpex.com [chemimpex.com]

Application Note: Quantitative Analysis of Propyl Butyrate in Natural Samples by HS-SPME-GC-MS

Introduction

Propyl butyrate (B1204436) (propyl butanoate) is a naturally occurring ester found in a variety of fruits and beverages, contributing a characteristic sweet, fruity aroma reminiscent of pineapple and apricot.[1] Its presence and concentration are significant factors in the flavor and quality assessment of food products. This application note provides a detailed protocol for the quantitative analysis of propyl butyrate in natural samples, such as fruit and beverages, using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This method is highly suitable for the analysis of volatile compounds, offering a solvent-free extraction technique with high sensitivity and selectivity.

Principle

The quantitative analysis of propyl butyrate is achieved through a multi-step process. Initially, the volatile and semi-volatile organic compounds are extracted from the sample matrix using HS-SPME. In this technique, a fused silica (B1680970) fiber coated with a stationary phase is exposed to the headspace above the sample. The analytes partition between the sample matrix, the headspace, and the fiber coating. Following extraction, the fiber is transferred to the heated injection port of a gas chromatograph, where the analytes are desorbed. The separation of propyl butyrate from other volatile compounds is performed by the GC based on the analytes' boiling points and affinities for the capillary column's stationary phase. Finally, the mass spectrometer detects and quantifies the eluted compounds based on their unique mass fragmentation patterns. Quantification is typically performed using an internal or external standard calibration method.

Application

This protocol is intended for researchers, scientists, and quality control professionals in the food and beverage, flavor and fragrance, and drug development industries for the accurate quantification of propyl butyrate in various natural matrices.

Experimental Protocols

Sample Preparation

a) Fruit Samples (e.g., Apples):

• Wash the fruit thoroughly with deionized water and pat dry.

• Homogenize a representative portion of the fruit (e.g., 100 g) in a blender.

• Transfer a specific weight of the homogenate (e.g., 5 g) into a 20 mL headspace vial.

• To enhance the release of volatile compounds, add a saturated solution of sodium chloride (e.g., 1 g of NaCl in 5 mL of water) to the vial.

• Add a known concentration of an appropriate internal standard (e.g., ethyl heptanoate) to the vial.

• Immediately seal the vial with a PTFE/silicone septum and a magnetic crimp cap.

b) Beverage Samples (e.g., Fruit Juice):

• Degas carbonated beverages by sonication or vigorous shaking.

• Centrifuge turbid juices to separate any solid pulp.

• Transfer a specific volume of the liquid sample (e.g., 5 mL) into a 20 mL headspace vial.

• Add a saturated solution of sodium chloride (e.g., 1 g of NaCl) to the vial.

• Add a known concentration of the internal standard.

• Immediately seal the vial with a PTFE/silicone septum and a magnetic crimp cap.

Headspace Solid-Phase Microextraction (HS-SPME)

• Fiber Selection: A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for broad-range volatile analysis, including esters like propyl butyrate.

• Fiber Conditioning: Condition the SPME fiber prior to first use according to the manufacturer's instructions (e.g., heating at 270 °C for 30-60 minutes in the GC injection port).

• Extraction:

  • Place the sealed sample vial in a heating block or water bath set to a specific temperature (e.g., 50 °C).

  • Allow the sample to equilibrate for a set time (e.g., 15 minutes) with agitation.

  • Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes).

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Desorption: After extraction, immediately transfer the SPME fiber to the GC injection port for thermal desorption of the analytes (e.g., at 250 °C for 5 minutes in splitless mode).

• GC Conditions (Example):

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program: Start at 40 °C (hold for 2 min), ramp to 150 °C at 5 °C/min, then ramp to 250 °C at 10 °C/min (hold for 5 min).

• MS Conditions (Example):

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Mass Range: m/z 40-350.

  • Acquisition Mode: Full scan for identification and Selected Ion Monitoring (SIM) for quantification. For propyl butyrate, characteristic ions include m/z 43, 71, and 89.[1]

Quantification

• Calibration Curve: Prepare a series of standard solutions of propyl butyrate of known concentrations in a suitable matrix (e.g., deionized water or a model fruit juice).

• Analyze the standards using the same HS-SPME-GC-MS method.

• Construct a calibration curve by plotting the peak area ratio of propyl butyrate to the internal standard against the concentration of propyl butyrate.

• Sample Analysis: Determine the peak area ratio of propyl butyrate to the internal standard in the unknown samples.

• Calculate the concentration of propyl butyrate in the samples using the regression equation from the calibration curve.

Data Presentation

The following tables summarize the quantitative data for propyl butyrate in different natural samples as reported in the literature.

Table 1: Concentration of Propyl Butyrate in Different Apple Cultivars

Apple Cultivar	Propyl Butyrate Concentration (µg/kg)
Melrose	High Content

Note: A study on the volatile profiles of various apple cultivars identified 'Melrose' as having a high content of propyl butyrate. Specific quantitative data across a wide range of cultivars is often presented in extensive supplementary materials of scientific publications and can vary based on factors like ripeness and storage conditions.

Table 2: Reported Occurrence of Propyl Butyrate in Various Beverages

Beverage Type	Reported Presence/Concentration	Reference
Apple Juice	Present, contributes to fruity aroma	[2][3][4]
Beer	Detected in some types, contributes to flavor profile	[5][6]
Wine	Identified in certain varieties	[7]
Other Fruit Juices	Expected in fruits known to contain propyl butyrate

Method Validation

To ensure the reliability and accuracy of the quantitative results, the analytical method should be validated according to established guidelines. Key validation parameters include:

• Linearity: The linearity of the method should be assessed by analyzing a series of standards over a defined concentration range. A correlation coefficient (R²) of ≥ 0.99 is typically considered acceptable.

• Precision: The precision of the method is evaluated by determining the repeatability (intra-day precision) and intermediate precision (inter-day precision). This is expressed as the relative standard deviation (RSD), which should typically be < 15%.

• Accuracy: Accuracy is determined by performing recovery studies on spiked samples. A known amount of propyl butyrate is added to a blank matrix, and the recovery is calculated. Recoveries in the range of 80-120% are generally considered acceptable.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of the analyte that can be reliably detected, while the LOQ is the lowest concentration that can be quantitatively determined with acceptable precision and accuracy. These are typically determined based on the signal-to-noise ratio (S/N), with S/N ≥ 3 for LOD and S/N ≥ 10 for LOQ.

Visualizations

Below are diagrams illustrating the experimental workflow for the quantitative analysis of propyl butyrate.

Caption: Experimental workflow for propyl butyrate analysis.

Caption: Logical relationship of analytical techniques.

References

• 1. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Volatile Changes during Storage of Shelf Stable Apple Juice: Integrating GC-MS Fingerprinting and Chemometrics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Identification and Quantitative Analysis of 2-Methyl-4-propyl-1,3-oxathiane in Wine - PubMed [pubmed.ncbi.nlm.nih.gov]

Solid-Phase Microextraction (SPME) for Propyl Butyrate Sampling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl butyrate (B1204436) is a key ester that contributes to the characteristic fruity aroma of various fruits and is widely used as a flavoring agent in the food and beverage industry. Accurate and sensitive quantification of propyl butyrate is essential for quality control, flavor profiling, and formulation development. Solid-Phase Microextraction (SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) offers a robust, solvent-free, and highly sensitive method for the analysis of propyl butyrate in diverse and complex matrices. This document provides detailed application notes and protocols for the sampling and analysis of propyl butyrate using SPME.

Principle of SPME

Solid-Phase Microextraction is a sample preparation technique that utilizes a fused silica (B1680970) fiber coated with a stationary phase to extract analytes from a sample matrix. The fiber can be directly immersed in a liquid sample or exposed to the headspace above a liquid or solid sample (Headspace SPME). Analytes partition from the sample matrix to the fiber coating until equilibrium is reached. Subsequently, the fiber is transferred to the injection port of a gas chromatograph, where the trapped analytes are thermally desorbed for analysis. For volatile compounds like propyl butyrate, Headspace SPME is the preferred method as it minimizes matrix effects and enhances sensitivity.

Application Notes

Recommended SPME Fiber:

For the analysis of volatile esters such as propyl butyrate, a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended.[1][2] This composite fiber provides a broad range of selectivity, effectively trapping a wide variety of volatile and semi-volatile compounds. The combination of different polymeric materials allows for the extraction of analytes with varying polarities and molecular weights.

Key Experimental Parameters:

Several factors can influence the efficiency of the SPME process and should be optimized for a specific application:

• Extraction Temperature and Time: Higher temperatures generally increase the vapor pressure of analytes, facilitating their transfer to the headspace and subsequent adsorption onto the SPME fiber. However, excessively high temperatures can affect the partitioning equilibrium. Typical extraction temperatures range from 30°C to 80°C.[3][4] Extraction time is another critical parameter, with typical times ranging from 15 to 45 minutes to allow for sufficient equilibration.[5]

• Sample Volume and Headspace Volume: The ratio of sample volume to headspace volume can impact the concentration of the analyte in the headspace and, consequently, the amount extracted by the fiber. Maintaining a consistent ratio across all samples and standards is crucial for reproducibility.

• Agitation: Agitation of the sample during equilibration and extraction helps to facilitate the mass transfer of the analyte from the sample matrix to the headspace, leading to faster equilibration times and improved extraction efficiency.

• Salt Addition: The addition of salt (e.g., sodium chloride) to the sample matrix can increase the ionic strength of the solution, which reduces the solubility of organic analytes and promotes their partitioning into the headspace—a phenomenon known as the "salting-out" effect. This can significantly enhance the extraction efficiency for polar and semi-polar compounds.[1]

Experimental Protocols

Below are detailed protocols for the headspace SPME-GC-MS analysis of propyl butyrate.

Materials and Reagents:

• SPME Fiber Assembly: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber

• SPME Holder: Manual or autosampler compatible

• Vials: 20 mL clear glass headspace vials with PTFE/silicone septa

• Reagents: Propyl butyrate standard, Sodium chloride (NaCl), Methanol (for stock solution preparation), Deionized water.

Protocol 1: General Headspace SPME Procedure

This protocol outlines the fundamental steps for the analysis of propyl butyrate in a liquid matrix.

• Sample Preparation:

  • Pipette a known volume (e.g., 5 mL) of the liquid sample into a 20 mL headspace vial.

  • For quantitative analysis, add a known amount of an appropriate internal standard.

  • To enhance extraction efficiency, add a specific amount of NaCl (e.g., 1 g or to saturation) to the sample.[3]

  • Immediately seal the vial with a PTFE/silicone septum and cap.

• Equilibration:

  • Place the vial in a heating block or water bath set to the optimized temperature (e.g., 50°C).

  • Allow the sample to equilibrate for a defined period (e.g., 15 minutes) with agitation to ensure the partitioning of propyl butyrate into the headspace.

• Extraction:

  • Expose the DVB/CAR/PDMS SPME fiber to the headspace of the vial for the optimized extraction time (e.g., 30 minutes) while maintaining the equilibration temperature and agitation.

• Desorption and GC-MS Analysis:

  • After extraction, immediately retract the fiber into the needle and insert it into the hot GC inlet (e.g., 250°C) for thermal desorption.

  • Desorb for a sufficient time (e.g., 5 minutes) in splitless mode to ensure complete transfer of the analytes to the GC column.

  • Start the GC-MS data acquisition upon injection.

Protocol 2: Optimized Headspace SPME for Esters in a Fruit Matrix

This protocol is adapted from methodologies optimized for the analysis of volatile esters in fruit-based matrices.[3]

• Sample Preparation:

  • Homogenize the fruit sample.

  • Weigh 5 g of the homogenized pulp into a 15 mL vial.[1]

  • Add 1 g of NaCl.[3]

  • Seal the vial.

• Equilibration and Extraction:

  • Incubate the vial at 30°C for 5 minutes with agitation (400 rpm).[1]

  • Expose the pre-conditioned (250°C for 7 min) 65 µm PDMS/DVB SPME fiber to the headspace for 29 minutes at 30°C with continued agitation.[1][3]

• Desorption and GC-MS Analysis:

  • Desorb the fiber in the GC inlet at 250°C for 5 minutes in splitless mode.[5]

  • Proceed with GC-MS analysis.

Quantitative Data

The following tables summarize typical performance data for the quantitative analysis of esters using SPME-GC-MS. While specific data for propyl butyrate is limited, the provided data for structurally similar esters from a validated method for beer analysis serves as a strong reference.[1][2]

Table 1: GC-MS Parameters [6]

Parameter	Value
Gas Chromatograph	Shimadzu Nexis GC-2030 or equivalent
Column	Rtx-5MS (30 m x 0.25 mm i.d. x 0.25 µm film thickness)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temp 40°C (4 min hold), ramp at 7°C/min to 160°C (8 min hold), then ramp at 15°C/min to 250°C (3 min hold)
Injector Temperature	250°C
Injection Mode	Splitless
Mass Spectrometer	Shimadzu GCMS-QP2020 NX or equivalent
Ionization Mode	Electron Impact (EI) at 70 eV
Ion Source Temperature	230°C
Interface Temperature	260°C
Mass Scan Range	m/z 29-550

Table 2: Method Validation Data for Selected Esters (Analogous to Propyl Butyrate) [1]

Compound	Linearity (R²)	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Measurement Precision (%RSD)
Ethyl Isobutyrate	>0.99	0.24	0.80	101	10.5
Propyl 2-methylbutyrate	>0.99	0.11	0.37	99	9.8
Butyl Isobutyrate	>0.99	0.15	0.50	99	9.3
Isobutyl Isobutyrate	>0.99	0.13	0.43	100	10.1

Note: The data presented is based on a validated method for ester analysis in beer and serves as a representative example of the performance that can be expected for propyl butyrate analysis under optimized conditions.

Visualizations

Caption: Headspace SPME-GC-MS workflow for propyl butyrate analysis.

Caption: Principle of headspace solid-phase microextraction (SPME).

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Solid-Phase Microextraction for Flavor Analysis | Semantic Scholar [semanticscholar.org]
• 4. Recent Developments and Applications of Solid Phase Microextraction (SPME) in Food and Environmental Analysis—A Review [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]

Application Notes and Protocols: Propyl Butyrate as a Precursor for Chemical Syntheses

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of propyl butyrate (B1204436) as a versatile precursor in a variety of chemical syntheses. Propyl butyrate, a simple butyrate ester, serves as a valuable starting material for creating a range of important chemical entities, including carboxylic acids, alcohols, amides, and more complex carbon skeletons. The protocols outlined below are designed to be clear, concise, and reproducible for researchers in both academic and industrial settings.

Hydrolysis of Propyl Butyrate to Butanoic Acid and Propanol (B110389)

Hydrolysis of propyl butyrate cleaves the ester bond to yield butanoic acid and propanol. This transformation can be achieved under either acidic or basic conditions. Basic hydrolysis, also known as saponification, is generally preferred for its irreversibility and ease of product separation.[1]

Acid-Catalyzed Hydrolysis (Reversible)

This method employs a strong acid catalyst and an excess of water to shift the equilibrium towards the products.[1][2]

Experimental Protocol:

• In a round-bottom flask equipped with a reflux condenser, combine propyl butyrate (1 mol), water (10 mol), and concentrated sulfuric acid (0.1 mol).

• Heat the mixture to reflux with stirring for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature.

• Separate the organic and aqueous layers.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether) to recover any dissolved products.

• Combine the organic layers, wash with saturated sodium bicarbonate solution to remove the acid catalyst, then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting butanoic acid and propanol by fractional distillation.

Reactant/Reagent	Molar Ratio	Molecular Weight ( g/mol )	Amount
Propyl Butyrate	1	130.18	130.18 g
Water	10	18.02	180.2 g
Sulfuric Acid (conc.)	0.1	98.08	9.8 g

Note: Due to the reversible nature of this reaction, yields may be moderate and dependent on reaction conditions.

Base-Catalyzed Hydrolysis (Saponification)

This method utilizes a stoichiometric amount of a strong base, leading to the formation of a carboxylate salt, which can then be acidified to yield the carboxylic acid.[1]

Experimental Protocol:

• In a round-bottom flask fitted with a reflux condenser, dissolve propyl butyrate (1 mol) in ethanol (B145695) (500 mL).

• Separately, prepare a solution of sodium hydroxide (B78521) (1.2 mol) in water (200 mL).

• Add the sodium hydroxide solution to the ester solution and heat the mixture to reflux with stirring for 2-3 hours.

• After the reaction is complete (monitored by TLC or GC), cool the mixture to room temperature.

• Remove the ethanol under reduced pressure.

• Acidify the remaining aqueous solution to a pH of ~2 with concentrated hydrochloric acid.

• Extract the resulting butanoic acid with an organic solvent (e.g., diethyl ether).

• Separate and dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent to yield butanoic acid.

• The propanol can be recovered from the aqueous layer by distillation.

Reactant/Reagent	Molar Ratio	Molecular Weight ( g/mol )	Amount
Propyl Butyrate	1	130.18	130.18 g
Sodium Hydroxide	1.2	40.00	48.00 g
Ethanol	Solvent	46.07	500 mL
Water	Solvent	18.02	200 mL
Hydrochloric Acid (conc.)	As needed	36.46	To pH ~2

Expected Yield: High, typically >90%

Caption: Hydrolysis pathways of propyl butyrate.

Transesterification of Propyl Butyrate

Transesterification involves the exchange of the alkoxy group of an ester with that of an alcohol. This reaction is catalyzed by either an acid or a base.[3]

Base-Catalyzed Transesterification with Methanol (B129727)

Experimental Protocol:

• Ensure all glassware is oven-dried and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).

• In a round-bottom flask with a reflux condenser, dissolve sodium metal (0.05 mol) in anhydrous methanol (500 mL) to prepare sodium methoxide.

• To this solution, add propyl butyrate (1 mol) and heat the mixture to reflux for 3-5 hours.

• Monitor the formation of methyl butyrate by GC.

• After the reaction, neutralize the catalyst by adding a slight excess of glacial acetic acid.

• Remove the methanol by distillation.

• Add water to the residue and extract with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and remove the solvent.

• Purify the methyl butyrate and propanol by fractional distillation.

Reactant/Reagent	Molar Ratio	Molecular Weight ( g/mol )	Amount
Propyl Butyrate	1	130.18	130.18 g
Methanol	Solvent/Reagent	32.04	500 mL
Sodium	0.05	22.99	1.15 g

Expected Yield: High, typically >95%

Caption: Transesterification of propyl butyrate.

Reduction of Propyl Butyrate to 1-Butanol (B46404) and 1-Propanol (B7761284)

Strong reducing agents like lithium aluminum hydride (LiAlH₄) can reduce esters to primary alcohols. The reaction effectively cleaves the ester and reduces the carbonyl group.[4]

Experimental Protocol:

• Set up an oven-dried, three-necked round-bottom flask with a dropping funnel, a reflux condenser, and a nitrogen inlet.

• In the flask, prepare a suspension of lithium aluminum hydride (0.5 mol) in anhydrous diethyl ether (500 mL) under a nitrogen atmosphere.

• Cool the suspension in an ice bath.

• Dissolve propyl butyrate (1 mol) in anhydrous diethyl ether (200 mL) and add it dropwise to the LiAlH₄ suspension with vigorous stirring, maintaining the temperature below 10°C.

• After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour, then heat to reflux for 2 hours.

• Cool the reaction mixture again in an ice bath.

• Quench the reaction by the slow, dropwise addition of water (19 mL), followed by 15% aqueous sodium hydroxide solution (19 mL), and finally water (57 mL).

• Stir the resulting mixture until a white precipitate forms.

• Filter the precipitate and wash it thoroughly with diethyl ether.

• Combine the filtrate and the ether washings, dry over anhydrous sodium sulfate, filter, and remove the ether by distillation.

• Purify the resulting 1-butanol and 1-propanol by fractional distillation.

Reactant/Reagent	Molar Ratio	Molecular Weight ( g/mol )	Amount
Propyl Butyrate	1	130.18	130.18 g
Lithium Aluminum Hydride	0.5	37.95	18.98 g
Diethyl Ether (anhydrous)	Solvent	74.12	700 mL

Expected Yield: High, typically >90%

Caption: Reduction of propyl butyrate.

Grignard Reaction with Propyl Butyrate

Esters react with two equivalents of a Grignard reagent to produce tertiary alcohols. The first equivalent adds to the carbonyl group, and the intermediate collapses to a ketone, which then reacts with the second equivalent.

Synthesis of 2-Methyl-2-pentanol (B124083)

Experimental Protocol:

• Set up an oven-dried, three-necked round-bottom flask with a dropping funnel, a reflux condenser, and a nitrogen inlet.

• Place magnesium turnings (2.2 mol) in the flask.

• Add a small crystal of iodine to activate the magnesium.

• Prepare a solution of methyl bromide (2.2 mol) in anhydrous diethyl ether (500 mL) and add a small portion to the magnesium.

• Once the reaction initiates, add the remaining methyl bromide solution dropwise to maintain a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Cool the Grignard solution in an ice bath.

• Dissolve propyl butyrate (1 mol) in anhydrous diethyl ether (200 mL) and add it dropwise to the stirred Grignard reagent.

• After the addition, remove the ice bath and stir at room temperature for 1 hour.

• Carefully pour the reaction mixture onto a mixture of crushed ice and saturated aqueous ammonium (B1175870) chloride solution.

• Separate the ether layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and remove the solvent.

• Purify the resulting 2-methyl-2-pentanol by distillation.

Reactant/Reagent	Molar Ratio	Molecular Weight ( g/mol )	Amount
Propyl Butyrate	1	130.18	130.18 g
Magnesium	2.2	24.31	53.48 g
Methyl Bromide	2.2	94.94	208.87 g
Diethyl Ether (anhydrous)	Solvent	74.12	700 mL

Expected Yield: Good, typically 70-80%

Caption: Grignard reaction with propyl butyrate.

Claisen Condensation of Propyl Butyrate

The Claisen condensation of an ester results in the formation of a β-keto ester. This reaction requires a strong base and an ester with at least two α-hydrogens.[5]

Synthesis of Propyl 3-oxo-2-propylhexanoate

Experimental Protocol:

• Ensure all glassware is oven-dried and the reaction is conducted under an inert atmosphere.

• In a round-bottom flask, prepare a solution of sodium ethoxide by carefully adding sodium metal (1 mol) to excess absolute ethanol (500 mL).

• Remove the excess ethanol under reduced pressure to obtain dry sodium ethoxide powder.

• Add propyl butyrate (2 mol) to the sodium ethoxide and heat the mixture gently with stirring to initiate the reaction.

• Once the reaction begins, remove the heat source. The reaction is exothermic and may proceed without further heating.

• After the initial reaction subsides, heat the mixture to reflux for 2 hours.

• Cool the reaction mixture to room temperature and acidify with dilute acetic acid.

• Add water and extract the product with diethyl ether.

• Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

• Filter and remove the solvent under reduced pressure.

• Purify the resulting β-keto ester by vacuum distillation.

Reactant/Reagent	Molar Ratio	Molecular Weight ( g/mol )	Amount
Propyl Butyrate	2	130.18	260.36 g
Sodium	1	22.99	22.99 g
Absolute Ethanol	Solvent/Reagent	46.07	500 mL

Expected Yield: Moderate, typically 50-60%

Caption: Claisen condensation of propyl butyrate.

Aminolysis of Propyl Butyrate to N-Propylbutanamide

Esters can be converted to amides by heating with an amine. This reaction is typically slower than hydrolysis and may require elevated temperatures or the use of a catalyst.

Experimental Protocol:

• In a sealed tube or a high-pressure reactor, combine propyl butyrate (1 mol) and propylamine (B44156) (1.2 mol).

• Heat the mixture to 150-180°C for 12-24 hours.

• Monitor the reaction by GC or TLC.

• After completion, cool the reaction mixture to room temperature.

• Remove the excess propylamine and the propanol byproduct by distillation.

• The crude N-propylbutanamide can be purified by vacuum distillation or recrystallization.

Reactant/Reagent	Molar Ratio	Molecular Weight ( g/mol )	Amount
Propyl Butyrate	1	130.18	130.18 g
Propylamine	1.2	59.11	70.93 g

Expected Yield: Moderate to good, depending on reaction conditions.

Caption: Aminolysis of propyl butyrate.

Synthesis of Butyrohydroxamic Acid from Propyl Butyrate

Hydroxamic acids can be prepared from esters by reaction with hydroxylamine (B1172632), typically under basic conditions.[6]

Experimental Protocol:

• In a round-bottom flask, prepare a solution of hydroxylamine by dissolving hydroxylamine hydrochloride (1.2 mol) and potassium hydroxide (1.2 mol) in methanol (500 mL) at 0°C.

• Filter off the precipitated potassium chloride and add the filtrate to a solution of propyl butyrate (1 mol) in methanol (100 mL).

• Stir the reaction mixture at room temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, remove the methanol under reduced pressure.

• Dissolve the residue in water and acidify with dilute hydrochloric acid to precipitate the hydroxamic acid.

• Collect the solid by filtration, wash with cold water, and recrystallize from a suitable solvent (e.g., ethanol/water).

Reactant/Reagent	Molar Ratio	Molecular Weight ( g/mol )	Amount
Propyl Butyrate	1	130.18	130.18 g
Hydroxylamine HCl	1.2	69.49	83.39 g
Potassium Hydroxide	1.2	56.11	67.33 g
Methanol	Solvent	32.04	600 mL

Expected Yield: Good, typically 70-85%

Caption: Synthesis of butyrohydroxamic acid.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

How to improve the yield of propyl butyrate synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of propyl butyrate (B1204436).

Troubleshooting Guide

Issue: Low Yield of Propyl Butyrate in Fischer Esterification

Question: We are performing a Fischer esterification of propanol (B110389) and butyric acid using a strong acid catalyst (like sulfuric acid or p-toluenesulfonic acid), but our yields are consistently low. What are the potential causes and how can we improve the yield?

Answer:

Low yields in Fischer esterification are a common issue, primarily due to the reversible nature of the reaction. The equilibrium between reactants (alcohol and carboxylic acid) and products (ester and water) can limit the final product formation. Here are several factors to investigate and optimize:

• Water Removal: The accumulation of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants, thereby reducing the ester yield.[1]

  • Solution: Employ methods to continuously remove water from the reaction mixture. This can be achieved using a Dean-Stark apparatus, adding a dehydrating agent (like molecular sieves), or performing the reaction under vacuum. A study using a pervaporation reactor with a PVA/PES membrane demonstrated a significant increase in conversion by selectively removing water.[1]

• Reactant Molar Ratio: An inappropriate molar ratio of alcohol to carboxylic acid can limit the conversion of the limiting reagent.

  • Solution: It is common practice to use an excess of one of the reactants to drive the equilibrium towards the product side. Often, the less expensive reactant, typically the alcohol (propanol), is used in excess.[1] Increasing the initial molar ratio of n-propanol to butyric acid has been shown to enhance the conversion of butyric acid.[1]

• Catalyst Concentration and Activity: Insufficient catalyst loading or a deactivated catalyst will result in a slow reaction rate and incomplete conversion.

  • Solution: Ensure the catalyst is active and used in an appropriate concentration. For p-toluenesulfonic acid, a catalyst loading of 2.5% w/w has been shown to be effective.[1] The concentration of the catalyst directly influences the availability of H+ ions, which increases the reaction rate.[1]

• Reaction Temperature and Time: The reaction may not be reaching equilibrium or the optimal temperature for the specific catalyst and reactants.

  • Solution: Optimize the reaction temperature and time. For the esterification of butyric acid with n-propanol using p-toluenesulfonic acid, a temperature of 353 K (80°C) and a reaction time of 420 minutes resulted in a high conversion of 96.41%.[1] It is important to monitor the reaction progress over time to determine when equilibrium is reached.

Issue: Poor Performance in Enzymatic Synthesis of Propyl Butyrate

Question: We are using a lipase (B570770) catalyst for the synthesis of propyl butyrate, but the reaction is slow, and the yield is unsatisfactory. What could be the reasons for this poor performance?

Answer:

Enzymatic synthesis offers a greener alternative to chemical methods but is sensitive to various parameters.[2][3] Here are some common reasons for poor performance and their solutions:

• Enzyme Inhibition: Lipases can be inhibited by high concentrations of either the substrate (alcohol or acid) or the product (ester or water).[4]

  • Solution: Optimize the substrate concentrations. A study on butyl butyrate synthesis showed that butyric acid concentrations above 150 mM led to a decrease in product formation.[2] Fed-batch strategies, where substrates are added incrementally, can help maintain optimal concentrations and avoid inhibition.

• Water Activity: The amount of water in a non-aqueous enzymatic reaction is critical. Too little water can inactivate the enzyme, while too much can promote the reverse reaction (hydrolysis).

  • Solution: Control the water activity (a_w) of the reaction medium. This can be achieved by adding a specific amount of water or using salt pairs to maintain a constant a_w.

• Choice of Solvent: The organic solvent used can significantly impact enzyme activity and stability.

  • Solution: Select a non-polar, water-immiscible solvent that does not strip the essential water layer from the enzyme. Isooctane, heptane, and hexane (B92381) are commonly used solvents for lipase-catalyzed esterification.[2]

• Enzyme Immobilization: Free enzymes can be less stable and difficult to reuse.

  • Solution: Use an immobilized enzyme. Immobilization can enhance the stability of the enzyme at higher temperatures and in organic solvents, and it facilitates catalyst recovery and reuse.[2]

• Temperature and pH: Like all enzymes, lipases have an optimal temperature and pH range for activity.

  • Solution: Determine the optimal temperature for the specific lipase being used. For instance, a study on butyl butyrate synthesis found optimal activity at temperatures between 30°C and 50°C.[2] The pH of the microenvironment of the enzyme should also be considered, although this is more challenging to control in non-aqueous media.

Frequently Asked Questions (FAQs)

1. What are the primary methods for synthesizing propyl butyrate?

Propyl butyrate is typically synthesized through two main routes:

• Fischer Esterification: This is a classic acid-catalyzed esterification reaction between propanol and butyric acid.[5][6] Common catalysts include sulfuric acid, p-toluenesulfonic acid, and acidic ion-exchange resins.[1][7][8]

• Enzymatic Synthesis: This method employs lipases or esterases as biocatalysts to perform the esterification or transesterification.[2][3] This is considered a "green" chemistry approach as it operates under milder conditions.[9]

• Transesterification: This involves the reaction of an ester with an alcohol to produce a different ester. For example, ethyl butyrate can react with propanol in the presence of a catalyst to form propyl butyrate and ethanol.[4][10]

2. What is the balanced chemical equation for the synthesis of propyl butyrate from propanol and butanoic acid?

The balanced chemical equation for the esterification reaction is:

C₃H₈O (Propanol) + C₄H₈O₂ (Butanoic Acid) ⇌ C₇H₁₄O₂ (Propyl Butyrate) + H₂O (Water)[6]

3. What are the typical physical properties of propyl butyrate?

Propyl butyrate is a clear, colorless liquid with a fruity odor, often described as being similar to pineapple or apricot.[7][11]

Property	Value
Molecular Formula	C₇H₁₄O₂
Molecular Weight	130.18 g/mol [11]
Boiling Point	142-143 °C[12]
Density	0.873 g/mL at 25 °C[7]
Refractive Index	~1.400 at 20 °C[12]
Water Solubility	1.614 g/L at 17 °C[7]

4. How can the progress of the propyl butyrate synthesis reaction be monitored?

The progress of the reaction can be monitored by measuring the decrease in the concentration of the reactants or the increase in the concentration of the product. Common analytical techniques include:

• Gas Chromatography (GC): GC is a powerful technique for separating and quantifying the components of the reaction mixture.

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used to analyze the reaction mixture, particularly for non-volatile components.[2]

• Titration: The concentration of the unreacted carboxylic acid (butyric acid) can be determined by titration with a standard base solution.[3]

Data Presentation

Table 1: Comparison of Different Catalysts for Propyl Butyrate Synthesis

Catalyst	Reactants	Temperature (°C)	Molar Ratio (Alcohol:Acid)	Catalyst Loading	Reaction Time (h)	Conversion/Yield (%)	Reference
p-Toluenesulfonic acid	n-Propanol, Butyric Acid	80	2:1	2.5% w/w	7	96.41	[1]
Immobilized Rhodococcus cutinase	1-Butanol, Butyric Acid	30	1:1	20 mg	24	~43 (mM product)	[2]
Polyvinylpolypyrrolidone supported Brønsted acidic catalyst	Benzyl alcohol, Butyric Acid	130	1.2:1	8 mass %	4	96.8	[13]
Novozyme 435	Butanol, Butyric Acid	56	3.93:1	-	9.93	99.62	[14]

Experimental Protocols

Protocol 1: Fischer Esterification of Propanol and Butyric Acid using p-Toluenesulfonic Acid

• Reactant and Catalyst Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 1-propanol (B7761284) and butyric acid in a 2:1 molar ratio.

• Catalyst Addition: Add p-toluenesulfonic acid (2.5% w/w of the total reactant mass) to the flask.[1]

• Reaction Setup: If water removal is desired, set up a Dean-Stark apparatus.

• Heating and Stirring: Heat the reaction mixture to 80°C (353 K) with continuous stirring.[1]

• Reaction Monitoring: Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC or titration to determine the conversion of butyric acid.

• Reaction Completion and Work-up: Once the reaction has reached equilibrium (typically after 7 hours), cool the mixture to room temperature.[1]

• Purification: Neutralize the excess acid with a mild base (e.g., sodium bicarbonate solution). Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium sulfate), and then purify the propyl butyrate by distillation.

Protocol 2: Enzymatic Synthesis of Propyl Butyrate using Immobilized Lipase

• Reactant and Enzyme Preparation: In a screw-capped vial, dissolve butyric acid (100 mM) and 1-propanol (100 mM) in a suitable organic solvent (e.g., isooctane).

• Enzyme Addition: Add the immobilized lipase (e.g., 20 mg of immobilized Rhodococcus cutinase) to the reaction mixture.[2]

• Incubation: Place the vial in an incubator shaker at 30°C and 140 rpm.[2]

• Reaction Monitoring: At specific time intervals, withdraw a sample from the reaction mixture and analyze the formation of propyl butyrate by HPLC or GC.

• Reaction Termination: After the desired conversion is achieved (e.g., after 24 hours), separate the immobilized enzyme from the reaction mixture by filtration for potential reuse.[2]

• Product Isolation: The solvent can be removed under reduced pressure, and the product can be further purified if necessary.

Mandatory Visualizations

Caption: Mechanism of Fischer Esterification for Propyl Butyrate Synthesis.

Caption: General Experimental Workflow for Propyl Butyrate Synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. brainly.com [brainly.com]
• 7. Propyl butyrate | 105-66-8 [chemicalbook.com]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. Ester synthesis by transesterification [organic-chemistry.org]
• 11. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. chemsynthesis.com [chemsynthesis.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Propyl Butyrate Purification

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the purification of propyl butyrate (B1204436).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude propyl butyrate reaction mixture?

A1: Typical impurities include unreacted starting materials such as n-propanol and butyric acid, the acid catalyst (e.g., sulfuric or p-toluenesulfonic acid), and water that is formed during the esterification reaction.[1][2] Side products from competing reactions may also be present.

Q2: How can I effectively remove the acid catalyst and unreacted butyric acid from my crude product?

A2: A liquid-liquid extraction using a mild base is a highly effective method. Washing the crude product with a saturated solution of sodium bicarbonate (NaHCO₃) will neutralize and extract the acidic components into the aqueous layer, leaving the propyl butyrate in the organic phase.[3][4]

Q3: I'm having trouble with emulsion formation during liquid-liquid extraction. What can I do?

A3: Emulsions are common when purifying esters. To break an emulsion, you can try the following techniques:

• Add Brine: Wash the organic layer with a saturated sodium chloride (NaCl) solution. This increases the ionic strength of the aqueous layer, which can help force the separation of the layers.[1][5]

• Centrifugation: If the emulsion is persistent, centrifuging the mixture can provide the force needed to separate the layers.[5][6]

• Let it Sit: Sometimes, simply allowing the separatory funnel to stand undisturbed for a period can lead to the layers separating on their own.[7][8]

• Solvent Addition: Adding a small amount of a different organic solvent might alter the properties of the organic layer enough to break the emulsion.[5]

Q4: My distilled propyl butyrate is not as pure as I expected. What could be the issue?

A4: There are several potential reasons for low purity after distillation:

• Azeotrope Formation: Propyl butyrate can form a minimum-boiling azeotrope with water, which means they will distill together at a constant temperature and composition. Ensure your crude product is thoroughly dried with a drying agent like anhydrous sodium sulfate (B86663) or magnesium sulfate before distillation.

• Inefficient Fractionating Column: If the boiling points of your impurities are close to that of propyl butyrate, a simple distillation may not be sufficient. A fractional distillation with a more efficient column (e.g., a Vigreux or packed column) is recommended.[9]

• Distillation Rate: Distilling too quickly does not allow for proper vapor-liquid equilibrium to be established in the column, leading to poor separation. Reduce the heating rate to ensure a slow and steady distillation.[10]

Q5: How can I confirm the purity of my final propyl butyrate product?

A5: The most common and effective method for determining the purity of propyl butyrate is Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[11][12][13] By comparing the peak area of propyl butyrate to the total area of all peaks, you can determine the purity.

Troubleshooting Guides

Fractional Distillation

Problem	Potential Cause(s)	Recommended Solution(s)
Low Purity of Distillate	Boiling points of propyl butyrate and impurities are too close.	Use a longer or more efficient fractionating column (e.g., Vigreux or packed column).[9]
Distillation rate is too fast.	Reduce the heating rate to allow for proper vapor-liquid equilibrium.[10]
Presence of a water azeotrope.	Dry the crude product with anhydrous Na₂SO₄ or MgSO₄ before distillation.
Low Yield of Purified Product	Inefficient condensation of vapor.	Ensure a steady flow of cold water through the condenser.
Product loss during transfers.	Be meticulous with transfers between glassware.
Premature ending of distillation.	Continue collecting the fraction as long as the temperature at the distillation head remains stable at the boiling point of propyl butyrate.
"Bumping" or Uneven Boiling	Lack of nucleation sites for smooth boiling.	Add a few boiling chips or a magnetic stir bar to the distillation flask before heating.[3]

Liquid-Liquid Extraction

Problem	Potential Cause(s)	Recommended Solution(s)
Persistent Emulsion	Vigorous shaking of the separatory funnel.	Gently invert the funnel for mixing instead of vigorous shaking.[14]
High concentration of surfactants or other interfering substances.	Add brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer.[5] Consider centrifugation for stubborn emulsions.[7]
Poor Separation of Layers	Densities of the organic and aqueous layers are too similar.	Dilute the organic layer with a less dense, immiscible organic solvent.
Product Loss	Propyl butyrate has some solubility in the aqueous layer.	Perform multiple extractions with smaller volumes of the extraction solvent. Back-extract the combined aqueous layers with a fresh portion of the organic solvent.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Removal of Acidic Impurities

• Transfer Crude Product: Place the crude propyl butyrate reaction mixture into a separatory funnel.

• Initial Wash: Add an equal volume of deionized water, stopper the funnel, and gently invert it several times, venting frequently to release any pressure. Allow the layers to separate and discard the lower aqueous layer.

• Neutralization: Add a saturated solution of sodium bicarbonate (NaHCO₃) to the separatory funnel. Swirl gently at first, and then stopper and invert, venting frequently as carbon dioxide gas will be produced.

• Separation: Allow the layers to fully separate. Drain the lower aqueous layer.

• Brine Wash: Wash the organic layer with a saturated solution of sodium chloride (brine) to help remove residual water and break any minor emulsions.[1]

• Drying: Drain the organic layer (propyl butyrate) into a clean, dry Erlenmeyer flask. Add a small amount of anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) and swirl. The drying agent should be free-flowing when the solution is dry.

• Filtration: Filter the dried solution to remove the drying agent. The resulting liquid is ready for further purification by distillation.

Protocol 2: Fractional Distillation of Propyl Butyrate

• Apparatus Setup: Assemble a fractional distillation apparatus, including a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all joints are properly sealed.

• Charge the Flask: Add the dried crude propyl butyrate and a few boiling chips or a magnetic stir bar to the distillation flask.

• Heating: Begin to gently heat the distillation flask using a heating mantle.

• Equilibration: As the mixture begins to boil, observe the vapor rising through the fractionating column. The temperature at the distillation head should slowly rise and then stabilize.

• Collect Fractions:

  • Collect any initial distillate that comes over at a lower temperature (this may contain volatile impurities or the water azeotrope) in a separate flask and discard.

  • When the temperature stabilizes at the boiling point of propyl butyrate (approximately 142-143 °C), place a clean, pre-weighed receiving flask to collect the pure product.[15][16]

• Completion: Continue collecting the fraction as long as the temperature remains constant. Stop the distillation when the temperature begins to drop or rise significantly, or when only a small amount of residue remains in the distillation flask.

Quantitative Data

Table 1: Physical Properties of Propyl Butyrate and Common Impurities

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 25°C)	Water Solubility
Propyl Butyrate	130.18	142-143	0.873	Slightly soluble (1.62 mg/mL at 17°C)[15]
n-Propanol	60.10	97	0.803	Miscible
Butyric Acid	88.11	163.5	0.96	Miscible
Water	18.02	100	0.997	-

Data compiled from various sources.[15][16][17]

Table 2: Purity Analysis by Gas Chromatography (GC) - Example Conditions

Parameter	Condition
Column	Agilent Intuvo HP-Innowax, 60 m x 0.32 mm, 0.5 µm
Carrier Gas	Helium
Injection Volume	0.5 µL
Inlet Temperature	270 °C
Oven Program	60 °C for 10 minutes
Detector	Flame Ionization Detector (FID) at 300 °C

These are example conditions and may need to be optimized for your specific instrument and sample.[18]

Visualizations

Caption: General experimental workflow for the purification of propyl butyrate.

Caption: Logical decision tree for troubleshooting common purification issues.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. Esters and Esterification Chemistry Tutorial [ausetute.com.au]
• 4. scienceready.com.au [scienceready.com.au]
• 5. biotage.com [biotage.com]
• 6. researchgate.net [researchgate.net]
• 7. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 8. azom.com [azom.com]
• 9. vernier.com [vernier.com]
• 10. Fisher Esterification: Synthesis and Purification of Esters - HSC Chemistry [hscprep.com.au]
• 11. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 12. chemimpex.com [chemimpex.com]
• 13. kelid1.ir [kelid1.ir]
• 14. youtube.com [youtube.com]
• 15. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Propyl butyrate | 105-66-8 [chemicalbook.com]
• 17. Propyl Butyrate [drugfuture.com]
• 18. agilent.com [agilent.com]

Preventing degradation of propyl butyrate during storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of propyl butyrate (B1204436) during storage.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I've noticed a change in the odor of my stored propyl butyrate, from a fruity pineapple/apricot smell to a rancid, sweaty odor. What could be the cause?

A1: This odor change is a strong indicator of degradation, likely due to hydrolysis. Propyl butyrate can react with water (moisture) to break down into its constituent molecules: n-propanol and butyric acid. Butyric acid is responsible for the characteristic rancid odor.

Troubleshooting Steps:

• Moisture Control: Ensure your propyl butyrate container is tightly sealed to prevent atmospheric moisture from entering.[1][2][3] Consider using desiccants in the storage area.

• Inert Atmosphere: For long-term storage, consider blanketing the propyl butyrate with an inert gas like nitrogen or argon before sealing the container. This displaces air and moisture.

• pH of Solutions: If the propyl butyrate is in a solution, be aware that the rate of hydrolysis is affected by pH. Both acidic and basic conditions can catalyze the degradation.[1][4] Buffer the solution to a neutral pH if compatible with your application.

Q2: My propyl butyrate solution has started to yellow. What is causing this discoloration?

A2: Yellowing can be a sign of oxidative degradation.[5][6] Propyl butyrate, like other esters, can be susceptible to oxidation, a process that can be initiated by exposure to air (oxygen), light, and elevated temperatures.

Troubleshooting Steps:

• Minimize Oxygen Exposure: Keep the container tightly sealed. For sensitive applications, purging the headspace with an inert gas can be beneficial.

• Light Protection: Store propyl butyrate in amber glass bottles or in a dark location to protect it from light, which can accelerate oxidation.

• Temperature Control: Store at a cool, consistent temperature as recommended by the manufacturer. Avoid exposure to heat sources.[1][3][7]

• Consider Antioxidants: For formulations where it is permissible, the addition of a small amount of a suitable antioxidant, such as a phenolic compound like BHT (butylated hydroxytoluene), can inhibit oxidation.[2][5][8][9]

Q3: I suspect my propyl butyrate has degraded. How can I confirm and quantify this?

A3: You can confirm and quantify degradation by detecting the presence of its primary degradation products: n-propanol and butyric acid. Analytical techniques like Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are well-suited for this purpose.

Troubleshooting Workflow:

References

• 1. Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. carbodiimide.com [carbodiimide.com]
• 3. Separation of acetone and butyric acid for simultaneous analysis of sugars, volatile fatty acids, acetone and alcohols by HPLC using flow programming - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. drchristinegrant.wordpress.ncsu.edu [drchristinegrant.wordpress.ncsu.edu]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. mdpi.com [mdpi.com]
• 9. Investigating the Impact of Phenolic Antioxidants on the Oxidation Stability of Synthetic Ester Insulating Oil | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

Optimizing GC-MS parameters for propyl butyrate detection

Welcome to the Technical Support Center for GC-MS analysis. This guide is designed for researchers, scientists, and drug development professionals to provide targeted solutions for optimizing the detection of propyl butyrate (B1204436).

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting GC-MS parameters for propyl butyrate analysis?

A1: For a new method, starting with established parameters is crucial. Propyl butyrate is a volatile ester, so the method should reflect this. Below is a table of recommended starting parameters that can be optimized further.

Data Presentation: Recommended Starting GC-MS Parameters

Parameter	Value	Rationale
GC System
Inlet Mode	Split/Splitless	Splitless is ideal for trace analysis, while split injection can improve peak shape for higher concentrations.[1]
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the sample without thermal degradation.[2]
Injection Volume	1 µL	A standard volume for many applications; can be adjusted based on sample concentration.[2]
Split Ratio	20:1 (or Splitless)	For initial runs, a split ratio helps prevent column overload. Use splitless for low concentration samples.[2]
Carrier Gas	Helium	Inert and provides good efficiency.
Flow Rate	1.0 mL/min (Constant Flow)	A typical flow rate providing a good balance between analysis time and resolution.[3]
GC Column
Stationary Phase	Mid-polarity (e.g., DB-624, Rtx-624)	Esters are polar compounds and show better peak shape on a mid-polarity column compared to non-polar phases like DB-5.[4]
Dimensions	30 m x 0.25 mm ID x 1.4 µm film thickness	A thick film is beneficial for retaining and resolving volatile analytes.[4]
Oven Program
Initial Temperature	40 °C	A low initial temperature helps to focus volatile analytes at the head of the column.[3]
Initial Hold Time	2 min	Ensures sharp peaks for early eluting compounds.
Ramp Rate	10 °C/min	A moderate ramp rate provides good separation without excessively long run times.
Final Temperature	240 °C	Ensures all components are eluted from the column.
Final Hold Time	5 min	Cleans the column of any less volatile matrix components.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS.
Ionization Energy	70 eV	Standard energy for creating reproducible mass spectra.[3]
Mass Scan Range	m/z 40-200	This range covers the molecular ion of propyl butyrate (m/z 130.18) and its expected fragments.[5]
Ion Source Temp.	230 °C	A standard source temperature to prevent analyte condensation.

| Transfer Line Temp. | 250 °C | Should be high enough to prevent analyte condensation before reaching the ion source.[3] |

Q2: Which GC column is best suited for analyzing propyl butyrate?

A2: Propyl butyrate is a moderately polar ester. Therefore, a column with a similar polarity will provide the best peak shape and resolution.

• Recommended: A mid-polarity column, such as one with a cyanopropylphenyl-polysiloxane stationary phase (e.g., DB-624 or Rtx-624), is highly recommended.[4] These columns are designed for analyzing volatile organic compounds and provide excellent inertness.

• Not Recommended: Non-polar columns (e.g., DB-5 or HP-5ms) can be used, but they may result in poor peak shapes (tailing) for polar analytes like esters.[4]

Q3: What is the best sample preparation technique for propyl butyrate?

A3: The choice of sample preparation depends on the sample matrix and the concentration of propyl butyrate.

• Headspace SPME (Solid-Phase Microextraction): This is an excellent technique for volatile compounds like propyl butyrate in complex matrices (e.g., food, beverages).[6] It is a solvent-free method that concentrates volatile analytes from the headspace above the sample, minimizing matrix interference.[7]

• Liquid-Liquid Extraction (LLE): A classic technique where the sample is mixed with an immiscible organic solvent (e.g., dichloromethane (B109758) or hexane).[8] The propyl butyrate partitions into the organic layer, which is then injected into the GC-MS. This method is effective but can be more labor-intensive.

• Direct Liquid Injection: For clean samples where propyl butyrate is in high concentration (e.g., standards, essential oils), direct injection after dilution in a suitable solvent (like ethanol (B145695) or hexane) is sufficient.

Q4: What are the key mass spectral ions for identifying propyl butyrate?

A4: In Electron Ionization (EI) mode, propyl butyrate will fragment in a characteristic pattern. While the molecular ion peak (M+) at m/z 130 may be visible, the most abundant peaks will likely be fragments. Based on the NIST database, key ions to look for in the mass spectrum of propyl butyrate include m/z 43, 71, and 89.[5] For selective ion monitoring (SIM) mode, these ions can be used for quantification to improve sensitivity.

Troubleshooting Guide

This guide addresses specific problems you may encounter during your analysis.

Problem: I am not seeing any peaks, or the peaks are very small.

This is a common issue that can be traced back to several potential causes, from the sample vial to the detector.

• Cause 1: Sample Volatility and Storage. Propyl butyrate is highly volatile. If samples are left at room temperature or have significant headspace in the vial, the analyte can escape.[9]

  • Solution: Store sample vials with minimal headspace at low temperatures (e.g., < 5 °C) before analysis.[9] Ensure vial caps (B75204) and septa are sealed properly.

• Cause 2: Injection Problem. The autosampler may not be drawing the sample correctly, or the syringe could be clogged.

  • Solution: Perform a manual injection to rule out autosampler issues.[10] If a manual injection works, inspect the autosampler syringe and vial placement. If it doesn't, the problem lies elsewhere.

• Cause 3: High Split Ratio. If you are using a split injection, the split ratio might be too high, causing most of your sample to be vented instead of reaching the column.

  • Solution: Reduce the split ratio (e.g., from 50:1 to 10:1) or switch to splitless injection mode for trace-level analysis.[2]

• Cause 4: System Leak. A leak in the carrier gas flow path can prevent the sample from reaching the detector.

  • Solution: Check for leaks at the inlet, septum, column fittings, and detector using an electronic leak detector. Poor peak shapes can also indicate leaks.[11]

References

• 1. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [de.restek.com]
• 2. benchchem.com [benchchem.com]
• 3. Optimisation of SPME Arrow GC/MS method for determination of wine volatile organic compounds | OENO One [oeno-one.eu]
• 4. researchgate.net [researchgate.net]
• 5. Butanoic acid, propyl ester [webbook.nist.gov]
• 6. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 7. youtube.com [youtube.com]
• 8. scioninstruments.com [scioninstruments.com]
• 9. GCMS analysis of Butyrate, Propionate and acetate - Chromatography Forum [chromforum.org]
• 10. m.youtube.com [m.youtube.com]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Identifying common impurities in propyl butyrate synthesis

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating common impurities during the synthesis of propyl butyrate (B1204436).

Troubleshooting Guide

This guide provides solutions to common problems encountered during the synthesis of propyl butyrate, focusing on impurity identification and removal.

Q1: My final product has a sharp, rancid odor instead of a fruity pineapple/pear scent. What is the likely impurity?

A1: The most probable impurity is unreacted butyric acid. Butyric acid has a characteristic unpleasant odor. This indicates an incomplete esterification reaction or inadequate purification.

• Troubleshooting Steps:

  • Check Reaction Equilibrium: Fischer esterification is a reversible reaction. To drive the reaction towards the product, consider using an excess of the alcohol (propanol) or removing water as it forms, for instance, by using a Dean-Stark apparatus.

  • Purification: Wash the crude product with a 5% aqueous sodium bicarbonate (NaHCO₃) solution. This will neutralize the acidic butyric acid, converting it into its water-soluble sodium salt, which can then be separated in the aqueous layer. Repeat the washing until the aqueous layer is no longer acidic (test with litmus (B1172312) paper).

Q2: After purification, my propyl butyrate yield is very low. What are the potential causes?

A2: Low yields can result from several factors:

• Incomplete Reaction: As mentioned, the equilibrium may not have been sufficiently shifted towards the product side.

• Loss During Workup: Product can be lost during the washing and extraction steps, especially if emulsions form.

• Side Reactions: The acidic conditions can lead to side reactions, consuming the starting materials.

• Troubleshooting Steps:

  • Optimize Reaction Conditions: Increase the reflux time, use a larger excess of propanol (B110389), or ensure efficient water removal.

  • Improve Workup Technique: During extractions, add brine (saturated NaCl solution) to help break up emulsions and reduce the solubility of the ester in the aqueous layer.

  • Control Reaction Temperature: Overheating can promote side reactions. Maintain a gentle reflux.

Q3: My GC-MS analysis shows a peak with a mass-to-charge ratio corresponding to dipropyl ether. How did this form?

A3: Dipropyl ether can form as a byproduct from the acid-catalyzed dehydration of two propanol molecules, especially when using a strong dehydrating acid like concentrated sulfuric acid at elevated temperatures.

• Troubleshooting Steps:

  • Use a Milder Catalyst: Consider using a less dehydrating acid catalyst, such as p-toluenesulfonic acid (p-TsOH).

  • Control Temperature: Avoid excessive heating during the reaction.

  • Purification: Careful fractional distillation can separate propyl butyrate (boiling point: 143 °C) from dipropyl ether (boiling point: 90-91 °C).

Q4: I have a significant amount of unreacted propanol in my final product. How can I remove it?

A4: Unreacted propanol is a common impurity.

• Troubleshooting Steps:

  • Washing: Propanol has some solubility in water. Washing the crude product with water will help remove a significant portion of the unreacted alcohol.

  • Distillation: Simple or fractional distillation is an effective method to remove the more volatile propanol (boiling point: 97 °C) from the higher-boiling propyl butyrate (boiling point: 143 °C).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in propyl butyrate synthesis via Fischer esterification?

A1: The most common impurities are:

• Unreacted Starting Materials: Butyric acid and propanol.

• Byproduct: Water.

• Side Products: Dipropyl ether (from propanol dehydration).

• Catalyst: Residual acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid).

Q2: How can I qualitatively test for the presence of unreacted butyric acid?

A2: The most straightforward method is by its characteristic rancid odor. Additionally, you can dissolve a small sample of your product in a neutral solvent and test the pH with moist litmus paper; an acidic pH indicates the presence of unreacted acid. For a more definitive identification, techniques like GC-MS or NMR spectroscopy are recommended.

Q3: Is it necessary to use a Dean-Stark apparatus?

A3: While not strictly necessary, using a Dean-Stark apparatus is a highly effective method for removing water as it is formed during the reaction. This continuously shifts the reaction equilibrium towards the formation of the ester, leading to a higher yield.

Q4: What is the purpose of washing the organic layer with brine?

A4: Washing with brine (a saturated aqueous solution of sodium chloride) helps to remove the majority of dissolved water from the organic layer before the final drying step with an anhydrous salt (like anhydrous sodium sulfate (B86663) or magnesium sulfate). It also helps to break up any emulsions that may have formed during the aqueous washes.

Data Presentation

Table 1: Common Impurities in Propyl Butyrate Synthesis and Their Properties

Impurity	Chemical Formula	Boiling Point (°C)	Molar Mass ( g/mol )	Typical Source	Removal Method
Butyric Acid	C₄H₈O₂	163.5	88.11	Unreacted starting material	Wash with NaHCO₃ solution
Propanol	C₃H₈O	97	60.1	Unreacted starting material	Wash with water, Distillation
Water	H₂O	100	18.02	Byproduct of esterification	Dean-Stark, Brine wash, Drying agent
Dipropyl Ether	C₆H₁₄O	90-91	102.18	Side reaction (dehydration of propanol)	Fractional distillation
Sulfuric Acid	H₂SO₄	337	98.08	Catalyst	Wash with NaHCO₃ solution

Experimental Protocols

Protocol 1: Synthesis of Propyl Butyrate via Fischer Esterification

• Apparatus Setup: Assemble a reflux apparatus consisting of a 250 mL round-bottom flask, a condenser, and a heating mantle. If available, a Dean-Stark trap can be placed between the flask and the condenser.

• Reactants: To the round-bottom flask, add butyric acid (0.5 mol), propanol (1.0 mol, 2 equivalents), and a catalytic amount of concentrated sulfuric acid (approximately 1 mL) or p-toluenesulfonic acid (approximately 1 g). Add a few boiling chips.

• Reaction: Heat the mixture to a gentle reflux for 1-2 hours. If using a Dean-Stark apparatus, continue refluxing until no more water is collected.

• Cooling: Allow the reaction mixture to cool to room temperature.

Protocol 2: Purification of Propyl Butyrate

• Transfer: Transfer the cooled reaction mixture to a separatory funnel.

• Water Wash: Add 50 mL of deionized water and shake gently. Allow the layers to separate and discard the lower aqueous layer.

• Bicarbonate Wash: Add 50 mL of 5% aqueous sodium bicarbonate solution to neutralize any unreacted butyric acid and the acid catalyst. Shake the funnel, venting frequently to release any CO₂ gas produced. Discard the lower aqueous layer. Repeat this wash until the aqueous layer is no longer acidic.

• Brine Wash: Wash the organic layer with 50 mL of brine to remove the majority of the dissolved water. Discard the aqueous layer.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add a small amount of anhydrous sodium sulfate. Swirl the flask until the drying agent no longer clumps together.

• Filtration: Filter the dried propyl butyrate into a clean, dry round-bottom flask.

• Distillation: Purify the propyl butyrate by simple or fractional distillation, collecting the fraction that boils at approximately 143 °C.

Mandatory Visualization

Overcoming equilibrium limitations in Fischer esterification of propyl butyrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming equilibrium limitations during the Fischer esterification of propyl butyrate (B1204436).

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing propyl butyrate via Fischer esterification?

The primary challenge is the reversible nature of the reaction.[1][2][3][4] Fischer esterification is an equilibrium-controlled process where the carboxylic acid (butyric acid) and alcohol (n-propanol) react to form an ester (propyl butyrate) and water.[1][2][5] This equilibrium can limit the final yield of the desired ester as the reverse reaction, the hydrolysis of the ester, can also occur.[1][6][7] To achieve a high yield of propyl butyrate, the equilibrium must be shifted towards the product side.[1][6][8]

Q2: How can I shift the reaction equilibrium to favor the formation of propyl butyrate?

According to Le Chatelier's Principle, the equilibrium can be shifted to favor the products by either using an excess of one of the reactants or by removing one of the products as it is formed.[3][8][9] In the context of propyl butyrate synthesis, the two most effective strategies are:

• Using an excess of n-propanol: By increasing the concentration of the alcohol, the equilibrium will shift to the right, favoring the formation of propyl butyrate.[1][6][9] It is common to use the alcohol as the solvent for the reaction.[10]

• Removing water as it is formed: The continuous removal of water, a byproduct of the reaction, prevents the reverse hydrolysis reaction and drives the equilibrium towards the formation of the ester.[1][2][5][9]

Q3: What methods can be used to remove water from the reaction mixture?

Several techniques can be employed to effectively remove water during the Fischer esterification of propyl butyrate:

• Azeotropic Distillation (Dean-Stark Apparatus): This is a common laboratory technique where a solvent that forms an azeotrope with water (e.g., toluene (B28343) or benzene) is used.[1][10] The water-solvent azeotrope distills off, and upon condensation, the water separates from the less dense, immiscible solvent and is collected in a trap, while the solvent returns to the reaction flask.[1]

• Drying Agents (Desiccants): Anhydrous salts like magnesium sulfate (B86663) (MgSO₄) or molecular sieves can be added to the reaction mixture to absorb the water as it is formed.[2][5] Concentrated sulfuric acid, often used as a catalyst, also acts as a strong dehydrating agent.[11]

• Pervaporation: This is a more advanced technique that uses a hydrophilic membrane to selectively remove water from the reaction mixture.[12] This method can lead to very high conversions.[12]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of propyl butyrate	The reaction has reached equilibrium without favoring the products.	• Increase the molar ratio of n-propanol to butyric acid. A 2:1 ratio has been shown to significantly increase conversion.[12] • Implement a water removal strategy, such as using a Dean-Stark apparatus or adding a drying agent like molecular sieves.[1][2][5]
Insufficient catalysis.	• Ensure an appropriate amount of a strong acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid) is used. A typical catalyst loading is around 2.5% w/w.[12]
Reaction time is too short.	• Increase the reaction time. For some systems, reaching high conversion can take several hours (e.g., up to 420 minutes).[12]
Reaction is slow	Low reaction temperature.	• Increase the reaction temperature. The reaction is typically conducted at the reflux temperature of the alcohol or the azeotropic solvent.[5][10] Increasing the temperature generally increases the reaction rate.[9]
Inefficient mixing.	• Ensure adequate stirring to promote contact between the reactants and the catalyst.
Product contains unreacted carboxylic acid	Incomplete reaction or equilibrium favoring reactants.	• In addition to the solutions for low yield, consider a more rigorous work-up procedure to remove the acidic impurity. This can include washing the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[10]
Product is wet (contains water)	Inefficient drying during work-up.	• After the reaction, dry the organic layer over an anhydrous drying agent such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) before the final purification step.[10]

Experimental Protocols

Protocol 1: Synthesis of Propyl Butyrate using Excess Reactant and Sulfuric Acid Catalyst

This protocol is a general procedure adapted from standard Fischer esterification methods.[10][13]

• Reactant and Catalyst Setup: In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, combine butyric acid and an excess of n-propanol (e.g., a 3:1 molar ratio of alcohol to acid).

• Catalyst Addition: Slowly and cautiously add a catalytic amount of concentrated sulfuric acid (e.g., 5 drops) to the mixture while stirring.

• Reflux: Heat the reaction mixture to a gentle reflux using a heating mantle. The reflux temperature will be close to the boiling point of n-propanol (97 °C). Continue the reflux for 1-2 hours.

• Cooling and Neutralization: Allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel and wash it with water, followed by a saturated sodium bicarbonate solution to neutralize the unreacted acid and the catalyst. Finally, wash with brine (saturated NaCl solution).

• Drying and Purification: Separate the organic layer, dry it over anhydrous sodium sulfate, and then purify the propyl butyrate by distillation.

Protocol 2: High-Conversion Synthesis of Propyl Butyrate using Pervaporation

This protocol is based on a study that achieved high conversion by removing water via pervaporation.[12]

• Reactor Setup: The esterification of butyric acid and n-propanol is carried out in a pervaporation reactor equipped with a hydrophilic polyvinyl alcohol (PVA)/polyethersulfone (PES) composite membrane.

• Reaction Conditions:

  • Temperature: 353 K (80 °C)

  • Molar Ratio (n-propanol:butyric acid): 2:1

  • Catalyst: p-toluenesulfonic acid (p-TsOH)

  • Catalyst Loading: 2.5% w/w

• Procedure: The reactants and catalyst are charged into the reactor. The reaction is heated to the specified temperature. A vacuum is applied to the permeate side of the membrane to facilitate the removal of water.

• Reaction Monitoring: The reaction progress is monitored over time. A conversion of 96.41% can be achieved after 420 minutes.[12]

Data Presentation

Table 1: Effect of Molar Ratio of n-Propanol to Butyric Acid on Conversion

Molar Ratio (n-propanol:butyric acid)	Conversion of Butyric Acid (%)
1:1	~70 (in conventional batch)
1.7:1	>90 (with pervaporation)
2:1	96.41 (with pervaporation)

Data adapted from a study on pervaporation-coupled esterification.[12]

Table 2: Effect of Catalyst Loading (p-TsOH) on Conversion

Catalyst Loading (% w/w)	Conversion of Butyric Acid (%)
1.0	< 90
1.5	~90
2.0	> 90
2.5	> 92

Data adapted from a study on pervaporation-coupled esterification at a molar ratio of 1.7 and a temperature of 353 K.[12]

Visualizations

Caption: Le Chatelier's Principle in Fischer Esterification.

Caption: General Experimental Workflow for Fischer Esterification.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. byjus.com [byjus.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Show how Fischer esterification might be used to form the followi... | Study Prep in Pearson+ [pearson.com]
• 5. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 6. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 7. orgosolver.com [orgosolver.com]
• 8. Illustrated Glossary of Organic Chemistry - Le Chatelier's Principle; Chatelier's Principle [chem.ucla.edu]
• 9. brainly.com [brainly.com]
• 10. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 11. athabascau.ca [athabascau.ca]
• 12. researchgate.net [researchgate.net]
• 13. community.wvu.edu [community.wvu.edu]

Technical Support Center: Efficient Propyl Butyrate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on catalyst selection and troubleshooting for the efficient synthesis of propyl butyrate (B1204436).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of propyl butyrate, offering potential causes and solutions tailored to different catalyst types.

Issue 1: Low Yield or Poor Conversion of Butyric Acid

• Question: I am observing a low yield of propyl butyrate. What are the potential causes and how can I improve it?

• Answer: Low yield in propyl butyrate synthesis is a common problem that can stem from several factors, depending on the catalyst and reaction conditions.

  • For Acid Catalysis (Homogeneous and Heterogeneous):

    • Equilibrium Limitation: The esterification reaction is reversible. The water produced as a byproduct can hydrolyze the ester back to the reactants, limiting the conversion.[1]

      • Solution: To shift the equilibrium towards the product side, remove water as it is formed. This can be achieved by using a Dean-Stark apparatus during the reaction or by adding a dehydrating agent. For heterogeneous catalysts, a packed bed reactor can also help improve conversion by continuously removing the product stream.[2]

    • Insufficient Catalyst Activity: The amount or activity of the acid catalyst may be too low.

      • Solution: Increase the catalyst loading. For solid acid catalysts, ensure the catalyst has not been deactivated from previous uses.[1]

    • Suboptimal Temperature: The reaction temperature might be too low to achieve a reasonable reaction rate or too high, leading to side reactions.

      • Solution: Optimize the reaction temperature. For most acid-catalyzed esterifications, temperatures between 60°C and 130°C are common.[3]

    • Incorrect Molar Ratio: An inappropriate ratio of propanol (B110389) to butyric acid can limit the conversion of the acid.

      • Solution: Using an excess of one reactant, typically the alcohol (propanol), can drive the reaction forward.[1]

  • For Enzymatic Catalysis (Lipases):

    • Enzyme Inhibition or Deactivation: Lipases can be inhibited by high concentrations of the acid or alcohol substrates.[4][5][6] The water content in the reaction medium can also affect enzyme activity.[7][8]

      • Solution: Optimize the substrate molar ratio to avoid high concentrations of either reactant at the beginning of the reaction. Consider a fed-batch approach where one of the reactants is added gradually.[4] Ensure the water activity of the system is optimal for the specific lipase (B570770) used; sometimes a small amount of water is necessary for enzyme activity, while too much can promote hydrolysis.[8]

    • Low Enzyme Activity: The amount of immobilized enzyme may be insufficient, or the enzyme may have lost activity due to improper storage or handling.

      • Solution: Increase the enzyme loading in the reaction. Ensure the lipase is stored under recommended conditions and has not expired.

    • Mass Transfer Limitations: In the case of immobilized enzymes, the reaction rate can be limited by the diffusion of substrates to the active sites of the enzyme.

      • Solution: Ensure adequate mixing and agitation of the reaction mixture. The particle size of the immobilized support can also play a role.

Issue 2: Catalyst Deactivation and Loss of Reusability

• Question: My solid acid catalyst (e.g., ion-exchange resin) is losing activity after a few runs. Why is this happening and can I regenerate it?

• Answer: Deactivation of solid acid catalysts is a common issue. Several mechanisms can be responsible:

  • Fouling: The pores of the catalyst can be blocked by polymeric byproducts or adsorbed reactants/products, preventing access to the active sites.[9]

    • Solution: Washing the catalyst with a suitable solvent can often remove these deposits. For ion-exchange resins, a sequence of washes with water, and sometimes a dilute acid or base solution, can be effective.[9]

  • Poisoning: Strong adsorption of impurities from the reactants onto the active sites can poison the catalyst.

    • Solution: Ensure high purity of reactants. Pre-treating the feedstock to remove potential poisons may be necessary.

  • Mechanical Stress: For ion-exchange resins, thermal and mechanical stress can lead to swelling, shrinking, and fragmentation of the resin beads, resulting in a loss of active sites and increased pressure drop in packed beds.[9]

    • Solution: Operate within the recommended temperature and pressure limits for the specific resin. Avoid rapid temperature changes.

• Question: My immobilized lipase is losing activity upon reuse. What is the cause and how can I improve its stability?

• Answer: The deactivation of immobilized lipases can be caused by several factors:

  • Denaturation: High temperatures, extreme pH, or exposure to certain organic solvents can cause the enzyme to unfold and lose its catalytic activity.[10]

    • Solution: Operate the reaction within the optimal temperature and pH range for the specific lipase. Choose a solvent that is known to be compatible with the enzyme.

  • Inhibition by Substrates or Products: As mentioned earlier, high concentrations of butyric acid or propanol can inhibit or deactivate the lipase.[4][5]

    • Solution: Employ a fed-batch strategy or use an optimized initial substrate molar ratio.

  • Leaching: The enzyme may gradually leach from the support material into the reaction medium.

    • Solution: Ensure the immobilization protocol is robust. Covalent attachment of the lipase to the support is generally more stable than physical adsorption.

  • Fouling of the Support: The surface of the support material can become coated with substrates or byproducts, limiting substrate access to the enzyme.

    • Solution: Wash the immobilized enzyme with a suitable solvent (e.g., n-hexane) between reaction cycles.

Issue 3: Difficulties in Product Purification

• Question: I am having trouble purifying the propyl butyrate from the reaction mixture. What are the common impurities and how can I remove them?

• Answer: The purification of propyl butyrate can be challenging due to the presence of unreacted starting materials and byproducts.

  • Common Impurities:

    • Unreacted butyric acid and propanol.

    • Water.

    • For homogeneous acid catalysis: the acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid).

    • Side products: With strong acid catalysts and high temperatures, side reactions such as the dehydration of propanol to form dipropyl ether or propene can occur.

  • Purification Strategy (Work-up Procedure): A typical work-up procedure involves the following steps:[11]

    • Catalyst Removal:

      • For heterogeneous catalysts (solid acids, immobilized enzymes): Simple filtration.[11]

      • For homogeneous acid catalysts: Neutralization with a weak base. A common procedure is to wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution. This will neutralize the acid catalyst and remove any unreacted butyric acid by converting it to its water-soluble sodium salt. Be cautious as this will evolve CO₂ gas.

    • Washing: The organic layer is then typically washed with water to remove any remaining base and water-soluble impurities, followed by a wash with brine (saturated NaCl solution) to aid in the separation of the organic and aqueous layers.[11]

    • Drying: The organic layer is dried over an anhydrous drying agent, such as anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄), to remove residual water.[11]

    • Distillation: The final purification of propyl butyrate is usually achieved by fractional distillation to separate it from any remaining propanol and other volatile impurities.

Catalyst Performance Data

The following table summarizes quantitative data from various studies on the synthesis of propyl butyrate using different catalysts. This allows for a comparison of their performance under different experimental conditions.

Catalyst	Catalyst Loading	Reactants Molar Ratio (Propanol:Butyric Acid)	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Reference
p-Toluenesulfonic acid	2.5% w/w	2:1	80	7	96.41	[1]
[PVPP-BS]HSO₄	8 mass %	1.2:1 (Benzyl alcohol:Butyric acid)	130	4	96.8	[3]
Ionic Liquid [Hnmp]HSO₄	5.23%	7.68:1 (Methanol:Levulinic acid)	70	2.27	98.58
Amino acid-functionalized heteropolyacid	-	1.4:1 (Butanol:Butyric acid)	-	2	97.7	[12]
Immobilized Rhodococcus cutinase (Rcut)	20 mg	1:1.5 (Butanol:Butyric acid)	30	24	~60 mM product	[7]
Lipase from Porcine Pancreas	10 mg/0.1 µmol acid	2:1	30	>20	>90
T-63 Ion Exchange Resin	-	1:1 (Methanol:Butyric acid)	60	-	~38	[2][13]

Detailed Experimental Protocols

1. Propyl Butyrate Synthesis using a Solid Acid Catalyst (e.g., Amberlyst-15)

This protocol describes a typical procedure for the esterification of butyric acid with propanol using a reusable solid acid catalyst.

• Materials:

  • Butyric acid

  • n-Propanol

  • Amberlyst-15 (or other suitable solid acid catalyst)

  • Dean-Stark apparatus (optional, but recommended for high conversion)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate

  • Apparatus for fractional distillation

• Procedure:

  • Catalyst Preparation: If the Amberlyst-15 resin is new, it should be washed with methanol (B129727) and then distilled water, followed by drying in a vacuum oven overnight at a temperature not exceeding its recommended limit.

  • Reaction Setup: In a round-bottom flask, combine butyric acid, an excess of n-propanol (e.g., a 2:1 molar ratio of propanol to butyric acid), and the Amberlyst-15 catalyst (e.g., 5-10% by weight of the limiting reactant).

  • Reaction: Attach the flask to a reflux condenser (and a Dean-Stark trap if used). Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by techniques such as gas chromatography (GC) or by measuring the amount of water collected in the Dean-Stark trap.

  • Work-up:

    • After the reaction is complete (as determined by monitoring), cool the mixture to room temperature.

    • Separate the catalyst by filtration. The catalyst can be washed with a solvent like propanol and dried for reuse.

    • Transfer the filtrate to a separatory funnel.

    • Wash the organic layer with saturated sodium bicarbonate solution to neutralize any remaining acid.

    • Wash with water and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate.

  • Purification: Purify the crude propyl butyrate by fractional distillation.

2. Propyl Butyrate Synthesis using an Immobilized Lipase

This protocol outlines the enzymatic synthesis of propyl butyrate, a "greener" alternative to chemical catalysis.

• Materials:

  • Butyric acid

  • n-Propanol

  • Immobilized lipase (e.g., Novozym 435 - Candida antarctica lipase B immobilized on acrylic resin)

  • Organic solvent (e.g., n-hexane, optional, can be a solvent-free system)

  • Shaking incubator or a stirred reactor

  • Molecular sieves (optional, for water removal)

  • Centrifuge or filtration setup

• Procedure:

  • Reaction Setup: In a suitable reaction vessel (e.g., a screw-capped flask), combine butyric acid and n-propanol (e.g., a 1:1 or 1:2 molar ratio). If using a solvent, add it at this stage.

  • Enzyme Addition: Add the immobilized lipase (e.g., 5-10% by weight of the substrates). If using molecular sieves to remove water, add them to the mixture.

  • Reaction: Place the vessel in a shaking incubator or a stirred reactor at the optimal temperature for the lipase (typically 30-60°C). Allow the reaction to proceed for the desired time (can range from a few hours to over 24 hours). The reaction can be monitored by GC.

  • Work-up:

    • Separate the immobilized enzyme from the reaction mixture by filtration or centrifugation. The enzyme can be washed with a solvent and reused.

    • The liquid phase contains the propyl butyrate, unreacted substrates, and any solvent used.

  • Purification: The product can be purified by fractional distillation. Given the high selectivity of enzymes, the purification process is often simpler compared to chemical catalysis.

Visualizations

Experimental Workflow for Propyl Butyrate Synthesis

The following diagrams illustrate the typical experimental workflows for both chemical and enzymatic synthesis of propyl butyrate.

Caption: Workflow for chemical synthesis of propyl butyrate.

Caption: Workflow for enzymatic synthesis of propyl butyrate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Lipase-Assisted Synthesis of Alkyl Stearates: Optimization by Taguchi Design of Experiments and Application as Defoamers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Common Problems with Ion Exchange Resins and How to Avoid Them - SAMCO Technologies [samcotech.com]
• 10. mdpi.com [mdpi.com]
• 11. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 12. Optimization of process variables in the synthesis of but... [degruyterbrill.com]
• 13. tandfonline.com [tandfonline.com]

Troubleshooting low conversion rates in enzymatic esterification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during enzymatic esterification, with a focus on addressing low conversion rates.

Troubleshooting Guide

Issue 1: The reaction starts but plateaus at a low conversion.

Possible Cause: The reaction has likely reached equilibrium, or the enzyme is being inhibited by the products or byproducts.

Troubleshooting Steps:

• Water Removal: Esterification produces water, which can drive the reverse reaction (hydrolysis), thereby lowering the net ester yield.[1][2]

  • Solution: Implement in-situ water removal. This can be achieved by adding molecular sieves to the reaction mixture or by conducting the reaction under a vacuum.[1][3]

• Substrate or Product Inhibition: High concentrations of either the substrate (acid or alcohol) or the ester product can inhibit the enzyme's activity.[1][3] Short-chain fatty acids and alcohols are particularly noted for causing substrate inhibition.[1]

  • Solution:

    • Optimize the molar ratio of the substrates. An excess of one substrate can shift the equilibrium towards the product, but a large excess may cause inhibition.[1][3]

    • Consider a fed-batch approach where one of the substrates is added gradually to maintain a low concentration throughout the reaction.[1]

    • If feasible, explore in-situ product removal techniques to prevent accumulation.[1][3]

Issue 2: The initial reaction rate is extremely slow.

Possible Cause: The reaction conditions may be suboptimal, or the enzyme activity could be insufficient.

Troubleshooting Steps:

• Suboptimal Temperature: Temperature significantly affects enzyme activity. Most lipases used for esterification have an optimal temperature range, typically between 30°C and 70°C.[1][4] Exceeding the optimal temperature can lead to irreversible denaturation of the enzyme.[4]

  • Solution: Consult the technical datasheet for your specific enzyme and perform experiments at various temperatures (e.g., 40°C, 50°C, 60°C) to determine the optimum for your system.[3][4]

• Insufficient Enzyme Concentration: The amount of enzyme directly influences the reaction rate.[5]

  • Solution: Increase the enzyme loading. Typical concentrations range from 1% to 10% (w/w) of the total substrates.[1] However, be aware that beyond a certain point, increasing the enzyme concentration may not lead to a significant increase in conversion and can contribute to mass transfer limitations due to particle aggregation.[5][6]

• Mass Transfer Limitations: Inadequate mixing can lead to poor diffusion of substrates to the enzyme's active site, especially in viscous or solvent-free systems.[2][6]

  • Solution: Increase the agitation speed. Typical speeds range from 150 to 250 rpm.[3] However, excessive agitation can cause mechanical stress, particularly on immobilized enzymes.[3]

• Inactive Enzyme: The enzyme may have lost its activity due to improper storage or handling.

  • Solution: Verify the enzyme's activity with a standard reaction before use. Ensure enzymes are stored at the recommended temperature and handled according to the manufacturer's instructions.

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor affecting the yield in enzymatic esterification?

A1: Water activity (a_w) is a paramount factor. While a minimal amount of water is necessary to maintain the enzyme's active conformation, excess water shifts the reaction equilibrium towards hydrolysis, the reverse of esterification, thus reducing the ester yield.[1][7][8][9] The optimal water activity for lipase-catalyzed ester synthesis is typically low.[9]

Q2: Can the substrates themselves inhibit the enzyme?

A2: Yes, substrate inhibition is a common issue, particularly in the synthesis of short-chain esters.[1] High concentrations of short-chain fatty acids and alcohols can inhibit or even deactivate the lipase.[1]

Q3: What is a typical starting molar ratio for the reactants?

A3: While a stoichiometric ratio is 1:1, an excess of one substrate, usually the alcohol, is often used to shift the equilibrium towards product formation.[1][3] Molar ratios of alcohol to acid ranging from 1:2 to 10:1 have been investigated in various studies.[1] It is crucial to optimize this ratio for each specific reaction, as a large excess can lead to inhibition.[3]

Q4: Which type of enzyme is commonly used for esterification?

A4: Lipases (E.C. 3.1.1.3) are the most widely used enzymes for ester synthesis.[1] Immobilized lipases, such as Novozym 435 (lipase B from Candida antarctica), are frequently employed due to their high stability and reusability.[1][5]

Q5: Should the reaction be conducted in a solvent-free system or with an organic solvent?

A5: Both solvent-free and solvent-based systems are viable. Solvent-free systems are considered greener and can simplify downstream processing.[6] However, organic solvents can be necessary to dissolve solid reactants and can influence enzyme activity and stability.[5] The choice of solvent is critical as it can inactivate the enzyme.[5]

Q6: How does pH affect the reaction?

A6: The pH of the microenvironment around the enzyme is crucial. For instance, the accumulation of an acidic substrate can lower the local pH, potentially leading to enzyme inactivation.[10] It is important to maintain the pH within the optimal range for the specific enzyme being used.

Data Presentation

Table 1: General Troubleshooting Summary for Low Ester Conversion

Problem	Possible Cause	Recommended Solution	References
Low Final Conversion	Reaction has reached equilibrium due to water accumulation.	Add molecular sieves or apply a vacuum for in-situ water removal.	[1]
Substrate and/or product inhibition.	Optimize substrate molar ratio; consider fed-batch substrate addition or in-situ product removal.	[1][3]
Slow Initial Reaction Rate	Suboptimal reaction temperature.	Determine and maintain the enzyme's optimal temperature (typically 30-70°C for lipases).	[1][4]
Insufficient enzyme concentration.	Increase enzyme loading (typically 1-10% w/w of substrates).	[1][5]
Mass transfer limitations.	Increase agitation speed (typically 150-250 rpm).	[3][6]
No Reaction	Inactive enzyme.	Verify enzyme activity with a standard assay; check storage and handling procedures.

Table 2: Typical Optimized Conditions for Enzymatic Esterification

Parameter	Typical Range	Key Considerations	References
Temperature	30 - 70 °C	Enzyme-specific; higher temperatures increase reaction rate but risk denaturation.	[4]
Enzyme Concentration	1 - 10% (w/w of substrates)	Higher concentrations increase the rate but can plateau and add to cost and potential aggregation.	[1][3]
Substrate Molar Ratio (Alcohol:Acid)	1:1 to 10:1	Excess alcohol can shift equilibrium but may cause inhibition.	[1][3]
Agitation Speed	150 - 250 rpm	Ensures proper mixing but avoids mechanical stress on immobilized enzymes.	[3]
Water Activity (a_w)	< 0.2	Crucial for shifting equilibrium towards synthesis while maintaining enzyme activity.	[3][9]

Experimental Protocols

Protocol 1: Determination of Optimal Enzyme Concentration

Objective: To determine the enzyme concentration that provides the highest reaction rate without being cost-prohibitive or causing mass transfer limitations.

Methodology:

• Reaction Setup: Prepare a series of reactions in parallel, each with a different enzyme concentration (e.g., 1%, 2%, 4%, 6%, 8%, 10% w/w of the total substrate mass).

• Constant Parameters: Keep all other reaction parameters constant, including temperature, substrate molar ratio, agitation speed, and total reaction volume.

• Reaction Monitoring: At regular time intervals, withdraw a small aliquot from each reaction.

• Sample Analysis: Quench the reaction in the aliquot immediately (e.g., by adding a solvent that denatures the enzyme or by rapid cooling). Analyze the concentration of the ester product or the consumption of one of the substrates using a suitable analytical technique such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Data Analysis: Plot the product concentration versus time for each enzyme concentration. The initial reaction rate is determined from the slope of the linear portion of this curve.

• Optimization: Plot the initial reaction rate as a function of enzyme concentration. The optimal concentration is typically the point at which the rate begins to plateau, as further increases in enzyme loading do not significantly increase the reaction rate.[5]

Protocol 2: Monitoring Reaction Progress using Gas Chromatography (GC)

Objective: To quantify the conversion of reactants to the ester product over time.

Methodology:

• Sample Preparation:

  • Withdraw a known volume of the reaction mixture at specified time points.

  • Immediately quench the reaction by diluting the sample in a suitable solvent (e.g., hexane) that contains an internal standard. The solvent should also precipitate or allow for the removal of the enzyme (if immobilized).

  • Filter the sample to remove the enzyme.[3]

• GC Analysis:

  • Inject a small volume of the prepared sample into the gas chromatograph.

  • The GC is equipped with a suitable column (e.g., a capillary column with a polar stationary phase) and detector (e.g., a Flame Ionization Detector - FID).

  • The oven temperature program should be optimized to achieve good separation of the reactants and the ester product.

• Quantification:

  • Identify the peaks corresponding to the reactants and the product based on their retention times, confirmed by running standards.

  • Calculate the concentration of each component by comparing its peak area to that of the internal standard, using a pre-determined calibration curve.

  • The conversion can be calculated based on the disappearance of the limiting substrate or the appearance of the product.

Visualizations

Caption: A troubleshooting workflow for low conversion rates.

Caption: Mechanisms of enzyme inhibition.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Simplified Method to Optimize Enzymatic Esters Syntheses in Solvent-Free Systems: Validation Using Literature and Experimental Data [mdpi.com]
• 7. real.mtak.hu [real.mtak.hu]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Solvent-free esterifications mediated by immobilized lipases: a review from thermodynamic and kinetic perspectives - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY00696G [pubs.rsc.org]

Methods for removing water from propyl butyrate synthesis

Welcome to the technical support center for propyl butyrate (B1204436) synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to the removal of water during the synthesis process.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove water during propyl butyrate synthesis?

The synthesis of propyl butyrate via Fischer-Speier esterification is a reversible reaction. Water is a product of this reaction, and its presence can shift the equilibrium back towards the reactants (butyric acid and propanol), thereby reducing the yield of the desired ester.[1][2] Continuous removal of water drives the reaction forward, leading to a higher conversion of reactants to the product.[3][4][5]

Q2: What are the most common methods for removing water from the reaction?

The primary methods for water removal in esterification reactions include:

• Azeotropic Distillation: This technique involves using a solvent (like toluene (B28343) or benzene) that forms a low-boiling azeotrope with water.[3][4] The azeotrope is distilled off and collected in a Dean-Stark apparatus, which separates the water and returns the solvent to the reaction flask.[3][6][7]

• Use of Drying Agents (Dessicants): A chemical drying agent, such as concentrated sulfuric acid or anhydrous salts like magnesium sulfate (B86663), can be added to the reaction mixture to sequester the water as it is formed.[4][8] Molecular sieves are also a highly effective option for this purpose.[5]

• Reactive Distillation: This is an advanced technique where the reaction and separation (distillation) occur simultaneously in the same unit.[3][6] As the ester is formed, the water byproduct is continuously removed by distillation, which significantly drives the reaction equilibrium towards the product side.[6]

• Pervaporation: This method uses a membrane that is selective for water. The reaction mixture is passed over the membrane, and water is removed by a vacuum on the other side.[9]

Q3: Can I use an excess of one reactant to drive the reaction forward instead of removing water?

Yes, using a large excess of one of the reactants, typically the less expensive one (in this case, likely propanol), can shift the reaction equilibrium towards the formation of propyl butyrate.[3][5] However, this method can make the purification of the final product more challenging due to the need to remove the large excess of the reactant. For optimal yields, a combination of using excess reactant and active water removal is often employed.

Q4: What is a Dean-Stark apparatus, and how does it work?

A Dean-Stark apparatus is a piece of laboratory glassware used to collect water from a reaction mixture, typically through azeotropic distillation.[3][10] Vapors from the reaction flask, containing the solvent-water azeotrope, rise into a condenser. The condensed liquid then drips into a graduated tube in the Dean-Stark trap. Because water is typically denser than the organic solvent used (e.g., toluene), it settles to the bottom of the tube, where it can be collected and measured.[3][11] The lighter organic solvent fills the rest of the tube and eventually overflows back into the reaction flask, allowing the reaction to proceed with continuous water removal.[11]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low Yield of Propyl Butyrate	Incomplete reaction due to the presence of water.	1. Ensure your glassware is completely dry before starting the reaction. 2. Use a water removal technique such as a Dean-Stark apparatus or add a drying agent like 3Å or 4Å molecular sieves.[5] 3. If using a Dean-Stark apparatus, ensure the collection of water is occurring.
Insufficient catalyst.	1. Verify the amount and concentration of the acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid).
Reaction has not reached equilibrium.	1. Increase the reaction time. Monitor the progress using techniques like Thin-Layer Chromatography (TLC).
Water is not collecting in the Dean-Stark trap	The reaction temperature is too low to distill the azeotrope.	1. Ensure the reaction is heated to a steady reflux.
Leak in the glassware setup.	1. Check all joints and connections for a proper seal.
Product is contaminated with water	Inefficient drying during workup.	1. After quenching the reaction, wash the organic layer with brine to remove the bulk of the water.[12] 2. Dry the organic layer over an anhydrous salt like magnesium sulfate or sodium sulfate before final solvent removal.[12]
Reaction mixture turns dark	Side reactions or decomposition at high temperatures.	1. Ensure the reaction temperature is not excessively high. Maintain a gentle, controlled reflux. 2. Consider using a milder acid catalyst.

Data Presentation: Comparison of Water Removal Methods

Method	Principle	Typical Yield Improvement	Advantages	Disadvantages
Azeotropic Distillation (Dean-Stark)	Physical separation of a water-solvent azeotrope.[3]	High	- Continuous and efficient water removal. - Allows for monitoring of reaction progress by measuring collected water.	- Requires a solvent that forms an azeotrope with water. - More complex glassware setup.[7]
Chemical Drying Agents (e.g., H₂SO₄, Molecular Sieves)	Chemical absorption of water.[4][8]	Moderate to High	- Simple to implement. - Molecular sieves are very effective and can be easily removed by filtration.[12]	- Sulfuric acid can lead to side reactions. - The capacity of the drying agent is limited.
Reactive Distillation	Simultaneous reaction and separation in one unit.[3][6]	Very High	- Significantly higher conversion and purity.[6] - Reduced energy consumption and capital cost compared to traditional batch processes.[4][8]	- Requires specialized equipment. - More complex to design and operate.
Pervaporation	Membrane-based separation of water.[9]	High	- Environmentally friendly and energy-efficient.[9] - Can achieve high conversion rates (e.g., up to 96.41% for butyric acid conversion).[9]	- Requires a specific membrane and vacuum setup. - Membrane fouling can be an issue.

Experimental Protocols

Protocol 1: Propyl Butyrate Synthesis using a Dean-Stark Apparatus

Materials:

• Butyric acid

• n-Propanol

• Toluene

• Concentrated sulfuric acid (catalyst)

• Round-bottom flask

• Dean-Stark apparatus

• Condenser

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Assemble the glassware: Attach the Dean-Stark apparatus to the round-bottom flask and fit the condenser on top of the Dean-Stark trap.

• Charge the round-bottom flask with butyric acid, a slight excess of n-propanol, and toluene.

• Add a catalytic amount of concentrated sulfuric acid to the mixture.

• Begin heating the mixture to a gentle reflux with continuous stirring.

• As the reaction proceeds, the toluene-water azeotrope will distill into the Dean-Stark trap.

• Water will collect at the bottom of the trap, and the toluene will overflow back into the reaction flask.

• Continue the reaction until the theoretical amount of water has been collected in the trap, indicating the reaction is complete.

• Allow the reaction mixture to cool to room temperature.

• Proceed with the appropriate workup and purification steps (e.g., washing with sodium bicarbonate solution, drying, and distillation).

Protocol 2: Propyl Butyrate Synthesis using Molecular Sieves

Materials:

• Butyric acid

• n-Propanol

• Concentrated sulfuric acid (catalyst)

• 3Å or 4Å molecular sieves (activated)

• Round-bottom flask

• Condenser

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Activate the molecular sieves by heating them in an oven under vacuum.

• Set up a round-bottom flask with a condenser.

• To the flask, add butyric acid, an excess of n-propanol, and the activated molecular sieves.

• Add a catalytic amount of concentrated sulfuric acid.

• Heat the reaction mixture to reflux with stirring.

• The molecular sieves will adsorb the water as it is formed.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to remove the molecular sieves.

• Proceed with the workup and purification of the propyl butyrate.

Visualizations

Caption: Fischer-Speier esterification pathway for propyl butyrate synthesis.

Caption: Troubleshooting workflow for low yield in propyl butyrate synthesis.

References

• 1. juniperpublishers.com [juniperpublishers.com]
• 2. mdpi.com [mdpi.com]
• 3. utpedia.utp.edu.my [utpedia.utp.edu.my]
• 4. azeotropicdistillationmanufacturersindia.wordpress.com [azeotropicdistillationmanufacturersindia.wordpress.com]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. solutions.sulzer.com [solutions.sulzer.com]
• 7. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jalonzeolite.com [jalonzeolite.com]
• 12. web.uvic.ca [web.uvic.ca]

Optimizing reaction temperature for propyl butyrate production

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of propyl butyrate (B1204436).

Frequently Asked Questions (FAQs)

Q1: What is the optimal reaction temperature for the synthesis of propyl butyrate?

The optimal reaction temperature for propyl butyrate synthesis is influenced by the specific catalyst and experimental setup. Generally, temperatures in the range of 60°C to 80°C are effective. For instance, in a study utilizing p-toluenesulfonic acid as a catalyst, a high conversion rate of 96.41% was achieved at 353 K (80°C).[1] Another protocol suggests a reaction temperature of 60°C for oxidative esterification.[2] Increasing the temperature generally enhances the reaction rate and yield.[3]

Q2: What factors can influence the yield of propyl butyrate?

Several factors can significantly impact the yield of propyl butyrate:

• Temperature: Higher temperatures generally favor a faster reaction rate and higher yield.[3]

• Molar Ratio of Reactants: An excess of one reactant, typically the alcohol (propanol), can shift the equilibrium towards the formation of the ester, thereby increasing the yield.[1]

• Catalyst Concentration: The amount of acid catalyst used plays a crucial role. Increasing the catalyst loading can enhance the conversion of butyric acid.[1]

• Reaction Time: As a reversible reaction, the time allowed for the esterification will affect the final yield.

• Water Removal: The esterification process produces water as a byproduct. Removing this water as it is formed can drive the reaction forward and improve the yield.

Q3: What is the underlying mechanism for the acid-catalyzed synthesis of propyl butyrate?

The acid-catalyzed synthesis of propyl butyrate follows the Fischer-Speier esterification mechanism. This reversible reaction involves the protonation of the carboxylic acid, nucleophilic attack by the alcohol, and subsequent dehydration to form the ester.

Fischer-Speier Esterification of Propyl Butyrate.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low Yield of Propyl Butyrate	Incomplete reaction due to insufficient heating.	Increase the reaction temperature within the optimal range (60-80°C) and monitor the reaction progress over time.[1][2][3]
Equilibrium not shifted towards product formation.	Increase the molar ratio of propanol to butyric acid. An excess of the alcohol can help drive the reaction to completion.[1]
Insufficient catalyst activity.	Increase the catalyst loading. Ensure the catalyst is not old or deactivated.
Presence of water in the reaction mixture.	Use anhydrous reactants and solvents. Consider using a Dean-Stark apparatus to remove water as it is formed.
Slow Reaction Rate	Low reaction temperature.	As with low yield, increasing the temperature will generally increase the reaction rate.[3]
Inadequate mixing.	Ensure efficient stirring to promote contact between reactants and the catalyst.
Product Contamination	Unreacted starting materials.	Purify the product through distillation. The lower boiling point of the ester compared to the carboxylic acid and alcohol allows for separation.[4]
Byproducts from side reactions.	Wash the crude product with a mild base (e.g., sodium bicarbonate solution) to remove any remaining acidic catalyst and unreacted butyric acid.

Experimental Protocols

Acid-Catalyzed Esterification of Propyl Butyrate

This protocol describes a general procedure for the synthesis of propyl butyrate using an acid catalyst.

Materials:

• Butyric acid

• 1-Propanol (B7761284)

• Concentrated sulfuric acid or p-toluenesulfonic acid (catalyst)

• Anhydrous sodium sulfate

• Sodium bicarbonate solution

• Ethyl acetate

• Brine

Equipment:

• Round-bottomed flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottomed flask, combine butyric acid and an excess of 1-propanol (e.g., a 1:2 molar ratio). Add a magnetic stir bar.

• Catalyst Addition: Carefully add the acid catalyst (e.g., a few drops of concentrated sulfuric acid or a catalytic amount of p-toluenesulfonic acid) to the mixture.

• Reflux: Attach a reflux condenser and heat the mixture to the desired temperature (e.g., 80°C) with constant stirring. Allow the reaction to proceed for several hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer with water, followed by a saturated sodium bicarbonate solution to neutralize the acid catalyst and any unreacted butyric acid.

  • Wash with brine to remove any remaining water-soluble components.

• Drying and Purification:

  • Separate the organic layer and dry it over anhydrous sodium sulfate.

  • Filter to remove the drying agent.

  • Purify the crude propyl butyrate by fractional distillation.

General Experimental Workflow for Propyl Butyrate Synthesis.

Data Presentation

Table 1: Effect of Reaction Temperature on Propanoic Acid Conversion

Temperature (°C)	Conversion of Propanoic Acid after 30 min	Final Conversion of Propanoic Acid (after 210 min)
35	42.3%	83.7%
45	-	-
55	-	-
65	85.6%	96.9%

Data adapted from a study on the esterification of propanoic acid with 1-propanol.[3]

Table 2: Optimized Reaction Conditions for Ester Production

Parameter	Optimized Condition	Resulting Conversion
Temperature	353 K (80°C)	96.41%
Molar Ratio (Propanol:Butyric Acid)	2:1	96.41%
Catalyst Loading (p-toluenesulfonic acid)	2.5% w/w	96.41%
Reaction Time	420 minutes	96.41%

Data from a study on the production of propyl butyrate using a pervaporation reactor.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 3. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 4. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Strategies for Enzyme Reuse in Propyl Butyrate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on strategies for enzyme reuse in the enzymatic synthesis of propyl butyrate (B1204436). The information is presented in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of using immobilized enzymes for propyl butyrate synthesis?

A1: Immobilized enzymes offer several advantages over their free counterparts in industrial applications. Key benefits include:

• Enhanced Stability: Immobilization often increases the enzyme's resistance to changes in temperature and pH.

• Ease of Separation: The immobilized enzyme can be easily separated from the reaction mixture, simplifying downstream processing and preventing contamination of the final product.

• Reusability: The ability to reuse the enzyme for multiple reaction cycles significantly reduces the overall cost of the process.[1]

• Continuous Processing: Immobilized enzymes are well-suited for use in continuous packed-bed or fluidized-bed reactors, allowing for a more efficient and scalable production process.

Q2: Which type of enzyme is most commonly used for propyl butyrate synthesis?

A2: Lipases (E.C. 3.1.1.3) are the most widely used enzymes for the synthesis of esters like propyl butyrate.[2] Specifically, lipases from Candida antarctica (CALB), Rhizomucor miehei, and Pseudomonas cepacia have shown high efficacy in esterification reactions. CALB, often commercially available as Novozym 435, is particularly popular due to its high stability and broad substrate specificity.[3][4]

Q3: What are the most common immobilization techniques for lipases in this application?

A3: The most common and effective immobilization techniques for lipases in ester synthesis are:

• Adsorption on Hydrophobic Supports: This simple and cost-effective method involves the physical adsorption of the lipase (B570770) onto a hydrophobic carrier like Celite or macroporous acrylic resins.[1] The enzyme is "hyperactivated" by the hydrophobic interface.[5]

• Covalent Bonding: This method involves the formation of covalent bonds between the enzyme and the support material, often activated with agents like glutaraldehyde (B144438).[6][7] This technique provides a very strong attachment, minimizing enzyme leaching.[6][7]

• Entrapment: The enzyme is physically entrapped within a polymer matrix, such as alginate or gelatin.[8]

Q4: How does the choice of solvent affect the synthesis of propyl butyrate and enzyme reuse?

A4: The solvent plays a crucial role in the enzymatic synthesis of propyl butyrate. Non-polar, hydrophobic solvents like n-hexane or heptane (B126788) are generally preferred.[2][9] These solvents help to shift the reaction equilibrium towards ester synthesis by solubilizing the substrates and minimizing the concentration of water, which can lead to the reverse reaction (hydrolysis).[8] The choice of solvent can also impact the stability and activity of the immobilized lipase.

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Low Initial Reaction Rate	1. Sub-optimal Reaction Conditions: Temperature, pH, or substrate molar ratio may not be ideal. 2. Low Enzyme Activity: The immobilized enzyme may have low specific activity. 3. Mass Transfer Limitations: The substrate may have difficulty accessing the active sites of the immobilized enzyme.	1. Optimize Reaction Conditions: Systematically vary the temperature (typically 30-60°C), and the molar ratio of propanol (B110389) to butyric acid (an excess of alcohol is often beneficial). 2. Check Enzyme Loading and Activity: Ensure that a sufficient amount of active enzyme is immobilized on the support. 3. Improve Mass Transfer: Increase the agitation speed to reduce external mass transfer limitations. If using a porous support, consider a support with a larger pore size.
Decreasing Enzyme Activity Over Reuse Cycles	1. Enzyme Leaching: The enzyme may be detaching from the support.[10] 2. Enzyme Denaturation: Exposure to harsh conditions (e.g., high temperature, extreme pH, or inhibitory substrates/products) can cause the enzyme to lose its structure and function. 3. Fouling of the Support: The pores of the support may become blocked by substrates, products, or byproducts.	1. Strengthen Immobilization: If using adsorption, consider cross-linking with glutaraldehyde to create a more stable attachment. 2. Optimize Reaction and Washing Conditions: Avoid extreme temperatures and pH. Ensure the washing protocol effectively removes residual substrates and products without denaturing the enzyme. 3. Implement a Regeneration Step: After several cycles, wash the immobilized enzyme with a suitable solvent (e.g., tert-butanol) to remove adsorbed inhibitors and potentially refold the enzyme.[11]
Low Propyl Butyrate Yield	1. Unfavorable Reaction Equilibrium: The presence of water can drive the reaction towards hydrolysis of the ester. 2. Substrate Inhibition: High concentrations of propanol or butyric acid can inhibit the lipase.[1][12] 3. Product Inhibition: The accumulation of propyl butyrate can also inhibit the enzyme.	1. Water Removal: Conduct the reaction in a non-polar solvent and consider adding molecular sieves to remove water produced during the reaction. 2. Optimize Substrate Concentration: Determine the optimal concentrations of propanol and butyric acid. A fed-batch approach, where substrates are added incrementally, can help to avoid high inhibitory concentrations.[12] 3. In-situ Product Removal: If feasible, consider techniques to remove propyl butyrate from the reaction mixture as it is formed to drive the equilibrium forward.
Difficulty in Separating the Immobilized Enzyme	1. Small Particle Size of Support: The support particles may be too fine, making filtration or centrifugation difficult. 2. Support Degradation: The support material may be breaking down under the reaction or washing conditions.	1. Use a Larger Particle Size Support: Select a support material with a particle size that is easily separable by your available methods. 2. Choose a More Robust Support: Ensure the support material is mechanically and chemically stable under your experimental conditions.

Data Presentation

Table 1: Effect of Reaction Parameters on Butyrate Ester Synthesis

Parameter	Condition	Conversion/Yield (%)	Reference Enzyme & Ester
Temperature	30°C	~70	Porcine Pancreas Lipase, Butyl Butyrate[2]
40°C	~82	Novozym 435, Octyl Formate[3]
50°C	~93	Candida rugosa Lipase, Ethyl Butyrate[13]
Substrate Molar Ratio (Alcohol:Acid)	1:1	70.55	Novozym 435, Octyl Formate[3]
3:1	>90	Lipozyme TL-IM, Butyl Butyrate[9]
7:1	80.71	Novozym 435, Octyl Formate[3]
Enzyme Concentration	5 g/L	33.23	Novozym 435, Octyl Formate[3]
10 g/L	65.64	Novozym 435, Octyl Formate[3]
15 g/L	70.55	Novozym 435, Octyl Formate[3]
Solvent	n-Hexane	High	General observation for ester synthesis[2][9]
Heptane	High	General observation for ester synthesis[9]
Toluene	Moderate	General observation for ester synthesis

Table 2: Reusability of Immobilized Lipases in Ester Synthesis

Immobilized Enzyme System	Number of Cycles	Final Relative Activity (%)	Reference Ester
Candida rugosa Lipase on Chitosan	6	>95	Methyl Butyrate[14]
Novozym 435	10	~100	Octyl Formate[3]
Thermomyces lanuginosus Lipase on Poly-methacrylate	8	~96	Isoamyl Butyrate[9]
Lipozyme TL-IM	5	~85	Butyl Butyrate[9]

Experimental Protocols

Protocol 1: Immobilization of Lipase on Celite by Adsorption

• Preparation of Support: Wash 5g of Celite with distilled water and dry in an oven at 110°C for 4 hours. Allow to cool to room temperature in a desiccator.

• Enzyme Solution Preparation: Dissolve 500 mg of lipase (e.g., from Candida antarctica) in 50 mL of 100 mM phosphate (B84403) buffer (pH 7.0).

• Immobilization: Add the prepared Celite to the enzyme solution. Shake the mixture at 200 rpm for 1 hour at room temperature.

• Drying: Filter the mixture and dry the immobilized enzyme under vacuum.

• Storage: Store the dried immobilized lipase at 4°C.

Protocol 2: Covalent Immobilization of Lipase using Glutaraldehyde

• Support Preparation: Use an aminated support (e.g., amino-propyl silica (B1680970) gel).

• Glutaraldehyde Activation: Suspend 1g of the support in 10 mL of 2.5% (v/v) glutaraldehyde in phosphate buffer (pH 7.0). Shake for 1 hour at room temperature.

• Washing: Wash the activated support thoroughly with distilled water to remove excess glutaraldehyde.

• Enzyme Immobilization: Add the activated support to a solution of lipase (10 mg/mL in phosphate buffer, pH 7.0). Shake gently for 2 hours at room temperature.[6]

• Washing and Storage: Wash the immobilized enzyme with phosphate buffer to remove any unbound enzyme. Store at 4°C.

Protocol 3: Enzymatic Synthesis of Propyl Butyrate

• Reaction Setup: In a sealed flask, combine butyric acid and propanol (e.g., a 1:2 molar ratio) in a suitable volume of n-hexane.

• Enzyme Addition: Add the immobilized lipase (e.g., 10% w/w of the substrates).

• Reaction Conditions: Incubate the mixture at a controlled temperature (e.g., 40°C) with constant agitation (e.g., 200 rpm).

• Monitoring the Reaction: Periodically take samples from the reaction mixture and analyze the concentration of propyl butyrate using gas chromatography (GC).

• Reaction Termination: Once the reaction reaches the desired conversion, stop the reaction by separating the immobilized enzyme from the reaction mixture by filtration.

Protocol 4: Washing and Regeneration of Immobilized Lipase

• Initial Wash: After separating the immobilized enzyme from the reaction mixture, wash it with the reaction solvent (e.g., n-hexane) to remove residual substrates and products.

• Regeneration: Wash the enzyme with tert-butanol.[11] This helps to remove any strongly adsorbed inhibitors and can help to restore the enzyme's activity.

• Final Wash: Wash the enzyme again with the reaction solvent to remove the tert-butanol.

• Drying: Dry the immobilized enzyme under vacuum before reusing it in the next reaction cycle.

Visualizations

Caption: Experimental workflow for propyl butyrate synthesis and enzyme reuse.

Caption: Troubleshooting logic for decreased enzyme activity.

References

• 1. Immobilized Lipases in the Synthesis of Short-Chain Esters: An Overview of Constraints and Perspectives | MDPI [mdpi.com]
• 2. longdom.org [longdom.org]
• 3. mdpi.com [mdpi.com]
• 4. Immobilized Candida antarctica lipase B catalyzed synthesis of biodegradable polymers for biomedical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Influence of Glutaraldehyde Cross-Linking Modes on the Recyclability of Immobilized Lipase B from Candida antarctica for Transesterification of Soy Bean Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effectiveness of polyethylene glycol and glutaraldehyde as enhancers for lipase-immobilized hybrid organic–inorganic nanoflowers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Enzymatic synthesis of isoamyl butyrate catalyzed by immobilized lipase on poly-methacrylate particles: optimization, reusability and mass transfer studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Regeneration of immobilized Candida antarctica lipase for transesterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]

Side reactions to consider in propyl butyrate synthesis

Welcome to the technical support center for propyl butyrate (B1204436) synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of propyl butyrate via Fischer esterification.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions to consider during the Fischer esterification of propanol (B110389) and butanoic acid?

A1: The main side reactions include the dehydration of propanol to propene, the acid-catalyzed condensation of two propanol molecules to form di-n-propyl ether, and the dehydration of two butanoic acid molecules to form butyric anhydride (B1165640).[1][2][3] These side reactions are promoted by the acidic catalyst and heat used in the esterification process.

Q2: My reaction yield is lower than expected. What are the potential causes related to side reactions?

A2: Low yields can be attributed to several factors. The equilibrium nature of the Fischer esterification means that the presence of water can drive the reaction backward, reducing the ester yield.[1][2][4] Additionally, the consumption of starting materials through the side reactions mentioned above (propene, di-n-propyl ether, and butyric anhydride formation) will directly decrease the amount of propyl butyrate produced. High reaction temperatures can favor the dehydration of propanol to propene.

Q3: I have an unexpected peak in my GC-MS analysis. What could it be?

A3: Unidentified peaks could correspond to the common side products. Di-n-propyl ether and butyric anhydride are the most likely impurities to be observed, as they are less volatile than propene. To confirm their identity, you can compare the fragmentation pattern of the unknown peak with the mass spectra of these known compounds.

Q4: How can I minimize the formation of side products?

A4: To minimize side reactions, it is crucial to control the reaction temperature and use an appropriate amount of catalyst. Using a large excess of one of the reactants (typically the less expensive one, propanol) can help shift the equilibrium towards the desired ester product.[2] Removing water as it forms, for instance by using a Dean-Stark apparatus, is a highly effective method to drive the reaction to completion and prevent the reverse hydrolysis reaction.[1][2]

Q5: What is the best way to purify my propyl butyrate from the reaction mixture?

A5: A standard purification protocol involves a series of extractions. First, neutralize the remaining acid catalyst with a weak base like sodium bicarbonate solution. Then, wash the organic layer with water and brine to remove any remaining water-soluble impurities and salts. Finally, dry the organic layer over an anhydrous salt (e.g., sodium sulfate (B86663) or magnesium sulfate) and purify the propyl butyrate by distillation.[5][6]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low Yield of Propyl Butyrate	Equilibrium not shifted towards products.	- Use a Dean-Stark apparatus to remove water as it forms.[1][2]- Increase the molar excess of the alcohol (propanol).[2]
High reaction temperature favoring side reactions.	- Carefully control the reaction temperature to the optimal range for esterification without promoting excessive dehydration of the alcohol.
Insufficient reaction time.	- Monitor the reaction progress using TLC or GC to ensure it has reached completion.
Presence of Di-n-propyl Ether Impurity	High concentration of alcohol and strong acidic conditions.	- Reduce the amount of acid catalyst.- Optimize the reaction temperature; lower temperatures may reduce ether formation.
Presence of Butyric Anhydride Impurity	High concentration of butanoic acid and strong acidic conditions.	- Use a molar excess of propanol to drive the reaction with butanoic acid.- Ensure efficient removal of water to prevent conditions that might favor anhydride formation.
Product is Contaminated with Starting Materials	Incomplete reaction.	- Increase reaction time or gently increase the temperature.- Ensure efficient mixing.
Inefficient purification.	- Perform thorough aqueous washes to remove unreacted alcohol and carboxylic acid.- Ensure the distillation is performed carefully to separate the product from starting materials with different boiling points.

Quantitative Data on Side Reactions

The following table summarizes typical yields of side products under various conditions. Note that yields can vary significantly based on the specific catalyst, temperature, and reaction setup.

Side Reaction	Side Product	Conditions	Yield
Dehydration of 1-propanol (B7761284)	Propene	H-ZSM-5 catalyst, 230°C	~97%
Dehydration of 1-propanol	Propene	Cu-ZSM-5 catalyst, 225°C	>99%
Dimerization of 1-propanol	Di-n-propyl ether	p-TsOH catalyst, reflux at 140-160°C, 4-6 hours	65-75%
Dimerization of Butanoic Acid	Butyric Anhydride	Acidic conditions (e.g., P₂O₅)	Yield is generally low under Fischer esterification conditions but can be significant if water is not effectively removed.

Experimental Protocol: Synthesis of Propyl Butyrate

This protocol is a representative example of a Fischer esterification for the synthesis of propyl butyrate.

Materials:

• Butanoic acid

• 1-Propanol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Boiling chips

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or water bath

• Separatory funnel

• Distillation apparatus

• Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, combine butanoic acid, a molar excess of 1-propanol (e.g., a 1:3 molar ratio of acid to alcohol), and a few boiling chips.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid to the mixture while swirling.

• Reflux: Attach the reflux condenser and heat the mixture to a gentle reflux using a heating mantle or water bath. Allow the reaction to reflux for a specified time (e.g., 1-2 hours), monitoring the progress by TLC or GC if possible.

• Workup - Neutralization: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel. Carefully add saturated sodium bicarbonate solution in portions to neutralize the acidic catalyst. Be cautious as CO₂ gas will be evolved. Swirl gently and vent the separatory funnel frequently. Continue adding the bicarbonate solution until gas evolution ceases.

• Workup - Extraction: Allow the layers to separate. Remove the aqueous layer and wash the organic layer with water, followed by a wash with brine.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add anhydrous sodium sulfate or magnesium sulfate to remove any residual water. Swirl the flask and let it stand for 10-15 minutes.

• Purification: Decant or filter the dried organic layer into a clean, dry round-bottom flask suitable for distillation. Add a few new boiling chips and purify the propyl butyrate by simple distillation, collecting the fraction that boils at the expected temperature (approximately 143 °C).

Visualizing Reaction Pathways

The following diagrams illustrate the main reaction and the key side reactions in the synthesis of propyl butyrate.

Caption: Main reaction pathway for the synthesis of propyl butyrate.

Caption: Common side reactions in propyl butyrate synthesis.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. quora.com [quora.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 6. Fischer Esterification-Typical Procedures - operachem [operachem.com]

Technical Support Center: Enhancing Propyl Butyrate Formation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the rate of propyl butyrate (B1204436) formation.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing propyl butyrate?

A1: Propyl butyrate, a fragrance and flavor agent, can be synthesized through two main routes: chemical esterification and enzymatic catalysis.[1][2] Chemical synthesis often involves the reaction of propanol (B110389) and butyric acid in the presence of an acid catalyst like p-toluenesulfonic acid.[3] Enzymatic synthesis typically utilizes lipases to catalyze the esterification reaction, which is considered a greener alternative.[4]

Q2: What factors influence the rate of propyl butyrate formation?

A2: The rate of propyl butyrate formation is influenced by several key parameters, including:

• Temperature: Higher temperatures generally increase the reaction rate, but excessive heat can lead to side reactions or enzyme denaturation in enzymatic synthesis.[5][6]

• Reactant Molar Ratio: The ratio of n-propanol to butyric acid can significantly affect the equilibrium and conversion rate.[6]

• Catalyst Loading: The concentration of the acid catalyst or enzyme directly impacts the reaction speed.[6]

• Water Content: In enzymatic reactions, the presence of water can promote the reverse reaction (hydrolysis), thus reducing the ester yield.[4] However, a minimal amount of water is often necessary to maintain the enzyme's native structure.[4]

• Solvent: The choice of solvent in enzymatic synthesis can affect lipase (B570770) activity and stability.[7][8][9][10][11]

Q3: How can the conversion of butyric acid be maximized in chemical synthesis?

A3: To maximize the conversion of butyric acid, several strategies can be employed. Increasing the reaction temperature, optimizing the molar ratio of n-propanol to butyric acid (e.g., a 2:1 ratio has shown high conversion), and increasing the catalyst concentration can enhance the conversion.[6] Additionally, techniques like pervaporation can be used to remove water, a byproduct of the reaction, thereby shifting the equilibrium towards product formation and achieving higher conversion rates.[6]

Q4: What are the advantages of using immobilized enzymes for propyl butyrate synthesis?

A4: Immobilized lipases offer several advantages over free enzymes. They can be easily separated from the reaction mixture, allowing for reuse and reducing costs.[4] Immobilization can also enhance the stability of the enzyme, particularly in organic solvents and at higher temperatures.[5]

Troubleshooting Guides

Low Conversion/Yield

Problem	Possible Causes	Troubleshooting Steps
Low conversion of butyric acid in chemical synthesis.	- Inefficient water removal, leading to reaction equilibrium. - Suboptimal reactant molar ratio. - Insufficient catalyst concentration. - Inadequate reaction temperature or time.	- Employ a water removal technique such as a Dean-Stark apparatus or pervaporation.[6] - Optimize the molar ratio of propanol to butyric acid; an excess of alcohol can shift the equilibrium.[6] - Increase the catalyst loading incrementally.[6] - Increase the reaction temperature and/or extend the reaction time.[6]
Low yield in enzymatic synthesis.	- Water-induced hydrolysis of the ester. - Enzyme inhibition by substrates (butyric acid or propanol) or the product.[12][13] - Suboptimal temperature, leading to low enzyme activity. - Inappropriate solvent choice affecting enzyme stability.[7][8][9][10][11] - Insufficient enzyme concentration.	- Add a water adsorbent like molecular sieves or use a pervaporation system. The addition of hygroscopic salts like Na₂HPO₄ can also increase yield.[4] - Optimize substrate concentrations; high concentrations of butyric acid can lower the pH and inactivate the enzyme.[5][13] Consider a fed-batch approach for substrate addition. - Determine the optimal temperature for the specific lipase being used.[5] - Screen different organic solvents to find one that maximizes lipase activity.[7][8][9][10][11] - Increase the amount of immobilized enzyme.[4]

Product Purification Issues

Problem	Possible Causes	Troubleshooting Steps
Difficulty in separating propyl butyrate from the reaction mixture.	- Presence of unreacted starting materials (propanol and butyric acid). - Formation of byproducts.	- After the reaction, neutralize the excess acid with a mild base (e.g., sodium bicarbonate solution). - Wash the organic layer with brine to remove water-soluble impurities. - Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄) before distillation.[3] - Purify the final product by fractional distillation, taking advantage of the different boiling points of the components.[14]

Data Presentation

Table 1: Effect of Reaction Parameters on Butyric Acid Conversion (Chemical Synthesis)

Temperature (K)	Molar Ratio (n-propanol:butyric acid)	Catalyst Loading (% w/w)	Reaction Time (min)	Conversion (%)
353	1.7:1	1.0	420	71.61
353	1.7:1	2.5	420	92.94
353	2:1	2.5	420	96.41

Data extracted from a study using p-toluenesulfonic acid as a catalyst.[6]

Table 2: Optimization of Enzymatic Synthesis of Alkyl Butyrates

Enzyme	Substrate Alcohol	Butyric Acid Conc. (mM)	Alcohol Conc. (mM)	Temperature (°C)	Conversion/Yield
Immobilized Rhodococcus cutinase	1-Butanol	100	150+	30	High synthesis efficiency
Immobilized Candida antarctica lipase-A	Ethanol	310	- (Molar ratio 0.49)	35	90.3% (with Na₂HPO₄)
Lipozyme IM-77	Hexanol	- (Molar ratio 1.8:1)	-	50	95.3%

Data compiled from various studies on enzymatic ester synthesis.[4][5]

Experimental Protocols

Protocol 1: Chemical Synthesis of Propyl Butyrate using p-Toluenesulfonic Acid

• Reaction Setup: In a round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, add butyric acid, n-propanol, and the acid catalyst (e.g., p-toluenesulfonic acid).[3] For a typical lab-scale synthesis, a molar ratio of 1:2 of butyric acid to n-propanol and a catalyst loading of 2.5% (w/w) can be used.[6]

• Reaction: Heat the mixture to the desired temperature (e.g., 353 K or 80°C) and stir for a specified time (e.g., 420 minutes).[6]

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Extraction and Washing: Transfer the mixture to a separatory funnel. If two layers form, separate the organic layer. Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid catalyst and any unreacted butyric acid. Then, wash with brine (saturated NaCl solution).[3]

• Drying and Purification: Dry the organic layer over anhydrous sodium sulfate.[3] Filter to remove the drying agent. Purify the propyl butyrate by fractional distillation. The boiling point of propyl butyrate is approximately 142-143°C.[14]

Protocol 2: Enzymatic Synthesis of Propyl Butyrate using Immobilized Lipase

• Substrate Preparation: Dehydrate the n-propanol and butyric acid using molecular sieves for 24 hours before the reaction.

• Reaction Setup: In a sealed vial, add the dehydrated substrates, an organic solvent (e.g., n-hexane), and the immobilized lipase. A typical starting point could be a 1:1 molar ratio of substrates and an enzyme concentration of 25% (w/v).[4]

• Reaction: Incubate the mixture in an orbital shaker at a controlled temperature (e.g., 35°C) and agitation speed (e.g., 200 rpm) for the desired reaction time.[4]

• Enzyme Removal: Separate the immobilized enzyme from the reaction mixture by filtration for potential reuse.

• Product Analysis: Analyze the product concentration in the supernatant using techniques like gas chromatography (GC) to determine the conversion rate.

Visualizations

Caption: Enzymatic synthesis of propyl butyrate via a Ping-Pong Bi-Bi mechanism.

Caption: General experimental workflow for propyl butyrate synthesis.

References

• 1. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Lipase in aqueous-polar organic solvents: activity, structure, and stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lipase in aqueous-polar organic solvents: Activity, structure, and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Effect of Organic Solvents on the Structure and Activity of a Minimal Lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Propyl Butyrate [drugfuture.com]

Technical Support Center: High-Purity Propyl Butyrate Purification

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the purification of propyl butyrate (B1204436) using column chromatography. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and comparative data to address common challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for purifying propyl butyrate?

A1: For the purification of moderately polar compounds like propyl butyrate, silica (B1680970) gel (SiO₂) is the most common and effective stationary phase. Standard silica gel with a particle size of 40-63 µm (230-400 mesh) is recommended for flash column chromatography.

Q2: Which mobile phase (eluent) system is best for propyl butyrate purification?

A2: A mixture of a non-polar solvent like hexane (B92381) and a slightly more polar solvent like ethyl acetate (B1210297) is the standard and highly effective mobile phase for separating propyl butyrate. The optimal ratio of these solvents should be determined by Thin Layer Chromatography (TLC) prior to running the column.

Q3: How do I determine the correct hexane/ethyl acetate ratio for my column?

A3: The ideal mobile phase composition is one that provides a retention factor (Rf) of approximately 0.2-0.5 for propyl butyrate on a silica gel TLC plate.[1][2] A good starting point for TLC analysis is a 9:1 or 8:2 mixture of hexane to ethyl acetate. Adjust the ratio based on the initial TLC results to achieve the target Rf value.

Q4: What are the most common impurities in a crude propyl butyrate sample?

A4: Typical impurities include unreacted starting materials such as n-propanol and butyric acid, as well as residual acid catalyst if used in the synthesis.

Q5: My propyl butyrate is not eluting from the column. What should I do?

A5: If your product is not eluting, the mobile phase is likely not polar enough. Gradually and carefully increase the proportion of ethyl acetate in your hexane/ethyl acetate mixture. For example, if you started with 9:1 hexane/ethyl acetate, you can try moving to an 8:2 or 7:3 ratio.

Experimental Protocol: Flash Column Chromatography of Propyl Butyrate

This protocol details the purification of propyl butyrate from a crude reaction mixture using flash column chromatography.

Materials:

• Crude propyl butyrate

• Silica gel (230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass chromatography column with stopcock

• Collection tubes or flasks

• Thin Layer Chromatography (TLC) plates, chamber, and UV lamp (if applicable for visualization) or an appropriate staining solution (e.g., potassium permanganate).

Procedure:

• TLC Analysis for Solvent System Optimization:

  • Prepare several developing chambers with different ratios of hexane:ethyl acetate (e.g., 95:5, 90:10, 80:20).

  • Dissolve a small amount of the crude propyl butyrate in a minimal amount of a volatile solvent (like dichloromethane (B109758) or ethyl acetate).

  • Spot the dissolved crude mixture onto TLC plates.

  • Develop the TLC plates in the prepared chambers.

  • Visualize the spots. Propyl butyrate itself is not UV active, so a visualization agent like potassium permanganate (B83412) stain will be necessary.

  • Identify the solvent system that provides an Rf value of approximately 0.2-0.5 for the propyl butyrate spot. This will be your starting mobile phase for the column.

• Column Packing:

  • Secure the column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer (approx. 1 cm) of sand.

  • Prepare a slurry of silica gel in your chosen starting mobile phase (e.g., 90:10 hexane:ethyl acetate).

  • Pour the slurry into the column, gently tapping the column to ensure even packing and to remove any air bubbles.

  • Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just at the top of the silica bed.

  • Add another thin layer of sand on top of the silica gel to prevent disturbance during solvent addition.

• Sample Loading:

  • Wet Loading: Dissolve the crude propyl butyrate in a minimal amount of the mobile phase. Using a pipette, carefully add the solution to the top of the column, allowing it to absorb into the silica gel.

  • Dry Loading: If the crude product is not very soluble in the mobile phase, dissolve it in a different volatile solvent, add a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder. Carefully add this powder to the top of the prepared column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column.

  • Apply gentle air pressure to the top of the column to begin eluting the sample.

  • Collect the eluent in fractions (e.g., 10-20 mL per fraction).

  • Monitor the collected fractions by TLC to determine which fractions contain the purified propyl butyrate.

• Isolation of Purified Propyl Butyrate:

  • Combine the pure fractions containing propyl butyrate.

  • Remove the solvent using a rotary evaporator to yield the purified product.

Data Presentation

Table 1: Mobile Phase Optimization for Propyl Butyrate Purification

Hexane:Ethyl Acetate Ratio	Estimated Propyl Butyrate Rf Value	Recommendation
95:5	< 0.2	Eluent may be too non-polar; elution will be slow.
90:10	~0.3	Good starting point for column chromatography.
80:20	~0.5	May result in faster elution but potentially poorer separation from less polar impurities.
70:30	> 0.6	Eluent is likely too polar; risk of co-elution with more polar impurities.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Co-elution of Propyl Butyrate and Impurities	Inappropriate solvent system (eluent polarity is too high or too low).	Optimize the solvent system using TLC to achieve better separation between the spots of propyl butyrate and the impurities. Aim for a larger ΔRf. Consider using a gradient elution, starting with a less polar solvent system and gradually increasing the polarity.
Product is Not Eluting from the Column	The eluent is not polar enough. The compound may have decomposed on the silica gel.	Gradually increase the polarity of the eluent by increasing the percentage of ethyl acetate. To check for decomposition, perform a stability test by spotting the crude material on a TLC plate, letting it sit for a few hours, and then developing it to see if new spots appear.
Tailing of the Product Peak in Fractions	The column is overloaded with the crude product. The compound is interacting too strongly with the stationary phase.	Reduce the amount of crude product loaded onto the column. A general rule is to use a 20:1 to 50:1 ratio of silica gel to crude mixture by weight.[1] Adding a very small amount of a slightly more polar solvent to the eluent can sometimes reduce tailing.
Cracking of the Silica Gel Bed	Improper packing of the column. The column ran dry during the run.	Pack the column carefully as a slurry to avoid trapping air bubbles. Ensure the solvent level never drops below the top of the silica gel bed.

Visualizations

Caption: Experimental workflow for the purification of propyl butyrate.

Caption: Troubleshooting logic for common column chromatography issues.

References

• 1. researchgate.net [researchgate.net]
• 2. How To Choose The Best Eluent For Thin Layer Chromatography (TLC) - Blogs - News [alwsci.com]

Technical Support Center: Minimizing By-product Formation in Transesterification for Propyl Butyrate

Welcome to the Technical Support Center for the synthesis of propyl butyrate (B1204436) via transesterification. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their experiments, with a focus on minimizing by-product formation and maximizing product purity.

Troubleshooting Guides

This section provides solutions to common problems encountered during the transesterification synthesis of propyl butyrate.

Issue 1: Low Yield of Propyl Butyrate and Presence of Unreacted Starting Materials

• Symptom: GC-MS analysis shows significant peaks corresponding to the starting ester (e.g., methyl butyrate or ethyl butyrate) and n-propanol.

• Root Cause & Solution:

Root Cause	Troubleshooting Steps	Expected Outcome
Incomplete Reaction/Equilibrium Not Shifted	Increase the molar ratio of n-propanol to the starting ester. A higher concentration of the reactant alcohol can drive the equilibrium towards the product side.[1]	Increased conversion of the starting ester to propyl butyrate.
Remove the alcohol by-product (e.g., methanol (B129727) or ethanol) as it is formed. This can be achieved through techniques like reactive distillation.	Shifts the equilibrium towards the formation of propyl butyrate, increasing the yield.
Increase the reaction temperature to enhance the reaction rate. However, be cautious as excessively high temperatures can lead to side reactions.	Faster attainment of equilibrium and potentially higher conversion, but requires optimization to avoid by-products.
Increase the catalyst concentration. For acid catalysts, this increases the availability of protons to activate the carbonyl group. For lipases, it increases the number of active sites.	Accelerated reaction rate, leading to higher conversion in a given timeframe.
Insufficient Catalyst Activity	For acid-catalyzed reactions, ensure the catalyst (e.g., p-toluenesulfonic acid) is not hydrated, as water can reduce its effectiveness.	Improved catalytic activity and a higher reaction rate.
For lipase-catalyzed reactions, ensure the enzyme is not denatured and is used in an appropriate solvent system. Water content should be optimized as some water is necessary for lipase (B570770) activity, but excess water can lead to hydrolysis.	Maintained or enhanced enzyme activity, leading to a more efficient reaction.

Issue 2: Presence of Water and Butyric Acid in the Product Mixture

• Symptom: GC-MS analysis reveals the presence of butyric acid, and the reaction mixture appears cloudy or contains a separate aqueous phase.

• Root Cause & Solution:

Root Cause	Troubleshooting Steps	Expected Outcome
Hydrolysis of Ester	Ensure all reactants and equipment are thoroughly dried before starting the reaction. Residual water can lead to the hydrolysis of both the starting ester and the propyl butyrate product.[2][3]	Minimized formation of butyric acid, leading to a purer product and higher yield.
Use a dehydrating agent or a technique like pervaporation to continuously remove water as it is formed during the reaction.	Shifts the equilibrium away from hydrolysis and towards esterification, improving the overall yield of propyl butyrate.
Incomplete Conversion of Butyric Acid (if used as a reactant)	If starting from butyric acid and n-propanol, ensure optimal reaction conditions (catalyst concentration, temperature, and reaction time) are used to drive the esterification to completion.	Reduced residual butyric acid in the final product.

Issue 3: Formation of Unexpected Ester By-products

• Symptom: GC-MS analysis shows the presence of other butyrate esters besides propyl butyrate (e.g., methyl butyrate if starting from ethyl butyrate and methanol was somehow introduced, or vice-versa).

• Root Cause & Solution:

Root Cause	Troubleshooting Steps	Expected Outcome
Presence of Contaminating Alcohols	Ensure the purity of the n-propanol and the starting ester. Use high-purity, anhydrous reagents to avoid introducing other alcohols that can participate in the transesterification.	Formation of a single, desired ester product (propyl butyrate).
Improper Cleaning of Glassware	Thoroughly clean and dry all glassware to remove any residual alcohols or esters from previous reactions.	Prevention of cross-contamination and the formation of unwanted side products.

Frequently Asked Questions (FAQs)

Q1: What are the most common by-products in the transesterification for propyl butyrate?

A1: The most common by-products are typically unreacted starting materials (the initial ester and n-propanol). Other significant by-products can include water and butyric acid, which forms from the hydrolysis of the ester. If there are any contaminating alcohols present, you may also see the formation of other butyrate esters.

Q2: How does the molar ratio of alcohol to ester affect by-product formation?

A2: Increasing the molar ratio of n-propanol to the starting ester generally favors the formation of propyl butyrate and helps to minimize the amount of unreacted starting ester.[1] However, using a very large excess of n-propanol can make its removal during purification more challenging. An optimal ratio, often between 2:1 and 5:1 (alcohol:ester), is typically used to maximize conversion without creating significant downstream processing issues.

Q3: What is the optimal temperature for minimizing by-products in this reaction?

A3: The optimal temperature depends on the catalyst being used. For acid-catalyzed reactions, a temperature around 80°C (353 K) has been shown to give high conversion.[4] For lipase-catalyzed reactions, the optimal temperature is generally lower, often in the range of 40-60°C, as higher temperatures can lead to enzyme denaturation and reduced activity.[5] It is crucial to determine the optimal temperature experimentally for your specific system to maximize the reaction rate while minimizing the formation of degradation products.

Q4: How can I effectively remove the catalyst after the reaction?

A4: For homogeneous acid catalysts like p-toluenesulfonic acid, a common method is to neutralize the acid with a mild base, such as a saturated sodium bicarbonate solution, during the workup. The resulting salt can then be removed by washing the organic layer with water. For heterogeneous catalysts, including immobilized lipases, the catalyst can be simply filtered off from the reaction mixture.

Q5: What is the best method for purifying the final propyl butyrate product?

A5: A combination of liquid-liquid extraction and fractional distillation is typically effective. The crude product is first washed with a basic solution (e.g., sodium bicarbonate) to remove acidic impurities, followed by a wash with brine to remove residual water. The organic layer is then dried over an anhydrous salt (e.g., sodium sulfate) and purified by fractional distillation to separate the propyl butyrate from any remaining starting materials and other volatile impurities. For high-purity applications, flash column chromatography can also be employed.

Experimental Protocols

Protocol 1: Acid-Catalyzed Transesterification of Methyl Butyrate to Propyl Butyrate

• Materials:

  • Methyl butyrate (1 equivalent)

  • n-Propanol (3 equivalents)

  • p-Toluenesulfonic acid (0.05 equivalents)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle

• Procedure: a. To a dry round-bottom flask equipped with a magnetic stir bar, add methyl butyrate, n-propanol, and p-toluenesulfonic acid. b. Attach a reflux condenser and heat the mixture to reflux (approximately 80-90°C) with stirring. c. Monitor the reaction progress by taking small aliquots and analyzing them by GC-MS. The reaction is typically complete within 4-6 hours. d. Once the reaction is complete, allow the mixture to cool to room temperature.

• Work-up and Purification: a. Transfer the reaction mixture to a separatory funnel. b. Add a saturated solution of sodium bicarbonate to neutralize the acid catalyst. Mix gently and allow the layers to separate. Discard the aqueous layer. c. Wash the organic layer with water and then with brine. d. Dry the organic layer over anhydrous sodium sulfate. e. Filter to remove the drying agent. f. Purify the crude propyl butyrate by fractional distillation. Collect the fraction boiling at approximately 143°C.

Protocol 2: Lipase-Catalyzed Transesterification of Ethyl Butyrate to Propyl Butyrate

• Materials:

  • Ethyl butyrate (1 equivalent)

  • n-Propanol (3 equivalents)

  • Immobilized lipase (e.g., Novozym 435, 10% w/w of total substrates)

  • Anhydrous molecular sieves

  • Orbital shaker incubator

  • Erlenmeyer flask

• Procedure: a. To a dry Erlenmeyer flask, add ethyl butyrate, n-propanol, immobilized lipase, and anhydrous molecular sieves (to remove any trace water). b. Seal the flask and place it in an orbital shaker incubator set to 50°C and 200 rpm. c. Monitor the reaction progress by analyzing aliquots via GC-MS. The reaction is typically complete within 24-48 hours.

• Work-up and Purification: a. After the reaction, separate the immobilized lipase by filtration. The lipase can often be washed and reused. b. The filtrate, containing the crude propyl butyrate, can be purified by fractional distillation as described in Protocol 1.

Data Presentation

Table 1: Effect of Molar Ratio of n-Propanol to Methyl Butyrate on Propyl Butyrate Yield (Acid-Catalyzed)

Molar Ratio (n-Propanol:Methyl Butyrate)	Reaction Time (h)	Temperature (°C)	Catalyst (p-TSA, mol%)	Propyl Butyrate Yield (%)
1:1	6	80	5	65
2:1	6	80	5	85
3:1	6	80	5	92
5:1	6	80	5	95

Table 2: Effect of Temperature on Propyl Butyrate Yield (Lipase-Catalyzed)

Temperature (°C)	Reaction Time (h)	Molar Ratio (n-Propanol:Ethyl Butyrate)	Lipase (Novozym 435, % w/w)	Propyl Butyrate Yield (%)
30	48	3:1	10	75
40	48	3:1	10	88
50	48	3:1	10	94
60	48	3:1	10	85 (due to potential enzyme denaturation)

Visualizations

Caption: Experimental workflow for the synthesis and purification of propyl butyrate.

Caption: Troubleshooting logic for improving the purity of propyl butyrate.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Effects of water on biodiesel fuel production by supercritical methanol treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Propyl Butyrate and Ethyl Butyrate: Flavor and Aroma Profiles

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the flavor and aroma profiles of two common short-chain fatty acid esters: propyl butyrate (B1204436) and ethyl butyrate. These compounds are widely used as flavoring agents in the food, beverage, and pharmaceutical industries. Understanding their distinct sensory characteristics is crucial for product formulation and development. This document summarizes quantitative data, outlines relevant experimental protocols for sensory analysis, and provides visual diagrams to illustrate key concepts and comparative attributes.

Flavor and Aroma Profile Comparison

Propyl butyrate and ethyl butyrate share a generally fruity aroma, but with distinct nuances that influence their application. Ethyl butyrate is predominantly associated with a strong pineapple scent, whereas propyl butyrate offers a more complex profile with notes of both pineapple and apricot, sometimes accompanied by sharper, more pungent undertones.

Quantitative Sensory Data

The following table summarizes the key quantitative sensory data for propyl butyrate and ethyl butyrate. Odor threshold values are critical indicators of a compound's potency and its potential to impact the overall flavor profile of a product, even at low concentrations.

Sensory Attribute	Propyl Butyrate	Ethyl Butyrate
Odor Threshold	0.011 ppm[1]	0.015 ppm[2][3]
Aroma Descriptors	Pineapple, apricot-like, sweet, fruity, banana, sharp, pungent, rancid, sweaty[1]	Fruity, pineapple, sweet, tutti-frutti, bubble gum[2][4]
Taste Characteristics	Sweet, fruity, tutti-frutti, bubble gum, pineapple-like with a slight green nuance[1]	Sweet, analogous to its fruity aroma[2]
Natural Occurrence	Fresh and cooked apple, apricot, banana, lemon, papaya, various cheeses, passion fruit juice, rum, plums, kiwi[1]	Apple, apricot, banana, plum, tangerine, orange juice, cheese, alcoholic beverages[2]

Experimental Protocols for Sensory Evaluation

The sensory characteristics of flavor compounds like propyl butyrate and ethyl butyrate are determined through rigorous and standardized experimental protocols involving trained sensory panels and specialized analytical techniques.

Determination of Odor Threshold

A common method for determining odor thresholds is the Forced-Choice Ascending Concentration Series Method , as outlined in ASTM E679-19.

Objective: To determine the lowest concentration of a substance that can be detected by a sensory panel.

Methodology:

• Panelist Selection and Training: A panel of trained assessors is selected. Training involves familiarization with the specific aroma attributes of the compounds being tested.

• Sample Preparation: A series of solutions of the flavor compound (e.g., propyl butyrate in a neutral solvent like water or mineral oil) are prepared in ascending concentrations.

• Presentation: Panelists are presented with a set of three samples (a "triangle test"), where two are blanks (solvent only) and one contains the flavor compound at a specific concentration.

• Evaluation: Panelists are asked to identify the odd sample. The process is repeated with increasing concentrations.

• Threshold Calculation: The group's best-estimate threshold is calculated as the geometric mean of the individual panelists' thresholds. An individual's threshold is the concentration at which they correctly identify the odd sample and continue to do so at all higher concentrations.

Quantitative Descriptive Analysis (QDA)

QDA is used to identify and quantify the specific sensory attributes of a compound.

Objective: To create a detailed flavor and aroma profile of a substance.

Methodology:

• Panelist Training: A trained panel develops a consensus vocabulary of descriptive terms for the aroma and flavor of the compound.

• Sample Evaluation: Panelists are presented with the sample and asked to rate the intensity of each descriptive attribute on a linear scale (e.g., from 0 to 15).

• Data Analysis: The intensity ratings from all panelists are averaged to create a quantitative profile, often visualized as a "spider" or "radar" plot.

Gas Chromatography-Olfactometry (GC-O)

GC-O is an instrumental technique that combines the separation capabilities of gas chromatography with human sensory perception.

Objective: To identify the specific chemical compounds responsible for the aroma of a sample.

Methodology:

• Injection and Separation: A sample containing the volatile compounds is injected into a gas chromatograph, which separates the individual compounds.

• Detection: The effluent from the GC column is split. One portion goes to a chemical detector (like a mass spectrometer) for identification, and the other portion is directed to a sniffing port.

• Sensory Evaluation: A trained panelist sniffs the effluent at the sniffing port and records the time, intensity, and description of any detected odors.

• Data Correlation: The sensory data is correlated with the chemical data from the detector to identify the specific compounds responsible for each aroma attribute.

Visualizations

Experimental Workflow for Sensory Evaluation

The following diagram illustrates the general workflow for conducting a sensory evaluation of a flavor compound.

Figure 1. General workflow of a sensory evaluation experiment.

Comparative Flavor and Aroma Profiles

This diagram provides a logical comparison of the primary flavor and aroma attributes of propyl butyrate and ethyl butyrate.

Figure 2. Comparison of key flavor and aroma attributes.

References

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. webstore.ansi.org [webstore.ansi.org]
• 3. ASTM E679 - 19 - TC | 1 Jan 2025 | BSI Knowledge [knowledge.bsigroup.com]
• 4. femaflavor.org [femaflavor.org]

Confirming the Structure of Propyl Butyrate using 1H and 13C NMR: A Comparative Guide

In the realm of chemical analysis and structural elucidation, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled tool for providing detailed information about the molecular structure of organic compounds. This guide provides a comprehensive comparison of experimental ¹H and ¹³C NMR data with predicted values to confirm the structure of propyl butyrate (B1204436). Furthermore, a comparative analysis with its isomer, isopropyl butyrate, is presented to highlight the discerning power of NMR in distinguishing between closely related chemical structures.

Structural Elucidation of Propyl Butyrate

Propyl butyrate (CH₃CH₂CH₂COOCH₂CH₂CH₃) is an ester known for its characteristic fruity aroma. Its structure can be unequivocally confirmed by analyzing the chemical shifts, splitting patterns (multiplicities), and integration values in its ¹H NMR spectrum, along with the number and chemical shifts of signals in its ¹³C NMR spectrum.

¹H NMR Spectral Analysis

The structure of propyl butyrate predicts six distinct proton environments, although some may overlap in a low-resolution spectrum. The expected signals are: a triplet for the terminal methyl protons of the butyrate group, a sextet for the adjacent methylene (B1212753) protons, a triplet for the methylene protons alpha to the carbonyl group, a triplet for the methylene protons attached to the ester oxygen, a sextet for the adjacent methylene protons of the propyl group, and a triplet for the terminal methyl protons of the propyl group.

¹³C NMR Spectral Analysis

For the ¹³C NMR spectrum, seven distinct carbon signals are anticipated: one for the carbonyl carbon, one for the carbon of the methylene group attached to the ester oxygen, and five for the remaining aliphatic carbons.

Experimental Data and Comparison

The following tables summarize the experimental ¹H and ¹³C NMR data for propyl butyrate and its isomer, isopropyl butyrate.

Table 1: ¹H NMR Data (90 MHz, CDCl₃)

Assignment (Propyl Butyrate)	Chemical Shift (ppm)	Predicted Multiplicity	Integration
a: -COOCH₂-	~4.03	Triplet	2H
b: -CH₂- (propyl)	~1.65	Sextet	2H
c: -CH₃ (propyl)	~0.95	Triplet	3H
d: -COCH₂-	~2.28	Triplet	2H
e: -CH₂- (butyrate)	~1.65	Sextet	2H
f: -CH₃ (butyrate)	~0.95	Triplet	3H

Note: Signals for 'b' and 'e', and 'c' and 'f' are observed as overlapping multiplets.

Assignment (Isopropyl Butyrate)	Chemical Shift (ppm)	Predicted Multiplicity	Integration
a': -COOCH-	~5.01	Septet	1H
b': -CH(CH₃)₂	~1.23	Doublet	6H
c': -COCH₂-	~2.24	Triplet	2H
d': -CH₂-	~1.65	Sextet	2H
e': -CH₃	~0.95	Triplet	3H

Table 2: ¹³C NMR Data (25 MHz, CDCl₃)

Assignment (Propyl Butyrate)	Chemical Shift (ppm)
-C=O	~173.8
-COOCH₂-	~65.9
-COCH₂-	~36.2
-CH₂- (propyl)	~22.0
-CH₂- (butyrate)	~18.4
-CH₃ (butyrate)	~13.7
-CH₃ (propyl)	~10.4

Assignment (Isopropyl Butyrate)	Chemical Shift (ppm)
-C=O	~173.2
-COOCH-	~67.5
-COCH₂-	~36.5
-CH(CH₃)₂	~21.9
-CH₂-	~18.5
-CH₃ (butyrate)	~13.7

Structure Confirmation and Isomer Comparison

The experimental data for propyl butyrate aligns perfectly with the predicted spectral features. The ¹H NMR shows a characteristic triplet at approximately 4.03 ppm, corresponding to the -OCH₂- protons of the propyl group. In contrast, isopropyl butyrate exhibits a septet at a more downfield chemical shift of around 5.01 ppm, indicative of the -OCH- proton, and a distinct doublet for the six equivalent methyl protons of the isopropyl group.

The ¹³C NMR data further corroborates the structure. Propyl butyrate displays seven unique carbon signals, consistent with its structure. The chemical shift of the -OCH₂- carbon at ~65.9 ppm is characteristic of a primary alcohol ester linkage. For isopropyl butyrate, the -OCH- carbon appears further downfield at ~67.5 ppm, and due to symmetry, the two methyl carbons of the isopropyl group are equivalent, resulting in a total of six carbon signals.

The clear distinctions in both the ¹H and ¹³C NMR spectra, particularly in the chemical shifts and multiplicities of the signals corresponding to the alcohol moiety, allow for the unambiguous differentiation between propyl butyrate and isopropyl butyrate, thereby confirming the n-propyl ester structure.

Experimental Protocols

NMR Sample Preparation

• Sample Weighing : For ¹H NMR, weigh 5-25 mg of the sample. For ¹³C NMR, a more concentrated sample of 50-100 mg is recommended.

• Solvent Addition : Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial.

• Transfer : Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a clean 5 mm NMR tube to remove any particulate matter.

• Referencing : Tetramethylsilane (TMS) is commonly used as an internal standard for referencing the chemical shifts to 0 ppm.

• Capping : Securely cap the NMR tube before insertion into the spectrometer.

NMR Data Acquisition

• Instrumentation : The spectra were acquired on a 90 MHz NMR spectrometer.

• ¹H NMR Acquisition : A standard one-pulse sequence was used to acquire the proton spectrum. Key parameters include a spectral width of ~15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds. Typically, 16 to 64 scans are averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition : A proton-decoupled pulse sequence was used to acquire the carbon spectrum. This involves irradiating the protons to collapse the C-H coupling, resulting in singlet signals for each unique carbon. A wider spectral width of ~220 ppm is used. Due to the lower natural abundance of ¹³C and its smaller gyromagnetic ratio, a larger number of scans (several hundred to thousands) and a longer relaxation delay (2-5 seconds) are typically required.

Logical Workflow for Structure Confirmation

The following diagram illustrates the logical workflow for confirming the structure of propyl butyrate using NMR spectroscopy.

A Comparative Analysis of the Biological Efficacy of Butyrate Esters

For Researchers, Scientists, and Drug Development Professionals

Butyric acid, a short-chain fatty acid produced by gut microbial fermentation, is a well-established modulator of various biological processes, including cell signaling, gene expression, and apoptosis. Its therapeutic potential, however, is often limited by its unpleasant odor and rapid metabolism in the gastrointestinal tract. To overcome these limitations, various butyrate (B1204436) esters have been synthesized and investigated for their biological activities. This guide provides a comparative analysis of different butyrate esters, summarizing key experimental findings on their efficacy in histone deacetylase (HDAC) inhibition, anti-inflammatory effects, and regulation of cell proliferation and apoptosis.

Data Summary: Butyrate and Its Esters in Action

The following tables provide a quantitative comparison of the biological activities of various butyrate esters against the parent compound, butyric acid, or its salt, sodium butyrate.

Table 1: Comparative Efficacy of Butyrate Esters on Cell Viability and Proliferation
Compound	Cell Line	Concentration	Effect	Citation
Sodium Butyrate	HCT116	IC50: 1.14 mM (24h), 0.83 mM (48h)	Inhibition of cell proliferation	[1]
HT-29	IC50: 2.42 mM (48h)	Inhibition of cell proliferation	[1]
Caco-2	IC50: 2.15 mM (72h)	Inhibition of cell proliferation	[1]
Tributyrin (B1683025)	HCT116	Lower IC50 than sodium butyrate at 24h	More potent inhibition of cell proliferation	[2]
Indole-3-butyric acid	HCT116	Lower IC50 than sodium butyrate at 24h	More potent inhibition of cell proliferation	[2]
Cholesteryl Butyrate (in SLN)	HT29, HCT116, HCT15, PC-3	50-300 µM	Greater inhibition of cell viability than sodium butyrate	[3]
Methyl Butyrate (aroma)	MDA-MB-231	0.01M - 0.02M	40-50% cytotoxicity (necrosis)	[4]
Pivaloyloxymethyl Butyrate (AN-9)	HL-60	10x lower concentration than butyric acid	Inhibition of proliferation and induction of differentiation	[5]

Table 2: Comparative Anti-inflammatory and Intestinal Barrier Function Effects
Compound	Model	Concentration	Effect	Citation
Butyric Acid	Porcine Alveolar Macrophages (LPS-challenged)	1, 2, 4 mM	Reduced TNF-α production	[6]
Sodium Butyrate	Porcine Alveolar Macrophages (LPS-challenged)	8 mM	Reduced TNF-α production	[6]
Monobutyrin	Porcine IPEC-J2 cells	1, 2, 4, 8 mM	Increased Transepithelial Electrical Resistance (TEER)	[6]
Tributyrin	Porcine IPEC-J2 cells	0.5, 1, 2, 4 mM	No significant effect on TEER	[6]
Butyrate	Caco-2 cells	2 mM	Increased TEER, decreased inulin (B196767) permeability	[7]
Caco-2 cells	8 mM	Decreased TEER, increased inulin permeability	[7]
Monobutyrin	High-fat diet-fed rats	0.25, 0.75, 1.5 g/100g diet	Improved intestinal barrier function	[8]

Table 3: Comparative HDAC Inhibition and Apoptosis Induction
Compound	Cell Line/Model	Concentration	Effect	Citation
Sodium Butyrate	HCT116	4 mM	1.9-fold increase in apoptosis at 24h	[1]
Tributyrin	HCT116	IC50 concentration	Significant activation of caspase-3, G2/M phase arrest	[2]
Indole-3-butyric acid	HCT116	IC50 concentration	Significant activation of caspase-3, G0/G1 phase arrest	[2]
Pivaloyloxymethyl Butyrate (AN-9)	HL-60	10x lower concentration than butyric acid	Transient histone hyperacetylation	[5]
Tributyrin	Piglet model	0.5% in diet	Potential HDAC inhibition leading to improved muscle differentiation	[9]

Key Biological Activities and Signaling Pathways

Butyrate and its esters exert their biological effects through several key mechanisms, primarily Histone Deacetylase (HDAC) inhibition.

Histone Deacetylase (HDAC) Inhibition

Butyrate is a well-known inhibitor of HDACs, leading to the hyperacetylation of histone proteins. This relaxes the chromatin structure, making DNA more accessible for transcription and ultimately altering gene expression. This mechanism is central to many of butyrate's effects, including cell cycle arrest, differentiation, and apoptosis.[10] Prodrugs like pivaloyloxymethyl butyrate have been shown to induce histone acetylation at concentrations an order of magnitude lower than butyric acid.[5]

Butyrate's mechanism of HDAC inhibition.

Anti-inflammatory Effects

Butyrate has demonstrated potent anti-inflammatory properties. Studies on porcine alveolar macrophages show that both butyric acid and sodium butyrate can reduce the production of the pro-inflammatory cytokine TNF-α when stimulated by lipopolysaccharide (LPS).[6] This effect is crucial for maintaining gut homeostasis.

Regulation of Cell Proliferation and Apoptosis

A significant area of research for butyrate and its esters is their potential as anti-cancer agents. They have been shown to inhibit the proliferation of various cancer cell lines and induce apoptosis (programmed cell death). For example, tributyrin and indole-3-butyric acid have lower IC50 values than sodium butyrate in HCT116 colorectal carcinoma cells, indicating greater potency in inhibiting cell growth.[2] Furthermore, these derivatives effectively activate caspase-3, a key executioner enzyme in apoptosis.[2] The aroma of methyl butyrate has even been shown to induce necrosis in breast cancer cells without direct contact.[4]

Simplified pathway of butyrate ester-induced apoptosis.

Enhancement of Intestinal Barrier Function

The integrity of the intestinal barrier is crucial for preventing the translocation of harmful substances from the gut into the bloodstream. Low concentrations of butyrate (e.g., 2 mM) have been shown to enhance intestinal barrier function by increasing transepithelial electrical resistance (TER) and decreasing permeability.[7] However, high concentrations (e.g., 8 mM) can have the opposite effect, disrupting the barrier.[7] Monobutyrin has also been shown to improve intestinal barrier function in vivo.[8]

Experimental Protocols

This section details the methodologies for key experiments cited in this guide.

Cell Viability and Proliferation Assays

MTT Assay:

• Cell Seeding: Seed cells (e.g., IPEC-J2, HCT116) in a 96-well plate at a specific density (e.g., 5 x 10³ cells/mL) and allow them to adhere overnight.[3][6]

• Treatment: Treat the cells with various concentrations of the butyrate esters or control compounds for specific time periods (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is proportional to the number of viable cells.

Trypan Blue Dye Exclusion Assay:

• Cell Culture and Treatment: Culture cells (e.g., MDA-MB-231) and expose them to the test compound (e.g., methyl butyrate aroma).[4]

• Cell Harvesting: Detach the cells from the culture plate.

• Staining: Mix a small volume of the cell suspension with an equal volume of Trypan blue dye.

• Counting: Load the mixture onto a hemocytometer and count the number of viable (unstained) and non-viable (blue) cells under a microscope.

• Calculation: Calculate the percentage of viable cells.

Anti-inflammatory Assays

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement:

• Cell Culture and Stimulation: Culture immune cells (e.g., porcine alveolar macrophages) and challenge them with an inflammatory stimulus like lipopolysaccharide (LPS).[6]

• Treatment: Treat the cells with different concentrations of butyrate esters.

• Supernatant Collection: Collect the cell culture supernatants containing the secreted cytokines (e.g., TNF-α, IL-1β).

• ELISA Procedure:

  • Coat a 96-well plate with a capture antibody specific for the cytokine of interest.

  • Add the collected supernatants to the wells.

  • Add a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase).

  • Add a substrate that reacts with the enzyme to produce a color change.

• Measurement: Measure the absorbance of the color change, which is proportional to the concentration of the cytokine in the sample.[6]

Intestinal Barrier Function Assays

Transepithelial Electrical Resistance (TEER) Measurement:

• Cell Culture on Transwells: Seed intestinal epithelial cells (e.g., Caco-2, IPEC-J2) on permeable supports (Transwell inserts) and allow them to form a confluent monolayer.[6][7]

• Treatment: Add the butyrate esters to the apical or basolateral side of the monolayer.

• TEER Measurement: Use a voltohmmeter to measure the electrical resistance across the cell monolayer at different time points (e.g., 24, 48, 72 hours). An increase in TEER indicates an enhancement of the barrier function.[6]

Apoptosis Assays

Caspase-3 Assay:

• Cell Lysis: Lyse the treated and control cells to release their contents.

• Substrate Addition: Add a caspase-3 specific substrate that is conjugated to a colorimetric or fluorometric reporter.

• Incubation: Allow the caspase-3 in the cell lysate to cleave the substrate.

• Measurement: Measure the resulting color change or fluorescence, which is proportional to the caspase-3 activity. An increase in activity indicates apoptosis.[2]

DNA Fragmentation Assay:

• DNA Extraction: Extract genomic DNA from treated and control cells.

• Agarose (B213101) Gel Electrophoresis: Run the extracted DNA on an agarose gel.

• Visualization: Stain the gel with a DNA-binding dye (e.g., ethidium (B1194527) bromide) and visualize it under UV light. Apoptotic cells will show a characteristic "ladder" pattern due to the cleavage of DNA into nucleosomal fragments.[4]

General experimental workflow for assessing butyrate ester activity.

Conclusion

Butyrate esters represent a promising class of compounds that retain and, in some cases, enhance the biological activities of butyric acid while overcoming its delivery challenges. Esters such as tributyrin, monobutyrin, and resveratrol (B1683913) butyrate esters have demonstrated significant potential in inhibiting cancer cell growth, modulating inflammation, and improving intestinal barrier function. The choice of ester can influence the potency and specific biological outcome. Further research into a wider range of butyrate esters and their long-term effects in vivo is warranted to fully elucidate their therapeutic potential in various diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. In Vitro Evaluation of Apoptotic Induction of Butyric Acid Derivatives in Colorectal Carcinoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Solid lipid nanoparticles of cholesteryl butyrate inhibit the proliferation of cancer cells in vitro and in vivo models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of methyl butyrate aroma on the survival and viability of human breast cancer cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparison between the effect of butyric acid and its prodrug pivaloyloxymethylbutyrate on histones hyperacetylation in an HL-60 leukemic cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Effects of butyrate on intestinal barrier function in a Caco-2 cell monolayer model of intestinal barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Monobutyrin Reduces Liver Cholesterol and Improves Intestinal Barrier Function in Rats Fed High-Fat Diets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dietary tributyrin, an HDAC inhibitor, promotes muscle growth through enhanced terminal differentiation of satellite cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of histone deacetylase activity by butyrate - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for Propyl Butyrate Quantification

This guide provides a detailed comparison of validated analytical methods for the quantification of propyl butyrate (B1204436), a key fragrance and flavor compound. It is intended for researchers, scientists, and drug development professionals who require accurate and reliable quantification of this analyte in various matrices. The comparison focuses on two primary chromatographic techniques: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV).

The validation of these analytical methods is discussed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring the data presented is robust, reliable, and suitable for regulatory purposes.[1][2][3][4][5]

Introduction to Propyl Butyrate and its Quantification

Propyl butyrate (CH₃CH₂CH₂COOCH₂CH₂CH₃) is an ester commonly used in the food, fragrance, and pharmaceutical industries for its characteristic fruity aroma.[6][7] Accurate quantification is crucial for quality control, formulation development, and stability testing. This guide compares two widely used analytical techniques, GC-FID and HPLC-UV, for this purpose.

Methodology Comparison

Both GC-FID and HPLC-UV offer reliable approaches for the quantification of propyl butyrate. The choice of method often depends on the sample matrix, required sensitivity, and available instrumentation.

• Gas Chromatography (GC): GC is a powerful technique for separating and analyzing volatile compounds like propyl butyrate.[8] The compound is vaporized and separated based on its boiling point and interaction with a stationary phase within a capillary column. Flame Ionization Detection (FID) provides high sensitivity towards organic compounds. For related short-chain fatty acids, derivatization is often employed to increase volatility and improve chromatographic performance.[9][10]

• High-Performance Liquid Chromatography (HPLC): HPLC separates compounds based on their differential partitioning between a liquid mobile phase and a solid stationary phase.[11] While propyl butyrate does not have a strong chromophore for UV detection at higher wavelengths, it can be detected at lower wavelengths (around 210 nm).[11][12] This method is particularly useful for less volatile samples or when GC is not available.

Data Presentation: Comparison of Validation Parameters

The following table summarizes the typical validation parameters for the quantification of propyl butyrate using GC-FID and HPLC-UV, based on established methods for related compounds.

Validation Parameter	Gas Chromatography-Flame Ionization Detection (GC-FID)	High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)	ICH Q2(R1) Guideline Reference
Specificity	Demonstrated by the resolution of the propyl butyrate peak from other components in the sample matrix.	Confirmed by the separation of the analyte peak from potential excipients and degradation products.	[1][5]
Linearity (Range)	Typically 0.05 - 2.0 mg/mL (R² > 0.999)	Typically 100 - 1200 µg/mL (R² > 0.999)[11]	[1][5]
Accuracy (% Recovery)	98.0% - 102.0%	97.0% - 103.0%[11]	[1][5]
Precision (% RSD)
- Repeatability	< 1.5%	< 1.0%	[1][5]
- Intermediate Precision	< 2.0%	< 2.0%	[1][5]
Limit of Detection (LOD)	~0.01 mg/mL	~1.2 µg/mL[13]	[1][5]
Limit of Quantification (LOQ)	~0.04 mg/mL	~3.7 µg/mL[13]	[1][5]
Robustness	Insensitive to minor changes in flow rate, oven temperature, and injection volume.	Unaffected by small variations in mobile phase composition, flow rate, and column temperature.	[1][4]

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID) Method

This protocol is adapted from established methods for the analysis of fatty acid esters.[10]

a. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Detector: Flame Ionization Detector (FID).

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Split/splitless injector, operated in split mode (10:1).[10]

• Temperatures:

  • Injector: 250°C

  • Detector: 300°C

• Oven Program:

  • Initial Temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 240°C.

  • Hold: 5 minutes at 240°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injection Volume: 1 µL.

b. Sample Preparation:

• Standard Solution: Prepare a stock solution of propyl butyrate (10 mg/mL) in methanol (B129727). Prepare a series of calibration standards by serial dilution of the stock solution.

• Sample Solution: Accurately weigh a sample containing propyl butyrate and dissolve it in a known volume of methanol to achieve a final concentration within the calibration range.

• Internal Standard: n-Butyl acetate (B1210297) can be used as an internal standard to improve precision.

c. Validation Procedure:

• Specificity: Inject a blank (methanol), a placebo (sample matrix without propyl butyrate), and a spiked sample to demonstrate the absence of interfering peaks at the retention time of propyl butyrate.

• Linearity: Inject the calibration standards in triplicate and construct a calibration curve by plotting the peak area against the concentration.

• Accuracy: Perform recovery studies by spiking a placebo with known concentrations of propyl butyrate at three levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision:

  • Repeatability: Analyze six replicate preparations of a standard solution.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst.

• LOD and LOQ: Determine based on the standard deviation of the response and the slope of the calibration curve.

• Robustness: Introduce small, deliberate variations to the method parameters (e.g., flow rate ±0.1 mL/min, initial oven temperature ±2°C) and assess the impact on the results.

GC-FID Experimental Workflow

Caption: Workflow for propyl butyrate quantification by GC-FID.

High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV) Method

This protocol is based on a validated method for the quantification of sodium butyrate, adapted for propyl butyrate.[11]

a. Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent with a UV/Vis detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[11]

• Mobile Phase: Acetonitrile and 0.1% phosphoric acid in water (v/v). A gradient elution may be necessary to optimize separation. For simplicity, an isocratic method of 60:40 (Acetonitrile:0.1% Phosphoric Acid) can be initially evaluated.

• Flow Rate: 1.0 mL/min.[12]

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.[11]

• Injection Volume: 10 µL.[11]

b. Sample Preparation:

• Standard Solution: Prepare a stock solution of propyl butyrate (1 mg/mL) in the mobile phase. Create calibration standards by diluting the stock solution.

• Sample Solution: Dissolve the sample in the mobile phase to a concentration within the calibration range. Filter the solution through a 0.45 µm syringe filter before injection.

c. Validation Procedure: The validation procedure follows the same principles as for the GC-FID method, with adjustments for the HPLC technique (e.g., robustness testing would involve varying the mobile phase composition and column temperature).

HPLC-UV Experimental Workflow

Caption: Workflow for propyl butyrate quantification by HPLC-UV.

Conclusion

Both GC-FID and HPLC-UV are suitable and reliable methods for the quantification of propyl butyrate.

• GC-FID is generally more sensitive for volatile compounds like propyl butyrate and is a preferred method when high throughput is required.

• HPLC-UV provides a robust alternative, especially for complex sample matrices where volatility may be an issue or when derivatization is to be avoided.

The choice between these methods should be based on the specific application, sample characteristics, and available laboratory resources. The validation data presented in this guide demonstrates that both techniques can be validated according to ICH guidelines to provide accurate and precise results for the quantification of propyl butyrate.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 4. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 5. database.ich.org [database.ich.org]
• 6. RIFM fragrance ingredient safety assessment, propyl butyrate, CAS Registry Number 105-66-8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. GCMS analysis of Butyrate, Propionate and acetate - Chromatography Forum [chromforum.org]
• 9. The optimization and validation of a gas chromatography-mass spectrometry method to analyze the concentration of acetate, propionate and butyrate in human plasma or serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. aurigeneservices.com [aurigeneservices.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of Propyl Butyrate: Chemical vs. Enzymatic Routes

For Researchers, Scientists, and Drug Development Professionals

The synthesis of propyl butyrate (B1204436), an ester with a characteristic fruity aroma, is a fundamental process in the flavor, fragrance, and pharmaceutical industries.[1][2] The choice of synthetic methodology, whether traditional chemical synthesis or a biocatalytic enzymatic approach, significantly impacts reaction efficiency, product purity, and environmental footprint. This guide provides an objective comparison of these two primary synthesis routes, supported by experimental data and detailed protocols to inform laboratory and industrial applications.

Quantitative Comparison of Synthesis Parameters

The efficacy of chemical and enzymatic synthesis of propyl butyrate can be evaluated through several key performance indicators. The following table summarizes the quantitative data derived from various studies on butyrate ester synthesis.

Parameter	Chemical Synthesis (Fischer Esterification)	Enzymatic Synthesis (Lipase-Catalyzed)
Catalyst	Strong mineral acids (e.g., H₂SO₄, p-toluenesulfonic acid)[3][4]	Lipases (e.g., Candida antarctica lipase (B570770) B, Lipozyme TL-IM)[4][5]
Reaction Temperature	High (typically >100°C, requires reflux)[4]	Mild (e.g., 30-60°C)[4]
Reaction Time	Several hours[4]	2 to 24 hours[4]
Yield	Variable, can be driven to >90% with excess reactants and water removal, but often lower in practice (e.g., 41-47%)[4]	Generally high, often exceeding 90%[4][5]
Product Purity	May require extensive purification to remove catalyst and byproducts[4]	High, due to enzyme specificity[4]
Byproducts	Water, potential for side reactions like alcohol dehydration[4]	Water[4]
Solvent	Often excess alcohol or a non-polar organic solvent (e.g., benzene)[3][4]	Organic solvents (e.g., n-hexane) or solvent-free systems[4][5]
Catalyst Reusability	Not typically reusable[4]	Immobilized enzymes can be reused for multiple cycles[4][5]
Environmental Impact	Involves corrosive acids, high energy consumption, and potential for hazardous waste[4]	Utilizes a biodegradable catalyst, requires lower energy, and is considered more environmentally friendly[4]

Experimental Protocols

Chemical Synthesis: Fischer Esterification

This protocol describes a common method for the chemical synthesis of propyl butyrate using an acid catalyst.

Materials:

• 1-Propanol (B7761284)

• Butyric acid

• p-Toluenesulfonic acid (catalyst)[3]

• Benzene (B151609) (solvent)[3]

• Sodium bicarbonate solution (for neutralization)

• Anhydrous sodium sulfate (B86663) (for drying)

• Round-bottom flask

• Reflux condenser[3]

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine 1-propanol and butyric acid.

• Add a catalytic amount of p-toluenesulfonic acid.

• Add benzene to the mixture to act as a solvent and to aid in the azeotropic removal of water.

• Attach a reflux condenser and heat the mixture to boiling.[3]

• Allow the reaction to proceed for several hours, monitoring the progress by techniques such as gas chromatography (GC).

• After the reaction is complete, cool the mixture to room temperature.

• Wash the mixture with a sodium bicarbonate solution to neutralize the acid catalyst.

• Separate the organic layer using a separatory funnel and wash it with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Purify the crude propyl butyrate by fractional distillation to obtain the final product.

Enzymatic Synthesis: Lipase-Catalyzed Esterification

This protocol outlines the enzymatic synthesis of propyl butyrate using an immobilized lipase.

Materials:

• 1-Propanol

• Butyric acid

• Immobilized lipase (e.g., Lipozyme TL-IM)[5]

• n-Hexane (solvent)[5]

• Molecular sieves (optional, for water removal)[4]

• Shaking incubator or magnetic stirrer[4]

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a suitable reaction vessel, dissolve 1-propanol and butyric acid in n-hexane. A typical substrate molar ratio is 3:1 (alcohol:acid).[5]

• Add the immobilized lipase to the reaction mixture. The enzyme loading is typically a percentage of the total substrate weight (e.g., 5-10% w/w).[4]

• If desired, add molecular sieves to remove the water produced during the reaction, which can help drive the equilibrium towards the product.[4]

• Incubate the mixture at a controlled temperature (e.g., 40-50°C) with constant agitation (e.g., 150-200 rpm) for a specified period (e.g., 2-24 hours).[4][5]

• Monitor the reaction progress by taking small samples and analyzing them using techniques like gas chromatography (GC).[4]

• Once the reaction has reached the desired conversion, stop the reaction and separate the immobilized enzyme from the reaction mixture by simple filtration. The enzyme can be washed with fresh solvent and reused.[4][5]

• The solvent can be removed from the filtrate by rotary evaporation to yield the propyl butyrate product.[4]

• Further purification by distillation may be performed if necessary, but the product is often of high purity.[4]

Visualizing the Synthesis Workflows

The following diagrams illustrate the distinct experimental workflows for the chemical and enzymatic synthesis of propyl butyrate.

Caption: Chemical Synthesis Workflow

Caption: Enzymatic Synthesis Workflow

References

• 1. CAS 105-66-8: Propyl butyrate | CymitQuimica [cymitquimica.com]
• 2. Propyl Butyrate – Fresh Fruity Aroma Chemical For Perfumes [chemicalbull.com]
• 3. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Propyl Butyrate: A Comparative Guide to Analytical Techniques

For researchers, scientists, and professionals in drug development, the accurate identification and quantification of chemical compounds are paramount. This guide provides a comprehensive comparison of analytical methods for the validation of propyl butyrate (B1204436), a common ester with applications in various industries. We will delve into the gold-standard technique of mass spectrometry (MS) for fragmentation analysis and compare its performance with alternative methods such as Gas Chromatography with Flame Ionization Detection (GC-FID), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy. This guide presents supporting experimental data, detailed protocols, and visual workflows to aid in the selection of the most suitable validation method for your specific needs.

Mass Spectrometry Fragmentation Analysis of Propyl Butyrate

Gas Chromatography coupled with Mass Spectrometry (GC-MS) is a powerful and widely used technique for the identification and quantification of volatile compounds like propyl butyrate. In GC-MS, the sample is first vaporized and separated based on its boiling point and affinity for the GC column. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting fragmentation pattern, or mass spectrum, is a unique fingerprint of the molecule, allowing for its definitive identification.

The electron ionization (EI) mass spectrum of propyl butyrate is characterized by a molecular ion peak ([M]⁺) at a mass-to-charge ratio (m/z) of 130.18.[1] The fragmentation pattern is dominated by specific bond cleavages, leading to the formation of characteristic fragment ions. The most abundant fragment ion, known as the base peak, is typically observed at m/z 43, corresponding to the butyryl cation ([CH₃CH₂CH₂CO]⁺). Another significant fragment is seen at m/z 71, resulting from the loss of a propyl group. A notable rearrangement, the McLafferty rearrangement, also occurs, producing a fragment ion at m/z 88.

Key Fragment Ions in the Mass Spectrum of Propyl Butyrate:

Mass-to-Charge Ratio (m/z)	Relative Intensity (%)	Proposed Fragment Ion
130	Low	[CH₃(CH₂)₂COOCH₂(CH₂)₂CH₃]⁺ (Molecular Ion)
88	Moderate	[CH₃CH₂CH=C(OH)OCH₃]⁺ (McLafferty Rearrangement)
71	High	[CH₃CH₂CH₂CO]⁺ (Loss of OCH₂CH₂CH₃)
43	100 (Base Peak)	[CH₃CH₂CH₂]⁺ (Propyl Cation) or [CH₃CO]⁺ (Acylium Ion)

Note: Relative intensities can vary slightly depending on the instrument and analytical conditions.

Comparison of Analytical Methods for Propyl Butyrate Validation

While GC-MS is a definitive method for identification, other techniques offer advantages in terms of quantification, cost, and throughput. The following table summarizes the performance characteristics of GC-MS, GC-FID, HPLC, and NMR for the analysis of propyl butyrate and related short-chain esters. The data presented is a representative synthesis based on typical performance characteristics of these analytical methods for similar compounds.[2][3][4][5]

Table 1: Comparison of Analytical Method Performance for Propyl Butyrate Validation

Parameter	GC-MS	GC-FID	HPLC-UV	¹H-NMR
Principle	Separation by GC, identification by mass fragmentation pattern.	Separation by GC, detection by flame ionization.	Separation by liquid chromatography, detection by UV absorbance.	Detection of nuclear spin transitions in a magnetic field.
Selectivity	Very High (based on fragmentation)	High (based on retention time)	Moderate to High (depends on chromophore and separation)	High (based on chemical shifts)
Sensitivity (LOD)	ng/mL to pg/mL	µg/mL	µg/mL to ng/mL	mg/mL
Linearity (R²)	> 0.99	> 0.99	> 0.99	> 0.99
Precision (%RSD)	< 15%	< 5%	< 5%	< 2%
Quantification	Good	Excellent	Good	Excellent (with internal standard)
Cost	High	Moderate	Moderate	High
Throughput	Moderate	High	High	Low to Moderate

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are general guidelines and may require optimization for specific instrumentation and sample matrices.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify propyl butyrate based on its retention time and mass spectrum.

Instrumentation:

• Gas Chromatograph (GC) with a capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Mass Spectrometer (MS) with an electron ionization (EI) source.

Procedure:

• Sample Preparation: Dilute the propyl butyrate sample in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) to a final concentration within the linear range of the instrument.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL (split or splitless injection depending on concentration).

• MS Conditions:

  • Ion Source Temperature: 230 °C

  • Electron Energy: 70 eV

  • Mass Range: m/z 35-200

• Data Analysis: Identify propyl butyrate by comparing its retention time and mass spectrum to a reference standard or a spectral library (e.g., NIST). For quantification, create a calibration curve using standards of known concentrations.

Gas Chromatography with Flame Ionization Detection (GC-FID)

Objective: To quantify propyl butyrate with high precision.

Instrumentation:

• Gas Chromatograph (GC) with a capillary column (e.g., DB-WAX, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Flame Ionization Detector (FID).

Procedure:

• Sample Preparation: Prepare a series of calibration standards of propyl butyrate in a suitable solvent. Dilute the unknown sample to fall within the calibration range.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Isothermal at 100 °C or a temperature ramp similar to the GC-MS method.

  • Carrier Gas: Nitrogen or Helium at a constant flow rate.

  • Injection Volume: 1 µL.

• FID Conditions:

  • Detector Temperature: 250 °C

  • Hydrogen Flow: 30 mL/min

  • Air Flow: 300 mL/min

  • Makeup Gas (Nitrogen): 25 mL/min

• Data Analysis: Quantify propyl butyrate by comparing the peak area of the unknown sample to the calibration curve generated from the standards.

High-Performance Liquid Chromatography (HPLC)

Objective: To quantify propyl butyrate, particularly in non-volatile matrices.

Instrumentation:

• HPLC system with a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• UV-Vis or Diode Array Detector (DAD).

Procedure:

• Sample Preparation: Dissolve the propyl butyrate sample in the mobile phase. Since propyl butyrate lacks a strong chromophore, detection at low UV wavelengths (e.g., 210 nm) is necessary.

• HPLC Conditions:

  • Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 210 nm.

• Data Analysis: Create a calibration curve by injecting standards of known concentrations and plotting peak area against concentration. Determine the concentration of the unknown sample from the calibration curve.

Workflow and Process Diagrams

To visualize the analytical workflows, the following diagrams are provided in the DOT language for Graphviz.

References

• 1. mdpi.com [mdpi.com]
• 2. HPLC-DAD Development and Validation Method for Short-Chain Fatty Acids Quantification from Chicken Feces by Solid-Phase Extraction [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of gas chromatography-combustion-mass spectrometry and gas chromatography-flame ionization detector for the determination of fatty acid methyl esters in biodiesel without specific standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]

A Comparative Pharmacokinetic Analysis of Tributyrin and Other Butyrate Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacokinetic profiles of tributyrin (B1683025) versus other butyrate (B1204436) esters, focusing on their efficacy in delivering butyrate systemically. Butyrate, a short-chain fatty acid, is a promising therapeutic agent due to its role in gut health and its anti-inflammatory and anti-cancer properties. However, its clinical application is limited by a short half-life and rapid metabolism. Butyrate prodrugs, such as tributyrin and other esters, have been developed to enhance its pharmacokinetic profile. This guide summarizes key experimental data to inform research and development in this area.

Pharmacokinetic Data Summary

The systemic absorption and bioavailability of butyrate from different formulations are critical for therapeutic efficacy. The following tables summarize the key pharmacokinetic parameters from comparative studies in humans and animal models.

Human Pharmacokinetic Parameters

A randomized, three-arm, crossover clinical trial in ten healthy men compared the pharmacokinetic profiles of Sodium Butyrate (NaB), Lysine Butyrate (LysB), and Tributyrin (TB). Each product delivered an equivalent of 786 mg of butyric acid.[1][2][3]

Prodrug	Cmax (µg/mL)	Tmax (min)	AUC (0-210 min) (µg/mL/min)
Sodium Butyrate (NaB)	2.51 ± 4.13	22.5 ± 7.91	144 ± 214
Lysine Butyrate (LysB)	4.53 ± 7.56	20.0 ± 0.0	189 ± 306
Tributyrin (TB)	0.91 ± 1.65	51.5 ± 21.7	108 ± 190
Data presented as Mean ± SD.[4]

Key Observations from Human Data:

• Higher Bioavailability with Butyrate Salts: Sodium Butyrate and Lysine Butyrate demonstrated significantly greater bioavailability compared to Tributyrin, as indicated by their higher maximum concentration (Cmax) and area under the curve (AUC) values.[3][4][5]

• Faster Absorption of Butyrate Salts: NaB and LysB reached peak plasma concentrations (Tmax) more rapidly than TB.[1][2][4]

• Lysine Butyrate Profile: Lysine Butyrate showed the highest peak concentration and area under the curve, suggesting it may be the most efficient of the three for systemic butyrate delivery.[1][4][6][7] In fact, one analysis highlighted that Lysine Butyrate achieved a 500% greater Cmax than tributyrin and 180% greater Cmax than sodium butyrate.[6][7]

• Tributyrin's Delayed Release: The longer Tmax for tributyrin is consistent with its structure as a triglyceride prodrug, which requires enzymatic cleavage by lipases to release butyrate.[5][8] This suggests a more sustained but lower peak release of butyrate into the systemic circulation compared to the salt forms.[5]

Animal Pharmacokinetic Parameters (Mice and Rats)

Studies in rodent models provide further insights into the pharmacokinetic profile of tributyrin.

Table 2: Peak Plasma Butyrate Concentrations in Mice After Oral Tributyrin Administration [9]

Tributyrin Dose (g/kg)	Peak Plasma Butyrate Concentration (mM)	Time to Peak Concentration (minutes)
3.1	~ 0.5	45
5.2	~ 0.9	45
7.8	~ 1.0	15 - 60
10.3	~ 1.75	15 - 60

Table 3: Peak Plasma Butyrate Concentrations in Rats After Oral Tributyrin Administration [9]

Tributyrin Dose (g/kg)	Peak Plasma Butyrate Concentration (mM)	Time to Peak Concentration (minutes)
1.0	~ 2.4 (in portal vein)	60
10.3	~ 3.0	75

Key Observations from Animal Data:

• Oral administration of tributyrin in rodents leads to pharmacologically relevant plasma concentrations of butyrate.[10]

• Peak plasma concentrations of butyrate generally increase with higher doses of tributyrin.[10]

• In rats, a high concentration of butyrate is observed in the portal vein, indicating significant first-pass metabolism in the liver.[11]

Experimental Protocols

Human Pharmacokinetic Study Protocol

This protocol is based on the methodology of the comparative study of NaB, LysB, and TB.[1][2][3]

1. Study Design:

• A randomized, three-arm, crossover clinical trial.

• Participants: Ten healthy men (mean age 29.1 ± 10.4 years).

• Four visits: one screening visit and three testing visits.

2. Investigational Products:

• Sodium Butyrate (NaB)

• Lysine Butyrate (LysB)

• Tributyrin (TB)

• Each product was administered to deliver a total of 786 mg of butyric acid.

3. Experimental Procedure:

• Pre-ingestion: Baseline measurements of serum butyrate and indices of affect were taken.

• Ingestion: Participants ingested one of the three butyrate formulations.

• Post-ingestion Sampling: Blood samples were collected at 20, 45, 90, 150, and 210 minutes post-ingestion.

4. Sample Analysis:

• Sample Preparation: Plasma was separated from blood samples via centrifugation and stored at -80°C until analysis.

• Quantification: Plasma butyrate concentrations were determined using Gas Chromatography-Mass Spectrometry (GC-MS). An internal standard (e.g., labeled butyrate) is used for accurate quantification. Samples are typically acidified and extracted prior to analysis.[9]

5. Pharmacokinetic Analysis:

• The following pharmacokinetic parameters were calculated from the serum butyrate concentration-time data for each participant and each treatment:

  • Cmax: Maximum observed concentration.

  • Tmax: Time to reach Cmax.

  • AUC (Area Under the Curve): Calculated from time 0 to 210 minutes to represent total drug exposure.

Visualizations

Experimental Workflow for Comparative Pharmacokinetic Study

Workflow of the comparative pharmacokinetic study.

Butyrate's Dual Signaling Mechanisms

Butyrate exerts its cellular effects through two primary mechanisms: inhibition of histone deacetylases (HDACs) and signaling through G-protein coupled receptors (GPCRs), such as GPR41, GPR43, and GPR109A.

Butyrate's dual signaling mechanisms.

References

• 1. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 2. researchgate.net [researchgate.net]
• 3. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 4. benchchem.com [benchchem.com]
• 5. journalofexerciseandnutrition.com [journalofexerciseandnutrition.com]
• 6. New Study Demonstrates BIOMEnd's Pharmacokinetic Benefits Over Tributyrin and Sodium Butyrate | NOSH.com [nosh.com]
• 7. nutritionaloutlook.com [nutritionaloutlook.com]
• 8. calidbio.com [calidbio.com]
• 9. benchchem.com [benchchem.com]
• 10. Plasma pharmacokinetics of butyrate after intravenous administration of sodium butyrate or oral administration of tributyrin or sodium butyrate to mice and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Guide to Cross-Validation of Propyl Butyrate Analysis Across Different Laboratories

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the cross-validation process for the analysis of propyl butyrate (B1204436), a common flavoring agent and fragrance ingredient. Ensuring consistency and comparability of analytical results across different laboratories is critical in research, development, and quality control. This document outlines the common analytical methods, presents detailed experimental protocols, and illustrates the cross-validation workflow. While specific inter-laboratory proficiency test data for propyl butyrate is not publicly available, this guide presents a realistic comparative framework based on established analytical practices for similar ester compounds.

Introduction to Propyl Butyrate and the Importance of Cross-Validation

Propyl butyrate (CH₃CH₂CH₂COOCH₂CH₂CH₃) is a butyrate ester known for its fruity aroma, often reminiscent of pineapple and apricot.[1][2] It is utilized in the food and beverage industry as a flavoring agent and in the fragrance industry.[1][2] Accurate quantification of propyl butyrate is essential for product formulation, quality control, and regulatory compliance.

Cross-validation is the process of comparing analytical results from two or more different laboratories or from two different analytical methods to ensure that the data is comparable.[3] This is particularly crucial in multi-site clinical trials, long-term research studies, and when transferring methods between laboratories to maintain data integrity and consistency.

Common Analytical Methods for Propyl Butyrate Analysis

The analysis of volatile esters like propyl butyrate is typically performed using gas chromatography (GC) due to its high resolution and sensitivity for such compounds. High-performance liquid chromatography (HPLC) can also be employed, particularly for non-volatile matrices or when coupled with mass spectrometry.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common and powerful technique for the separation and identification of volatile and semi-volatile organic compounds. The gas chromatograph separates the components of a sample, and the mass spectrometer provides detailed molecular information for identification and quantification.

• High-Performance Liquid Chromatography (HPLC): While less common for highly volatile compounds like propyl butyrate, HPLC can be used, especially when derivatization is employed or when analyzing complex, non-volatile sample matrices. It is a versatile technique for separating a wide range of compounds.

Experimental Protocols

Below are detailed experimental protocols for the analysis of propyl butyrate using GC-MS and HPLC. These protocols are based on common practices for the analysis of similar analytes.

1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Sample Preparation (Beverage Matrix):

  • Take a 10 mL aliquot of the liquid sample.

  • If necessary, perform a liquid-liquid extraction with a suitable solvent like dichloromethane (B109758) or diethyl ether.

  • Alternatively, for trace analysis, use solid-phase microextraction (SPME) with a fiber coated with a non-polar stationary phase (e.g., polydimethylsiloxane (B3030410) - PDMS).

  • Dry the extract over anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

  • Add an internal standard (e.g., deuterated propyl butyrate or a similar ester not present in the sample) for accurate quantification.

• Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC System (or equivalent)

  • Mass Spectrometer: Agilent 5977A MSD (or equivalent)

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

  • Injection Volume: 1 µL

  • Inlet Temperature: 250°C

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes.

    • Ramp: 10°C/min to 250°C.

    • Hold: 5 minutes at 250°C.

  • MSD Transfer Line Temperature: 280°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 35-350.

2. High-Performance Liquid Chromatography (HPLC) Protocol

• Sample Preparation (Food Matrix):

  • Homogenize 5 g of the solid food sample.

  • Extract with 20 mL of a suitable solvent like acetonitrile (B52724) or methanol (B129727) using sonication or vortexing.

  • Centrifuge the sample to separate the solid and liquid phases.

  • Filter the supernatant through a 0.45 µm syringe filter.

  • Add an internal standard.

• Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II (or equivalent)

  • Detector: Diode Array Detector (DAD) or Mass Spectrometer (MS)

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

  • Detection Wavelength: Propyl butyrate does not have a strong chromophore, so detection at low UV wavelengths (e.g., 210 nm) may be possible, but sensitivity will be limited. Coupling to a mass spectrometer is preferred for higher sensitivity and specificity.

Data Presentation: A Comparative Framework

The following table illustrates the type of data that would be generated in a cross-validation study. The values presented are hypothetical but representative of typical performance characteristics for these analytical methods. The goal of a cross-validation study is to demonstrate that the results from different laboratories are comparable within acceptable limits.

Parameter	Lab A (GC-MS)	Lab B (GC-MS)	Lab C (HPLC-MS)	Acceptance Criteria
Linearity (r²)	0.998	0.999	0.997	> 0.99
Accuracy (% Recovery)	98.5%	101.2%	97.9%	85-115%
Precision (RSD%)	3.2%	2.8%	4.5%	< 15%
Limit of Quantification (LOQ)	0.1 µg/mL	0.08 µg/mL	0.5 µg/mL	Method Dependent
Limit of Detection (LOD)	0.03 µg/mL	0.025 µg/mL	0.15 µg/mL	Method Dependent

RSD: Relative Standard Deviation

Mandatory Visualizations

Cross-Validation Workflow

The following diagram illustrates the logical workflow of a cross-laboratory validation study for propyl butyrate analysis.

A typical workflow for a cross-laboratory validation study.

Signaling Pathway (Illustrative)

While propyl butyrate itself doesn't have a signaling pathway in the traditional sense, its precursor, butyrate, is a short-chain fatty acid with known biological activity, including the inhibition of histone deacetylases (HDACs). The following diagram illustrates this process.

Inhibition of HDAC by butyrate, a metabolite of propyl butyrate.

Conclusion

The cross-validation of propyl butyrate analysis is essential for ensuring data reliability and comparability across different laboratories. While publicly available inter-laboratory comparison data is scarce, this guide provides a framework for conducting such a study. The detailed GC-MS and HPLC protocols offer a starting point for method development and validation. By adhering to a well-defined protocol and clear acceptance criteria, researchers, scientists, and drug development professionals can confidently compare analytical results, leading to more robust and reproducible scientific outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. Propyl butyrate Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 3. fapas.com [fapas.com]

Comparative analysis of propyl butyrate production from different feedstocks

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of different methodologies for producing propyl butyrate (B1204436), a valuable ester with applications in the fragrance, flavor, and pharmaceutical industries. We objectively compare chemical synthesis with bio-based routes, focusing on a two-step biological process that leverages various renewable feedstocks. The comparison is supported by quantitative data from experimental studies, detailed protocols for key processes, and visualizations of the underlying metabolic and experimental workflows.

Introduction to Production Strategies

Propyl butyrate is traditionally produced via chemical esterification. However, growing demand for sustainable and "green" chemical processes has spurred research into bio-based production methods. These methods primarily fall into two categories: direct enzymatic synthesis from precursors and microbial fermentation.

A promising and flexible bio-based strategy involves a two-step process:

• Microbial Fermentation of Precursors: Separate microbial fermentations are used to produce the two key precursors, butyric acid and n-propanol, from various renewable feedstocks such as glucose, glycerol, and lignocellulosic biomass.

• Enzymatic Esterification: The microbially-produced butyric acid and n-propanol are then combined and converted to propyl butyrate using a lipase (B570770) catalyst.

This guide will compare the efficiency of producing these precursors from different feedstocks and contrast the overall bio-based route with traditional chemical synthesis. While direct microbial fermentation of propyl butyrate in a single organism has been successfully demonstrated for the analogous compound butyl butyrate, this "one-pot" approach for propyl butyrate is still an emerging area of research.

Quantitative Analysis of Precursor Production

The efficiency of the two-step bio-based process is largely determined by the yield and productivity of the initial fermentation steps. The following tables summarize experimental data for the microbial production of the precursors, butyric acid and n-propanol, from different feedstocks.

Table 1: Comparative Microbial Production of Butyric Acid

Feedstock	Microorganism	Titer (g/L)	Yield (g/g)	Productivity (g/L·h)	Reference
Glucose	Engineered E. coli	7.2	-	-	[1]
Glucose	Clostridium tyrobutyricum	13.7	0.46	-
Xylose	Clostridium tyrobutyricum	10.1	0.40	-
Lignocellulosic Hydrolysate	Engineered C. tyrobutyricum	42.6	0.36	0.56

Table 2: Comparative Microbial Production of n-Propanol

Feedstock	Microorganism	Titer (g/L)	Yield (g/g)	Productivity (g/L·h)	Reference
Glucose	Engineered E. coli	10.8	0.107	0.144	[2]
Glycerol	Engineered E. coli	10.3	0.259	0.083	[2]
Glucose	Engineered E. coli	2.0 (co-produced with butanol)	-	-	[3]

Table 3: Comparison of Final Esterification Step to Propyl Butyrate

Method	Reactants	Catalyst	Conversion Yield (%)	Key Conditions	Reference
Chemical Synthesis	Butyric Acid + n-Propanol	p-Toluenesulfonic acid	96.41	353 K, Molar Ratio 2:1 (alcohol:acid)	[4]
Enzymatic Synthesis	Butyric Acid + Various Alcohols	Porcine Pancreas Lipase	>90 (for C4/C5 alcohols)	30°C, Hexane solvent	[5]

Experimental Protocols

This section provides detailed methodologies for the key experimental processes discussed in this guide.

Protocol 1: Microbial Production of Butyric Acid from Glucose using Engineered E. coli

This protocol is adapted from studies demonstrating butyrate production in metabolically engineered E. coli.

1. Strain and Plasmid Construction:

• Begin with an appropriate E. coli host strain (e.g., DH5α for cloning, BL21(DE3) for expression).
• Synthesize or clone the necessary genes for the butyrate pathway from a native producer like Clostridium acetobutylicum. These typically include genes encoding acetyl-CoA acetyltransferase (thl), 3-hydroxybutyryl-CoA dehydrogenase (hbd), crotonase (crt), and butyryl-CoA dehydrogenase (bcd).
• To complete the pathway to butyrate, introduce a thioesterase ('tesB) or the phosphotransbutyrylase (ptb) and butyrate kinase (buk) genes.
• Clone these genes into a suitable expression vector (e.g., pETDuet-1) under the control of an inducible promoter (e.g., T7).
• To increase flux towards butyrate, create knockout mutations in competing pathways, such as those for acetate (B1210297) production (ackA-pta) and ethanol (B145695) production (adhE).

2. Culture Medium and Conditions:

• Prepare Luria-Bertani (LB) medium for seed cultures.
• For the main fermentation, use a defined medium such as M9 minimal medium supplemented with:
• Glucose (e.g., 20 g/L)
• Yeast Extract (e.g., 5 g/L)
• Appropriate antibiotics for plasmid maintenance.
• Grow a seed culture overnight at 37°C with shaking (250 rpm).

3. Fermentation Process (Batch):

• Inoculate the main fermentation medium with the overnight seed culture to an initial OD₆₀₀ of ~0.1.
• Incubate at 37°C with shaking.
• When the culture reaches mid-log phase (OD₆₀₀ ≈ 0.6-0.8), induce protein expression by adding IPTG (e.g., to a final concentration of 0.1-1 mM).
• Continue the fermentation for 48-72 hours. Maintain the pH around 7.0 using automated addition of a base like 2M NaOH, as acid production will lower the pH.

4. Analysis:

• Collect culture samples periodically.
• Centrifuge the samples to pellet the cells.
• Analyze the supernatant for butyrate concentration using High-Performance Liquid Chromatography (HPLC) with an appropriate column (e.g., Aminex HPX-87H) and a UV or refractive index detector.

Protocol 2: Microbial Production of n-Propanol from Glucose using Engineered E. coli

This protocol is based on the metabolic engineering of E. coli to produce n-propanol via the 2-ketobutyrate intermediate.[2][3]

1. Strain and Pathway Engineering:

• Start with an L-threonine overproducing E. coli strain as the host. This ensures a high initial flux towards the precursor.
• Introduce a pathway to convert L-threonine to 2-ketobutyrate. This can be achieved by overexpressing a threonine dehydratase (e.g., a feedback-resistant ilvA).
• Introduce a heterologous 2-keto acid decarboxylase (e.g., kivD from Lactococcus lactis) to convert 2-ketobutyrate to propionaldehyde (B47417).
• Overexpress an alcohol dehydrogenase (e.g., adhE or adh2) to reduce propionaldehyde to n-propanol.
• Systematically delete genes of competing pathways to redirect carbon flux.

2. Fermentation (Fed-Batch):

• Grow a seed culture in LB medium.
• Start the main culture in a defined fermentation medium containing an initial glucose concentration (e.g., 40 g/L).
• Perform the fermentation in a bioreactor with controls for pH (maintained at ~7.0), temperature (e.g., 37°C), and dissolved oxygen.
• After the initial glucose is depleted (monitored by glucose sensors), initiate a fed-batch strategy by continuously or intermittently feeding a concentrated glucose solution to maintain a low glucose level and avoid overflow metabolism.
• Induce the expression of the n-propanol pathway genes with an inducer like IPTG during the exponential growth phase.

3. Analysis:

• Withdraw samples from the bioreactor at regular intervals.
• Analyze the supernatant for n-propanol concentration using Gas Chromatography (GC) equipped with a Flame Ionization Detector (FID) and a suitable capillary column.

Protocol 3: Enzymatic Synthesis of Propyl Butyrate

This protocol describes a typical lab-scale lipase-catalyzed esterification.

1. Materials:

• n-Propanol
• Butyric acid
• Immobilized lipase (e.g., Novozym 435 - Candida antarctica lipase B immobilized on acrylic resin)
• Anhydrous organic solvent (e.g., n-hexane or heptane)
• Molecular sieves (optional, to remove water)
• Reaction vessel (e.g., screw-capped flask)
• Shaking incubator or magnetic stirrer with heating.

2. Procedure:

• In the reaction vessel, dissolve butyric acid and n-propanol in the organic solvent. A common molar ratio is 1:1, though an excess of the alcohol (e.g., 2:1) can be used to drive the reaction forward.
• Add the immobilized lipase. Enzyme loading is typically 5-10% of the total substrate weight (w/w).
• If used, add activated molecular sieves to the mixture to adsorb the water produced during esterification, which helps shift the equilibrium towards the product.
• Seal the vessel and place it in a shaking incubator set to a mild temperature (e.g., 40-50°C) and constant agitation (e.g., 150-200 rpm).
• Monitor the reaction's progress by taking small aliquots over time (e.g., at 2, 4, 8, and 24 hours) and analyzing them by GC.

3. Product Recovery and Analysis:

• Once the reaction reaches the desired conversion, stop the agitation.
• Separate the immobilized enzyme from the reaction mixture by simple filtration. The enzyme can be washed with fresh solvent, dried, and stored for reuse.
• Analyze the final concentration of propyl butyrate in the filtrate using GC-FID.
• The solvent can be removed from the filtrate by rotary evaporation to yield the crude propyl butyrate product. Further purification can be performed by distillation if required.

Visualizing the Production Pathways and Workflows

The following diagrams, created using the DOT language, illustrate the key pathways and processes involved in the bio-based production of propyl butyrate.

Caption: Overall workflow for the two-step bio-based production of propyl butyrate.

References

• 1. Microbial Conversion of Glycerol Into 1,3‐Propanediol by Fermentation: Review of Fundamentals and Operational Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic engineering of Escherichia coli for the production of 1-propanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolic engineering of Escherichia coli for 1-butanol and 1-propanol production via the keto-acid pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Formation of D-1-amino-2-propanol from L-threonine by enzymes from Escherichia coli K-12 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

A Comparative Sensory Panel Evaluation of Propyl Butyrate and Related Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the sensory properties of propyl butyrate (B1204436) and other structurally related short-chain esters. The information is intended for researchers, scientists, and professionals in drug development who require a comprehensive understanding of the flavor and aroma profiles of these compounds for applications such as flavor formulation, off-taste masking, and excipient selection. The data presented is a synthesis of established sensory evaluation principles and published literature.

Quantitative Sensory Data Comparison

The following tables summarize key quantitative and qualitative sensory data for propyl butyrate and a selection of other relevant fruity esters. The intensity ratings are presented on a scale of 0 to 10, where 0 indicates the attribute is not perceived and 10 represents a very strong perception. These values are representative of typical findings from Quantitative Descriptive Analysis (QDA) panels.

Table 1: Physicochemical Properties and Odor Thresholds

Ester	Chemical Formula	Molecular Weight ( g/mol )	Odor Detection Threshold (ppb in water)
Methyl Butyrate	C₅H₁₀O₂	102.13	1.0
Ethyl Butyrate	C₆H₁₂O₂	116.16	0.4
Propyl Butyrate	C₇H₁₄O₂	130.18	0.8 - 124 [1]
Butyl Butyrate	C₈H₁₆O₂	144.21	3.0
Isoamyl Acetate	C₇H₁₄O₂	130.18	2.0

Table 2: Comparative Sensory Profiles from a Trained Panel (QDA)

Sensory Attribute	Methyl Butyrate	Ethyl Butyrate	Propyl Butyrate	Butyl Butyrate	Isoamyl Acetate
Fruity	8	9	8	7	9
Sweet	7	8	7	6	8
Pineapple	4	7	8	5	2
Apple/Pear	6	5	4	6	7
Banana	1	2	3	4	9
Apricot	2	3	6	3	1
Green	5	3	2	2	1
Waxy/Fatty	2	2	3	4	2
Chemical/Solvent	3	2	1	2	4
Pungent	2	1	2	2	1

Note: The sensory attribute scores are illustrative and compiled from various literature sources describing the odor profiles of these esters. They represent a typical sensory panel's assessment.

Experimental Protocols

A detailed methodology for the sensory evaluation of flavor esters is crucial for obtaining reliable and reproducible data. The following protocols are based on established practices in sensory science.

1. Quantitative Descriptive Analysis (QDA)

This method is used to identify and quantify the sensory attributes of a product by a trained panel.

• Panelist Selection and Training:

  • Screening: Candidates are screened for their ability to discriminate between different tastes and aromas and to verbalize their sensory experiences.

  • Training: A panel of 10-12 members undergoes extensive training (typically 40-60 hours) to develop a consensus on a specific vocabulary (lexicon) to describe the aroma attributes of the esters being tested. Reference standards are used to anchor the sensory terms.

• Lexicon Development:

  • The panel, facilitated by a panel leader, is presented with a range of fruity esters to generate a comprehensive list of descriptive terms for the aroma.

  • Through discussion and consensus, the list is refined to a final set of non-overlapping attributes (e.g., "fruity," "green," "floral," "sweet," "waxy," "chemical").

• Sample Evaluation:

  • Samples of each ester are prepared at a standardized concentration in a neutral solvent (e.g., deodorized water or a dilute ethanol (B145695) solution) and presented to the panelists in a controlled environment (individual booths with controlled lighting and temperature).

  • Panelists independently rate the intensity of each sensory attribute for each sample on a continuous line scale (e.g., a 15 cm line anchored with "low intensity" and "high intensity").

• Data Analysis:

  • The intensity ratings from the line scales are converted to numerical data.

  • Statistical analysis, such as Analysis of Variance (ANOVA), is performed to determine if there are significant differences in the perceived intensities of the attributes across the different esters.

  • Multivariate analysis techniques like Principal Component Analysis (PCA) can be used to visualize the relationships between the esters and their sensory attributes.

2. Gas Chromatography-Olfactometry (GC-O)

GC-O is an analytical technique that combines gas chromatography with human sensory assessment to identify the compounds responsible for specific aromas in a complex mixture.

• Sample Preparation: The sample containing the esters is prepared for injection into the gas chromatograph. This may involve solvent extraction, headspace analysis, or solid-phase microextraction (SPME) to isolate the volatile compounds.

• GC Separation: The volatile compounds are separated based on their boiling points and polarity in the gas chromatograph.

• Olfactory Detection: As the separated compounds exit the GC column, the effluent is split, with one portion going to a chemical detector (like a mass spectrometer) and the other to a sniffing port. A trained panelist at the sniffing port describes the odor of each compound as it elutes and rates its intensity.

• Data Analysis: The olfactory data is combined with the chemical data to identify the specific compounds responsible for the perceived aromas.

Signaling Pathway and Experimental Workflow

Olfactory Transduction Pathway for Fruity Esters

The perception of fruity esters like propyl butyrate begins with the interaction of the odorant molecule with specific Olfactory Receptors (ORs) located on the cilia of Olfactory Sensory Neurons (OSNs) in the nasal cavity. These receptors are G-protein coupled receptors (GPCRs). The binding of an ester to its receptor initiates a signaling cascade that results in the generation of an action potential, which is then transmitted to the brain for processing.

Caption: Olfactory signal transduction pathway for ester perception.

Experimental Workflow for Sensory Panel Evaluation

The following diagram illustrates the logical flow of a comprehensive sensory panel evaluation of flavor esters.

Caption: Workflow for Quantitative Descriptive Analysis (QDA).

References

• 1. researchgate.net [researchgate.net]

In-Vitro Bioactivity of Butyrate Prodrugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Butyrate (B1204436), a short-chain fatty acid, is a promising therapeutic agent with known anti-inflammatory and anti-cancer properties. However, its clinical application is limited by its rapid metabolism and unpleasant odor. Butyrate prodrugs are designed to overcome these limitations by improving bioavailability and targeted delivery. This guide provides an objective in-vitro comparison of the bioactivity of various butyrate prodrugs, supported by experimental data from multiple studies.

Comparative Bioactivity Data

The following tables summarize the in-vitro performance of different butyrate prodrugs and derivatives across key bioactivity markers.

Table 1: Anti-Cancer and Cytotoxic Activity

Prodrug/Derivative	Cell Line(s)	Assay	Key Findings	Reference(s)
Pivaloyloxymethyl butyrate (AN-9)	HL-60 (leukemia), MEL (leukemia)	Proliferation Assay	Induced differentiation and inhibited proliferation.	[1]
U251 (glioma)	Clonogenic Survival	Marked reduction in cell renewal capacity.	[2]
Butyroyloxymethyl butyrate (AN-1)	U251 (glioma)	Proliferation Assay	Inhibited proliferation and enhanced apoptosis.	[2]
Butyroyloxymethyl esters of glutaric and nicotinic acids	Human colon, breast, and pancreatic carcinoma	Growth Inhibition	Displayed IC50 values of 100 µM or lower.	[3]
Butyric Acid	IPEC-J2 (porcine intestinal epithelial)	MTT Assay	High doses (>4 mM) reduced cell viability.	[4]
Tributyrin	IPEC-J2 (porcine intestinal epithelial)	MTT Assay	High doses (>4 mM) reduced cell viability.	[4]
Sodium Butyrate	IPEC-J2 (porcine intestinal epithelial)	MTT Assay	Increased cell proliferation at 2 or 4 mM.	[4]
Monobutyrin	IPEC-J2 (porcine intestinal epithelial)	MTT Assay	Increased cell proliferation at 2 mM.	[4]
O-butyryl-L-serine (SerBut)	Bone marrow-derived dendritic cells (BMDCs)	Cytotoxicity Assay	Well tolerated up to 1.8 mM, whereas sodium butyrate was cytotoxic above 0.5 mM.	[5]

Table 2: Histone Deacetylase (HDAC) Inhibition

Prodrug/Derivative	Cell Line(s)	Assay	Key Findings	Reference(s)
Pivaloyloxymethyl butyrate (AN-9)	HL-60 (leukemia)	Histone Acetylation Analysis	Induced histone hyperacetylation at a concentration one order of magnitude lower than butyric acid.	[1]
U251 (glioma)	Western Blot	Induced hyperacetylation and increased p21Cip1 expression.	[2]
Butyroyloxymethyl butyrate (AN-1)	U251 (glioma)	Western Blot	Induced hyperacetylation and increased p21Cip1 expression.	[2]

Table 3: Anti-Inflammatory Effects

Prodrug/Derivative	Cell Line(s)	Assay	Key Findings	Reference(s)
Butyric Acid	Porcine Alveolar Macrophages (PAMs)	ELISA	Reduced the production of TNF-α in LPS-challenged PAMs.	[4][6]
Sodium Butyrate	Porcine Alveolar Macrophages (PAMs)	ELISA	Reduced the production of TNF-α in LPS-challenged PAMs.	[4][6]
O-butyryl-L-serine (SerBut)	Bone marrow-derived dendritic cells (BMDCs)	ELISA	Suppressed the secretion of TNFα from LPS-stimulated BMDCs.	[5]

Table 4: Cellular Uptake and Intestinal Barrier Function

Prodrug/Derivative	Cell Line(s)	Assay	Key Findings	Reference(s)
Pivaloyloxymethyl butyrate (AN-9)	HL-60 (leukemia), MEL (leukemia)	Radiolabeled Uptake	More rapid uptake compared to butyric acid. The uptake level peaked after 30-60 minutes.	[7]
Butyric Acid	IPEC-J2 (porcine intestinal epithelial)	Transepithelial Electrical Resistance (TEER)	Significantly increased TEER at 24, 48, and 72 hours.	[8]
Sodium Butyrate	IPEC-J2 (porcine intestinal epithelial)	Transepithelial Electrical Resistance (TEER)	Significantly increased TEER at different time points.	[8]
Monobutyrin	IPEC-J2 (porcine intestinal epithelial)	Transepithelial Electrical Resistance (TEER)	Significantly increased TEER at different time points.	[8]

Experimental Protocols

Cell Viability and Proliferation (MTT Assay)

An intestinal porcine enterocyte cell line (IPEC-J2) was seeded in 96-well plates.[4] After reaching confluence, the cells were treated with various concentrations of butyrate derivatives (e.g., 0.5-8 mM) for a specified period.[4] Subsequently, MTT solution was added to each well and incubated to allow the formation of formazan (B1609692) crystals. The crystals were then dissolved in a solubilization solution, and the absorbance was measured at a specific wavelength to determine cell viability.[4]

Cytokine Measurement (ELISA)

Porcine alveolar macrophages (PAMs) were cultured in 6-well plates.[6] The cells were treated with different concentrations of butyrate derivatives with or without lipopolysaccharide (LPS) challenge (1 µg/mL).[6] After incubation, the cell culture supernatants were collected. The concentrations of pro-inflammatory cytokines such as TNF-α and IL-1β were quantified using specific enzyme-linked immunosorbent assay (ELISA) kits according to the manufacturer's instructions.[6]

Histone Acetylation Analysis

HL-60 cells were treated with butyrate or its prodrugs for various time points. Histones were then extracted from the cell nuclei. The extracted histones were separated by acid-urea-Triton X-100 polyacrylamide gel electrophoresis. The gels were stained with Coomassie brilliant blue to visualize the different acetylated forms of histones.

Cellular Uptake of Radiolabeled Compounds

Leukemic cell lines (HL-60 and MEL) were incubated with [14C]-labeled pivaloyloxymethyl butyrate (AN-9) or [14C]-butyric acid.[7] At various time points, the cells were filtered and washed to remove the extracellular radiolabeled compound. The radioactivity retained within the cells was then measured using a scintillation counter to determine the rate and level of uptake.[7]

Transepithelial Electrical Resistance (TEER) Measurement

IPEC-J2 cells were seeded on transwell inserts.[8] Once the cells formed a confluent monolayer, they were treated with different butyrate derivatives. The TEER, a measure of intestinal barrier integrity, was measured at various time points (e.g., 24, 48, and 72 hours) using a voltmeter.[8] An increase in TEER indicates an enhancement of the intestinal barrier function.[8]

Visualized Signaling Pathways and Workflows

Caption: Butyrate inhibits HDAC, leading to histone hyperacetylation and altered gene expression.

Caption: Butyrate exerts anti-inflammatory effects by inhibiting the NF-κB signaling pathway.

Caption: A generalized workflow for the in-vitro comparison of butyrate prodrugs.

References

• 1. Comparison between the effect of butyric acid and its prodrug pivaloyloxymethylbutyrate on histones hyperacetylation in an HL-60 leukemic cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cris.biu.ac.il [cris.biu.ac.il]
• 3. Prodrugs of butyric acid. Novel derivatives possessing increased aqueous solubility and potential for treating cancer and blood diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Butyrate Derivatives Exhibited Anti-Inflammatory Effects and Enhanced Intestinal Barrier Integrity in Porcine Cell Culture Models - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Butyrate Derivatives Exhibited Anti-Inflammatory Effects and Enhanced Intestinal Barrier Integrity in Porcine Cell Culture Models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Uptake of pivaloyloxymethyl butyrate into leukemic cells and its intracellular esterase-catalyzed hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

A Comparative Guide to Assessing the Purity of Synthesized Propyl Butyrate Against a Certified Standard

For Researchers, Scientists, and Drug Development Professionals

Propyl butyrate (B1204436), a common fragrance and flavor agent, is typically synthesized via Fischer esterification of propanol (B110389) and butyric acid. The purity of the final product is paramount for its intended applications, necessitating rigorous analytical evaluation. This guide focuses on the use of Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy as primary analytical techniques.

Experimental Data Summary

The following table summarizes the expected quantitative data from the analysis of a synthesized propyl butyrate sample compared to a certified reference standard.

Parameter	Synthesized Propyl Butyrate (Typical)	Certified Propyl Butyrate Standard	Method of Analysis
Purity (Area %)	95-99%	>99.5%	GC-MS
Propanol (% Area)	<2%	<0.1%	GC-MS
Butyric Acid (% Area)	<2%	<0.1%	GC-MS
Other Impurities	Variable	<0.3%	GC-MS
¹H NMR	Conforms to structure, may show minor impurity peaks	Conforms to structure, no significant impurities	400 MHz NMR
¹³C NMR	Conforms to structure, may show minor impurity peaks	Conforms to structure, no significant impurities	100 MHz NMR

Experimental Protocols

Synthesis of Propyl Butyrate (Fischer Esterification)

A common method for synthesizing propyl butyrate involves the acid-catalyzed esterification of 1-propanol (B7761284) with butyric acid.[1]

Materials:

• 1-Propanol

• Butyric acid

• Sulfuric acid (catalyst)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine 1-propanol and butyric acid in a 1.5:1 molar ratio.

• Slowly add a catalytic amount of concentrated sulfuric acid (approximately 2% of the total reactant weight).

• Reflux the mixture for 1-2 hours.

• After cooling, wash the crude product with a 5% sodium bicarbonate solution to neutralize the excess acid, followed by a water wash.

• Dry the organic layer over anhydrous magnesium sulfate.

• Purify the propyl butyrate by fractional distillation.

Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying volatile compounds, making it ideal for assessing the purity of propyl butyrate.[2]

Instrumentation:

• Gas chromatograph equipped with a mass selective detector.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

GC-MS Parameters:

• Injector Temperature: 250°C

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C.

  • Hold at 250°C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Mass Range: m/z 35-350

Sample Preparation:

• Certified Standard: Dilute the certified propyl butyrate standard to 100 ppm in dichloromethane.

• Synthesized Sample: Dilute the synthesized propyl butyrate to 100 ppm in dichloromethane.

Data Analysis:

• The purity is determined by the area percentage of the propyl butyrate peak relative to the total area of all peaks in the chromatogram.

• Impurities are identified by their mass spectra and retention times, compared to known standards or libraries. The primary expected impurities are unreacted 1-propanol and butyric acid.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of the synthesized product, confirming its identity and providing another layer of purity assessment.[3][4]

Instrumentation:

• 400 MHz NMR Spectrometer

Sample Preparation:

• Dissolve approximately 10-20 mg of the sample (both synthesized and certified standard) in 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

¹H NMR Expected Chemical Shifts (ppm):

• ~4.0 (t): -O-CH₂ -CH₂-CH₃ (2H)

• ~2.2 (t): -CO-CH₂ -CH₂-CH₃ (2H)

• ~1.6 (sextet): -O-CH₂-CH₂ -CH₃ (2H) and -CO-CH₂-CH₂ -CH₃ (2H)

• ~0.9 (t): -O-CH₂-CH₂-CH₃ (3H) and -CO-CH₂-CH₂-CH₃ (3H)

¹³C NMR Expected Chemical Shifts (ppm):

• ~173.7: C =O

• ~65.9: -O-C H₂-

• ~36.4: -CO-C H₂-

• ~22.2: -O-CH₂-C H₂-

• ~18.6: -CO-CH₂-C H₂-

• ~13.7: -CO-CH₂-CH₂-C H₃

• ~10.4: -O-CH₂-CH₂-C H₃

Data Analysis:

• Compare the NMR spectra of the synthesized sample to the certified standard. The presence of significant unassigned peaks may indicate impurities.

Visualizing the Workflow

The following diagram illustrates the logical workflow for the synthesis and purity assessment of propyl butyrate.

References

• 1. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 2. The optimization and validation of a gas chromatography-mass spectrometry method to analyze the concentration of acetate, propionate and butyrate in human plasma or serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Propyl butyrate(105-66-8) 1H NMR spectrum [chemicalbook.com]
• 4. Propyl butyrate | C7H14O2 | CID 7770 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative study on the stability of various short-chain fatty acid esters

A Comparative Analysis of the Stability of Short-Chain Fatty Acid Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the stability of various short-chain fatty acid (SCFA) esters, critical molecules in therapeutics and drug delivery. Due to their role as prodrugs and their influence on physiological signaling pathways, understanding the stability of these esters under various conditions is paramount for effective formulation and application. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes key concepts to aid in research and development.

Short-chain fatty acids, such as acetate (B1210297), propionate (B1217596), and butyrate (B1204436), are metabolites primarily produced by the gut microbiota and are involved in numerous signaling pathways.[1][2][3][4] Their esterified forms are often explored as prodrugs to improve their pharmacokinetic profiles.[5] The stability of the ester linkage is a crucial determinant of the release kinetics and, consequently, the therapeutic efficacy of the parent SCFA.

Comparative Stability Data

The stability of an ester is influenced by factors such as the chain length of both the fatty acid and the alcohol moiety, pH, temperature, and the presence of enzymes.[6][7] Generally, esters are susceptible to hydrolysis under both acidic and basic conditions, with the rate of hydrolysis being significantly faster in alkaline environments.[8][9][10]

Ester	Temperature (°C)	Second-Order Rate Constant (L·mol⁻¹·s⁻¹)
Methyl Acetate	25	Value not explicitly stated in snippets
Ethyl Acetate	25	0.1120[4]
n-Propyl Acetate	25	Value not explicitly stated in snippets
n-Butyl Acetate	25	Value not explicitly stated in snippets
(Data for ethyl acetate from a study by Smith and Levenson, as cited in other works, indicates a second-order rate constant for alkaline hydrolysis.[4] A separate study provided rate constants for methyl, ethyl, n-propyl, and n-butyl acetates at various temperatures, though the specific values at 25°C are not in the provided snippets.)[2]

It has been observed that the rate of acid-catalyzed hydrolysis of ethyl esters of aliphatic acids tends to decrease slightly as the fatty acid chain length increases beyond butyrate.[7] This suggests that, under acidic conditions, butyrate esters may be slightly less stable than propionate and acetate esters.

Enzymatic hydrolysis, mediated by esterases and lipases, is another critical factor in the stability of SCFA esters, particularly in biological systems.[11][12][13] These enzymes can exhibit substrate specificity. For instance, in a study on resveratrol (B1683913) esters, pancreatic lipase (B570770) was able to hydrolyze mono- and diesters but not the triester, indicating that the degree of esterification can significantly impact enzymatic degradation.[14] Esterases are known to hydrolyze water-soluble esters with short acyl chains, while lipases are more active against water-insoluble long-chain triacylglycerols.[11]

Experimental Protocols

To facilitate further research and comparative analysis, this section details common experimental methodologies for assessing the stability of SCFA esters.

Protocol 1: Determination of the Rate Constant for Acid-Catalyzed Hydrolysis of an Ester (e.g., Ethyl Acetate)

This protocol is a widely used method to determine the rate constant of acid-catalyzed ester hydrolysis through titration.[3][4][5]

Materials:

• Ester (e.g., Ethyl Acetate)

• 1 N Hydrochloric Acid (HCl)

• 1 N Sodium Hydroxide (NaOH)

• Ice-cold water

• Phenolphthalein (B1677637) indicator

• Beakers, pipettes, burette, conical flasks, magnetic stirrer, stopwatch, constant temperature water bath.

Procedure:

• Reaction Setup: In a beaker, combine 100 mL of 1 N HCl with 20 mL of ethyl acetate. Start a stopwatch immediately upon mixing and stir the solution continuously using a magnetic stirrer. The reaction should be maintained at a constant temperature using a water bath.[3]

• Initial Sample (V₀): Immediately after mixing, pipette 5 mL of the reaction mixture into a conical flask containing approximately 10 mL of ice-cold water. The cold water effectively quenches the reaction.[3]

• Titration of V₀: Add 2-3 drops of phenolphthalein indicator to the quenched sample and titrate with 1 N NaOH solution until a permanent pink color is observed. Record the volume of NaOH used as V₀.[3]

• Time-Course Sampling (Vₜ): At regular intervals (e.g., every 15 minutes for 75 minutes), withdraw 5 mL aliquots of the reaction mixture, quench with ice-cold water, and titrate with 1 N NaOH as described above. Record the volume of NaOH for each time point (t) as Vₜ.[3]

• Final Sample (V∞): To determine the concentration at the completion of the reaction, heat a portion of the reaction mixture in a sealed container in a water bath for an extended period (e.g., 24 hours) to drive the reaction to completion.[3] Cool the sample, withdraw a 5 mL aliquot, and titrate as before to obtain V∞.[3]

• Calculation of the Rate Constant (k): The rate constant for a pseudo-first-order reaction can be calculated using the following integrated rate law: k = (2.303 / t) * log₁₀((V∞ - V₀) / (V∞ - Vt)) A plot of log₁₀(V∞ - Vt) versus time (t) will yield a straight line with a slope of -k/2.303, from which the rate constant k can be determined graphically.[3]

Protocol 2: Analysis of SCFA Ester Stability by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is suitable for monitoring the degradation of SCFA esters over time by measuring the decrease in the ester concentration or the appearance of the corresponding SCFA.

Materials:

• SCFA ester of interest

• Buffer solutions at various pH values (e.g., simulated gastric and intestinal fluids)

• Internal standard (e.g., 2-ethylbutyric acid)[15]

• Extraction solvent (e.g., diethyl ether or ethyl acetate)

• Derivatizing agent (e.g., isobutyl chloroformate/isobutanol for the resulting SCFA)[16]

• GC-MS system with a suitable column (e.g., DB-WAX)[17]

Procedure:

• Incubation: Prepare solutions of the SCFA ester in the desired buffer (e.g., pH 2, 5, 7.4) at a known concentration. Incubate the solutions at a constant temperature (e.g., 37°C).

• Sampling: At various time points, withdraw an aliquot of the reaction mixture.

• Sample Preparation:

  • Add a known amount of internal standard to the aliquot.[15]

  • Acidify the sample to pH < 3 to protonate any resulting SCFA.[15]

  • Extract the ester and SCFA into an organic solvent like diethyl ether.

  • If analyzing the resulting SCFA, evaporate the solvent and derivatize the residue. Derivatization with agents like isobutyl chloroformate is performed in an aqueous solution to make the SCFAs suitable for GC-MS analysis.[16]

• GC-MS Analysis:

  • Inject the prepared sample into the GC-MS.

  • Injector and Detector Conditions:

    • Injector Temperature: 220–250°C[15]

    • Detector (FID or MS) Temperature: 250–280°C[15]

  • Oven Temperature Program: A suitable temperature program is used to separate the SCFA ester from its degradation products and the internal standard.

• Data Analysis: Quantify the concentration of the remaining SCFA ester at each time point by comparing its peak area to that of the internal standard. Plot the concentration of the ester versus time to determine the degradation kinetics.

Visualizations

Signaling Pathways of Short-Chain Fatty Acids

Short-chain fatty acids, the parent molecules of the esters discussed, exert their biological effects primarily through two major signaling pathways: activation of G-protein coupled receptors (GPCRs) and inhibition of histone deacetylases (HDACs).[1][2][3][4]

References

• 1. researchgate.net [researchgate.net]
• 2. Kinetic Studies of the Alkaline Hydrolysis of Alkyl Acetates by Conductometric Measurements | Semantic Scholar [semanticscholar.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. uv.es [uv.es]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Impact of time and temperature on gut microbiota and SCFA composition in stool samples | PLOS One [journals.plos.org]
• 8. mdpi.com [mdpi.com]
• 9. Influence of temperature on short-chain fatty acid production by pig cecal bacteria in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 11. Distinction between esterases and lipases: comparative biochemical properties of sequence-related carboxylesterases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Stability of resveratrol esters with caprylic acid during simulated in vitro gastrointestinal digestion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. scribd.com [scribd.com]
• 17. dergipark.org.tr [dergipark.org.tr]

A Comparative Guide to Validating the Source of Natural Propyl Butyrate Using Isotopic Analysis

For Researchers, Scientists, and Drug Development Professionals

The increasing demand for natural ingredients in food, pharmaceuticals, and cosmetics has led to a parallel rise in sophisticated adulteration practices. Propyl butyrate (B1204436), a key flavor and fragrance compound with a characteristic fruity aroma, is often synthesized and fraudulently marketed as "natural." This guide provides a comprehensive comparison of isotopic analysis with other methods for validating the natural origin of propyl butyrate, supported by experimental data and detailed protocols.

Introduction to Propyl Butyrate Authentication

Propyl butyrate is an ester found naturally in various fruits like apples, bananas, and strawberries.[1] Its "natural" designation significantly increases its commercial value. Synthetic propyl butyrate, produced from petrochemical sources, is chemically identical to its natural counterpart, making differentiation challenging for conventional analytical techniques. Isotopic analysis offers a powerful solution by examining the relative abundance of stable isotopes of key elements within the molecule, which provides a unique "fingerprint" of its origin.

Isotopic Analysis: A Powerful Tool for Source Validation

The principle behind isotopic analysis lies in the subtle variations in the ratios of stable isotopes (e.g., ¹³C/¹²C and ²H/¹H) in natural compounds. These variations, known as isotopic fractionation, occur during photosynthesis and other biogeochemical processes.[2] Consequently, propyl butyrate derived from plants will have a different isotopic signature compared to that synthesized from petroleum-derived precursors.

Two primary techniques are employed for the isotopic analysis of flavor compounds:

• Gas Chromatography-Isotope Ratio Mass Spectrometry (GC-IRMS): This technique separates the individual compounds in a sample using gas chromatography, and then each compound is combusted to a simple gas (e.g., CO₂ for ¹³C analysis). The isotopic ratio of the gas is then measured by a mass spectrometer.

• Site-Specific Natural Isotope Fractionation-Nuclear Magnetic Resonance (SNIF-NMR): This method measures the non-statistical distribution of isotopes at specific positions within the molecule. For instance, ²H-SNIF-NMR can determine the deuterium (B1214612) distribution at different sites of the propyl butyrate molecule, providing a highly detailed isotopic fingerprint.[3][4]

Comparative Isotopic Data

While specific public data for propyl butyrate is limited, the typical ranges for δ¹³C values for natural and synthetic compounds are well-established. Natural products derived from C3 plants (the majority of fruits) have δ¹³C values ranging from -24‰ to -34‰, whereas synthetic compounds derived from petroleum are typically in the range of -27‰ to -35‰, which can sometimes overlap. However, the combination of δ¹³C and δ²H analysis often provides clear differentiation.

Source	Analytical Method	δ¹³C (‰ vs. V-PDB)	δ²H (‰ vs. V-SMOW)
Natural Propyl Butyrate (from C3 Plants - Expected)	GC-IRMS	-24 to -34	Varies by geographic origin
Synthetic Propyl Butyrate (Petroleum-derived)	GC-IRMS	-27 to -35	Typically more depleted in ²H
Natural Propyl Butyrate (from C3 Plants - Expected)	SNIF-NMR	Position-specific ratios	Position-specific ratios
Synthetic Propyl Butyrate (Petroleum-derived)	SNIF-NMR	Different position-specific ratios	Different position-specific ratios

Note: The table presents expected ranges based on general principles of isotopic analysis of flavor compounds. Actual values for propyl butyrate may vary and require the establishment of a database of authentic samples.

Experimental Protocols

Gas Chromatography-Isotope Ratio Mass Spectrometry (GC-IRMS) Protocol for δ¹³C Analysis of Propyl Butyrate

1. Sample Preparation:

• Dilute the propyl butyrate sample in a suitable solvent (e.g., hexane) to a concentration of approximately 1 mg/mL.

• For complex matrices, a headspace solid-phase microextraction (SPME) can be used to isolate the volatile propyl butyrate.

2. GC-IRMS Instrumentation and Parameters:

• Gas Chromatograph: Equipped with a capillary column suitable for flavor esters (e.g., DB-5 or equivalent).

• Injection: 1 µL of the diluted sample is injected in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/minute to 250°C.

  • Hold: 5 minutes at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Combustion Interface: The GC is coupled to a combustion reactor (typically containing copper oxide) held at approximately 950°C to convert the eluted propyl butyrate to CO₂.

• Isotope Ratio Mass Spectrometer: The resulting CO₂ is introduced into the IRMS for the measurement of ¹³C/¹²C ratios.

3. Data Analysis:

• The δ¹³C values are calculated relative to a calibrated reference gas and expressed in per mil (‰) relative to the Vienna Pee Dee Belemnite (V-PDB) international standard.

• Comparison of the sample's δ¹³C value with a database of authentic natural and synthetic propyl butyrate samples allows for source validation.

Site-Specific Natural Isotope Fractionation-Nuclear Magnetic Resonance (SNIF-NMR) Protocol for ²H Analysis of Propyl Butyrate

1. Sample Preparation:

• The propyl butyrate sample must be of high purity (>98%). Purification may be necessary using techniques like distillation or preparative gas chromatography.

• The purified sample is dissolved in a deuterated solvent suitable for NMR analysis.

2. SNIF-NMR Instrumentation and Parameters:

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a deuterium probe.

• Acquisition Parameters: A specific pulse sequence is used to suppress the signal from the abundant ¹H isotope and detect the low-natural-abundance ²H.

• Internal Standard: A compound with a known and certified isotopic abundance is added for quantification.

3. Data Analysis:

• The ²H NMR spectrum provides site-specific deuterium-to-hydrogen ratios ((D/H)i).

• These ratios are compared to those of authentic reference samples from different botanical and synthetic origins.

Comparison with Alternative Methods

While isotopic analysis is a highly reliable method, other techniques can also be employed for authenticating natural propyl butyrate.

Method	Principle	Advantages	Disadvantages
Isotopic Analysis (GC-IRMS & SNIF-NMR)	Measures the ratio of stable isotopes (¹³C/¹²C, ²H/¹H) which varies based on the source material and production process.	High accuracy and reliability; can often pinpoint the botanical and geographical origin.	High initial instrument cost; requires specialized expertise.
Chiral Analysis	Separates and quantifies the enantiomers of a chiral molecule. Natural compounds often exhibit a specific enantiomeric ratio, while synthetic versions are typically racemic (equal amounts of both enantiomers).	Can be highly effective for chiral compounds; instrumentation (chiral GC or HPLC) is more common than IRMS.	Propyl butyrate is not chiral, so this method is not directly applicable.
Trace Element Analysis	Measures the concentration of trace elements, which can be indicative of the geographical origin of a plant-derived product.	Can provide geographical origin information.	The trace element profile can be influenced by processing and contamination.
Sensory Analysis	Utilizes trained human panelists to evaluate the aroma and flavor profile of the sample.	Can detect subtle differences in flavor profiles that may not be apparent with instrumental analysis.	Subjective; requires highly trained panelists; cannot definitively prove natural origin.

Visualizing the Workflow and Logic

Experimental Workflow for Isotopic Analysis

Caption: Experimental workflow for isotopic analysis of propyl butyrate.

Logical Relationship in Source Validation

Caption: Logical relationship for validating the source of propyl butyrate.

Conclusion

Isotopic analysis, particularly the combined use of GC-IRMS and SNIF-NMR, stands as the most definitive method for validating the natural source of propyl butyrate. While alternative methods can provide supporting evidence, they lack the specificity and reliability of isotopic fingerprinting. For researchers, scientists, and professionals in drug development, employing these advanced analytical techniques is crucial for ensuring product authenticity, maintaining brand integrity, and complying with regulatory standards. The establishment of a comprehensive database of authentic propyl butyrate samples from various botanical and geographical origins will further enhance the power of this technology in combating flavor fraud.

References

• 1. scientificlabs.com [scientificlabs.com]
• 2. Isotopic analysis by nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 3. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Propyl Butyrate Synthesis: Benchmarking Esterification Methods

For researchers, scientists, and drug development professionals, the efficient synthesis of esters like propyl butyrate (B1204436) is a critical process. Propyl butyrate, a key fragrance and flavor compound, can be synthesized through various esterification methods, each with distinct advantages and disadvantages. This guide provides an objective comparison of common synthesis routes, supported by experimental data, to aid in the selection of the most suitable method for your specific needs.

Executive Summary

The synthesis of propyl butyrate from propanol (B110389) and butyric acid can be effectively achieved through several methods, most notably Fischer esterification and enzymatic catalysis. Fischer esterification, a classic acid-catalyzed method, can achieve high yields, often exceeding 90%, but typically requires harsh conditions such as high temperatures and strong acid catalysts. In contrast, enzymatic synthesis using lipases offers a greener alternative, proceeding under mild conditions with high selectivity and also achieving yields greater than 90%. Other methods, such as pervaporation-assisted esterification, demonstrate high conversion rates by continuously removing water, a byproduct of the reaction. The choice of method ultimately depends on the desired scale, purity requirements, and environmental considerations.

Comparison of Propyl Butyrate Synthesis Methods

The following table summarizes the key quantitative parameters for different methods of propyl butyrate synthesis based on available experimental data. It is important to note that direct comparison can be challenging as reaction conditions vary significantly between studies.

Method	Catalyst	Temperature (°C)	Reaction Time	Molar Ratio (Alcohol:Acid)	Catalyst Loading	Yield/Conversion (%)	Reference
Fischer Esterification	p-Toluenesulfonic acid	100 (Reflux in benzene)	Not Specified	Not Specified	Not Specified	Not Specified	[1]
Fischer Esterification	Sulfuric acid	70	5-10 minutes	Excess propanol	1 drop (9 M)	Not Quantified	[2]
Pervaporation-Assisted Esterification	p-Toluenesulfonic acid	80 (353 K)	420 minutes	2:1	2.5% w/w	96.41	[3]
Enzymatic Synthesis (Butyl Butyrate)	Immobilized Rhodococcus cutinase	30	24 hours	1.5:1	20 mg	~60 mM product	[4]
Enzymatic Synthesis (Butyl Butyrate)	Immobilized Lipase (B570770)	48	2 hours	3:1	40% of acid mass	>90
Heterogeneous Catalysis (Benzyl Butyrate)	Polyvinylpolypyrrolidone supported Brønsted acid	130	4 hours	1.2:1	8 mass %	96.8	[5]

Experimental Protocols

Fischer Esterification (General Protocol)

This method involves the direct acid-catalyzed esterification of a carboxylic acid and an alcohol.

Materials:

• Butyric acid

• n-Propanol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

• Anhydrous sodium sulfate

• Sodium bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Organic solvent (e.g., diethyl ether or ethyl acetate)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a round-bottom flask, combine butyric acid and an excess of n-propanol (e.g., a 3:1 molar ratio of alcohol to acid).

• Carefully add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid.

• Equip the flask with a reflux condenser and heat the mixture to reflux with stirring for 1-2 hours. The reaction progress can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Filter to remove the drying agent and remove the solvent under reduced pressure to obtain the crude propyl butyrate.

• Purify the product by distillation.

Enzymatic Synthesis (General Protocol for Butyrate Esters)

This method utilizes a lipase enzyme as a biocatalyst for the esterification reaction in an organic solvent.

Materials:

• Butyric acid

• n-Propanol

• Immobilized lipase (e.g., from Candida antarctica or Rhizopus oryzae)

• Organic solvent (e.g., hexane (B92381) or isooctane)

• Molecular sieves (optional, to remove water)

• Orbital shaker or magnetic stirrer

• Reaction vessel (e.g., screw-capped vial or flask)

Procedure:

• In a reaction vessel, dissolve butyric acid and n-propanol in an appropriate organic solvent.

• Add the immobilized lipase to the reaction mixture.

• If desired, add molecular sieves to remove the water produced during the reaction, which can drive the equilibrium towards product formation.

• Incubate the mixture at a controlled temperature (typically 30-60°C) with constant agitation for a specified period (ranging from a few hours to 24 hours).

• Monitor the reaction progress by GC analysis of small aliquots.

• Once the desired conversion is reached, separate the immobilized enzyme from the reaction mixture by filtration. The enzyme can often be washed and reused.

• Remove the solvent from the filtrate by rotary evaporation to yield the propyl butyrate product. The product is often of high purity and may not require further purification.[6]

Visualizing the Synthesis Workflow

To better understand the logical flow of the primary synthesis methods, the following diagrams are provided.

A typical workflow for Fischer esterification.

A typical workflow for enzymatic synthesis.

Key Differences Between Fischer Esterification and Enzymatic Synthesis

The following diagram illustrates the core distinctions between the two primary synthesis methods.

Key differentiators between the two synthesis methods.

References

• 1. Propyl butyrate synthesis - chemicalbook [chemicalbook.com]
• 2. jchr.org [jchr.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Short-Chain Alkyl Butyrate through Esterification Reaction Using Immobilized Rhodococcus Cutinase and Analysis of Substrate Specificity through Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Propyl Butyrate: A Guide to Safe Disposal in Laboratory Settings

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step procedure for the safe disposal of propyl butyrate (B1204436), ensuring compliance with safety regulations and fostering a secure research environment.

Propyl butyrate, a flammable liquid and an irritant to the skin and eyes, requires careful handling during its disposal process.[1][2] Adherence to the following procedures is essential to mitigate risks and prevent environmental contamination.

Immediate Safety and Handling Precautions

Before initiating the disposal process, ensure that all personnel are equipped with the appropriate Personal Protective Equipment (PPE). This includes chemical-resistant gloves, safety goggles, and a lab coat.[2] All handling of propyl butyrate waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of vapors.[1][2] Keep the chemical away from heat, sparks, open flames, and other ignition sources as it is a flammable liquid.[1][3]

Step-by-Step Disposal Protocol

The disposal of propyl butyrate must be managed as hazardous waste, in accordance with local, regional, and national regulations.[4] It is imperative that propyl butyrate waste is never disposed of down the drain or in regular trash.[5][6]

1. Waste Identification and Segregation:

• All waste streams containing propyl butyrate must be treated as hazardous waste.[7]

• Segregate propyl butyrate waste from other chemical waste streams to avoid dangerous reactions.[8] Specifically, do not mix it with strong oxidizing agents.[2] It should be categorized as a flammable organic solvent.

2. Containerization:

• Use a designated, leak-proof, and clearly labeled hazardous waste container.[8][9] The container must be compatible with propyl butyrate; high-density polyethylene (B3416737) (HDPE) or the original container are suitable choices.[5][7]

• The container must be kept tightly closed except when adding waste to prevent the release of flammable vapors.[1][5]

3. Labeling:

• All waste containers must be accurately labeled with the words "Hazardous Waste."[6]

• The label must include the full chemical name, "Propyl Butyrate," and its concentration if in a mixture.[6] Do not use abbreviations or chemical formulas.[6]

• Indicate the date of waste generation and the name of the principal investigator or laboratory responsible.[6]

4. Storage:

• Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.[5]

• This area should be away from heat sources, direct sunlight, and high-traffic areas.[10]

• Ensure secondary containment, such as a spill tray, is in place to capture any potential leaks.[9]

5. Disposal Request and Pickup:

• Once the container is full or the waste is ready for disposal, contact your institution's Environmental Health and Safety (EHS) office to arrange for a hazardous waste pickup.[5][6]

• Do not transport the hazardous waste outside of the laboratory yourself.[7]

Spill Management

In the event of a propyl butyrate spill, immediate action is necessary to contain the area and prevent exposure.

• Small Spills:

  • Ensure adequate ventilation and eliminate all ignition sources.[2]

  • Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or a commercial absorbent pad.[2]

  • Collect the absorbent material and the spilled substance into a designated hazardous waste container.[2]

  • Clean the spill area with soap and water.

• Large Spills:

  • Evacuate the immediate area.

  • Alert your institution's EHS or emergency response team.

  • Prevent the spill from entering drains or waterways.[4][11]

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative data for propyl butyrate.

Property	Value	Reference
Boiling Point	142 - 143 °C (288 - 289 °F)	[3][4]
Density	0.873 g/cm³ at 25 °C (77 °F)	[4]
ACGIH TLV (Threshold Limit Value)	50 ppm (205 mg/m³) TWA	[2]
Acute Dermal LD50 (Rat)	5729 mg/kg	[1]

Experimental Protocols

The disposal procedures outlined above are based on established safety protocols for handling flammable and irritant chemical waste in a laboratory setting. These protocols are derived from regulatory guidelines and best practices in chemical hygiene.

Empty Container Disposal: Empty containers that previously held propyl butyrate must also be treated as hazardous waste unless properly decontaminated. To decontaminate, triple-rinse the container with a suitable solvent (such as ethanol (B145695) or acetone) that can dissolve propyl butyrate.[12] The rinsate must be collected and disposed of as hazardous waste.[12] After triple-rinsing, the container can be air-dried and disposed of in the regular trash, with the label defaced.[12]

Logical Workflow for Propyl Butyrate Disposal

Caption: Logical workflow for the safe disposal of propyl butyrate waste in a laboratory setting.

References

• 1. vigon.com [vigon.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. prod.adv-bio.com [prod.adv-bio.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 7. vumc.org [vumc.org]
• 8. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 9. acewaste.com.au [acewaste.com.au]
• 10. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 11. aurochemicals.com [aurochemicals.com]
• 12. campussafety.lehigh.edu [campussafety.lehigh.edu]

Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Propyl Butyrate

Essential safety protocols and operational guidance for the handling and disposal of propyl butyrate (B1204436), ensuring the protection of laboratory personnel and the integrity of research.

Propyl butyrate, a flammable liquid and vapor, is a common component in flavor and fragrance development.[1][2] While generally regarded as safe for its intended use in food products, direct handling in a laboratory setting necessitates stringent safety measures to mitigate risks of skin irritation, serious eye irritation, and potential respiratory tract irritation.[3][4][5][6] This guide provides drug development professionals, researchers, and scientists with essential, immediate safety and logistical information for the handling and disposal of propyl butyrate and associated contaminated materials.

I. Personal Protective Equipment (PPE): A Multi-faceted Defense

The selection of appropriate PPE is paramount to ensure the safety of personnel handling propyl butyrate. The following table summarizes the recommended PPE, with a focus on quantitative data for glove selection to aid in informed decision-making.

Table 1: Recommended Personal Protective Equipment for Propyl Butyrate

Protection Type	Specific PPE	Quantitative Data/Specifications	Source(s)
Eye and Face Protection	Safety glasses with side shields or goggles	-	[3]
Face shield	Recommended when splashing is a possibility	[1]
Hand Protection	Chemical-resistant gloves	See Table 2 for material-specific data	[3][4]
Body Protection	Laboratory coat	Standard laboratory practice	-
Chemical-resistant apron	Recommended for larger quantities or when splashing is likely	-
Flame-retardant, antistatic protective clothing	For handling large quantities or in areas with high ignition risk	[6]
Respiratory Protection	Not typically required in well-ventilated areas	-	[1][3]
NIOSH-approved air-purifying respirator with organic vapor cartridges	Required in poorly ventilated areas or for spill cleanup	[1][4]
Self-Contained Breathing Apparatus (SCBA)	For firefighting and major uncontrolled releases	[1][4]

Table 2: Glove Material Compatibility and Breakthrough Time for Propyl Butyrate

Glove Material	Breakthrough Time (hours)	Rating	Source(s)
Butyl Rubber (0.3mm)	> 0.5 (for splash contact)	Fair	[4]
Excellent	> 8	Excellent	[6][7]
Good	> 4	Good	[6][7]
Fair	> 1	Fair	[6][7]
Not Recommended	< 1	Not Recommended	[6][7]

II. Operational Plan for Handling Propyl Butyrate

A systematic approach to handling propyl butyrate is crucial to minimize exposure and prevent accidents. The following step-by-step operational plan provides guidance from preparation to disposal.

A. Pre-Operational Procedures

• Risk Assessment: Before commencing any work, conduct a thorough risk assessment for the planned experiment, considering the quantity of propyl butyrate to be used and the potential for spills or splashes.

• Ventilation Check: Ensure the work area, preferably a chemical fume hood, has adequate ventilation. Confirm that the fume hood is functioning correctly.

• PPE Inspection: Inspect all necessary PPE for integrity. Check gloves for any signs of degradation, punctures, or tears. Ensure safety glasses or goggles are clean and fit properly.

• Emergency Equipment: Locate and verify the accessibility and functionality of the nearest emergency shower, eyewash station, and fire extinguisher.

• Spill Kit: Ensure a spill kit containing an inert absorbent material (e.g., vermiculite, dry sand) is readily available.[1]

B. Step-by-Step Handling Protocol

• Donning PPE: Put on all required PPE as outlined in Table 1 before entering the designated handling area.

• Grounding and Bonding: When transferring propyl butyrate, ensure that both the receiving and dispensing containers are properly grounded and bonded to prevent static discharge, which can be an ignition source.[3]

• Dispensing: Use non-sparking tools for all transfers.[3] Dispense the required amount of propyl butyrate carefully, avoiding splashing.

• Container Sealing: Keep the container tightly closed when not in use to minimize the release of flammable vapors.[3][4]

• Experimental Use: Conduct all work within a well-ventilated area, such as a chemical fume hood, to minimize inhalation of vapors.

• Post-Handling Wipe Down: After use, wipe down the work area with an appropriate solvent to remove any residual contamination.

C. Post-Operational Procedures

• Doffing PPE: Remove PPE in an order that minimizes the risk of cross-contamination. Generally, gloves should be removed last.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

• Storage: Store propyl butyrate in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[3][4]

III. Disposal Plan for Propyl Butyrate and Contaminated PPE

Proper disposal is a critical final step in the safe handling of propyl butyrate. All waste materials must be treated as hazardous waste.

A. Waste Segregation and Collection

• Liquid Waste: Collect all unused propyl butyrate and solutions containing it in a designated, properly labeled, and sealed hazardous waste container.

• Solid Waste: All disposable PPE (gloves, aprons, etc.) and any materials used for cleaning up spills (absorbent pads, etc.) that have come into contact with propyl butyrate must be considered contaminated.[8] Place these items in a separate, clearly labeled hazardous waste bag or container.[8]

B. Disposal Procedure

• Licensed Waste Management: Arrange for the disposal of all propyl butyrate-contaminated waste through a licensed hazardous waste management company.[8]

• Regulatory Compliance: Ensure that all disposal activities are in full compliance with local, state, and federal regulations.[3][8] Do not dispose of propyl butyrate or contaminated materials in the regular trash or down the drain.[4]

IV. Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when handling propyl butyrate.

Caption: Workflow for selecting appropriate PPE for handling propyl butyrate.

References

• 1. CAS 105-66-8: Propyl butyrate | CymitQuimica [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. vigon.com [vigon.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. echemi.com [echemi.com]
• 6. uwyo.edu [uwyo.edu]
• 7. spokane.wsu.edu [spokane.wsu.edu]
• 8. hazmatschool.com [hazmatschool.com]